Technical Documentation Center

Azetidine-2-carboxylic acid methyl ester oxalate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Azetidine-2-carboxylic acid methyl ester oxalate
  • CAS: 1260641-42-6

Core Science & Biosynthesis

Foundational

What are the physicochemical properties of Azetidine-2-carboxylic acid methyl ester oxalate?

An In-depth Technical Guide to the Physicochemical Properties of Azetidine-2-carboxylic acid methyl ester oxalate Introduction Azetidine-2-carboxylic acid, a non-proteinogenic cyclic amino acid and a structural analog of...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Physicochemical Properties of Azetidine-2-carboxylic acid methyl ester oxalate

Introduction

Azetidine-2-carboxylic acid, a non-proteinogenic cyclic amino acid and a structural analog of proline, serves as a vital chiral building block in medicinal chemistry and drug development.[1][2] Its derivatives are integral to the synthesis of novel therapeutics, including antihypertensive agents and potential collagen synthesis inhibitors.[1][3] The methyl ester form, when salified with oxalic acid, becomes Azetidine-2-carboxylic acid methyl ester oxalate (CAS No: 1260641-42-6). This salt formation is a critical step, often employed to enhance the stability, handling, and solubility characteristics of the parent molecule, a strategy widely utilized in pharmaceutical development.[4][5]

Chemical Identity and Core Structure

The foundational step in characterizing any chemical entity is confirming its identity. Azetidine-2-carboxylic acid methyl ester oxalate is the salt formed between the methyl ester of the heterocyclic amino acid, azetidine-2-carboxylic acid, and the dicarboxylic acid, oxalic acid.

IdentifierValueSource(s)
CAS Number 1260641-42-6[6][7][8]
Molecular Formula C₇H₁₁NO₆[6][7]
Molecular Weight 205.17 g/mol [6][7][8]
Synonyms Methyl 2-azetidinecarboxylate oxalate[9]
Physical Form White Solid
Typical Purity ≥96%[9]

Thermal Properties: Melting Point and Decomposition

The melting point is a critical parameter indicating purity and is fundamental for formulation and manufacturing processes. For Azetidine-2-carboxylic acid methyl ester oxalate, specific melting point data is not consistently published in commercial or technical literature.[8] The parent acid, L-Azetidine-2-carboxylic acid, is reported to have a melting point of approximately 215-220°C, with decomposition.[10] The oxalate salt's thermal behavior must be determined empirically.

Expert Insight:

The choice of Differential Scanning Calorimetry (DSC) is paramount as it provides not only the melting endotherm but also reveals potential polymorphic transitions, desolvation events, or decomposition exotherms, offering a more complete thermal profile than a simple melting point apparatus.

Protocol for Melting Point Determination via DSC
  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., Indium).

  • Sample Preparation: Accurately weigh 2-5 mg of the compound into a standard aluminum DSC pan. Crimp the pan with a lid. Prepare an identical empty pan as a reference.

  • Experimental Program:

    • Equilibrate the sample at 25°C.

    • Ramp the temperature from 25°C to a temperature above the expected melt (e.g., 250°C) at a controlled rate of 10°C/min.

    • Use a constant nitrogen purge (e.g., 50 mL/min) to maintain an inert atmosphere.

  • Data Analysis: The onset temperature of the main endothermic peak in the resulting thermogram is recorded as the melting point. Any preceding or succeeding thermal events should be noted for stability and polymorphism assessment.

DSC_Workflow cluster_prep Sample Preparation cluster_run DSC Analysis cluster_analysis Data Interpretation Prep1 Calibrate DSC with Indium Standard Prep2 Weigh 2-5 mg Sample into Al Pan Prep1->Prep2 Prep3 Crimp Pan & Prepare Reference Prep2->Prep3 Run1 Equilibrate at 25°C Prep3->Run1 Run2 Ramp to 250°C at 10°C/min (N₂ Purge) Run1->Run2 Analysis1 Identify Endothermic Peak Run2->Analysis1 Analysis2 Determine Onset Temperature (Melting Point) Analysis1->Analysis2 Analysis3 Note Other Thermal Events (Decomposition, Polymorphism) Analysis2->Analysis3

Caption: Workflow for DSC analysis to determine melting point.

Solubility Profile

Solubility is arguably one of the most critical physicochemical properties for drug development, directly influencing bioavailability and formulation strategies. The MSDS for Azetidine-2-carboxylic acid methyl ester oxalate explicitly states that water solubility data is "Not available".[8] While the hydrochloride salt of the parent ester is noted for its "favorable solubility characteristics," this cannot be extrapolated to the oxalate salt without experimental verification.[4]

Expert Insight:

A tiered approach to solubility assessment is most efficient. Start with a qualitative assessment in a range of pharmaceutically relevant solvents, followed by quantitative determination using High-Performance Liquid Chromatography (HPLC). This provides a comprehensive picture for both formulation and analytical method development. The choice of an isocratic HPLC method ensures robustness and reproducibility for quantification.

Protocol for Quantitative Solubility Determination (HPLC Method)
  • HPLC Method Development:

    • Develop a reverse-phase HPLC method capable of quantifying the compound. A C18 column is a common starting point.

    • Mobile Phase: A mixture of a buffered aqueous solution (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

    • Detection: UV detection at a wavelength of maximum absorbance for the compound (determined via UV scan).

    • Create a calibration curve using at least five standards of known concentrations.

  • Equilibrium Solubility Measurement:

    • Add an excess amount of the compound to a known volume of the desired solvent (e.g., water, phosphate-buffered saline pH 7.4) in a sealed vial.

    • Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

    • After equilibration, centrifuge the samples to pellet the excess solid.

    • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

    • Dilute the filtered supernatant to a concentration that falls within the range of the HPLC calibration curve.

  • Quantification:

    • Analyze the diluted samples by HPLC.

    • Calculate the concentration of the compound in the original supernatant using the calibration curve and the dilution factor. This value represents the equilibrium solubility.

Solubility_Workflow cluster_hplc HPLC Method Development cluster_exp Equilibrium Experiment cluster_quant Quantification HPLC1 Select C18 Column & Mobile Phase HPLC2 Establish UV Detection Wavelength HPLC1->HPLC2 HPLC3 Generate 5-Point Calibration Curve HPLC2->HPLC3 Quant1 Analyze Diluted Sample via HPLC HPLC3->Quant1 Use Method Exp1 Add Excess Solid to Solvent Exp2 Agitate at 25°C for 24h Exp1->Exp2 Exp3 Centrifuge & Filter Supernatant Exp2->Exp3 Exp4 Dilute Sample into Calibration Range Exp3->Exp4 Exp4->Quant1 Quant2 Calculate Concentration using Calibration Curve Quant1->Quant2

Caption: Protocol for quantitative solubility determination via HPLC.

Chemical Stability

Understanding the chemical stability of a compound is essential for determining appropriate storage conditions, shelf-life, and potential degradation pathways. The available MSDS indicates the compound is stable under recommended storage conditions but is incompatible with acids, acid chlorides, acid anhydrides, and oxidizing agents, and that moisture should be avoided.[8] This qualitative information requires quantitative validation.

Expert Insight:

A forced degradation study is an industry-standard approach (ICH Q1A) to rapidly identify potential degradation pathways and develop a stability-indicating analytical method. Subjecting the compound to harsh conditions (acid, base, oxidation, heat, light) reveals its liabilities, which is critical for formulation and packaging decisions.

Protocol for Forced Degradation Study
  • Methodology: Prepare solutions of the compound (~1 mg/mL) in various stress conditions:

    • Acidic: 0.1 M HCl at 60°C for 24 hours.

    • Basic: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: Heat the solid compound at 80°C for 48 hours.

    • Photolytic: Expose the solution to light (ICH Q1B guidelines) for a defined period.

  • Analysis:

    • At specified time points, withdraw samples, neutralize if necessary, and dilute.

    • Analyze all samples using a stability-indicating HPLC method (often a gradient method to resolve all degradation products from the parent peak). A photodiode array (PDA) detector is crucial for assessing peak purity.

  • Reporting:

    • Quantify the percentage of the remaining parent compound.

    • Report the percentage of major degradation products.

    • Assess peak purity to ensure the parent peak is free from co-eluting degradants.

Spectroscopic Profile

A complete spectroscopic profile (NMR, IR, MS) is indispensable for unequivocal structural confirmation and routine quality control. While spectral data for the parent azetidine-2-carboxylic acid is available, specific data for the methyl ester oxalate salt is not published in peer-reviewed literature.[10][11]

TechniquePurposeExpected Observations
¹H NMR Confirms proton environmentSignals corresponding to the azetidine ring protons, the methyl ester protons, and potentially a broad singlet for the carboxylic acid protons of oxalate.
¹³C NMR Confirms carbon frameworkSignals for the carbonyl carbons of the ester and oxalate, and the aliphatic carbons of the azetidine ring.
FT-IR Identifies functional groupsCharacteristic stretches for N-H (secondary amine), C=O (ester and carboxylic acid), and C-O bonds.
Mass Spec (MS) Determines molecular massThe ESI+ spectrum should show a peak for the protonated methyl ester cation [C₅H₉NO₂ + H]⁺. The ESI- spectrum would show the oxalate anion.
Protocol for Structural Characterization
  • NMR Spectroscopy: Dissolve the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra on a high-field NMR spectrometer (≥400 MHz).

  • FT-IR Spectroscopy: Analyze the solid sample using an FT-IR spectrometer with an ATR (Attenuated Total Reflectance) accessory.

  • Mass Spectrometry: Prepare a dilute solution of the sample and analyze using an ESI-MS (Electrospray Ionization Mass Spectrometry) instrument in both positive and negative ion modes.

Conclusion

Azetidine-2-carboxylic acid methyl ester oxalate is a valuable chemical intermediate whose utility in research and development necessitates a thorough understanding of its physicochemical properties. While foundational data such as molecular formula and weight are well-established, critical parameters like melting point, solubility, and detailed stability are not widely available. This guide provides not only the known information but also equips scientists with the necessary, field-proven experimental frameworks to generate this vital data. By following these robust protocols, researchers can ensure the quality, consistency, and appropriate application of this compound in their work, ultimately accelerating the drug discovery and development process.

References

  • J&W Pharmlab. Azetidine-2-carboxylic acid methyl ester oxalate - CAS:1260641-42-6.

  • Sigma-Aldrich. Azetidine-2-carboxylic acid methyl ester oxalate | 1260641-42-6.

  • eMolecules. Azetidine-2-carboxylic acid methyl ester oxalate | 1260641-42-6.

  • Capot Chemical. Specifications of azEtidine-2-carboxylic acid methyl ester oxalate.

  • Capot Chemical. MSDS of azEtidine-2-carboxylic acid methyl ester oxalate.

  • CP Lab Safety. Methyl azetidine-2-carboxylate oxalate, 96% Purity, C7H11NO6, 1 gram.

  • MDPI. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates.

  • Liu H. [Determination of the azetidine-2-carboxylic acid from lily of the valley]. Se Pu. 1999 Jul;17(4):410-2.

  • Selleck Chemicals. Azetidine-2-carboxylic acid | CAS 2517-04-6.

  • Oakwood Chemical. Azetidine-2-carboxylic acid.

  • MedchemExpress. Azetidine-2-carboxylic acid | Natural Product.

  • Wikipedia. Azetidine-2-carboxylic acid.

  • Chem-Impex. Azetidine-2-carboxylic acid methyl ester hydrochloride.

  • PubChem. 2-Azetidinecarboxylic acid, (+)-.

  • PubChem. Azetidinecarboxylic Acid.

  • Google Patents. EP0992491A1 - Processes for producing azetidine-2-carboxylic acid and intermediates thereof.

  • Grokipedia. Azetidine-2-carboxylic acid.

  • MDPI. Influence of Amino Acids on Calcium Oxalate Precipitation in Systems of Different Chemical Complexity.

  • PubChem. 2-Azetidinecarboxylic acid, (S)-.

  • Google Patents. US2243977A - Process for the preparation of amino-alcohols.

  • ChemicalBook. L-2-Azetidinecarboxylic acid(2133-34-8).

  • Journal of Computer Aided Chemistry. Efficient Route to (S)-Azetidine-2-carboxylic Acid.

  • ChemicalBook. azetidine-2-carboxylic acid(2517-04-6)ir1.

  • SpectraBase. L-Azetidine-2-carboxylic acid - Optional[1H NMR] - Spectrum.

  • Bohrium. Calcium-oxalate-crystallization-in-the-presence-of-amino-acids-proteins-and-carboxylic-acids.

  • MedchemExpress. L-Azetidine-2-carboxylic acid | Proline Analog.

  • Google Patents. US4005128A - Process for the preparation of oxalate esters.

  • SciTechnol. Preparation and Evaluation of Amino Acid Based Salt Forms of Model Zwitterionic Drug Ciprofloxacin.

Sources

Exploratory

A Technical Guide to the Synthesis and Characterization of Azetidine-2-carboxylic acid methyl ester oxalate

Foreword: The Strategic Importance of the Azetidine Scaffold In the landscape of modern medicinal chemistry, the pursuit of novel chemical space is paramount. Small, strained rings have emerged as powerful tools for drug...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Strategic Importance of the Azetidine Scaffold

In the landscape of modern medicinal chemistry, the pursuit of novel chemical space is paramount. Small, strained rings have emerged as powerful tools for drug designers, offering unique three-dimensional vectors that are often absent in more traditional, planar aromatic systems. Among these, the azetidine ring, a four-membered nitrogen-containing heterocycle, has garnered significant attention.[1] Its incorporation into molecular scaffolds can impart improved pharmacological properties such as metabolic stability, aqueous solubility, and binding affinity.[2]

Azetidine-2-carboxylic acid, a non-proteinogenic analogue of proline, serves as a critical chiral building block for accessing this valuable chemical space.[3][4] However, the free amino acid presents handling and reactivity challenges. Conversion to its methyl ester oxalate salt provides a stable, crystalline, and readily manageable intermediate, primed for diverse synthetic transformations. This guide provides a comprehensive, field-proven methodology for the synthesis, purification, and rigorous characterization of Azetidine-2-carboxylic acid methyl ester oxalate, emphasizing the causal logic behind each procedural step to ensure reproducibility and success.

The Synthetic Strategy: A Multi-Step Approach to a Stable Intermediate

The synthesis of the target compound is a deliberate, three-stage process designed to efficiently convert the zwitterionic starting material into a stable, crystalline salt suitable for storage and downstream applications. The overall workflow involves (1) esterification of the carboxylic acid, (2) liberation of the free amine from its initial salt form, and (3) precipitation and purification as the final oxalate salt.

Synthesis_Workflow start_mat L-Azetidine-2-carboxylic Acid inter1 Methyl Ester Hydrochloride Salt start_mat->inter1 Esterification reagent1 SOCl₂ in Methanol reagent1->inter1 inter2 Free Methyl Ester (in solution) inter1->inter2 Neutralization & Extraction reagent2 Aqueous Base (e.g., K₂CO₃) + Organic Solvent reagent2->inter2 product Azetidine-2-carboxylic acid methyl ester oxalate (Product) inter2->product Salt Formation & Crystallization reagent3 Oxalic Acid in Solvent reagent3->product

Caption: Overall workflow for the synthesis of the target oxalate salt.

Stage 1: Esterification via Thionyl Chloride

The initial step is the conversion of the carboxylic acid to its corresponding methyl ester. The use of thionyl chloride in methanol is a classic and highly effective method.

  • Causality: Thionyl chloride reacts with methanol to generate methyl chlorosulfite and HCl in situ. The HCl protonates the azetidine nitrogen and catalyzes the esterification of the carboxylic acid. This one-pot reaction is efficient and drives the equilibrium towards the product, as the byproducts (SO₂ and HCl gas) can be readily removed. The resulting product is the hydrochloride salt of the methyl ester, which typically precipitates or can be isolated upon solvent removal.

Stage 2: Liberation of the Free Amine

To form the oxalate salt, the amine must first be in its free, unprotonated state. This requires careful neutralization of the hydrochloride salt.

  • Causality: A mild aqueous base, such as potassium or sodium carbonate, is used to deprotonate the azetidinium ion.[5] The reaction is performed as a biphasic extraction, with the aqueous base and an immiscible organic solvent (e.g., dichloromethane or ethyl acetate). As the free amine is liberated, it is immediately extracted into the organic layer.[6] This is critical for two reasons: it physically separates the product from the aqueous salts and minimizes potential hydrolysis of the ester group, which is more likely under basic aqueous conditions. Other methods using zinc dust have also been reported for this deprotonation.[5][7]

Stage 3: Oxalate Salt Formation and Purification

The final step involves the reaction of the free amine with oxalic acid to form a stable, crystalline salt.

  • Causality: Oxalic acid is a diprotic acid that readily forms salts with amines.[8][9] These oxalate salts are often highly crystalline and less soluble in many organic solvents than their free base or hydrochloride counterparts, making them ideal for purification by recrystallization. By carefully controlling the stoichiometry and solvent system (e.g., isopropanol, or a mixture of methanol and diethyl ether), the desired Azetidine-2-carboxylic acid methyl ester oxalate can be precipitated with high purity.

Detailed Experimental Protocols

Safety Note: Azetidine-containing compounds should be handled with care in a well-ventilated fume hood.[10][11][12] Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[13][14]

Protocol 1: Synthesis of L-Azetidine-2-carboxylic acid methyl ester hydrochloride
  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add anhydrous methanol (100 mL) under an inert atmosphere (N₂ or Ar).

  • Reagent Addition: Cool the flask to 0 °C in an ice bath. Slowly add thionyl chloride (8.0 mL, 110 mmol) dropwise to the stirred methanol over 30 minutes. Rationale: This exothermic reaction generates HCl gas; slow addition at low temperature is crucial for safety and control.

  • Reaction: After the addition is complete, add L-Azetidine-2-carboxylic acid (10.1 g, 100 mmol) portion-wise to the solution.

  • Reflux: Remove the ice bath and heat the reaction mixture to reflux (approx. 65 °C) for 4-6 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

  • Isolation: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: Add diethyl ether (50 mL) to the resulting solid/oil, stir vigorously, and collect the resulting white precipitate by vacuum filtration. Wash the solid with additional diethyl ether (2 x 20 mL) and dry under vacuum to yield the hydrochloride salt.

Protocol 2: Formation and Recrystallization of Azetidine-2-carboxylic acid methyl ester oxalate
  • Liberation of Free Base: Dissolve the hydrochloride salt from Protocol 1 in a minimal amount of water and cool to 0 °C. In a separate flask, prepare a saturated aqueous solution of potassium carbonate.

  • Extraction: Transfer the dissolved salt to a separatory funnel. Add dichloromethane (DCM, 100 mL). Slowly add the cold potassium carbonate solution portion-wise with frequent venting until the aqueous layer is basic (pH > 9).

  • Separation: Separate the layers and extract the aqueous phase with additional DCM (2 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo at low temperature (<30 °C) to obtain the crude free amine as an oil. Rationale: The free amine can be unstable, so it is used immediately in the next step without extensive purification.

  • Salt Formation: Dissolve the crude free amine in isopropanol (50 mL). In a separate flask, dissolve anhydrous oxalic acid (1.05 equivalents) in isopropanol (50 mL), warming gently if necessary.

  • Precipitation: Slowly add the oxalic acid solution to the stirred solution of the amine. A white precipitate should form.[15]

  • Crystallization: Stir the resulting slurry at room temperature for 1 hour, then cool to 0-4 °C for an additional hour to maximize crystal formation.

  • Final Isolation: Collect the crystalline product by vacuum filtration. Wash the filter cake with a small amount of cold isopropanol, followed by cold diethyl ether. Dry the product in a vacuum oven to a constant weight.

Rigorous Characterization of the Final Product

Confirming the identity and purity of the synthesized Azetidine-2-carboxylic acid methyl ester oxalate is a critical self-validating step. A combination of spectroscopic and physical methods should be employed.

Characterization_Workflow product Final Product: Azetidine-2-carboxylic acid methyl ester oxalate nmr NMR Spectroscopy (¹H and ¹³C) product->nmr ftir FT-IR Spectroscopy product->ftir ms Mass Spectrometry (ESI-HRMS) product->ms mp Melting Point Analysis product->mp data_nmr Structural Confirmation: - Chemical Shifts - Integration - Coupling Constants nmr->data_nmr data_ftir Functional Group ID: - C=O (ester) - COO⁻ (oxalate) - N⁺-H stretches ftir->data_ftir data_ms Molecular Formula Confirmation: - Accurate m/z of  [M+H]⁺ for free ester ms->data_ms data_mp Purity Assessment: - Sharp, defined  melting range mp->data_mp

Sources

Foundational

Azetidine-2-carboxylic acid methyl ester oxalate CAS number and molecular weight.

An In-Depth Technical Guide to Azetidine-2-carboxylic acid Methyl Ester Oxalate: A Key Building Block for Modern Drug Discovery This guide provides an in-depth exploration of Azetidine-2-carboxylic acid methyl ester oxal...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Azetidine-2-carboxylic acid Methyl Ester Oxalate: A Key Building Block for Modern Drug Discovery

This guide provides an in-depth exploration of Azetidine-2-carboxylic acid methyl ester oxalate, a crucial building block for researchers, medicinal chemists, and professionals in drug development. We will delve into its chemical properties, synthesis rationale, and strategic applications, particularly its role as a constrained proline analogue in peptide and small molecule design. This document moves beyond simple data presentation to explain the underlying scientific principles and causality that guide its effective use in a research setting.

Introduction: The Significance of Constrained Amino Acids

In the landscape of medicinal chemistry, the use of non-proteinogenic amino acids has become a cornerstone for designing novel therapeutics with enhanced properties. Azetidine-2-carboxylic acid (Aze), a four-membered ring homologue of proline, is a prime example.[1] Found naturally in plants like the lily of the valley, it serves as a potent tool for chemists.[1] Its rigid, strained ring structure, when incorporated into peptides or small molecules, imparts significant conformational constraints. This rigidity can lead to improved metabolic stability, enhanced receptor affinity, and better pharmacokinetic profiles.[2]

While the parent acid is foundational, its direct use in synthesis can be challenging. Azetidine-2-carboxylic acid methyl ester oxalate emerges as a highly practical and versatile derivative. The methyl ester protects the carboxylic acid functionality, while the oxalate salt form ensures the compound is a stable, crystalline, and easily handleable solid. This guide will illuminate the path from its synthesis to its sophisticated application in modern synthetic chemistry.

Core Compound Data

A precise understanding of a compound's fundamental properties is paramount. The key identifiers and properties for Azetidine-2-carboxylic acid methyl ester oxalate are summarized below.

PropertyValueSource(s)
CAS Number 1260641-42-6[3][4]
Molecular Formula C₇H₁₁NO₆[4]
Molecular Weight 205.17 g/mol [4]
Synonyms Methyl azetidine-2-carboxylate oxalateN/A

Diagram: Chemical Structure

Synthesis_Workflow cluster_synthesis Synthesis of Parent Acid cluster_derivatization Derivatization start γ-Butyrolactone step1 Bromination & Esterification start->step1 step2 Cyclization (e.g., with Benzylamine) step1->step2 step3 Hydrogenolysis (Deprotection) step2->step3 parent_acid L-Azetidine-2- carboxylic Acid step3->parent_acid step4 Esterification (MeOH, H⁺) parent_acid->step4 Key Intermediate methyl_ester Methyl Ester (Free Base) step4->methyl_ester step5 Salt Formation (Oxalic Acid) methyl_ester->step5 final_product Azetidine-2-carboxylic acid methyl ester oxalate step5->final_product

Caption: Overall workflow from starting material to the final product.

Application in Peptide Synthesis and Drug Design

The primary value of this compound is as a proline mimic for incorporation into peptides. Its unique four-membered ring structure imposes a different set of conformational constraints compared to proline's five-membered ring, often leading to peptides with altered secondary structures and biological activities. [5]

Proposed Protocol for Use in Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

Azetidine-2-carboxylic acid methyl ester oxalate is not directly suitable for SPPS. It must first be converted into an N-terminally protected (typically Fmoc) building block with a free carboxylic acid.

Step 1: Liberation of the Free Base and N-Fmoc Protection

  • Neutralization: The oxalate salt is dissolved in a suitable solvent (e.g., dichloromethane). A non-nucleophilic base like N,N-Diisopropylethylamine (DIEA) is added to neutralize the salt and liberate the free secondary amine of the methyl ester.

  • Fmoc Protection: To the solution of the free base, Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) is added. The reaction is typically stirred at room temperature until completion. This attaches the acid-labile Fmoc protecting group to the azetidine nitrogen.

  • Workup & Purification: The reaction mixture is washed to remove excess reagents, and the resulting N-Fmoc-azetidine-2-carboxylic acid methyl ester is purified, often by column chromatography.

Step 2: Saponification of the Methyl Ester

  • Rationale: For coupling during SPPS, a free carboxylic acid is required. The methyl ester must be cleaved.

  • Methodology: The purified N-Fmoc protected ester is dissolved in a solvent mixture (e.g., THF/water). A base such as lithium hydroxide (LiOH) is added, and the reaction is monitored until the ester is fully hydrolyzed.

  • Acidification & Extraction: The reaction is carefully acidified (e.g., with dilute HCl) to protonate the carboxylate, and the desired product, N-Fmoc-L-azetidine-2-carboxylic acid, is extracted into an organic solvent and purified. This is the final, SPPS-ready building block.

Step 3: Incorporation into a Peptide Chain via SPPS

  • Deprotection: The resin-bound peptide chain has its N-terminal Fmoc group removed using a solution of piperidine in DMF.

  • Activation & Coupling: The prepared N-Fmoc-L-azetidine-2-carboxylic acid is pre-activated using a standard coupling reagent (e.g., HBTU, HATU) in the presence of a base (DIEA). This activated species is then added to the resin, and the coupling reaction proceeds to attach the azetidine residue to the growing peptide chain.

  • Washing: The resin is thoroughly washed to remove any unreacted material before the next cycle begins.

Diagram: SPPS Cycle for Azetidine Incorporation

SPPS_Cycle resin Resin-Bound Peptide (Fmoc-Protected) deprotection 1. Fmoc Deprotection (20% Piperidine/DMF) resin->deprotection wash1 Wash deprotection->wash1 coupling 3. Coupling wash1->coupling building_block N-Fmoc-Aze-OH (Prepared Building Block) activation 2. Activation (HBTU/DIEA) building_block->activation activation->coupling wash2 Wash coupling->wash2 new_peptide Resin-Bound Peptide (Aze incorporated, Fmoc-Protected) wash2->new_peptide new_peptide->deprotection Next Cycle

Caption: The cycle of Solid-Phase Peptide Synthesis (SPPS).

Mechanistic Insights and Biological Consequences

The biological activity of azetidine-2-carboxylic acid stems from its ability to act as a molecular mimic of proline. [6]

  • Misincorporation into Proteins: Prolyl-tRNA synthetase, the enzyme responsible for charging tRNA with proline, cannot efficiently distinguish between proline and azetidine-2-carboxylic acid. [2]This leads to the erroneous incorporation of Aze into growing polypeptide chains at positions normally reserved for proline.

  • Altered Protein Conformation: The four-membered ring of Aze has different bond angles and conformational flexibility compared to proline's five-membered ring. [2]This substitution can disrupt critical protein secondary structures like alpha-helices and beta-sheets, and destabilize tertiary structures, particularly in proteins rich in proline like collagen.

  • Induction of Cellular Stress: The accumulation of misfolded proteins containing Aze can trigger the Unfolded Protein Response (UPR), a cellular stress response pathway designed to restore protein homeostasis. [7]Chronic activation of the UPR can ultimately lead to apoptosis (programmed cell death).

This mechanism of action is the basis for its natural toxicity and also what makes it a powerful tool for researchers studying protein folding and designing peptides that adopt specific, non-natural conformations.

Conclusion

Azetidine-2-carboxylic acid methyl ester oxalate is more than just a chemical compound; it is an enabling tool for advanced research in medicinal chemistry and drug development. Its formulation as a stable, crystalline oxalate salt of a protected amino acid provides a convenient entry point into the synthesis of complex molecules. By understanding the rationale behind its synthesis and the step-by-step protocols for its conversion into an SPPS-compatible building block, researchers can effectively leverage its unique structural properties. Its ability to act as a proline mimic allows for the rational design of peptides and peptidomimetics with altered conformations, leading to novel therapeutics with enhanced stability, selectivity, and efficacy.

References

  • Santos, W. T., Dwivedi, V., Duong, H., & Schenck, C. A. (2024). Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. The Plant Journal. [Link]

  • Wiley Online Library. (2024). Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. Society for Experimental Biology and John Wiley & Sons Ltd. [Link]

  • Wikipedia. (n.d.). Azetidine-2-carboxylic acid. Wikipedia. [Link]

  • Couty, F., Evano, G., Vargas-Sanchez, M., & Bouzas, G. (2005). Practical asymmetric preparation of azetidine-2-carboxylic acid. The Journal of Organic Chemistry, 70(22), 9028–9031. [Link]

  • Capot Chemical Co., Ltd. (n.d.). Specifications of azEtidine-2-carboxylic acid methyl ester oxalate. Capot Chemical. [Link]

  • ResearchGate. (n.d.). Synthesis of L-Azetidine-2-Carboxylic Acid. ResearchGate. [Link]

  • Wikipedia. (n.d.). Azetidine-2-carboxylic acid. Wikipedia. [Link]

  • LJMJ Research Online. (n.d.). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Liverpool John Moores University. [Link]

  • Google Patents. (n.d.). Process for preparing azetidine derivatives and intermediates therein.
  • Google Patents. (n.d.). Method for preparing (S)-azetidine-2-carboxylic acid.
  • AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [Link]

  • Springer Nature Experiments. (n.d.). Protecting Groups in Peptide Synthesis. Springer Nature. [Link]

  • Zagari, A., Némethy, G., & Scheraga, H. A. (1990). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers, 29(6-7), 967–974. [Link]

  • Vitali, J., Cohlberg, J. A., & Segal, D. M. (1990). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. International Journal of Peptide and Protein Research, 35(5), 417-423. [Link]

Sources

Exploratory

Azetidine-2-carboxylic Acid: A Comprehensive Technical Guide on its Natural Occurrence and Biological Significance

Abstract L-azetidine-2-carboxylic acid (AZE) is a non-proteinogenic amino acid that serves as a compelling example of molecular mimicry in nature. As a structural analogue of L-proline, AZE can be mistakenly incorporated...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

L-azetidine-2-carboxylic acid (AZE) is a non-proteinogenic amino acid that serves as a compelling example of molecular mimicry in nature. As a structural analogue of L-proline, AZE can be mistakenly incorporated into proteins, leading to a cascade of detrimental cellular effects. This technical guide provides an in-depth exploration of the natural occurrence of AZE, its biochemical mechanisms of action, and its profound biological significance. We will delve into its distribution in the plant kingdom, particularly in species consumed by humans, and its toxicological implications, including the induction of protein misfolding, endoplasmic reticulum (ER) stress, and apoptosis. Furthermore, this guide will detail experimental protocols for the detection and analysis of AZE and explore its utility as a tool in cell biology research and its potential relevance to human health and disease.

Introduction: The Proline Mimic from Nature

In the vast and diverse world of plant secondary metabolites, non-proteinogenic amino acids (NPAAs) represent a significant class of compounds with a wide array of biological activities. Among these, L-azetidine-2-carboxylic acid (AZE) stands out due to its structural similarity to the proteinogenic amino acid L-proline.[1][2] This structural mimicry allows AZE to evade the stringent proofreading mechanisms of cellular protein synthesis, leading to its incorporation into nascent polypeptide chains.[3][4][5] The consequences of this misincorporation are far-reaching, impacting protein structure and function and triggering cellular stress responses. This guide will provide a comprehensive overview of AZE, from its natural sources to its molecular interactions and toxicological profile.

Natural Occurrence of Azetidine-2-carboxylic Acid

Azetidine-2-carboxylic acid was first identified in 1955 in the rhizomes and fresh foliage of lily of the valley (Convallaria majalis)[1][6]. Since then, its presence has been confirmed in a variety of plant species, as well as in some marine invertebrates.

Distribution in the Plant Kingdom

AZE is notably abundant in members of the Liliaceae family, including lily of the valley and Solomon's seal (Polygonatum)[1]. It is also found in various species of the Fabaceae (legume) family[1]. Of particular significance to human health is its presence in edible plants, most notably in sugar beets and table beets (Beta vulgaris)[1][2][3]. The concentration of AZE in these food sources raises concerns about potential dietary exposure and its subsequent health implications[3][7].

Plant FamilyGenus/SpeciesCommon NameReference(s)
AsparagaceaeConvallaria majalisLily of the Valley[1][6]
AsparagaceaePolygonatumSolomon's Seal[1]
FabaceaeDelonix regiaRoyal Poinciana[8]
AmaranthaceaeBeta vulgarisSugar Beet, Table Beet[1][2][3]

Table 1: Selected Plant Species Containing Azetidine-2-carboxylic Acid

Biosynthesis

While the complete biosynthetic pathway of AZE in plants is not fully elucidated, recent research has shed light on its formation. A study in Pseudomonas aeruginosa identified an L-azetidine-2-carboxylic acid synthase, suggesting a potential pathway that could be analogous in plants[9]. More recently, a biological route for AZE production via the methionine salvage pathway (Yang Cycle) has been designed in Escherichia coli, providing further insights into its potential biosynthesis[9][10].

Biological Significance: A Tale of Molecular Deception

The biological significance of azetidine-2-carboxylic acid stems directly from its ability to act as a proline analogue. This molecular mimicry is the foundation of its toxicity and its utility as a research tool.

Incorporation into Proteins

Due to its structural similarity to proline, AZE is recognized by prolyl-tRNA synthetase and is subsequently attached to the corresponding tRNA. This "imposter" molecule is then incorporated into proteins in place of proline residues during translation[4][11][12]. This misincorporation has been demonstrated in various systems, including the synthesis of hemoglobin in rabbit reticulocytes[11]. The substitution of the five-membered proline ring with the smaller, more strained four-membered azetidine ring of AZE can significantly alter the conformational properties of proteins, particularly those rich in proline, such as collagen[12][13][14].

Induction of Protein Misfolding and Endoplasmic Reticulum (ER) Stress

The incorporation of AZE into proteins can lead to improper folding and the accumulation of misfolded proteins within the endoplasmic reticulum, a condition known as ER stress[4][15]. This triggers the unfolded protein response (UPR), a cellular signaling pathway designed to alleviate ER stress[4][16]. However, prolonged or severe ER stress can overwhelm the UPR, leading to the activation of apoptotic pathways and cell death[3][4][15]. Studies have shown that AZE treatment induces the expression of key ER stress markers such as ATF4, ATF6, PERK, and XBP1[4].

ER_Stress_Pathway cluster_0 Cellular Environment cluster_1 Cellular Processes AZE Azetidine-2-carboxylic Acid ProteinSynth Protein Synthesis AZE->ProteinSynth Proline Proline Proline->ProteinSynth MisfoldedProteins Misfolded Proteins ProteinSynth->MisfoldedProteins AZE Incorporation ER Endoplasmic Reticulum MisfoldedProteins->ER Accumulation UPR Unfolded Protein Response (UPR) ER->UPR Activation Apoptosis Apoptosis UPR->Apoptosis Prolonged Stress CellSurvival Cell Survival / Adaptation UPR->CellSurvival Resolution

Caption: AZE-induced ER stress pathway.

Pro-inflammatory and Pro-apoptotic Effects

Beyond ER stress, AZE has been shown to exert pro-inflammatory and pro-apoptotic effects, particularly in microglial cells[3][15]. Treatment of microglial cells with AZE leads to increased production of nitric oxide and pro-inflammatory cytokines such as IL-1β and IL-6[3]. Furthermore, AZE can induce apoptosis by increasing the ratio of the pro-apoptotic protein BAX to the anti-apoptotic protein Bcl-2[3].

Teratogenic and Toxic Effects

The detrimental effects of AZE at the cellular level translate to significant toxicity at the organismal level. AZE has been shown to be a teratogenic agent, causing skeletal malformations and growth retardation in animal models[15]. Its toxicity is attributed to its ability to disrupt the synthesis and structure of critical proteins like collagen[14]. The consumption of AZE has also been investigated as a potential environmental trigger for neurodegenerative diseases, such as amyotrophic lateral sclerosis (ALS), by exacerbating the toxicity of disease-associated proteins[7].

Experimental Protocols and Methodologies

The study of azetidine-2-carboxylic acid necessitates reliable methods for its detection, quantification, and the assessment of its biological effects.

Detection and Quantification of AZE

High-performance liquid chromatography (HPLC) is a commonly employed technique for the separation and quantification of AZE in biological samples[17]. Post-column derivatization with a fluorescent reagent can enhance the sensitivity of detection[17].

Step-by-Step HPLC Protocol for AZE Detection:

  • Sample Preparation: Homogenize the plant or tissue sample in a suitable buffer.

  • Extraction: Perform a solid-phase or liquid-liquid extraction to isolate the amino acid fraction.

  • Chromatographic Separation:

    • Column: Cation exchange resin column.

    • Mobile Phase: A gradient of sodium citrate and sodium nitrate buffers.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 65 °C.

  • Post-Column Derivatization: Mix the column effluent with a fluorescent derivatizing agent (e.g., o-phthalaldehyde).

  • Detection: Use a fluorescence detector with appropriate excitation and emission wavelengths (e.g., λex = 338 nm and λem = 425 nm)[17].

  • Quantification: Compare the peak area of AZE in the sample to a standard curve generated with known concentrations of AZE.

Assessment of AZE-Induced ER Stress

The induction of ER stress by AZE can be evaluated by measuring the expression of key UPR-related genes and proteins.

Step-by-Step Protocol for Assessing ER Stress:

  • Cell Culture and Treatment: Culture the desired cell line (e.g., BV2 microglial cells) and treat with varying concentrations of AZE for different time points.

  • RNA Isolation and Quantitative PCR (qPCR):

    • Isolate total RNA from the cells.

    • Synthesize cDNA.

    • Perform qPCR using primers specific for UPR target genes (e.g., ATF4, ATF6, ERN1, PERK, XBP1, DDIT3).

  • Protein Extraction and Western Blotting:

    • Lyse the cells to extract total protein.

    • Separate proteins by SDS-PAGE and transfer to a membrane.

    • Probe the membrane with primary antibodies against UPR proteins (e.g., phosphorylated PERK, ATF6, CHOP).

    • Use a secondary antibody conjugated to a detectable enzyme or fluorophore for visualization.

  • Immunofluorescence:

    • Grow cells on coverslips and treat with AZE.

    • Fix and permeabilize the cells.

    • Incubate with primary antibodies against ER stress markers.

    • Use fluorescently labeled secondary antibodies for visualization by microscopy.

Experimental_Workflow Start Cell Culture Treatment AZE Treatment Start->Treatment RNA_Isolation RNA Isolation Treatment->RNA_Isolation Protein_Extraction Protein Extraction Treatment->Protein_Extraction Immunofluorescence Immunofluorescence Treatment->Immunofluorescence cDNA_Synthesis cDNA Synthesis RNA_Isolation->cDNA_Synthesis qPCR qPCR cDNA_Synthesis->qPCR Data_Analysis Data Analysis qPCR->Data_Analysis Western_Blot Western Blot Protein_Extraction->Western_Blot Western_Blot->Data_Analysis Immunofluorescence->Data_Analysis

Caption: Workflow for assessing AZE-induced ER stress.

Applications in Research and Drug Development

The unique biological properties of azetidine-2-carboxylic acid make it a valuable tool in various research areas and a consideration in drug development.

A Tool to Study Protein Folding and Quality Control

AZE's ability to induce protein misfolding and ER stress makes it a useful pharmacological agent for studying the mechanisms of protein quality control, including the UPR and the ubiquitin-proteasome system[2]. By inducing a controlled level of proteotoxic stress, researchers can investigate the cellular responses to misfolded proteins.

A Scaffold for Drug Design

The rigid, four-membered ring structure of the azetidine core has been utilized as a conformational constraint in the design of various pharmaceutical compounds[8]. (S)-azetidine-2-carboxylic acid is a key intermediate in the synthesis of certain thrombin inhibitors, highlighting its importance in medicinal chemistry[18].

Conclusion and Future Perspectives

Azetidine-2-carboxylic acid is a fascinating and biologically potent non-proteinogenic amino acid. Its natural occurrence in the food chain, coupled with its ability to disrupt protein synthesis and induce cellular stress, warrants further investigation into its potential long-term health effects. For researchers, AZE provides a valuable tool to probe the intricate mechanisms of protein homeostasis. As our understanding of the interplay between environmental factors and human health deepens, the study of naturally occurring compounds like AZE will undoubtedly continue to be a significant area of scientific inquiry. Future research should focus on developing more sensitive and high-throughput methods for AZE detection in food products, elucidating the complete biosynthetic pathways in plants, and further characterizing its role in the pathogenesis of human diseases.

References

  • AZETIDINE-2-CARBOXYLIC ACID. FROM LILY OF THE VALLEY TO KEY PHARMACEUTICALS. A JUBILEE REVIEW - Taylor & Francis Online. (URL: [Link])

  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells - MDPI. (URL: [Link])

  • Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (URL: [Link])

  • L-Proline Prevents Endoplasmic Reticulum Stress in Microglial Cells Exposed to L-azetidine-2-carboxylic Acid - MDPI. (URL: [Link])

  • Dietary Non-protein Amino Acid AZE as an Environmental Trigger Activating Latent Genetic Susceptibility in C9orf72-ALS Pathogenesis | bioRxiv. (URL: [Link])

  • Azetidine-2-carboxylic acid - Wikipedia. (URL: [Link])

  • Direct Access to L-Azetidine-2-carboxylic Acid - ResearchGate. (URL: [Link])

  • (PDF) Incorporation of L-azetidine-2-carboxylic acid into hemoglobin in rabbit reticulocytes. (URL: [Link])

  • EP0992491A1 - Processes for producing azetidine-2-carboxylic acid and intermediates thereof - Google P
  • Azetidine-2-carboxylic acid - Grokipedia. (URL: [Link])

  • The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I ... - PubMed. (URL: [Link])

  • De Novo Biosynthesis of L-Azetidine-2-Carboxylic Acid in Escherichia coli Strains for Powdery Mildew Treatment | Journal of Agricultural and Food Chemistry - ACS Publications. (URL: [Link])

  • De Novo Biosynthesis of L-Azetidine-2-Carboxylic Acid in Escherichia coli Strains for Powdery Mildew Treatment | Journal of Agricultural and Food Chemistry - ACS Publications. (URL: [Link])

  • [Determination of the azetidine-2-carboxylic acid from lily of the valley] - PubMed. (URL: [Link])

  • Effect of the proline analogue azetidine-2-carboxylic acid on collagen synthesis in vivo. I. Arrest of collagen accumulation in growing chick embryos - PubMed. (URL: [Link])

  • (A) l-azetidine-2-carboxylic acid (AZC) is an analog of proline. (B)... - ResearchGate. (URL: [Link])

Sources

Foundational

A Comprehensive Spectroscopic and Analytical Guide to Azetidine-2-carboxylic Acid Methyl Ester Oxalate

This technical guide provides an in-depth analysis of the spectroscopic properties of Azetidine-2-carboxylic Acid Methyl Ester Oxalate. Designed for researchers, scientists, and professionals in drug development, this do...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides an in-depth analysis of the spectroscopic properties of Azetidine-2-carboxylic Acid Methyl Ester Oxalate. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical knowledge with practical, field-proven insights to deliver a comprehensive analytical resource. We will explore the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, grounded in the analysis of its parent molecule, azetidine-2-carboxylic acid, and related derivatives.

Introduction: The Significance of the Azetidine Scaffold

Azetidine-2-carboxylic acid, a non-proteinogenic amino acid, serves as a vital building block in medicinal chemistry.[1] Its constrained four-membered ring structure imparts unique conformational rigidity to peptide backbones, making it a valuable proline analogue in the design of novel therapeutics.[2] The methyl ester oxalate salt of this core structure is a key intermediate in synthetic chemistry, offering enhanced stability and handling properties. A thorough understanding of its spectroscopic signature is paramount for reaction monitoring, quality control, and regulatory compliance.

Molecular Structure and Key Analytical Considerations

The subject of this guide is the oxalate salt of azetidine-2-carboxylic acid methyl ester. The positive charge is expected to reside on the azetidine nitrogen, forming an ammonium salt with the oxalate counterion. This ionic interaction will influence the electronic environment of the molecule and, consequently, its spectroscopic characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For Azetidine-2-carboxylic Acid Methyl Ester Oxalate, both ¹H and ¹³C NMR will provide a detailed map of the molecular framework. The data presented herein are predicted based on the analysis of closely related structures, including L-azetidine-2-carboxylic acid and its N-protected derivatives.[3][4]

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR data is crucial for reproducibility.

Workflow for NMR Analysis

G cluster_prep Sample Preparation cluster_acq Data Acquisition (400 MHz Spectrometer) cluster_proc Data Processing prep1 Dissolve ~5-10 mg of sample prep2 in 0.6 mL of D₂O or DMSO-d₆ prep1->prep2 prep3 Add internal standard (e.g., TSP or TMS) prep2->prep3 acq1 Acquire ¹H NMR spectrum (16-32 scans) prep3->acq1 acq2 Acquire ¹³C NMR spectrum (1024-2048 scans) acq1->acq2 acq3 Perform 2D NMR (COSY, HSQC) as needed for structural confirmation acq2->acq3 proc1 Apply Fourier Transform acq3->proc1 proc2 Phase and baseline correction proc1->proc2 proc3 Calibrate chemical shifts to residual solvent peak proc2->proc3

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to reveal the connectivity and diastereotopic nature of the protons on the azetidine ring.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz)
H-2 (α-proton)~4.8 - 5.0Triplet (t)~8.5 - 9.5
H-3 (β-protons)~2.6 - 2.8Multiplet (m)-
H-4 (γ-protons)~4.0 - 4.2Multiplet (m)-
-OCH₃ (methyl ester)~3.8Singlet (s)-

Interpretation:

  • The α-proton (H-2) is expected to be the most downfield of the ring protons due to the deshielding effects of the adjacent ester group and the protonated nitrogen.

  • The β-protons (H-3) and γ-protons (H-4) will exhibit complex splitting patterns due to geminal and vicinal coupling. The protonation of the nitrogen will lead to a significant downfield shift compared to the free amine.

  • The methyl ester protons will appear as a sharp singlet.

Predicted ¹³C NMR Spectral Data

The carbon NMR spectrum will provide information on all unique carbon environments within the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm)
C=O (ester)~170 - 172
C-2 (α-carbon)~58 - 60
C-3 (β-carbon)~24 - 26
C-4 (γ-carbon)~42 - 44
-OCH₃ (methyl ester)~53 - 55
C=O (oxalate)~160 - 162

Interpretation:

  • The ester carbonyl carbon will be the most downfield signal.

  • The oxalate carbonyl carbon is also expected in the downfield region, providing a clear signature for the counterion.

  • The chemical shifts of the azetidine ring carbons are influenced by ring strain and the electronegativity of the nitrogen atom.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying functional groups. The IR spectrum of Azetidine-2-carboxylic Acid Methyl Ester Oxalate will be dominated by absorptions from the carbonyl groups and the N-H bond of the ammonium salt.

Experimental Protocol: IR Data Acquisition
  • Sample Preparation: A small amount of the solid sample is finely ground with KBr powder.

  • Pellet Formation: The mixture is pressed into a thin, transparent pellet using a hydraulic press.

  • Data Acquisition: The pellet is placed in the sample holder of an FTIR spectrometer, and the spectrum is recorded over a range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands
Wave Number (cm⁻¹) Functional Group Vibrational Mode
~3300 - 2500 (broad)N⁺-HStretching
~1740 - 1760C=O (ester)Stretching
~1720 - 1700C=O (oxalate)Stretching
~1200 - 1000C-O (ester)Stretching

Interpretation:

  • A very broad and strong absorption in the 3300-2500 cm⁻¹ region is characteristic of the N⁺-H stretch in an ammonium salt.

  • The ester carbonyl stretch is expected at a relatively high wavenumber.

  • The oxalate carbonyl stretch will likely appear as a strong, distinct peak.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For an ionic compound like this, Electrospray Ionization (ESI) is the most appropriate technique.

Experimental Protocol: MS Data Acquisition
  • Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol or acetonitrile with a small amount of formic acid).

  • Infusion: The solution is infused into the ESI source of the mass spectrometer.

  • Data Acquisition: The mass spectrum is acquired in positive ion mode to detect the cationic species.

Predicted Mass Spectrum
m/z Value Assignment
~116.07[M+H]⁺ of the free base (azetidine-2-carboxylic acid methyl ester)
~138.05[M+Na]⁺ of the free base

Interpretation: In the positive ion mode ESI-MS, the primary ion observed will be the protonated molecular ion of the free base, azetidine-2-carboxylic acid methyl ester. The oxalate counterion will not be observed in the positive ion spectrum.

Predicted Fragmentation Pathway

G parent [C₅H₉NO₂ + H]⁺ m/z = 116.07 frag1 Loss of -OCH₃ [C₄H₆NO]⁺ m/z = 84.04 parent->frag1 -CH₃OH frag2 Loss of -COOCH₃ [C₃H₆N]⁺ m/z = 56.05 parent->frag2 -HCOOCH₃

Caption: Predicted ESI-MS fragmentation pathway for the protonated azetidine-2-carboxylic acid methyl ester.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic characterization of Azetidine-2-carboxylic Acid Methyl Ester Oxalate. The presented data for ¹H NMR, ¹³C NMR, IR, and MS are based on established principles and analysis of structurally related compounds. These insights are intended to serve as a valuable reference for researchers in the synthesis, purification, and analysis of this important chemical entity. Rigorous experimental verification is, as always, recommended for definitive structural confirmation.

References

  • J&W Pharmlab. Azetidine-2-carboxylic acid methyl ester oxalate. [Link]

  • HETEROCYCLES, Vol. 96, No. 12, 2018. Multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid for. [Link]

  • PubChem. Azetidinecarboxylic Acid. [Link]

  • SpectraBase. L-Azetidine-2-carboxylic acid - Optional[1H NMR] - Spectrum. [Link]

  • MDPI. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. [Link]

  • PubChem. 2-Azetidinecarboxylic acid, (S)-. [Link]

  • ResearchGate. Synthesis of L -Azetidine-2-Carboxylic Acid. [Link]

  • Journal of Medicinal and Chemical Sciences. Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. [Link]

  • NIST. 2-Azetidinecarboxylic acid. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Proline-Mimetic Nature of Azetidine-2-Carboxylic Acid

Introduction: The Unique Role of Proline and the Quest for Mimetics In the intricate architecture of proteins, the amino acid L-proline occupies a singular position. Its cyclic pyrrolidine side chain, which uniquely inco...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Unique Role of Proline and the Quest for Mimetics

In the intricate architecture of proteins, the amino acid L-proline occupies a singular position. Its cyclic pyrrolidine side chain, which uniquely incorporates the backbone nitrogen atom, imposes significant conformational rigidity. This structural constraint is not a limitation but a critical design element of nature, playing a pivotal role in protein folding, stability, and the formation of specific secondary structures like β-turns and polyproline helices.[1][2] The restricted rotation around the N-Cα bond and the propensity for cis-trans isomerization of the peptide bond preceding a proline residue are key determinants of polypeptide chain direction and function.[1][2]

Given its profound influence on protein structure, the development of proline analogues has been a compelling area of research for medicinal chemists and chemical biologists.[3] These mimetics offer a powerful toolkit to modulate peptide and protein conformation, enhance metabolic stability, and probe structure-activity relationships. Among the most studied and utilized proline mimetics is L-azetidine-2-carboxylic acid (Aze), a non-proteinogenic amino acid first identified in plants like the lily-of-the-valley.[4] Aze is a structural analogue of proline, distinguished by a four-membered azetidine ring in place of proline's five-membered pyrrolidine ring.[5] This seemingly subtle difference in ring size has profound implications for the conformational flexibility and biological activity of peptides and proteins into which it is incorporated.

This technical guide provides a comprehensive exploration of the proline-mimetic nature of azetidine-2-carboxylic acid, delving into its structural and conformational properties, its impact on protein integrity, and its applications in research and drug discovery. We will examine the molecular basis for its mimicry, the cellular consequences of its incorporation into proteins, and provide practical insights for its use in the laboratory.

Structural and Conformational Analysis: A Tale of Two Rings

The proline-mimetic character of azetidine-2-carboxylic acid stems from its structural similarity, yet its distinct four-membered ring imparts unique conformational properties. While proline's five-membered ring can adopt various puckered conformations (endo/exo), the strained four-membered ring of Aze is more planar.[5] This planarity, coupled with the smaller ring size, leads to a general increase in the flexibility of peptides containing Aze compared to their proline-containing counterparts.[6]

Structural Comparison of L-Proline and L-Azetidine-2-Carboxylic Acid cluster_proline L-Proline cluster_aze L-Azetidine-2-Carboxylic Acid Proline Proline Aze Aze

Caption: L-Proline with its five-membered ring and L-Azetidine-2-Carboxylic Acid with its four-membered ring.

A critical distinction in their conformational influence lies in their preference for inducing different types of turns in a peptide backbone. Proline is a well-established inducer of β-turns, a common secondary structural motif where the polypeptide chain reverses its direction.[5] In contrast, azetidine-2-carboxylic acid preferentially stabilizes γ-turn-like conformations.[5] This fundamental difference in turn preference provides a powerful tool for medicinal chemists to rationally manipulate peptide and protein architecture.

PropertyL-ProlineL-Azetidine-2-Carboxylic Acid (Aze)
Ring Size5-membered (pyrrolidine)4-membered (azetidine)
Ring PuckerMore puckered (endo/exo conformations)More planar
Conformational Flexibility in PeptidesMore conformationally restrictedGenerally more flexible
Turn PreferenceInduces β-turnsInduces γ-turns

Table 1. Comparative Properties of L-Proline and L-Azetidine-2-Carboxylic Acid.[5]

Mechanism of Proline Mimicry and its Biological Consequences

The ability of azetidine-2-carboxylic acid to act as a proline mimetic is rooted in its recognition and utilization by the cellular machinery of protein synthesis. Specifically, some prolyl-tRNA synthetases, the enzymes responsible for charging tRNA molecules with proline, cannot efficiently discriminate between proline and Aze.[4] This leads to the misincorporation of Aze into nascent polypeptide chains in place of proline.[4]

Once incorporated, the distinct conformational properties of Aze can have profound and often detrimental effects on protein structure and function. The increased flexibility and altered turn preference can disrupt the precise three-dimensional architecture required for a protein's biological activity.[6] This can lead to protein misfolding and aggregation, which in turn can trigger cellular stress responses.[7]

One of the most well-documented consequences of Aze incorporation is the induction of the Unfolded Protein Response (UPR) and Endoplasmic Reticulum (ER) stress.[7][8] The accumulation of misfolded proteins in the ER activates a complex signaling network aimed at restoring homeostasis. However, if the stress is severe or prolonged, the UPR can switch from a pro-survival to a pro-apoptotic program, leading to cell death.[9]

The UPR is initiated by three main ER-resident transmembrane proteins: PERK, IRE1, and ATF6. The misincorporation of Aze has been shown to activate the PERK and ATF6 arms of the UPR.[10]

UPR_Pathway cluster_ER Endoplasmic Reticulum cluster_Cytosol Cytosol cluster_Nucleus Nucleus Aze Azetidine-2-Carboxylic Acid Misincorporation MisfoldedProteins Accumulation of Misfolded Proteins Aze->MisfoldedProteins BiP BiP MisfoldedProteins->BiP Sequesters BiP PERK PERK BiP->PERK Dissociates from IRE1 IRE1 BiP->IRE1 Dissociates from ATF6 ATF6 BiP->ATF6 Dissociates from eIF2a eIF2α PERK->eIF2a Phosphorylates XBP1s spliced XBP1 IRE1->XBP1s Slices XBP1 mRNA ATF6_cleaved Cleaved ATF6 ATF6->ATF6_cleaved Translocates to Golgi and is cleaved eIF2a_P P-eIF2α eIF2a->eIF2a_P ATF4 ATF4 Translation eIF2a_P->ATF4 Induces UPR_Genes UPR Target Gene Expression (e.g., Chaperones, ERAD components) ATF4->UPR_Genes Transcription Factor XBP1s->UPR_Genes Transcription Factor ATF6_cleaved->UPR_Genes Transcription Factor Apoptosis Apoptosis (prolonged stress) UPR_Genes->Apoptosis Leads to

Caption: Aze-induced Unfolded Protein Response Pathway.

The toxicity of azetidine-2-carboxylic acid is a direct consequence of its misincorporation into proteins, leading to a wide range of toxic and teratogenic effects in various organisms.[11] However, this very toxicity makes it an invaluable tool for researchers studying cellular stress, protein quality control, and the effects of non-proteinogenic amino acids on biological systems.[11]

Applications in Research and Drug Discovery

The unique properties of azetidine-2-carboxylic acid have been leveraged in several areas of scientific research and development.

Probing Protein Structure and Function

By substituting proline with Aze, researchers can gain critical insights into the role of proline in protein stability and dynamics.[11] The destabilizing effect of Aze on ordered structures, such as the collagen triple helix, has been used to study the principles of protein folding and the consequences of structural perturbations.[6]

Medicinal Chemistry and Drug Design

The azetidine ring is a valuable scaffold in drug discovery, offering a unique three-dimensional geometry and the potential for improved physicochemical properties.[12] Proline analogues, in general, are versatile building blocks for small-molecule drugs and pharmaceutical peptides.[3] A number of FDA-approved drugs contain proline analogues in their structures, highlighting the therapeutic potential of this class of molecules.[3] While specific drugs containing azetidine-2-carboxylic acid as a core component are less common, the azetidine motif itself is present in several approved pharmaceuticals.[12] The ability of Aze to modulate peptide conformation can be exploited to design peptidomimetics with enhanced potency and stability.

Protein Engineering

The incorporation of non-proteinogenic amino acids like Aze into proteins is a powerful strategy in protein engineering. It allows for the introduction of novel chemical functionalities and the fine-tuning of protein properties. While the global replacement of proline with Aze is often detrimental, site-specific incorporation can be used to locally alter protein structure and function in a controlled manner.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) of Azetidine-2-Carboxylic Acid-Containing Peptides

The following is a generalized protocol for the manual solid-phase synthesis of a peptide containing azetidine-2-carboxylic acid using Fmoc/tBu chemistry. The specific conditions may need to be optimized for the particular peptide sequence.

Materials:

  • Fmoc-protected amino acids

  • Fmoc-L-azetidine-2-carboxylic acid

  • Rink Amide resin (or other suitable solid support)

  • Coupling reagents (e.g., HBTU, HATU)

  • Base (e.g., DIEA)

  • Deprotection solution (e.g., 20% piperidine in DMF)

  • Solvents (DMF, DCM)

  • Cleavage cocktail (e.g., TFA/TIS/H2O, 95:2.5:2.5)

  • Diethyl ether

Workflow:

SPPS_Workflow Start Start with Resin Swell 1. Swell Resin in DMF Start->Swell Deprotection 2. Fmoc Deprotection (20% Piperidine/DMF) Swell->Deprotection Wash1 3. Wash with DMF Deprotection->Wash1 Coupling 4. Couple Fmoc-Aze-OH (or other amino acid) with HBTU/DIEA in DMF Wash1->Coupling Wash2 5. Wash with DMF Coupling->Wash2 Repeat Repeat steps 2-5 for each amino acid Wash2->Repeat Repeat->Deprotection Next cycle FinalDeprotection 6. Final Fmoc Deprotection Repeat->FinalDeprotection Final amino acid Wash3 7. Wash with DMF and DCM FinalDeprotection->Wash3 Cleavage 8. Cleave Peptide from Resin and remove side-chain protecting groups (TFA cocktail) Wash3->Cleavage Precipitation 9. Precipitate Peptide in cold diethyl ether Cleavage->Precipitation Purification 10. Purify by HPLC Precipitation->Purification

Caption: Solid-Phase Peptide Synthesis Workflow for Aze-containing peptides.

Step-by-Step Methodology:

  • Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

  • Fmoc Deprotection: Drain the DMF and add the deprotection solution. Agitate for 5 minutes, drain, and repeat with fresh deprotection solution for 15 minutes.

  • Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

  • Amino Acid Coupling:

    • In a separate vial, dissolve the Fmoc-amino acid (or Fmoc-Aze-OH) (3-5 equivalents relative to resin substitution), coupling reagent (e.g., HBTU, slightly less than 1 equivalent to the amino acid), and base (e.g., DIEA, 2 equivalents to the amino acid) in DMF.

    • Allow the mixture to pre-activate for a few minutes.

    • Add the activated amino acid solution to the resin.

    • Agitate for 1-2 hours.

  • Washing: Wash the resin with DMF (3-5 times). A Kaiser test can be performed to confirm the completion of the coupling reaction.

  • Repeat: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

  • Final Deprotection and Washing: After coupling the final amino acid, perform a final Fmoc deprotection (step 2) and wash the resin with DMF and then DCM. Dry the resin under vacuum.

  • Cleavage and Deprotection: Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the peptide by adding the filtrate to a large volume of cold diethyl ether.

  • Purification: Centrifuge to pellet the peptide, wash with cold ether, and dry. The crude peptide can then be purified by reverse-phase HPLC.

Conformational Analysis by NMR Spectroscopy

NMR spectroscopy is a powerful technique to study the three-dimensional structure and dynamics of peptides in solution. A comparative NMR analysis of a peptide containing proline versus its Aze-substituted analogue can provide detailed insights into the conformational changes induced by the substitution.

Key NMR Experiments:

  • 1D ¹H NMR: Provides initial information on the overall folding and purity of the peptide.

  • 2D TOCSY (Total Correlation Spectroscopy): Used to assign protons within the same amino acid spin system.

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information on through-space proximities between protons, which is crucial for determining the three-dimensional structure. The presence or absence of specific NOEs can differentiate between turn types (e.g., β-turn vs. γ-turn).

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons, aiding in resonance assignment.

  • Temperature Coefficient Studies: The temperature dependence of amide proton chemical shifts can provide information on their involvement in intramolecular hydrogen bonds, which are characteristic of stable secondary structures.

A detailed protocol for NMR analysis is beyond the scope of this guide, but a general workflow involves sample preparation (dissolving the purified peptide in a suitable deuterated solvent), acquisition of a suite of NMR experiments, data processing, resonance assignment, and structure calculation using the distance and dihedral angle restraints derived from the NMR data.[13]

Conclusion and Future Perspectives

Azetidine-2-carboxylic acid stands as a testament to the power of subtle chemical modifications in eliciting significant biological effects. Its ability to mimic proline provides a unique window into the fundamental principles of protein folding and stability. While its toxicity is a critical consideration, it also presents opportunities for its use as a research tool to unravel complex cellular processes like the unfolded protein response.

For drug development professionals, azetidine-2-carboxylic acid and other proline analogues represent a rich chemical space for the design of novel therapeutics with tailored conformational properties. The continued development of synthetic methodologies for the precise incorporation of such non-proteinogenic amino acids into peptides and proteins will undoubtedly expand their application in both basic research and pharmaceutical development. Future research will likely focus on the development of more selective prolyl-tRNA synthetase inhibitors and the design of Aze-containing therapeutics with improved efficacy and safety profiles.

References

  • Kubyshkin, V., & Mykhailiuk, P. K. (2024). Proline Analogues in Drug Design: Current Trends and Future Prospects. Journal of Medicinal Chemistry, 67(22), 20022–20055. [Link]

  • BenchChem. (2025). Application Notes and Protocols for Solid-Phase Peptide Synthesis with (S)-Aziridine-2-Carboxylic Acid. BenchChem.
  • Cativiela, C., & Ordóñez, M. (2019). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Molecules, 24(10), 1957. [Link]

  • Rodgers, K. J., Kabalan, J., & Phillips, C. R. (2025). A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). Toxicology, 510, 153999. [Link]

  • Moradi, M., Larsson, D. S. D., & Irbäck, A. (2024). Proline, a unique amino acid whose polymer, polyproline II helix, and its analogues are involved in many biological processes: a review. Amino Acids, 56(1), 10. [Link]

  • Kubyshkin, V., & Mykhailiuk, P. K. (2024). Proline Analogues in Drug Design: Current Trends and Future Prospects. Journal of Medicinal Chemistry. [Link]

  • BenchChem. (2025). A Comparative Guide: (S)-Methyl azetidine-2-carboxylate versus Proline in Peptide Structure. BenchChem.
  • Zer, C., Meyer, K., & Rosenthal, G. A. (2024). Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. The Plant Journal, 120(6), 2904–2918. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding Azetidine-2-carboxylic Acid Toxicity and Research Applications. Retrieved from [Link]

  • D'Oria, M., et al. (2025). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. [Link]

  • Biratsi, D., et al. (2024). Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. bioRxiv. [Link]

  • Samardzic, K., et al. (2023). L-Proline Prevents Endoplasmic Reticulum Stress in Microglial Cells Exposed to L-azetidine-2-carboxylic Acid. International Journal of Molecular Sciences, 24(12), 10255. [Link]

  • Brand, S., et al. (2006). Azetidine-2-carboxylic acid. From Lily of the valley to key pharmaceuticals. A jubilee review.
  • Demange, L., et al. (2005). Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. Journal of the American Chemical Society, 127(20), 7359–7369. [Link]

  • Roest, G., et al. (2018). The ER Stress Inducer l-Azetidine-2-Carboxylic Acid Elevates the Levels of Phospho-eIF2α and of LC3-II in a Ca2+-Dependent Manner. Cells, 7(12), 239. [Link]

  • Roest, G., et al. (2018). The ER Stress Inducer l-Azetidine-2-Carboxylic Acid Elevates the Levels of Phospho-eIF2α and of LC3-II in a Ca2+-Dependent Manner. Cells, 7(12), 239.
  • Nargotra, A., & Sharma, S. (2021). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current Medicinal Chemistry, 28(14), 2729–2782. [Link]

  • Samardzic, K., & Rodgers, K. J. (2019). Cell death and mitochondrial dysfunction induced by the dietary non-proteinogenic amino acid l-azetidine-2-carboxylic acid (Aze). Amino Acids, 51(8), 1199–1210.
  • Wasmuth, J. J., & Caskey, C. T. (1976). Biochemical characterization of azetidine carboxylic acid-resistant Chinese hamster cells. Cell, 8(1), 71–77. [Link]

  • Rodgers, K. J., Kabalan, J., & Phillips, C. R. (2024). A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). Toxicology, 153999.
  • Wang, Y., et al. (2010). Synthesis of L-Azetidine-2-Carboxylic Acid. Chinese Journal of Organic Chemistry, 30(11), 1735-1738.
  • CN103467350A - Method for preparing (S)-azetidine-2-carboxylic acid. (2013).
  • AAPPTEC. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

  • Kudryavtsev, P. O., et al. (2018). Theoretical and NMR Conformational Studies of β-Proline Oligopeptides With Alternating Chirality of Pyrrolidine Units. Frontiers in Chemistry, 6, 83. [Link]

  • Rosenthal, G. A., & Davis, D. L. (1989). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. Biopolymers, 28(4), 841–857. [Link]

  • Zagari, A., Némethy, G., & Scheraga, H. A. (1990). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers, 30(9-10), 951–959. [Link]

Sources

Exploratory

The Structural Architecture of Azetidine-2-Carboxylic Acid Derivatives: A Guide for Drug Discovery and Development

Introduction: The Significance of the Strained Ring Azetidine-2-carboxylic acid (Aze), a non-proteinogenic amino acid, is a fascinating proline analogue that has garnered significant attention in medicinal chemistry and...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of the Strained Ring

Azetidine-2-carboxylic acid (Aze), a non-proteinogenic amino acid, is a fascinating proline analogue that has garnered significant attention in medicinal chemistry and drug design.[1][2] First identified in plants like lily-of-the-valley (Convallaria majalis), this small, four-membered heterocycle presents a unique structural scaffold.[1] Its inherent ring strain, a consequence of its four-membered ring structure, bestows upon it a distinct reactivity and conformational profile compared to its five-membered counterpart, proline.[1][2] This guide provides an in-depth technical exploration of the crystal structure of azetidine-2-carboxylic acid and its derivatives, offering insights for researchers, scientists, and drug development professionals. Understanding the three-dimensional architecture of these molecules is paramount for harnessing their potential in creating novel therapeutics. The azetidine moiety's stability, molecular rigidity, and diverse pharmacological activities make it a valuable scaffold in modern drug discovery.

Conformational Landscape of the Azetidine Ring: A Balancing Act

The conformation of the azetidine ring is a delicate balance between ring strain and the steric and electronic influences of its substituents. Unlike the more flexible five-membered ring of proline, the azetidine ring exhibits a more restricted range of conformations. The primary conformational feature is ring puckering, which can be quantified by puckering parameters. The degree of puckering is influenced by the nature and position of substituents on the ring.

For instance, the introduction of a fluorine atom can significantly influence the ring pucker through charge-dipole interactions. This highlights the tunability of the azetidine ring's conformation through synthetic modification, a key aspect for rational drug design.

Crystal Structure of L-Azetidine-2-Carboxylic Acid: The Archetype

The crystal structure of L-azetidine-2-carboxylic acid serves as the foundational model for understanding its derivatives. X-ray diffraction studies have revealed that it crystallizes in the orthorhombic space group P2₁2₁2₁. The molecule exists as a zwitterion in the solid state, a common feature for amino acids.

Key structural features include a non-planar, puckered azetidine ring. This puckering is a mechanism to alleviate some of the inherent ring strain. The carboxylate group and the ring nitrogen are involved in a network of intermolecular hydrogen bonds, which dictate the crystal packing. Specifically, both hydrogen atoms on the positively charged nitrogen atom act as hydrogen-bond donors to oxygen atoms of neighboring molecules, creating a robust three-dimensional network.

Crystal Structure of N-Acetyl-Azetidine-2-Carboxylic Acid: A Derivative in Focus

To understand the impact of N-acylation on the crystal structure, we can examine N-acetyl-azetidine-2-carboxylic acid. Single-crystal X-ray diffraction reveals that this derivative crystallizes in the monoclinic space group P2₁.

A notable difference from the parent compound is the conformation of the azetidine ring, which is nearly planar in the N-acetylated form. This planarity is attributed to the interplay between the inherent Baeyer strain of the four-membered ring and the electronic effects of the N-acetyl group. The crystal packing is dominated by intermolecular hydrogen bonds between the carboxylic acid group of one molecule and the acetyl group of a neighboring molecule, forming extended zigzag-shaped strands.

Comparative Crystallographic Data

The following table summarizes the key crystallographic data for L-azetidine-2-carboxylic acid and its N-acetyl derivative, offering a direct comparison of their solid-state structures.

ParameterL-Azetidine-2-Carboxylic AcidN-Acetyl-Azetidine-2-Carboxylic Acid
Crystal System OrthorhombicMonoclinic
Space Group P2₁2₁2₁P2₁
a (Å) 7.457Data not available in search results
b (Å) 9.810Data not available in search results
c (Å) 6.328Data not available in search results
α (°) enantiomer 9090
β (°) enantiomer 90Data not available in search results
γ (°) enantiomer 9090
Ring Conformation Puckered (11° deviation from plane)Nearly Planar
Key Intermolecular Interactions N-H···O hydrogen bondsCOOH···O=C(acetyl) hydrogen bonds

Other Key Derivatives: A Look at N-Boc, Amides, and Esters

Experimental Protocols for Crystal Structure Determination

The elucidation of the crystal structure of azetidine-2-carboxylic acid derivatives relies on a systematic workflow involving synthesis, crystallization, and X-ray diffraction analysis.

Synthesis of Azetidine-2-Carboxylic Acid Derivatives

The synthesis of azetidine-2-carboxylic acid and its derivatives can be achieved through various routes, often starting from readily available precursors like L-aspartic acid. A common strategy involves the intramolecular cyclization of a suitably protected 4-amino-2-halobutyric acid derivative. The choice of protecting groups for the nitrogen and carboxylic acid functionalities is crucial for a successful synthesis and for the subsequent derivatization.

Synthesis_Workflow Start L-Aspartic Acid Step1 Protection of Amino and Carboxylic Groups Start->Step1 Step2 Halogenation at C4 Step1->Step2 Step3 Intramolecular Cyclization Step2->Step3 Aze_Derivative Protected Azetidine-2- Carboxylic Acid Derivative Step3->Aze_Derivative Deprotection Deprotection Aze_Derivative->Deprotection Final_Product Azetidine-2-Carboxylic Acid or Derivative Deprotection->Final_Product Xray_Workflow Crystal Single Crystal Selection and Mounting Data_Collection X-ray Diffraction Data Collection Crystal->Data_Collection Structure_Solution Structure Solution (Direct Methods/Patterson) Data_Collection->Structure_Solution Refinement Structure Refinement Structure_Solution->Refinement Validation Structure Validation and Analysis Refinement->Validation

Caption: The experimental workflow for single-crystal X-ray diffraction analysis.

Implications for Drug Design and Development

The rigid and puckered nature of the azetidine ring makes it an attractive scaffold for constraining the conformation of bioactive molecules. By replacing a proline residue with an azetidine-2-carboxylic acid derivative, medicinal chemists can fine-tune the three-dimensional shape of a peptide or small molecule, potentially enhancing its binding affinity to a biological target.

The distinct hydrogen bonding patterns observed in the crystal structures of azetidine-2-carboxylic acid and its derivatives provide a blueprint for designing molecules with specific intermolecular interactions. This is particularly relevant for designing drugs that target protein-protein interactions or bind to the active sites of enzymes.

Conclusion

The crystal structure of azetidine-2-carboxylic acid and its derivatives provides a wealth of information for chemists and pharmacologists. The strained four-membered ring imparts unique conformational properties that can be exploited in drug design. While the crystal structures of the parent amino acid and some derivatives are well-characterized, there remains a need for further experimental studies on other synthetically important derivatives. A deeper understanding of the solid-state architecture of this versatile class of molecules will undoubtedly fuel the development of new and improved therapeutic agents.

References

  • Azetidine-2-carboxylic acid - Wikipedia. Available at: [Link]

  • Molecular basis for azetidine-2-carboxylic acid biosynthesis - PMC. Available at: [Link]

  • Practical Asymmetric Preparation of Azetidine-2-carboxylic Acid | The Journal of Organic Chemistry. Available at: [Link]

  • Crystal structure analysis of N‐acetylated proline and ring size analogs - Research Collection. Available at: [Link]

  • Resolution of D ‐azetidine‐2‐carboxylic acid - ResearchGate. Available at: [Link]

  • The Crystal and Molecular Structure of L-azetidine-2-carboxylic Acid. A Naturally Occurring Homolog of Proline - PubMed. Available at: [Link]

  • The ring pucker in azetidine derivatives can be influenced by... - ResearchGate. Available at: [Link]

  • Azetidines of pharmacological interest - PubMed. Available at: [Link]

  • This figure shows the structures of proline (a),... | Download Scientific Diagram - ResearchGate. Available at: [Link]

  • Processes for producing azetidine-2-carboxylic acid and intermediates thereof - Google Patents.
  • 4-oxo-2-azetidinecarboxylic acid and 3-azetidinecarboxylic acid from powder synchrotron diffraction data - IUCr Journals. Available at: [Link]

  • Recent advances in synthetic facets of immensely reactive azetidines - RSC Publishing. Available at: [Link]

  • Direct Access to L-Azetidine-2-carboxylic Acid - ResearchGate. Available at: [Link]

  • Crystallization and preliminary X-ray analysis of l-azetidine-2-carboxylate hydrolase from Pseudomonas sp. strain A2C - PMC. Available at: [Link]

Sources

Foundational

Biological activity of azetidine-2-carboxylic acid and its esters.

An In-depth Technical Guide to the Biological Activity of Azetidine-2-Carboxylic Acid and Its Derivatives Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scienti...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Biological Activity of Azetidine-2-Carboxylic Acid and Its Derivatives

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Executive Summary

Azetidine-2-carboxylic acid (AZE), a non-proteinogenic amino acid found in various plant species, stands as a compelling molecule in chemical biology and drug discovery. Its structural mimicry of proline allows it to subvert one of the most fundamental cellular processes: protein synthesis. By evading the proofreading mechanisms of prolyl-tRNA synthetase, AZE is erroneously incorporated into nascent polypeptide chains, leading to profound and widespread biological consequences. This misincorporation induces protein misfolding, triggers the endoplasmic reticulum (ER) stress and the unfolded protein response (UPR), and culminates in cytotoxicity, inflammation, and teratogenicity.[1][2][3][4] This guide provides an in-depth exploration of the core mechanisms of AZE, the resultant cellular and physiological effects, and its applications as a powerful research tool. Furthermore, it examines the role of AZE esters, not as biologically active agents themselves, but as critical, versatile intermediates in the synthesis of novel chemical entities, highlighting their importance in medicinal chemistry and drug development.

Introduction: A Proline Analogue of Natural Origin

Azetidine-2-carboxylic acid is a four-membered heterocyclic imino acid, distinguishing it from its five-membered analogue, L-proline.[4] First identified in 1955 in plants from the Liliaceae family, such as lily-of-the-valley (Convallaria majalis), it is also notably present in consumable plants like table and sugar beets (Beta vulgaris).[1][3] Its natural function is believed to be defensive, deterring the growth of competing vegetation and poisoning predators by disrupting their protein homeostasis.[4]

The structural similarity to proline is the cornerstone of AZE's biological activity. The strained four-membered ring imposes different conformational constraints on a polypeptide backbone compared to proline's five-membered ring, leading to significant structural perturbations when substituted.[1] This potent ability to disrupt protein integrity makes AZE a subject of intense research, both as a toxin and as a tool to probe cellular quality control mechanisms.[1]

Core Mechanism of Action: The Proline Mimicry

The toxicity of AZE is not derived from the inhibition of a single enzyme or receptor but from a fundamental corruption of the protein synthesis machinery. This process begins when AZE is mistaken for proline by the cell.

Misincorporation into Nascent Polypeptides

In most organisms, the enzyme prolyl-tRNA synthetase (ProRS) is responsible for charging transfer RNA for proline (tRNAPro) with its cognate amino acid. However, this enzyme often lacks the fidelity to perfectly discriminate between proline and AZE.[3] Consequently, AZE is activated and attached to tRNAPro, making it available for ribosomal protein synthesis. This allows AZE to be incorporated at proline--rich sites in nascent proteins, creating aberrant proteomes.[1][4] This misincorporation can profoundly alter the structure and function of critical proteins like collagen, keratin, and hemoglobin.[4]

Induction of Proteotoxic Stress and the Unfolded Protein Response (UPR)

The substitution of proline with AZE disrupts the precise three-dimensional folding of proteins. The altered bond angles of the azetidine ring can prevent the formation of stable secondary and tertiary structures, leading to an accumulation of misfolded and aggregated proteins within the endoplasmic reticulum (ER).[1][2] This condition, known as ER stress, activates a sophisticated signaling network called the Unfolded Protein Response (UPR).[5]

The UPR is a multi-pronged cellular response intended to restore homeostasis. AZE has been shown to activate key UPR pathways:

  • PERK Pathway: AZE treatment leads to the phosphorylation of the eukaryotic initiation factor 2 alpha (eIF2α), which globally attenuates protein translation to reduce the load of new proteins entering the ER. It also upregulates the autophagy marker LC3-II.[2]

  • ATF6 Pathway: AZE induces the cleavage of Activating Transcription Factor 6 (ATF6), which then translocates to the nucleus to upregulate the expression of ER chaperones like BiP (Binding immunoglobulin Protein) to aid in protein folding.[2]

  • IRE1 Pathway: This pathway, while not explicitly detailed in the provided context for AZE, is the third canonical branch of the UPR and is likely involved in the overall stress response.

The diagram below illustrates this central mechanism.

AZE_Mechanism cluster_cell Cellular Environment cluster_er Endoplasmic Reticulum AZE Azetidine-2-Carboxylic Acid (AZE) ProRS Prolyl-tRNA Synthetase AZE->ProRS Mistaken for Proline Ribosome Ribosome ProRS->Ribosome Charges tRNAPro with AZE Misfolded Misfolded Proteins (AZE-Containing) Ribosome->Misfolded Protein Synthesis UPR Unfolded Protein Response (UPR) Activated Misfolded->UPR Accumulation Induces ER Stress PERK PERK Pathway UPR->PERK ATF6 ATF6 Pathway UPR->ATF6 Apoptosis Apoptosis UPR->Apoptosis If Stress is Severe or Prolonged

Caption: AZE's mechanism of inducing proteotoxicity and the UPR.

Cellular and Physiological Consequences

The widespread disruption of protein integrity leads to a spectrum of damaging downstream effects at both the cellular and organismal levels.

Cytotoxicity and Apoptosis

If the UPR fails to resolve ER stress, the cell initiates programmed cell death, or apoptosis. AZE has been demonstrated to be cytotoxic and pro-apoptotic in multiple cell lines. For instance, in BV2 microglial cells, AZE treatment at concentrations above 1000 µM significantly reduces cell viability and increases the ratio of the pro-apoptotic protein BAX to the anti-apoptotic protein Bcl2, pushing the cell towards apoptosis.[2]

Pro-inflammatory Effects

Beyond cytotoxicity, AZE can trigger a robust inflammatory response. In BV2 microglial cells, AZE exposure leads to a significant increase in the release of nitric oxide (NO), a key inflammatory mediator.[6] It also upregulates the expression of pro-inflammatory markers such as IL-1β, IL-6, and NOS2, and induces morphological changes consistent with microglial activation.[6] This neuroinflammatory response is a critical consideration for the potential human health impacts of AZE consumption.

Teratogenicity

One of the most dramatic in vivo effects of AZE is its teratogenicity (the ability to cause birth defects). Administration of AZE to various animal models, including hamsters, mice, and rats, results in a range of skeletal malformations, growth retardation, and delayed ossification.[2] This is largely attributed to the disruption of collagen, a proline-rich protein essential for the structure of bone, cartilage, and other connective tissues.

Effects on Collagen Synthesis and Angiogenesis

AZE is a potent inhibitor of collagen synthesis and maturation. By being incorporated into procollagen chains, it disrupts the formation of the stable triple helix required for secretion and fibril assembly.[7] This not only underlies its teratogenic effects but also contributes to its anti-angiogenic properties, as proper collagen deposition is crucial for the formation of new blood vessels.

Biological Effect Model System Effective Concentration / Dose Key Outcome Reference(s)
Cytotoxicity BV2 Microglial Cells>1000 µMReduced cell viability, increased BAX/Bcl2 ratio.[2][6]
Pro-inflammatory BV2 Microglial Cells1000-2000 µMIncreased nitric oxide release; upregulation of IL-1β, IL-6.[6]
ER Stress HeLa Cells5 mMInduced ATF6 cleavage, upregulated BiP expression.[2]
Teratogenicity Hamster Fetuses200-600 mg/kg (i.p.)Skeletal malformations, growth retardation.[2]
Inhibition of Protein Synthesis Rabbit Reticulocytes1-10 mMReduced proline incorporation into hemoglobin by 25-72%.[2]

Table 1: Summary of demonstrated biological activities of Azetidine-2-carboxylic acid.

Azetidine-2-carboxylic Acid Esters: Critical Intermediates in Chemical Synthesis

While the biological activity of AZE itself is well-documented, its simple esters (e.g., methyl or ethyl esters) are not primarily studied for their direct biological effects. Instead, their value lies in their utility as versatile building blocks and intermediates in organic synthesis.

Role as Synthetic Building Blocks

Esterification of the carboxylic acid group is a common chemical strategy to protect this functional group or to modify the molecule for subsequent reactions. AZE esters, such as DL-Azetidine-2-carboxylic acid methyl ester hydrochloride, serve as crucial starting materials for the synthesis of more complex bioactive molecules.[8] They are key components in the construction of novel pharmaceuticals, particularly in the fields of neuropharmacology and oncology, where the rigid azetidine scaffold can be used to constrain peptide conformations or serve as a unique pharmacophore.[9][10][11] For example, they are used to prepare substituted azetidinyl carboxamides and other derivatives with herbicidal or therapeutic potential.[12]

The Prodrug Hypothesis

In pharmacology, converting a drug with a carboxylic acid moiety into an ester is a classic prodrug strategy.[13] The ester is typically more lipophilic than the parent acid, which can enhance its ability to cross cell membranes. Once inside the cell, ubiquitous intracellular esterase enzymes cleave the ester bond, releasing the active carboxylic acid.[13]

While specific studies demonstrating this for AZE are not prominent, it is a scientifically sound hypothesis that AZE esters could act as prodrugs, potentially increasing cellular uptake and subsequent intracellular concentrations of the active AZE. This would be a logical avenue for future research to modulate the delivery and potency of AZE in experimental settings.

Methodologies for Studying AZE Activity

Investigating the biological impact of AZE requires a suite of well-established cell and molecular biology techniques. The following protocols are foundational for characterizing AZE's effects.

Protocol: Cell Viability Assessment (MTT Assay)
  • Objective: To quantify the cytotoxic effects of AZE on a given cell line.

  • Principle: The MTT assay is a colorimetric assay that measures the reduction of yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate dehydrogenase in metabolically active cells into a purple formazan product. The amount of formazan is directly proportional to the number of viable cells.

  • Methodology:

    • Cell Seeding: Seed cells (e.g., BV2 microglia) in a 96-well plate at a density of 1x10⁴ cells/well and allow them to adhere for 24 hours.

    • Treatment: Prepare serial dilutions of AZE (e.g., 0 µM to 2000 µM) in complete cell culture medium. Replace the existing medium with the AZE-containing medium.

    • Incubation: Incubate the cells for desired time points (e.g., 6, 12, 24 hours) at 37°C and 5% CO₂.

    • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

    • Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

    • Measurement: Read the absorbance at 570 nm using a microplate reader.

    • Analysis: Express the results as a percentage of the untreated control.

Protocol: Analysis of Pro-inflammatory Response (Griess Assay)
  • Objective: To measure the production of nitric oxide (NO), an indicator of inflammation, in cell culture supernatants.

  • Principle: The Griess test is a two-step diazotization reaction where nitrite (a stable product of NO) reacts with sulfanilamide to form a diazonium salt, which then couples with N-(1-naphthyl)ethylenediamine to form a colored azo product that can be measured spectrophotometrically.

  • Methodology:

    • Cell Culture and Treatment: Culture and treat cells with AZE as described in the MTT protocol.

    • Supernatant Collection: At the end of the incubation period, carefully collect 50 µL of the cell culture supernatant from each well.

    • Griess Reaction: Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide in 5% phosphoric acid) to each supernatant sample, followed by 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

    • Incubation: Incubate at room temperature for 10 minutes, protected from light.

    • Measurement: Read the absorbance at 540 nm.

    • Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

AZE_Workflow cluster_prep Phase 1: Preparation & Treatment cluster_analysis Phase 2: Endpoint Analysis cluster_results Phase 3: Data Interpretation Start Seed BV2 Microglial Cells in 96-well plate Incubate1 Incubate 24h (Adhesion) Start->Incubate1 Treat Treat with varying concentrations of AZE Incubate1->Treat Incubate2 Incubate for 6, 12, or 24h Treat->Incubate2 Collect Collect Supernatant (for Griess Assay) Incubate2->Collect MTT Perform MTT Assay on remaining cells Incubate2->MTT Griess Perform Griess Assay on supernatant Collect->Griess ReadMTT Read Absorbance (570 nm) MTT->ReadMTT ReadGriess Read Absorbance (540 nm) Griess->ReadGriess Result1 Quantify Cell Viability ReadMTT->Result1 Result2 Quantify Nitric Oxide Release ReadGriess->Result2

Caption: Experimental workflow for assessing AZE's effects on microglia.

Applications in Research and Drug Discovery

The potent and specific mechanism of AZE makes it an invaluable tool for basic research and a compelling scaffold for therapeutic development.

  • Tool for Studying Protein Homeostasis: AZE serves as a reliable and potent inducer of ER stress.[2] Researchers use it to study the intricate signaling pathways of the UPR, investigate the mechanisms of protein quality control, and screen for compounds that can mitigate proteotoxic stress.[1]

  • Scaffold for Drug Design: The rigid, four-membered azetidine ring is an attractive scaffold in medicinal chemistry.[10][14] Derivatives of AZE are synthesized to create conformationally constrained peptides or small molecules with improved pharmacological properties. The use of AZE esters as synthetic intermediates is central to these efforts, allowing for the construction of diverse chemical libraries for screening against various drug targets.[8][10]

Conclusion and Future Directions

Azetidine-2-carboxylic acid is a powerful biological effector whose activity is rooted in the fundamental process of protein synthesis. Its ability to act as a proline mimic leads to a cascade of events, including protein misfolding, ER stress, inflammation, and apoptosis. This makes it a double-edged sword: a natural toxin with potential health implications, but also an indispensable tool for elucidating the complex mechanisms of cellular protein quality control. While its esters are primarily valued as synthetic intermediates, the potential to develop them as prodrugs presents an intriguing avenue for future investigation. Further research into AZE derivatives will undoubtedly continue to fuel discoveries in both fundamental cell biology and the development of novel therapeutics.

References

  • Azetidine-2-carboxylic acid - Grokipedia. (2026). Grokipedia. [Link]

  • Azetidinecarboxylic Acid | C4H7NO2 | CID 17288. PubChem - NIH. [Link]

  • Synthesis and Biological Profile of Substituted Azetidinyl Carbox- amides, A Novel Class of Herbicidal Acyl. (2025). [Link]

  • Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. (2023). PubMed Central. [Link]

  • Azetidine-2-carboxylic acid in garden beets (Beta vulgaris) | Request PDF. (2025). ResearchGate. [Link]

  • AZETIDINE-2-CARBOXYLIC ACID. FROM LILY OF THE VALLEY TO KEY PHARMACEUTICALS. A JUBILEE REVIEW. Taylor & Francis Online. [Link]

  • Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. (2022). Journal of Medicinal and Chemical Sciences. [Link]

  • Synthesis of new functionalized aziridine-2- and azetidine-3-carboxylic acid derivatives of potential interest for biological and foldameric applications | Request PDF. (2025). ResearchGate. [Link]

  • Processes for producing azetidine-2-carboxylic acid and intermediates thereof.
  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. (2022). MDPI. [Link]

  • Azetidine-2-carboxylic acid - Wikipedia. Wikipedia. [Link]

  • The Synthesis of (±)-Azetidine-2-carboxylic Acid and 2-Pyrrolidinone Derivatives. [Link]

  • Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024). [Link]

  • Stick models of 4-methyl-azetidine-2-carboxylic acid methyl ester... (2025). ResearchGate. [Link]

  • Molecular basis for azetidine-2-carboxylic acid biosynthesis. (2025). PubMed Central. [Link]

  • Prodrugs of Drugs Bearing Carboxylic Acids. [Link]

  • (PDF) Direct Access to L-Azetidine-2-carboxylic Acid. (2025). ResearchGate. [Link]

  • The effect of azetidine-2-carboxylic acid on the biosynthesis of collagen in rat granuloma. PubMed. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Incorporation of Azetidine-2-carboxylic Acid into Peptides

Abstract This comprehensive guide provides detailed protocols and expert insights for the successful incorporation of Azetidine-2-carboxylic acid (Aze), a constrained proline analogue, into peptide sequences using Fmoc-b...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This comprehensive guide provides detailed protocols and expert insights for the successful incorporation of Azetidine-2-carboxylic acid (Aze), a constrained proline analogue, into peptide sequences using Fmoc-based Solid-Phase Peptide Synthesis (SPPS). Addressed to researchers, chemists, and drug development professionals, this document outlines the unique structural and chemical properties of Aze, its impact on peptide conformation, and step-by-step methodologies for its efficient coupling. We delve into the rationale behind reagent selection, strategies to overcome potential challenges such as steric hindrance, and protocols for the cleavage, purification, and analysis of Aze-containing peptides.

Introduction: The Significance of Azetidine-2-carboxylic Acid in Peptide Science

Azetidine-2-carboxylic acid (Aze) is a non-proteinogenic, cyclic amino acid and a lower homologue of proline, distinguished by its four-membered ring structure.[1] This structural feature imparts significant conformational constraints on the peptide backbone, making Aze a powerful tool in peptidomimetic design and drug discovery.[2]

Unlike the five-membered ring of proline, the strained azetidine ring alters the local geometry of the peptide chain in a distinct manner. The incorporation of Aze can:

  • Induce specific secondary structures , such as β-turns and γ-turns.[3]

  • Increase proteolytic stability by modifying the peptide backbone, making it less susceptible to enzymatic degradation.[4]

  • Enhance receptor affinity and selectivity by locking the peptide into a bioactive conformation.

  • Improve macrocyclization efficiency by pre-organizing the linear precursor into a favorable conformation for ring closure.[4]

Computational studies have shown that while the overall conformational preferences of Aze and proline are similar, peptides containing Aze are generally more flexible due to a decrease in repulsive noncovalent interactions between the ring atoms and neighboring residues.[5] This unique combination of constraint and localized flexibility makes Nα-Fmoc-L-Azetidine-2-carboxylic acid (Fmoc-Aze-OH) an invaluable building block for modulating the pharmacological properties of peptide-based therapeutics.

Chemical Properties and Handling of Fmoc-Aze-OH

The commercially available building block, Fmoc-Aze-OH, is the standard reagent for incorporating Aze via Fmoc-SPPS.

PropertyValue
Molecular Formula C₁₉H₁₇NO₄
Molecular Weight 323.34 g/mol
Appearance White to off-white powder
Solubility Soluble in DMF, NMP, and DCM
Storage Store at 2-8°C, desiccated

Expert Insight: Like all Fmoc-amino acids, it is crucial to ensure the quality of the solvent, particularly DMF. Use amine-free DMF to prevent premature deprotection of the Fmoc group, which can lead to the formation of deletion sequences.[6]

Core Protocol: Fmoc-SPPS of Azetidine-Containing Peptides

This protocol details the manual incorporation of Fmoc-Aze-OH into a peptide sequence using standard Fmoc-SPPS chemistry. The principles can be readily adapted for automated peptide synthesizers.

General SPPS Workflow

The synthesis follows a cyclical process of deprotection and coupling, starting from the C-terminus of the peptide attached to a solid support.[6]

SPPS_Workflow Resin Start: Resin (e.g., Rink Amide) Deprotection Fmoc Deprotection (20% Piperidine/DMF) Resin->Deprotection Step 1 Wash1 DMF Wash Deprotection->Wash1 Coupling Amino Acid Coupling (Fmoc-AA-OH, Activator, Base) Wash1->Coupling Step 2 Wash2 DMF Wash Coupling->Wash2 Repeat Repeat Cycle for next AA Wash2->Repeat n-1 times Cleavage Final Cleavage & Deprotection (TFA) Wash2->Cleavage Final Step Repeat->Deprotection Purification Purification (RP-HPLC) Cleavage->Purification

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Detailed Protocol for a Single Coupling Cycle of Fmoc-Aze-OH

This protocol assumes the synthesis is performed on a 0.1 mmol scale using Rink Amide resin. Adjust volumes and quantities accordingly for different scales or resins.

Materials:

  • Peptide-resin with a free N-terminal amine

  • Fmoc-Aze-OH

  • Coupling Activator: HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

  • Solvents: Anhydrous, amine-free N,N-Dimethylformamide (DMF)

  • Deprotection Solution: 20% Piperidine in DMF (v/v)

  • Washing Solvents: Dichloromethane (DCM), Isopropanol (IPA)

Protocol Steps:

  • Resin Swelling: If starting a new synthesis, swell the resin in DMF for 30 minutes. If continuing a synthesis, ensure the resin is well-solvated in DMF.

  • Fmoc Deprotection:

    • Treat the resin with 20% piperidine in DMF (e.g., 2 mL for 0.1 mmol scale) for 3 minutes. Drain.

    • Repeat the treatment with 20% piperidine in DMF for 10 minutes. Drain.

    • Wash the resin thoroughly with DMF (5 x 2 mL).

    • Trustworthiness Check: Perform a Kaiser test or Chloranil test to confirm the presence of a free primary/secondary amine. A positive test (blue bead for Kaiser, for primary amines) indicates successful deprotection. For a secondary amine like Aze, a negative Kaiser test is expected; use the Chloranil test instead.

  • Activation and Coupling of Fmoc-Aze-OH:

    • In a separate vessel, prepare the activation mixture:

      • Dissolve Fmoc-Aze-OH (4 equivalents, e.g., 0.4 mmol, 129.3 mg) and HCTU (3.9 equivalents, e.g., 0.39 mmol, 161.5 mg) in DMF (e.g., 1.5 mL).

      • Add DIPEA (8 equivalents, e.g., 0.8 mmol, 140 µL).

      • Allow the mixture to pre-activate for 1-2 minutes.

    • Add the activated Fmoc-Aze-OH solution to the deprotected peptide-resin.

    • Agitate the reaction vessel at room temperature for 1 to 2 hours.

    • Expert Insight (Causality): Azetidine-2-carboxylic acid, as a secondary amine, can exhibit slower coupling kinetics compared to primary amino acids, similar to proline. Using a potent uronium/aminium salt activator like HCTU or HATU is highly recommended to achieve high coupling efficiency.[4] A longer coupling time (1-2 hours) is a prudent starting point.

  • Post-Coupling Wash:

    • Drain the coupling solution.

    • Wash the resin thoroughly with DMF (5 x 2 mL).

  • Monitoring and Recoupling (Self-Validation):

    • Perform a Kaiser test (or Chloranil test). A negative result (colorless/yellow beads) indicates complete coupling.

    • If the test is positive: This indicates incomplete coupling. A double coupling is required.

    • Double Coupling Procedure: Repeat step 3 (Activation and Coupling) with a freshly prepared activation mixture. Agitate for an additional 1-2 hours.

    • After the second coupling, wash again with DMF (5 x 2 mL) and re-test. The test should now be negative.

    • Causality: Incomplete coupling can lead to difficult-to-remove deletion peptides (-Aze). Double coupling is a critical self-validating step to ensure the integrity of the final product.

Key Considerations and Potential Challenges

Steric Hindrance and Coupling Efficiency

The rigid, four-membered ring of Aze can present steric challenges, potentially slowing down the coupling reaction.

Recommended Coupling Reagents for Fmoc-Aze-OH

ReagentClassBase RequiredRationale & Comments
HATU / HCTU Aminium/UroniumDIPEA, CollidineHighly Recommended. Forms highly reactive OAt/O-6-ClBt esters. Very effective for hindered couplings. HATU is generally considered the most potent.[4]
DIC / OxymaPure Carbodiimide / AdditiveNone (for activation)Excellent Alternative. Generates minimal racemization. OxymaPure is a non-explosive and highly effective alternative to HOBt.[7]
PyBOP PhosphoniumDIPEA, NMMGood. Forms reactive OBt esters. A reliable standard, though HATU/HCTU may perform better for particularly difficult sequences.
Stability of the Azetidine Ring

A key concern is the stability of the strained four-membered ring throughout the synthesis.

  • Stability to Piperidine: The azetidine ring is stable under the mildly basic conditions of repeated piperidine treatments used for Fmoc deprotection. No significant ring-opening has been reported under these standard conditions.

  • Stability to TFA: The N-Cα bond within the azetidine ring is generally stable to the strong acidic conditions of the final TFA cleavage cocktail.[4] However, extreme conditions or the presence of specific neighboring residues could theoretically promote side reactions. One study noted that N-aryl azetidines can undergo acid-mediated ring-opening if the ring nitrogen is readily protonated and an intramolecular nucleophile is present.[8] In the context of a peptide backbone (N-acyl azetidine), the basicity of the ring nitrogen is significantly reduced, making protonation and subsequent ring-opening highly unlikely under standard cleavage conditions (e.g., 2-3 hours in TFA/TIPS/H₂O).

Stability Aze Azetidine Ring in Peptide Backbone Piperidine 20% Piperidine/DMF (Fmoc Deprotection) Aze->Piperidine Exposure TFA TFA Cleavage Cocktail (e.g., TFA/TIPS/H₂O) Aze->TFA Exposure Stable1 Stable Piperidine->Stable1 Result Stable2 Stable TFA->Stable2 Result

Caption: Stability of the azetidine ring under standard SPPS conditions.

Cleavage, Purification, and Analysis

Cleavage and Deprotection

After the full peptide sequence is assembled, the peptide is cleaved from the resin, and all side-chain protecting groups are removed simultaneously.

  • Wash the final peptide-resin with DCM (3 x 2 mL) and dry it under a stream of nitrogen.

  • Prepare a cleavage cocktail. A standard and effective mixture is Reagent K :

    • Trifluoroacetic acid (TFA): 95%

    • Triisopropylsilane (TIPS): 2.5% (Cation scavenger)

    • Water (H₂O): 2.5%

  • Add the cleavage cocktail to the dried resin (e.g., 2-3 mL for 0.1 mmol scale).

  • Stir or agitate at room temperature for 2-3 hours.

  • Filter the resin and collect the TFA solution containing the crude peptide.

  • Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the crude peptide pellet under vacuum.

Purification by RP-HPLC

Purification is typically performed using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Column: C18 stationary phase (e.g., 5 µm particle size, 100 Å pore size).

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient, for example, 5% to 65% B over 30 minutes, is a good starting point for screening. The gradient should be optimized based on the hydrophobicity of the specific peptide.[9][10]

  • Detection: UV absorbance at 214 nm and 280 nm.

Analysis and Characterization

The identity and purity of the final peptide should be confirmed by analytical HPLC and mass spectrometry.

  • Analytical HPLC: Use a similar system as for purification but with a smaller-bore column and a faster gradient to assess purity.

  • Mass Spectrometry (MS): Use Electrospray Ionization (ESI) or MALDI-TOF to confirm the molecular weight of the peptide. The observed mass should match the calculated average or monoisotopic mass. Fragmentation analysis (MS/MS) can be used to confirm the sequence, where the mass difference between adjacent b- or y-ions will correspond to the residue mass of Aze (83.05 Da).[11][12]

Conclusion

The incorporation of Azetidine-2-carboxylic acid into peptides is a powerful strategy for manipulating peptide structure and function. While its strained, sterically hindered nature requires careful consideration during synthesis, high incorporation efficiency can be readily achieved using modern SPPS protocols. By employing potent coupling reagents, extending coupling times, and utilizing a double coupling strategy as needed, researchers can reliably synthesize Aze-containing peptides. The inherent stability of the N-acylated azetidine ring to standard Fmoc-SPPS deprotection and cleavage conditions ensures the integrity of the final product. This guide provides a robust and validated framework to empower scientists in leveraging the unique properties of Aze for the development of novel peptide-based therapeutics and research tools.

References

  • Tsai, J. H., Overberger, C. G., & Zand, R. (1990). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. Biopolymers, 30(9-10), 1039-1049. Available at: [Link]

  • Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. Available at: [Link]

  • Benoit, N. L. (2005). Chemistry of Peptide Synthesis. CRC Press.
  • Ackermann, L. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Chemical Society Reviews. Available at: [Link]

  • Wikipedia contributors. (2023). Azetidine-2-carboxylic acid. Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Zagari, A., Némethy, G., & Scheraga, H. A. (1990). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers, 30(9-10), 951-959. Available at: [Link]

  • Galonić, D. P., & Gin, D. Y. (2007). Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. Journal of the American Chemical Society.
  • Hutchinson, J. P., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemistry – A European Journal. Available at: [Link]

  • Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.
  • Sahn, J. J., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1615-1620. Available at: [Link]

  • Hutchinson, J. P., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. Available at: [Link]

  • Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3-35. Available at: [Link]

  • Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. ACE. Available at: [Link]

  • Kates, S. A., & Albericio, F. (Eds.). (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press.
  • Chan, W. C., & White, P. D. (Eds.). (2000). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.
  • Fields, G. B. (Ed.). (1997). Solid-Phase Peptide Synthesis. Academic Press.
  • Medeiros, M. A., et al. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies. Available at: [Link]

  • Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
  • Medzihradszky, K. F., & Chalkley, R. J. (2015). Mass spectrometry for peptide and protein analysis. Mass spectrometry reviews, 34(1), 43-63.

Sources

Application

Application Notes and Protocols for the Integration of Azetidine-2-carboxylic Acid in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Value of Azetidine-Containing Peptides Azetidines, four-membered nitrogen-cont...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of Azetidine-Containing Peptides

Azetidines, four-membered nitrogen-containing heterocycles, are increasingly recognized as pivotal motifs in medicinal chemistry and drug discovery. Their incorporation into peptides imparts significant conformational rigidity due to the high ring strain of the azetidine moiety. This structural constraint can enhance metabolic stability, improve receptor selectivity, and fine-tune pharmacokinetic profiles. Azetidine-2-carboxylic acid, a non-proteinogenic amino acid and a homologue of proline, serves as a unique building block for creating novel peptide-based therapeutics with potentially superior properties.[1][2][3] This guide provides a comprehensive overview and detailed protocols for the use of Azetidine-2-carboxylic acid methyl ester oxalate in solid-phase peptide synthesis (SPPS).

Part 1: From Starting Material to SPPS-Ready Building Block

The commercially available Azetidine-2-carboxylic acid methyl ester oxalate requires a two-step conversion to become a building block suitable for standard Fmoc-based solid-phase peptide synthesis. This involves the protection of the secondary amine with a 9-fluorenylmethyloxycarbonyl (Fmoc) group, followed by the saponification of the methyl ester to liberate the carboxylic acid necessary for peptide bond formation.

Protocol 1: Fmoc Protection of Azetidine-2-carboxylic acid methyl ester

This protocol outlines the procedure for the N-terminal protection of the azetidine ring.

Materials:

  • Azetidine-2-carboxylic acid methyl ester oxalate

  • 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) or N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)

  • Sodium bicarbonate (NaHCO₃) or N,N-Diisopropylethylamine (DIPEA)

  • Dioxane and Water, or Dichloromethane (DCM)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolution: Dissolve Azetidine-2-carboxylic acid methyl ester oxalate in an aqueous solution of sodium bicarbonate (e.g., 10% w/v).

  • Addition of Fmoc Reagent: While stirring vigorously at 0°C (ice bath), add a solution of Fmoc-Cl or Fmoc-OSu in dioxane or DCM dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir overnight.

  • Extraction: Transfer the reaction mixture to a separatory funnel and extract with ethyl acetate.

  • Washing: Wash the organic layer sequentially with 1 M HCl, water, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude Fmoc-Azetidine-2-carboxylic acid methyl ester.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Saponification of Fmoc-Azetidine-2-carboxylic acid methyl ester

This protocol describes the hydrolysis of the methyl ester to yield the free carboxylic acid, a crucial step for subsequent coupling reactions in SPPS. Mild basic conditions are employed to avoid premature deprotection of the Fmoc group.[4]

Materials:

  • Fmoc-Azetidine-2-carboxylic acid methyl ester

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF) and Water

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolution: Dissolve the Fmoc-protected methyl ester in a mixture of THF and water.

  • Hydrolysis: Add a solution of LiOH or NaOH in water and stir at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Acidification: Once the reaction is complete, acidify the mixture to a pH of approximately 2-3 with 1 M HCl.

  • Extraction: Extract the product with ethyl acetate.

  • Washing: Wash the organic layer with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield Fmoc-Azetidine-2-carboxylic acid.

Data Presentation: Properties of Fmoc-L-azetidine-2-carboxylic acid

PropertyValueReference
CAS Number 136552-06-2[1][5][6]
Molecular Formula C₁₉H₁₇NO₄[1]
Molecular Weight 323.34 g/mol
Appearance White to off-white powder[1]
Storage Temperature 0 - 8 °C[1][5]

Part 2: Solid-Phase Peptide Synthesis (SPPS) Protocol

The following is a generalized protocol for the incorporation of Fmoc-Azetidine-2-carboxylic acid into a peptide sequence using a manual or automated peptide synthesizer.

Experimental Workflow Diagram

SPPS_Workflow Resin Resin Swelling Fmoc_Deprotection_1 Fmoc Deprotection (e.g., 20% Piperidine/DMF) Resin->Fmoc_Deprotection_1 1. Wash_1 Washing (DMF) Fmoc_Deprotection_1->Wash_1 2. Coupling Coupling of Fmoc-Aze-OH Wash_1->Coupling 3. Wash_2 Washing (DMF) Coupling->Wash_2 4. Fmoc_Deprotection_2 Fmoc Deprotection Wash_2->Fmoc_Deprotection_2 5. Elongation Peptide Elongation Fmoc_Deprotection_2->Elongation 6. Cleavage Cleavage from Resin & Side-chain Deprotection Elongation->Cleavage 7. Purification Purification & Analysis Cleavage->Purification 8.

Caption: Workflow for incorporating Azetidine-2-carboxylic acid in SPPS.

Protocol 3: Incorporation of Fmoc-Azetidine-2-carboxylic acid via SPPS

Materials:

  • Fmoc-protected Rink Amide or Wang resin

  • Fmoc-Azetidine-2-carboxylic acid

  • Other Fmoc-protected amino acids

  • Coupling Reagents:

    • N,N'-Diisopropylcarbodiimide (DIC) and Oxyma Pure

    • (Benzotriazol-1-yl-oxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

    • (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU)

  • Base: N,N-Diisopropylethylamine (DIPEA)

  • Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

  • Deprotection Solution: 20% Piperidine in DMF

  • Cleavage Cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

Procedure:

  • Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the resin or the previously coupled amino acid.

  • Washing: Thoroughly wash the resin with DMF to remove residual piperidine and by-products.

  • Coupling of Fmoc-Azetidine-2-carboxylic acid:

    • Pre-activation: In a separate vial, dissolve Fmoc-Azetidine-2-carboxylic acid (3-5 equivalents relative to resin loading), a coupling reagent (e.g., HATU, 3-5 eq.), and a base (e.g., DIPEA, 6-10 eq.) in DMF. Allow to pre-activate for a few minutes.

    • Coupling Reaction: Add the pre-activated amino acid solution to the resin. Agitate the reaction vessel for 1-2 hours at room temperature.

    • Monitoring: Perform a Kaiser test or other colorimetric test to monitor the completion of the coupling reaction. If the test is positive (indicating incomplete coupling), a second coupling may be necessary.

  • Washing: Wash the resin with DMF to remove excess reagents.

  • Capping (Optional): To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic anhydride and DIPEA in DMF).

  • Chain Elongation: Repeat steps 2-6 for the subsequent amino acids in the peptide sequence.

  • Final Deprotection: After the final amino acid has been coupled, remove the N-terminal Fmoc group.

  • Cleavage and Side-Chain Deprotection: Wash the resin with DCM and dry it. Treat the resin with a cleavage cocktail (e.g., TFA/TIS/Water) for 2-3 hours to cleave the peptide from the resin and remove acid-labile side-chain protecting groups. The strained azetidine ring is generally stable under these conditions.[7]

  • Peptide Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet. Purify the peptide by preparative reverse-phase HPLC.

  • Analysis: Characterize the final peptide by mass spectrometry and analytical HPLC.

Part 3: Scientific Integrity and Mechanistic Insights

Causality Behind Experimental Choices
  • Choice of Coupling Reagents: Azetidine-2-carboxylic acid is a sterically hindered amino acid. Therefore, potent coupling reagents like HATU or HBTU are recommended to ensure efficient acylation and minimize racemization.[8] The use of carbodiimides like DIC in the presence of an additive such as Oxyma Pure is also a viable and often more cost-effective option.

  • Double Coupling: For challenging couplings involving hindered amino acids like azetidine, a double coupling strategy (repeating the coupling step with fresh reagents) is often employed to drive the reaction to completion.

  • Monitoring the Reaction: The Kaiser test is crucial for confirming the presence or absence of free primary amines. However, as azetidine is a secondary amine, a chloranil or bromophenol blue test may be more appropriate for monitoring the coupling to the azetidine nitrogen itself.

Potential Side Reactions and Mitigation Strategies

While the azetidine ring itself is robust under standard SPPS conditions, its proline-like structure can predispose the growing peptide chain to certain side reactions.

  • Diketopiperazine Formation: This intramolecular cyclization can occur at the dipeptide stage, leading to cleavage of the peptide from the resin. This is particularly prevalent when azetidine is the second amino acid in the sequence.

    • Mitigation:

      • Use a bulky 2-chlorotrityl chloride resin, which sterically hinders this side reaction.

      • Incorporate the third amino acid quickly after the second.

      • Couple a pre-formed dipeptide of the second and third amino acids.

  • Aspartimide Formation: If an aspartic acid residue is present in the sequence, base-catalyzed aspartimide formation can occur during the piperidine-mediated Fmoc deprotection. This can lead to racemization and the formation of β-peptide linkages.

    • Mitigation:

      • Use a milder base for Fmoc deprotection, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in small concentrations, although this must be carefully optimized.

      • Employ protecting groups on the preceding amino acid's backbone amide nitrogen to sterically hinder the cyclization.

Troubleshooting Guide
IssuePossible Cause(s)Suggested Solution(s)
Incomplete Coupling of Azetidine Steric hindrance, inefficient coupling reagent.Use a more potent coupling reagent (e.g., HATU), increase reaction time, perform a double coupling.
Low Final Peptide Yield Diketopiperazine formation, incomplete couplings throughout the synthesis.If azetidine is the second residue, consider using 2-chlorotrityl resin. Re-evaluate coupling times and reagents for all amino acids.
Presence of Deletion Sequences Incomplete coupling at one or more steps.Optimize coupling conditions (time, reagents, temperature). Consider capping unreacted amines after each coupling step.
Unexpected Mass in Final Product Side reactions (e.g., aspartimide formation), incomplete removal of protecting groups.Review the sequence for problematic motifs (e.g., -Asp-Gly-). Optimize cleavage cocktail and time.

Conclusion

The incorporation of Azetidine-2-carboxylic acid into peptides offers a powerful strategy for the design of novel therapeutics with enhanced properties. While its synthesis and incorporation require careful consideration of the protocols and potential side reactions, the methodologies presented in this guide provide a robust framework for the successful application of this valuable building block in solid-phase peptide synthesis.

References

  • Poupart, M.-A., & Chabot, C. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Molbank, 2022(2), M1362.
  • Albericio, F., & Carpino, L. A. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies Ltd.
  • Taylor & Francis Online. (n.d.). Toward sustainable solid-phase peptide synthesis strategy – in situ Fmoc removal. Retrieved from [Link]

  • Applied Poly-Peptide. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

  • Hass, H. J., & Steimmeyer, A. (n.d.). Esterification of Carboxylic Acids with Alcohols and Thiols. Organic Syntheses. Retrieved from [Link]

  • ChemRxiv. (n.d.). On-resin Photochemical Decarboxylative Arylation of Peptides. Retrieved from [Link]

  • Merrifield, R. B. (2007). Studies in Solid Phase Peptide Synthesis: A Personal Perspective. OSTI.GOV.
  • OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

  • Albericio, F., et al. (2003). A Fmoc-compatible Method for the Solid-Phase Synthesis of Peptide C-Terminal (alpha)-Thioesters based on. OSTI.GOV.
  • Tsai, F.-H., Overberger, C. C., & Zand, R. (1990). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. Biopolymers, 30(11-12), 1039–1049.
  • Fairlie, D. P., et al. (2018). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemistry – A European Journal, 24(45), 11638-11642.
  • Tsai, F. H., Overberger, C. C., & Zand, R. (1990). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. PubMed.
  • Tam, J. P., & Lu, Y. A. (1996). Side reactions in solid-phase peptide synthesis and their applications. International journal of peptide and protein research, 48(3), 292–298.
  • Slideshare. (n.d.). Spps and side reactions in peptide synthesis. Retrieved from [Link]

  • Del Gatto, A., et al. (2024). Side Reaction Analysis in Solid-Phase Peptide Synthesis: A Case Study in the Glu-Asp-Tyr Motif. Journal of Peptide Science, e70064.
  • Toth, I., & Zaman, M. (2013). Application of Fmoc-SPPS, thiol-maleimide conjugation and copper(I)-catalyzed alkyne. Griffith Research Online.
  • Aapptec. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

  • Gopi, H., & Ganesan, A. (2004). Synthesis of protected norcysteines for SPPS compatible with Fmoc-strategy. Journal of organic chemistry, 69(16), 5443-5446.
  • Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry.
  • The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

  • Kent, S. B., & Canne, L. E. (1995). Peptide synthesis using unprotected peptides through orthogonal coupling methods. Journal of the American Chemical Society, 117(49), 12485–12486.
  • CP Lab Safety. (n.d.). 1-Fmoc-(S)-azetidine-2-carboxylic acid, min 97%, 10 grams. Retrieved from [Link]

  • Fields, G. B. (2011). Protecting Groups in Peptide Synthesis.
  • Aapptec. (n.d.). Fmoc-Azetidine-2-carboxylic acid; CAS 136552-06-2. Retrieved from [Link]

  • Aapptec. (n.d.). SYNTHESIS NOTES. Retrieved from [Link]

  • Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

  • ResearchGate. (n.d.). Esterification or Thioesterification of Carboxylic Acids with Alcohols or Thiols Using Amphipathic Monolith-SO3H Resin. Retrieved from [Link]

  • Albericio, F., & Giralt, E. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123–139.
  • Organic Chemistry Tutor. (n.d.). Saponification of Esters. Retrieved from [Link]

  • ACS GCI Pharmaceutical Roundtable. (n.d.). Cleavage from Resin. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of L-Azetidine-2-Carboxylic Acid. Retrieved from [Link]

  • DeKimpe, N., & D'hooghe, M. (2004). Practical asymmetric preparation of azetidine-2-carboxylic acid. The Journal of organic chemistry, 69(19), 6523–6526.
  • CalTech GPS. (n.d.). Saponification (Base Hydrolysis) of Organic Materials. Retrieved from [Link]

Sources

Method

Azetidine-2-carboxylic Acid: A Constrained Proline Analogue for Advanced Drug Design

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Power of Constraint in Peptide Therapeutics In the lands...

Author: BenchChem Technical Support Team. Date: January 2026

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Power of Constraint in Peptide Therapeutics

In the landscape of modern drug discovery, peptides represent a compelling therapeutic modality, bridging the gap between small molecules and large biologics. However, native peptides often suffer from poor metabolic stability and low bioavailability due to their conformational flexibility. A key strategy to overcome these limitations is the incorporation of constrained amino acids, which lock the peptide backbone into a more defined three-dimensional structure. This pre-organization can enhance binding affinity to biological targets, improve resistance to proteolytic degradation, and favorably modulate pharmacokinetic properties.

Azetidine-2-carboxylic acid (Aze), a non-proteinogenic amino acid, stands out as a valuable tool in this arena. As a four-membered ring homologue of proline, Aze introduces a significant conformational bias into peptide chains, offering a unique approach to modulating their structure and function. This guide provides an in-depth exploration of Aze's properties and its application in drug design, complete with detailed protocols for its incorporation into peptide scaffolds.

The Unique Structural and Conformational Impact of Azetidine-2-carboxylic Acid

Azetidine-2-carboxylic acid's defining feature is its strained four-membered ring, which distinguishes it from the five-membered ring of proline. This seemingly subtle difference has profound implications for the local and global conformation of a peptide.

Diagram: Structural Comparison of Proline and Azetidine-2-carboxylic Acid

Caption: Structural comparison of L-Proline and L-Azetidine-2-carboxylic acid.

The smaller ring of Aze imposes a more rigid constraint on the peptide backbone, influencing the preceding peptide bond's cis/trans isomerization and the local torsional angles (phi, ψ). While proline is known for its ability to induce turns and kinks in peptide chains, Aze can further perturb and stabilize specific secondary structures.

Data Presentation: Conformational Preferences of Aze-Containing Peptides

The incorporation of Aze can lead to distinct conformational outcomes compared to its natural counterpart, proline. This is particularly evident in the backbone torsional angles and the propensity for specific secondary structures.

Peptide SequenceTorsional Angles (φ, ψ)Predominant ConformationReference
Boc-(L-Aze-L-Pro)2-OpcpCompatible with a left-handed helixAll-cis peptide bonds
Boc-(L-Pro)3-L-Aze-OpcpNot specifiedBoth cis and trans peptide bonds

Note: The conformational preferences of Aze-containing peptides are highly sequence-dependent and can be influenced by the surrounding amino acid residues.

Applications of Azetidine-2-carboxylic Acid in Drug Design

The unique conformational properties of Aze make it a valuable building block for designing peptide-based therapeutics with improved pharmacological profiles.

Enhancing Metabolic Stability and Receptor Selectivity

By introducing conformational rigidity, Aze can shield susceptible peptide bonds from enzymatic cleavage, thereby increasing the in vivo half-life of the drug. Furthermore, the well-defined conformation can lead to higher binding affinity and selectivity for the intended biological target.

Several FDA-approved drugs incorporate the azetidine motif to enhance their metabolic stability, receptor selectivity, and overall pharmacokinetic properties.

  • Baricitinib: An inhibitor of Janus kinase (JAK) used for the treatment of rheumatoid arthritis.

  • Cobimetinib: A MEK inhibitor used in the treatment of melanoma.

  • Sarolaner: An ectoparasiticide for veterinary use.

  • Azelnidipine: A calcium channel blocker used to treat hypertension.

Probing Protein Structure and Function

Beyond its direct application in therapeutics, Aze serves as a powerful research tool. By systematically replacing proline residues with Aze, researchers can probe the role of specific proline-induced turns in protein folding and function. This proline-analogue substitution can lead to the production of misfolded proteins, providing a model system to study cellular stress responses and protein quality control mechanisms.

Experimental Protocols: Incorporation of Azetidine-2-carboxylic Acid into Peptides

The following protocols provide a detailed guide for the incorporation of L-Azetidine-2-carboxylic acid into a peptide sequence using Fmoc-based solid-phase peptide synthesis (SPPS).

Diagram: Solid-Phase Peptide Synthesis (SPPS) Workflow

SPPS_Workflow Resin Resin Swelling Deprotection1 Fmoc Deprotection Resin->Deprotection1 Wash1 Washing Deprotection1->Wash1 Coupling Coupling (Fmoc-Aze-OH) Wash1->Coupling Wash2 Washing Coupling->Wash2 Capping Capping (Optional) Wash2->Capping Deprotection2 Fmoc Deprotection Wash2->Deprotection2 If no capping Capping->Deprotection2 Wash3 Washing Deprotection2->Wash3 Elongation Peptide Elongation Wash3->Elongation Cleavage Cleavage & Deprotection Elongation->Cleavage Repeat cycles Purification Purification Cleavage->Purification

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Materials and Reagents
  • Fmoc-L-Azetidine-2-carboxylic acid (Fmoc-Aze-OH)

  • SPPS Resin (e.g., Rink Amide, Wang resin)

  • Fmoc-protected amino acids

  • Coupling Reagents:

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

    • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

    • PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)

  • Base: Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)

  • Fmoc Deprotection Solution: 20% Piperidine in Dimethylformamide (DMF)

  • Solvents: DMF, Dichloromethane (DCM), Methanol (MeOH)

  • Washing Solvents: DMF, DCM

  • Cleavage Cocktail (e.g., Reagent K): Trifluoroacetic acid (TFA) / Water / Phenol / Thioanisole / 1,2-Ethanedithiol (EDT) (82.5:5:5:5:2.5)

  • Cold Diethyl Ether

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of an Aze-Containing Peptide

Causality Behind Experimental Choices: The choice of Fmoc chemistry provides a milder deprotection step (base-labile) compared to Boc chemistry (acid-labile), which is advantageous for preserving acid-sensitive functionalities. Due to the sterically hindered nature of the secondary amine in Aze, more potent coupling reagents like HATU or HBTU are recommended to ensure efficient amide bond formation and minimize racemization.

  • Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.

  • Fmoc Deprotection: Drain the DMF and add the Fmoc deprotection solution (20% piperidine in DMF). Agitate for 5 minutes, drain, and repeat with fresh deprotection solution for 15 minutes.

  • Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove residual piperidine and byproducts.

  • Coupling of Fmoc-Aze-OH:

    • In a separate vial, dissolve Fmoc-Aze-OH (3 eq.), HATU (2.9 eq.), and DIPEA (6 eq.) in DMF.

    • Pre-activate for 1-2 minutes.

    • Add the activated amino acid solution to the resin.

    • Agitate for 1-2 hours. The coupling of a sterically hindered amino acid may require longer reaction times or double coupling.

  • Washing: Wash the resin with DMF (3x) and DCM (3x).

  • Capping (Optional): To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic anhydride and DIPEA in DMF) for 10 minutes. This step is crucial to prevent the formation of deletion sequences.

  • Peptide Chain Elongation: Repeat steps 2-6 for each subsequent amino acid to be added to the peptide chain.

  • Final Fmoc Deprotection: After the final coupling step, perform a final Fmoc deprotection as described in step 2.

  • Final Washing: Wash the resin with DMF (3x), DCM (3x), and MeOH (3x), and dry the resin under vacuum.

Protocol 2: Cleavage and Global Deprotection

Trustworthiness of the Protocol: The cleavage cocktail composition is critical for the efficient removal of the peptide from the resin and the simultaneous removal of all side-chain protecting groups. The scavengers in Reagent K (phenol, thioanisole, EDT) are essential to quench reactive cationic species generated during the cleavage process, thereby preventing side reactions with sensitive amino acid residues like tryptophan, methionine, and cysteine.

  • Preparation: Place the dried peptide-resin in a reaction vessel.

  • Cleavage: Add the cleavage cocktail (e.g., Reagent K) to the resin (approximately 10 mL per gram of resin).

  • Reaction: Agitate the mixture at room temperature for 2-4 hours.

  • Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to a 10-fold volume of cold diethyl ether.

  • Isolation: Centrifuge the suspension to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Drying: Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Protocol 3: Purification and Characterization
  • Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterization: Confirm the identity and purity of the synthesized peptide using mass spectrometry (e.g., ESI-MS or MALDI-TOF) and analytical RP-HPLC.

Conclusion: A Powerful Tool for Next-Generation Therapeutics

Azetidine-2-carboxylic acid offers a potent strategy for medicinal chemists to introduce conformational constraint into peptide-based drug candidates. Its unique structural features can be leveraged to enhance metabolic stability, improve receptor binding affinity and selectivity, and ultimately, to design more effective and bioavailable therapeutics. The protocols outlined in this guide provide a robust framework for the successful incorporation of this valuable constrained amino acid into novel peptide scaffolds, paving the way for the development of next-generation drugs.

References

  • Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). PubMed. [Link]

  • Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). ResearchGate. [Link]

  • Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. (n.d.). PubMed. [Link]

  • Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. (2025). PMC. [Link]

  • Azetidine-2-carboxylic acid. From Lily of the valley to key pharmaceuticals. A jubilee review. (2006). Taylor & Francis Online. [Link]

  • An Approach to Alkyl Azetidines for Medicinal Chemistry. (n.d.). ChemRxiv. [Link]

  • Azetidine 2 carboxylic acid – Knowledge and References. (n.
Application

Application Notes &amp; Protocols: N-Boc Protected Azetidine-2-carboxylic Acid Methyl Ester in Organic Synthesis

Abstract N-Boc-Azetidine-2-carboxylic acid and its methyl ester derivative are invaluable building blocks in modern organic synthesis and medicinal chemistry. As conformationally constrained analogues of proline, these f...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

N-Boc-Azetidine-2-carboxylic acid and its methyl ester derivative are invaluable building blocks in modern organic synthesis and medicinal chemistry. As conformationally constrained analogues of proline, these four-membered heterocyclic compounds offer a unique tool for modulating the structural and functional properties of peptides and small molecules.[1][2][3][] The inherent ring strain of the azetidine core not only imparts specific conformational preferences but also serves as a latent reactive handle for diverse synthetic transformations.[5][6] This guide provides an in-depth exploration of the synthesis, properties, and key applications of N-Boc-Azetidine-2-carboxylic acid methyl ester, complete with detailed, field-proven protocols for researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of a Constrained Scaffold

The azetidine ring has emerged as a privileged scaffold in drug discovery, prized for its ability to confer metabolic stability, improve pharmacokinetic properties, and explore novel chemical space.[5][7] Specifically, N-Boc-Azetidine-2-carboxylic acid methyl ester serves as a cornerstone reagent for several strategic applications:

  • Peptidomimetics: As a proline mimic, it introduces sharp turns in peptide backbones, influencing secondary structure and receptor binding affinity.[8][9][10]

  • Bioisosteric Replacement: The azetidine motif can act as a bioisostere for other functional groups, enhancing properties like solubility and cell permeability.

  • Novel Chemical Scaffolds: It is a versatile starting material for constructing more complex heterocyclic systems and libraries of drug-like molecules.[1][3][11]

This document serves as a practical guide to harnessing the full synthetic potential of this reagent.

Key Physicochemical Properties & Handling

Proper handling and storage are paramount for maintaining the integrity of the reagent.

PropertyValueSource(s)
CAS Number 51077-14-6 (for the acid)[12][13][14]
Molecular Formula C₉H₁₅NO₄ (for the acid)[12][13]
Molecular Weight 201.22 g/mol (for the acid)[13]
Appearance White to off-white crystalline solid[13]
Optical Activity [α]/D ≈ -120° (c=1 in methanol)[13]
Storage Store at 2-8°C under an inert atmosphere[12]

Synthesis of N-Boc-Azetidine-2-carboxylic Acid & its Methyl Ester

Several reliable synthetic routes exist, with the choice often dictated by scale, cost, and available starting materials. The following protocols represent common and validated methodologies.

G cluster_0 Synthetic Pathways start1 L-Aspartic Acid step1_1 1. Esterification (TMSCl) 2. Boc Protection ((Boc)2O) start1->step1_1 step1_2 Intramolecular Cyclization & Processing step1_1->step1_2 prod1 N-Boc-Aze-COOH step1_2->prod1 esterification Esterification (MeOH, H+ or SOCl2) prod1->esterification start2 (S)-Azetidine-2- carboxylic acid step2_1 Boc Protection ((Boc)2O, NaOH) start2->step2_1 step2_1->prod1 start3 N-Boc-2-hydroxymethyl azetidine step3_1 Oxidation (TEMPO/NaOCl) start3->step3_1 step3_1->prod1 final_prod N-Boc-Azetidine-2-carboxylic acid methyl ester esterification->final_prod

Diagram 1: Common synthetic routes to the target compound.

Protocol 2.1: From (S)-Azetidine-2-carboxylic Acid (Direct Protection)

This is the most straightforward method when the starting amino acid is commercially available. The Boc group is installed to protect the nitrogen, making it less nucleophilic and preventing polymerization during subsequent reactions.

Step A: N-Boc Protection

  • Suspend (S)-Azetidine-2-carboxylic acid (1.0 eq) in a mixture of ethanol (20 mL per 10 mmol of acid) and water (10 mL per 10 mmol of acid).[15]

  • Cool the mixture to 0 °C in an ice bath.

  • Add Di-tert-butyl dicarbonate ((Boc)₂O, 1.25 eq) to the suspension.

  • Slowly add a solution of Sodium Hydroxide (NaOH, 1.05 eq) while maintaining the temperature at 0 °C. The addition of base is critical to deprotonate the carboxylic acid and neutralize the HCl byproduct of the reaction, driving the equilibrium towards the protected product.

  • Remove the cooling bath and stir the reaction mixture at room temperature overnight. Monitor progress by TLC.

  • Upon completion, remove the ethanol via rotary evaporation.

  • Dilute the remaining aqueous solution with water and adjust the pH to ~3 with dilute HCl. This step protonates the carboxylate, making the product extractable into an organic solvent.

  • Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield N-Boc-L-azetidine-2-carboxylic acid as a white solid.[15]

Step B: Methyl Esterification

  • Dissolve the N-Boc-L-azetidine-2-carboxylic acid (1.0 eq) in anhydrous methanol (40 mL per 10 mmol of acid).

  • Cool the solution to 0 °C.

  • Slowly add thionyl chloride (SOCl₂, 1.2 eq) or a catalytic amount of concentrated sulfuric acid. Causality: SOCl₂ reacts with methanol to generate HCl in situ, which protonates the carboxylic acid, activating it for nucleophilic attack by methanol. This avoids the use of harsher conditions that could risk cleaving the acid-labile Boc group.

  • Allow the reaction to warm to room temperature and then reflux for 2-4 hours, or until TLC indicates complete conversion.[16]

  • Cool the reaction and concentrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with saturated NaHCO₃ solution (to neutralize excess acid) and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to afford the desired methyl ester, which can be purified by silica gel chromatography if necessary.

Core Application: Peptide Synthesis

The primary application of this reagent is in peptide synthesis, where it serves as a constrained building block.[10][11] The Boc protecting group is ideal for the Boc/Bzl solid-phase peptide synthesis (SPPS) strategy.

G Resin Resin-AA(n) Deprotection N-Boc Deprotection (50% TFA/DCM) Resin->Deprotection Wash Wash Steps (DCM, DMF) Deprotection->Wash Neutralization Neutralization (10% DIPEA/DCM) Resin_Deprot Resin-H2N-AA(n) Neutralization->Resin_Deprot Coupling Coupling: Boc-Aze-OMe + HBTU/HOBt or other AA Resin_Coupled Resin-AA(n+1) Coupling->Resin_Coupled Wash->Neutralization Resin_Deprot->Coupling Cycle Repeat Cycle Resin_Coupled->Cycle Cleavage Final Cleavage (HF) Resin_Coupled->Cleavage Cycle->Deprotection Peptide Purified Peptide Cleavage->Peptide

Diagram 2: Workflow for Boc-SPPS incorporating the azetidine residue.

Protocol 3.1: N-Boc Deprotection in Solution Phase or SPPS

The removal of the Boc group is a critical step that must be performed under conditions that do not compromise other acid-sensitive functionalities, such as tert-butyl esters or the azetidine ring itself.[17][18]

Standard Conditions (Acid-Stable Substrates)

  • Dissolve the N-Boc protected substrate in anhydrous Dichloromethane (DCM).

  • Add an equal volume of Trifluoroacetic acid (TFA) to create a 50% (v/v) TFA/DCM solution.[19]

  • Stir at room temperature for 30-60 minutes. The strong acidity of TFA rapidly cleaves the Boc group by forming a stable tert-butyl cation.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture in vacuo to remove TFA and DCM. Co-evaporation with toluene can help remove residual TFA.

  • The resulting amine is typically obtained as a TFA salt and can be used directly or after neutralization.

Milder Conditions (For Acid-Sensitive Substrates)

  • Rationale: When other acid-labile groups are present, or to minimize the risk of azetidine ring-opening, less aggressive deprotection methods are required.[17][20]

  • Dissolve the N-Boc protected substrate in a suitable anhydrous solvent (e.g., 1,4-dioxane or ethyl acetate).

  • Bubble dry HCl gas through the solution or add a 4M solution of HCl in dioxane.[17][20]

  • Stir at 0 °C to room temperature for 1-4 hours. The reaction is generally slower than with TFA but is often more selective, preserving sensitive ester groups.

  • Monitor carefully by TLC.

  • Upon completion, sparge the solution with nitrogen gas to remove excess HCl, followed by concentration in vacuo.

Advanced Applications in Medicinal Chemistry

Beyond peptide synthesis, N-Boc-Azetidine-2-carboxylic acid methyl ester is a versatile starting point for creating novel molecular architectures.

G cluster_0 Synthetic Transformations start N-Boc-Aze-COOMe path1 Photochemical Decarboxylative Coupling (+ Alkene, Ir catalyst) start->path1 path2 Nucleophilic Ring-Opening (Nu-, Lewis Acid) start->path2 path3 Grignard Addition (2 eq. RMgX) start->path3 prod1 2-Alkyl-Azetidine path1->prod1 prod2 Functionalized γ-Amino Acid path2->prod2 prod3 Tertiary Alcohol (via Ketone intermediate) path3->prod3

Diagram 3: Key synthetic transformations of the azetidine scaffold.

Protocol 4.1: Photochemical Decarboxylative Alkylation

This modern protocol enables the direct conversion of the carboxylic acid functionality into a C-C bond, providing access to 2-substituted azetidines which are valuable for drug discovery.[7]

  • To a solution of N-Boc azetidine-2-carboxylic acid (1.0 eq) in anhydrous Dimethylformamide (DMF), add the desired alkene (e.g., 4-vinyl pyridine, 1.5 eq) and a suitable base (e.g., Cs₂CO₃, 2.0 eq).

  • Add a photocatalyst, such as (Ir[dF(CF₃)ppy]₂(dtbpy))PF₆ (1-2 mol%).

  • Degas the reaction mixture with an inert gas (e.g., Argon) for 15-20 minutes.

  • Irradiate the mixture with a suitable light source (e.g., blue LED) at room temperature.

  • Monitor the reaction progress by LC-MS. The reaction proceeds via a radical mechanism initiated by the photocatalyst, leading to decarboxylation and subsequent addition to the alkene.

  • Upon completion, perform an aqueous workup, extracting the product into an organic solvent.

  • Purify the crude product by column chromatography to yield the 2-alkylated azetidine derivative.[7]

Protocol 4.2: Nucleophilic Ring-Opening

The ring strain of the azetidine can be strategically exploited to generate linear γ-amino acid derivatives, which are themselves important synthetic intermediates.[21][22]

  • Activate the N-Boc-Azetidine-2-carboxylic acid methyl ester by converting it to a more reactive species, for example, by quaternization of the nitrogen to form an azetidinium salt.

  • Treat the activated azetidine with a nucleophile (e.g., tetrabutylammonium halides for halogenation) in a suitable solvent.[22]

  • The reaction may require Lewis acid catalysis to facilitate the ring-opening, depending on the nucleophile's strength.[6]

  • Stir the reaction at an appropriate temperature (can range from room temperature to elevated temperatures) until the starting material is consumed.

  • Perform a standard aqueous workup and purify the resulting γ-substituted-α-amino acid derivative by chromatography.

Troubleshooting and Critical Considerations

  • Risk of Ring-Opening: The azetidine ring is susceptible to opening under strongly acidic conditions or with certain nucleophiles.[18] Always use the mildest effective conditions for deprotection and monitor reactions closely.

  • Anhydrous Conditions: Many reactions, particularly those involving organometallics (like Grignard reagents) or strong bases, require strictly anhydrous conditions to prevent quenching and side reactions.[18][23]

  • Epimerization: The stereocenter at C2 can be prone to epimerization, especially under basic conditions. It is crucial to control the base stoichiometry and reaction temperature during steps like ester hydrolysis or coupling.

  • Purification: While many reactions are clean, purification by silica gel chromatography is often necessary. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar mixture (e.g., ethyl acetate/hexanes) is typically effective.

References

  • Ito, Y., et al. (2018). Multigram-scale and column chromatography-free synthesis of L-azetidine-2-carboxylic acid for nicotianamine synthesis. HETEROCYCLES, 96(12), 2125. Available from: [Link]

  • Bott, T. M., & West, F. G. (2012). Preparation and synthetic applications of azetidines. HETEROCYCLES, 84(1), 223. Available from: [Link]

  • ChemBK. (2024). Methyl N-Boc-azetidine-2-carboxylate. Retrieved from: [Link]

  • Mykhailiuk, P. K., et al. (2023). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. Available from: [Link]

  • Aapptec Peptides. (n.d.). Boc-Azetidine-2-carboxylic acid [51077-14-6]. Retrieved from: [Link]

  • Chalyk, B. A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules, 28(3), 1146. Available from: [Link]

  • J&K Scientific LLC. (n.d.). Boc-L-azetidine-2-carboxylic acid | 51077-14-6. Retrieved from: [Link]

  • Boni, R., et al. (1983). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. International Journal of Peptide and Protein Research, 22(1), 1039-1047. Available from: [Link]

  • Hanessian, S., et al. (1999). Asymmetric synthesis of L-azetidine-2-carboxylic acid and 3-substituted congeners--conformationally constrained analogs of phenylalanine, naphthylalanine, and leucine. Bioorganic & Medicinal Chemistry Letters, 9(10), 1437-42. Available from: [Link]

  • Boni, R., et al. (1983). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. PubMed. Available from: [Link]

  • O'Neil, I. A., et al. (2015). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. The Journal of Organic Chemistry. Available from: [Link]

  • Vescio, E., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(19), 6248. Available from: [Link]

  • Sharma, A., et al. (2017). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 7(79), 50131-50135. Available from: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Peptide Synthesis: The Utility of Boc-Azetidine-3-Carboxylic Acid. Retrieved from: [Link]

  • Reddit. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from: [Link]

  • Chalyk, B. A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. PubMed Central. Available from: [Link]

  • Mehra, V., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(71), 45018-45044. Available from: [Link]

  • Gande, A. T., & Chegondi, R. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(12), 2613-2628. Available from: [Link]

  • ResearchGate. (2007). Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. Retrieved from: [Link]

  • ResearchGate. (2021). How should I deprotect Boc-amino group without breaking ester bond? Retrieved from: [Link]

  • Aapptec Peptides. (n.d.). N-Terminal Deprotection - Fmoc removal. Retrieved from: [Link]

  • Chad's Prep. (2021). Reaction with Grignard Reagents and Gilman Reagents | Carboxylic Acid Derivatives. YouTube. Available from: [Link]

  • ResearchGate. (2005). Nucleophilic ring-opening of α-arylazetidine-2-carboxylic acid.... Retrieved from: [Link]

  • Google Patents. (2000). EP0992491A1 - Processes for producing azetidine-2-carboxylic acid and intermediates thereof.
  • Wikipedia. (n.d.). Azetidine-2-carboxylic acid. Retrieved from: [Link]

  • ACS Publications. (2018). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters, 20(24), 7848-7852. Available from: [Link]

Sources

Method

Application Notes &amp; Protocols: Advanced Coupling Strategies for Azetidine-2-carboxylic Acid Methyl Ester Oxalate in Peptide Synthesis

Abstract The incorporation of non-canonical amino acids into peptide scaffolds is a cornerstone of modern drug discovery, enabling the modulation of conformation, stability, and biological activity. Azetidine-2-carboxyli...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The incorporation of non-canonical amino acids into peptide scaffolds is a cornerstone of modern drug discovery, enabling the modulation of conformation, stability, and biological activity. Azetidine-2-carboxylic acid (Aze), a strained four-membered ring analogue of proline, serves as a powerful tool for introducing conformational constraints and altering peptide secondary structure.[1][2][3] However, its unique steric profile presents significant challenges for peptide bond formation. This guide provides an in-depth analysis of coupling reagent selection and detailed protocols for the efficient incorporation of Azetidine-2-carboxylic acid methyl ester oxalate into growing peptide chains, tailored for researchers in peptide chemistry and drug development.

The Synthetic Challenge: Steric Hindrance and Reactivity

Azetidine-2-carboxylic acid, much like other sterically demanding or N-methylated amino acids, poses a hurdle for standard peptide coupling protocols. The constrained bond angles of the four-membered ring create significant steric hindrance around the secondary amine, which can dramatically slow the rate of acylation.[4][5] Inefficient coupling leads to lower yields, incomplete reactions, and an increased risk of side reactions, including epimerization of the activated amino acid.[4]

The use of Azetidine-2-carboxylic acid methyl ester oxalate introduces an additional consideration: the need for in situ neutralization of the amine component. This requires a careful choice of base to liberate the free secondary amine for coupling without promoting undesirable side reactions. The selection of a highly efficient coupling reagent is therefore paramount to drive the reaction to completion quickly and cleanly.

Strategic Selection of Coupling Reagents

Traditional carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC), even with additives like 1-Hydroxybenzotriazole (HOBt), often prove insufficient for overcoming the steric barriers presented by Aze.[6] Modern peptide synthesis relies on more potent activating agents, primarily from the onium salt classes (uronium/aminium and phosphonium), which generate highly reactive intermediates.[4]

Uronium/Aminium Reagents: The Gold Standard for Difficult Couplings

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate): HATU is arguably the most recognized and effective coupling reagent for hindered systems.[7] Its mechanism involves the formation of a highly reactive O-acyl(tetramethyl)isouronium salt, which is rapidly converted into a 1-hydroxy-7-azabenzotriazole (HOAt) active ester.[8][9][10] The pyridine nitrogen in the HOAt moiety provides anchimeric assistance, stabilizing the transition state and accelerating the aminolysis step.[9] This makes HATU exceptionally fast and efficient, minimizing contact time and reducing the window for side reactions.[11]

COMU ((1-cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): COMU is a third-generation uronium salt that offers efficacy comparable or even superior to HATU, but with a significantly improved safety profile.[5][12] It is based on OxymaPure, a non-explosive HOBt/HOAt alternative.[5][13][14] The morpholino group enhances solubility, and its mechanism proceeds through a highly reactive Oxyma active ester.[14] COMU is an excellent choice for contexts where safety and handling are primary concerns, without compromising on coupling efficiency.[12]

Phosphonium Reagents: Minimizing Racemization

DEPBT (3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one): DEPBT stands out for its remarkable ability to suppress racemization, even with highly sensitive amino acids.[15][16][17] As a phosphonate-based reagent, it follows a different activation pathway that minimizes the formation of oxazolone, the primary culprit for loss of stereochemical integrity.[4][15] This makes DEPBT the reagent of choice when coupling racemization-prone residues or when absolute stereochemical fidelity is critical.[18] An added benefit is that the hydroxyl groups of serine, threonine, and tyrosine, and the imidazole of histidine often do not require side-chain protection when using DEPBT.[18]

Comparative Overview of Recommended Reagents

The following table summarizes the key characteristics of the recommended coupling reagents for incorporating Azetidine-2-carboxylic acid.

FeatureHATUCOMUDEPBT
Reagent Class Uronium/Aminium SaltUronium/Aminium SaltPhosphonium Salt
Mechanism Forms highly reactive OAt esterForms highly reactive Oxyma esterForms mixed anhydride of HOOBt
Key Advantage High reactivity, speed, proven efficacy for hindered couplings.[7][11]High reactivity, excellent safety profile (non-explosive), high solubility.[5][12][14]Exceptional resistance to racemization, mild activation conditions.[15][17][18]
Primary Use Case Overcoming severe steric hindrance.High-throughput or scale-up synthesis where safety is paramount.Coupling of racemization-prone amino acids or fragment condensation.
Potential Drawback Based on potentially explosive HOAt. Can cause guanidinylation of N-terminus if used in large excess.[8]Can also cause guanidinylation, though some reports suggest less than HATU.Slower reaction kinetics compared to HATU/COMU.
Base Required 2-4 equivalents of a non-nucleophilic base (e.g., DIPEA, 2,4,6-collidine).[8]1-2 equivalents of base are often sufficient.[12][16]2 equivalents of a non-nucleophilic base (e.g., DIPEA).[17]

Experimental Workflows and Diagrams

The successful incorporation of Azetidine-2-carboxylic acid methyl ester oxalate relies on a precise and well-executed workflow, from activation to coupling.

G cluster_0 Activation Stage cluster_1 Coupling Stage Fmoc-AA Fmoc-Amino Acid (Carboxyl Component) ActiveEster Highly Reactive Active Ester Intermediate Fmoc-AA->ActiveEster  Activation CouplingReagent Coupling Reagent (HATU, COMU, DEPBT) CouplingReagent->ActiveEster Base1 Base (DIPEA) Base1->Fmoc-AA Deprotonation NewPeptide Newly Formed Peptide Bond ActiveEster->NewPeptide Acylation Aze Aze-OMe·Oxalate (Amine Component) FreeAze Free Aze-OMe Aze->FreeAze Neutralization Base2 Base (DIPEA) Base2->Aze FreeAze->NewPeptide Nucleophilic Attack Peptide Resin-Bound Peptide Chain Peptide->NewPeptide

Figure 1: General workflow for the activation and coupling of an Fmoc-amino acid to Azetidine-2-carboxylic acid methyl ester.

Mechanism of HATU Activation

The power of HATU lies in its multi-step activation cascade that culminates in a highly reactive intermediate perfectly primed for aminolysis.

HATU_Mechanism RCOOH R-COOH (Fmoc-Amino Acid) RCOO R-COO⁻ (Carboxylate) RCOOH->RCOO Base Base (DIPEA) Base->RCOOH Deprotonates Isouronium O-acyl(tetramethyl)isouronium salt (Unstable Intermediate) RCOO->Isouronium Attacks HATU HATU HATU->Isouronium OAt_Ester OAt-Active Ester (Highly Reactive) Isouronium->OAt_Ester Rearranges HOAt_anion HOAt Anion HOAt_anion->OAt_Ester Peptide_Bond Amide Bond OAt_Ester->Peptide_Bond Acylates Amine R'-NH₂ (Free Aze-OMe) Amine->Peptide_Bond

Figure 2: Simplified reaction cascade for amide bond formation mediated by the HATU reagent.[8][9][10]

Detailed Experimental Protocols

Safety Precaution: Always handle coupling reagents, solvents, and bases in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Solid-Phase Coupling of Aze-OMe·Oxalate using HATU

Objective: To efficiently couple Fmoc-protected amino acids to the N-terminus of a resin-bound peptide chain ending with a deprotected Azetidine-2-carboxylic acid residue.

Materials:

  • Fmoc-protected amino acid (3.0 eq)

  • HATU (2.9 eq)

  • N,N-Diisopropylethylamine (DIPEA) (6.0 eq)

  • Peptide synthesis grade Dimethylformamide (DMF)

  • Resin-bound peptide with a free N-terminal Aze-OMe group (1.0 eq)

  • 20% Piperidine in DMF for Fmoc deprotection

Procedure:

  • Resin Preparation: If starting with an Fmoc-protected Aze residue, swell the resin in DMF for 30 minutes. Deprotect the Fmoc group by treating the resin with 20% piperidine in DMF (2 x 10 minutes). Wash the resin thoroughly with DMF (5 x 1 minute) to remove all traces of piperidine.

  • Pre-activation of Amino Acid: In a separate clean, dry vessel, dissolve the Fmoc-amino acid (3.0 eq) and HATU (2.9 eq) in DMF.

  • Add DIPEA (6.0 eq) to the activation mixture. Allow the solution to pre-activate for 2-5 minutes at room temperature. The solution may change color.

  • Coupling Reaction: Add the activated amino acid solution to the vessel containing the deprotected, resin-bound peptide.

  • Agitate the reaction mixture at room temperature for 1-2 hours.

  • Monitoring: To check for completion, take a small sample of resin beads, wash them thoroughly with DMF and DCM, dry them, and perform a Kaiser test. A negative test (yellow beads) indicates a complete reaction.

  • Washing: Once the reaction is complete, drain the reaction vessel and wash the resin thoroughly with DMF (3 x 1 minute) and Dichloromethane (DCM) (3 x 1 minute) to remove excess reagents and byproducts.

  • The resin is now ready for the next deprotection and coupling cycle.

Protocol 2: Solution-Phase Coupling to Aze-OMe·Oxalate using DEPBT

Objective: To couple a protected amino acid to Azetidine-2-carboxylic acid methyl ester oxalate in solution with minimal risk of racemization.

Materials:

  • N-protected amino acid (e.g., Boc-Phe-OH) (1.0 eq)

  • Azetidine-2-carboxylic acid methyl ester oxalate (1.1 eq)

  • DEPBT (1.2 eq)

  • DIPEA (3.5 eq)

  • Anhydrous Tetrahydrofuran (THF) or DMF

  • Ethyl acetate (EtOAc)

  • Saturated aqueous NaHCO₃ solution

  • Brine (Saturated aqueous NaCl solution)

  • Anhydrous MgSO₄ or Na₂SO₄

Procedure:

  • Setup: In a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve the N-protected amino acid (1.0 eq) and Aze-OMe·Oxalate (1.1 eq) in anhydrous THF.

  • Neutralization & Activation: Add DIPEA (3.5 eq) to the stirred solution. The base will neutralize both the oxalate salt and the carboxylic acid. Add DEPBT (1.2 eq) to the mixture in one portion.

  • Reaction: Allow the reaction to stir at room temperature. The reaction is typically slower than with HATU. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS. Reactions are often complete within 4-12 hours.[17]

  • Work-up: Once the reaction is complete, remove the solvent under reduced pressure.

  • Dissolve the residue in Ethyl Acetate (EtOAc).

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). This removes unreacted starting materials and water-soluble byproducts.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude dipeptide.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure protected dipeptide.

Troubleshooting Common Issues

IssuePotential Cause(s)Recommended Solution(s)
Incomplete Coupling 1. Insufficient reagent equivalents. 2. Inadequate activation time. 3. Poor resin swelling. 4. Incomplete neutralization of oxalate salt.1. Increase equivalents of amino acid and coupling reagent to 4-5 eq. 2. Increase pre-activation time to 5-10 minutes. 3. Ensure resin is fully swollen before deprotection. 4. Ensure sufficient base is used to free the amine.
Guanidinylation of N-terminus Using a large excess of uronium reagent (HATU/COMU) for a prolonged period.[8]Use phosphonium reagents like PyAOP or DEPBT which cannot cause this side reaction. Alternatively, use a slight excess of the activated amino acid instead of the coupling reagent.
Observed Racemization 1. Use of a strong base or prolonged activation. 2. The coupling reagent is not sufficiently suppressive.1. Switch to a weaker base like 2,4,6-collidine. 2. Use DEPBT, which is specifically designed to minimize racemization.[15][18]

Conclusion

The successful incorporation of Azetidine-2-carboxylic acid methyl ester oxalate into peptides is highly achievable with the appropriate selection of modern coupling reagents. For overcoming the significant steric hindrance, uronium salts like HATU and its safer alternative COMU are the reagents of choice, offering high reaction rates and efficiency.[5][11] When the preservation of stereochemical integrity is the absolute priority, the phosphonium-based reagent DEPBT provides a robust and reliable method with minimal racemization.[17][18] By understanding the mechanistic nuances of these reagents and employing the detailed protocols provided, researchers can confidently utilize this valuable proline analogue to advance the frontiers of peptide science and drug discovery.

References

  • Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. PubMed. Available at: [Link]

  • Recent development of peptide coupling reagents in organic synthesis. Semantic Scholar. Available at: [Link]

  • HATU, DIPEA Peptide Coupling Mechanism. YouTube. Available at: [Link]

  • Choosing the Right Peptide Coupling Reagent: A Deep Dive into DEPBT. WAP. Available at: [Link]

  • Coupling Reagents. Aapptec Peptides. Available at: [Link]

  • HATU. Wikipedia. Available at: [Link]

  • DEPBT as an efficient coupling reagent for amide bond formation with remarkable resistance to racemization. PubMed. Available at: [Link]

  • Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at: [Link]

  • APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. ResearchGate. Available at: [Link]

  • DEPBT. Grokipedia. Available at: [Link]

  • Commonly Used Coupling Reagents in Peptide Synthesis. DilunBio. Available at: [Link]

  • Recent development in peptide coupling reagents. ResearchGate. Available at: [Link]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. Available at: [Link]

  • Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. ResearchGate. Available at: [Link]

  • Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. ResearchGate. Available at: [Link]

  • Choosing the Right Coupling Reagent for Peptides. A Twenty-Five-Year Journey. Request PDF. Available at: [Link]

  • Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PubMed Central. Available at: [Link]

  • COMU: A Safer and More Effective Replacement for Benzotriazole-Based Uronium Coupling Reagents. Luxembourg Bio Technologies. Available at: [Link]

  • AZETIDINE-2-CARBOXYLIC ACID. FROM LILY OF THE VALLEY TO KEY PHARMACEUTICALS. A JUBILEE REVIEW. Taylor & Francis Online. Available at: [Link]

  • Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec. Available at: [Link]

  • Side reactions in peptide synthesis: An overview. Bibliomed. Available at: [Link]

  • Azetidine-2-carboxylic acid. Wikipedia. Available at: [Link]

Sources

Application

Application Note &amp; Protocol: Determination of the Solubility Profile of Azetidine-2-carboxylic acid methyl ester oxalate in Common Organic Solvents

For: Researchers, scientists, and drug development professionals. Abstract Azetidine-2-carboxylic acid methyl ester oxalate is a key building block in medicinal chemistry, frequently utilized in the synthesis of novel th...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Abstract

Azetidine-2-carboxylic acid methyl ester oxalate is a key building block in medicinal chemistry, frequently utilized in the synthesis of novel therapeutic agents. A thorough understanding of its solubility in various organic solvents is critical for its effective use in reaction chemistry, purification, and formulation development. This document provides a comprehensive guide to determining the solubility of azetidine-2-carboxylic acid methyl ester oxalate, offering a detailed experimental protocol based on the widely accepted shake-flask method. The principles behind solubility, the rationale for solvent selection, and methods for quantification are discussed to provide a robust framework for researchers.

Introduction: The Critical Role of Solubility in Drug Development

The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a fundamental physicochemical property that profoundly influences its behavior throughout the drug development lifecycle.[1][2] From initial synthesis and purification to formulation and bioavailability, solubility data informs critical decisions.[3][4] For a synthetic building block like azetidine-2-carboxylic acid methyl ester oxalate, understanding its solubility characteristics is paramount for:

  • Reaction Condition Optimization: Selecting appropriate solvents for chemical reactions to ensure reactants are in the solution phase, thereby maximizing reaction rates and yields.

  • Purification Strategy: Designing effective crystallization, precipitation, or chromatographic purification methods.

  • Formulation Development: For intermediates that may be part of a final formulation, solubility impacts dissolution rates and ultimately, bioavailability.[2]

Azetidine-2-carboxylic acid and its derivatives are proline analogues that can be incorporated into peptides and other complex molecules, making them valuable in pharmaceutical research.[5][6] The oxalate salt form is often used to improve stability and handling properties. This guide provides a practical, step-by-step protocol for researchers to determine the solubility of azetidine-2-carboxylic acid methyl ester oxalate in a range of common organic solvents.

Health and Safety Precautions

Before beginning any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for azetidine-2-carboxylic acid methyl ester oxalate and all solvents to be used.[7][8][9]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

  • Ventilation: Work in a well-ventilated area or a fume hood, especially when handling volatile organic solvents.

  • Handling: Avoid inhalation of dust and contact with skin and eyes.[9] In case of contact, rinse thoroughly with water.[8]

Materials and Equipment

Compound:

  • Azetidine-2-carboxylic acid methyl ester oxalate (CAS: 1260641-42-6)[10][11][12]

Solvents (High-Purity/HPLC Grade):

  • Methanol

  • Ethanol

  • Isopropanol

  • Acetone

  • Acetonitrile

  • Tetrahydrofuran (THF)

  • Dichloromethane (DCM)

  • Ethyl Acetate

  • Dimethyl Sulfoxide (DMSO)[13]

  • N,N-Dimethylformamide (DMF)

Equipment:

  • Analytical balance (readable to 0.1 mg)

  • Vials with screw caps (e.g., 4 mL or 8 mL)

  • Orbital shaker or rotator with temperature control

  • Centrifuge

  • Syringe filters (0.22 µm, compatible with the organic solvents used)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

  • Volumetric flasks and pipettes

  • pH meter (for aqueous solutions, if needed)

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

The shake-flask method is a reliable and widely used technique for determining the equilibrium solubility of a compound.[14][15][16] The principle involves creating a saturated solution of the compound in a given solvent and then measuring the concentration of the dissolved solute.

Workflow Diagram

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis A Weigh excess compound into vials B Add a precise volume of solvent A->B Dispense solvent C Seal vials and place on shaker B->C Securely cap D Incubate at a constant temperature (e.g., 25°C) for 24-48 hours C->D Maintain constant conditions E Centrifuge to pellet undissolved solid D->E Phase separation F Filter supernatant with a 0.22 µm syringe filter E->F Remove fine particulates G Dilute the saturated solution F->G Prepare for analysis H Analyze by HPLC to determine concentration G->H Quantify solute

Caption: Workflow for determining equilibrium solubility using the shake-flask method.

Step-by-Step Procedure

Part 1: Preparation of Saturated Solutions

  • Aliquot Compound: Accurately weigh an excess amount of azetidine-2-carboxylic acid methyl ester oxalate into a series of vials. An "excess" means adding enough solid so that some remains undissolved after the equilibration period. A starting point could be ~20-50 mg per 1 mL of solvent.

  • Add Solvent: To each vial, add a precise volume (e.g., 2.0 mL) of the selected organic solvent.

  • Seal: Tightly cap the vials to prevent solvent evaporation.

Part 2: Equilibration

  • Agitation: Place the vials on an orbital shaker or rotator.

  • Incubation: Incubate the vials at a constant temperature (e.g., 25 °C) for a sufficient time to reach equilibrium. A typical duration is 24 to 48 hours. It is advisable to conduct a preliminary experiment to determine the time required to reach equilibrium.[17]

Part 3: Sample Collection and Preparation

  • Phase Separation: After incubation, remove the vials and let them stand for a short period to allow the excess solid to settle. For finer suspensions, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet the undissolved solid.[3]

  • Filtration: Carefully draw the supernatant using a syringe and filter it through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any remaining solid particles. Ensure the filter material is compatible with the organic solvent used.

  • Dilution: Accurately dilute a known volume of the filtered saturated solution with a suitable solvent (usually the mobile phase of the analytical method) to bring the concentration within the linear range of the calibration curve.

Part 4: Quantification by HPLC

  • Method Development: Develop a suitable HPLC method for the quantification of azetidine-2-carboxylic acid methyl ester oxalate. This includes selecting an appropriate column, mobile phase, flow rate, and detection wavelength.

  • Calibration Curve: Prepare a series of standard solutions of the compound of known concentrations and inject them into the HPLC system to generate a calibration curve (peak area vs. concentration).

  • Sample Analysis: Inject the diluted sample from step 8 into the HPLC system.

  • Calculation: Determine the concentration of the diluted sample from the calibration curve. Calculate the original concentration in the saturated solution by applying the dilution factor. The solubility is typically expressed in mg/mL or g/L.

Data Presentation and Interpretation

The quantitative solubility data should be compiled into a clear and concise table for easy comparison.

Table 1: Illustrative Solubility Data for Azetidine-2-carboxylic acid methyl ester oxalate at 25°C

SolventSolubility CategoryQuantitative Solubility (mg/mL)
MethanolFreely Soluble[Experimental Value]
EthanolSoluble[Experimental Value]
IsopropanolSparingly Soluble[Experimental Value]
AcetoneSlightly Soluble[Experimental Value]
AcetonitrileSlightly Soluble[Experimental Value]
DichloromethaneVery Slightly Soluble[Experimental Value]
Ethyl AcetateVery Slightly Soluble[Experimental Value]
Tetrahydrofuran (THF)Sparingly Soluble[Experimental Value]
Dimethyl Sulfoxide (DMSO)Very Soluble[Experimental Value]
N,N-Dimethylformamide (DMF)Very Soluble[Experimental Value]

Note: The solubility categories are based on USP and BP definitions.[2] The values in this table are for illustrative purposes and must be determined experimentally.

Interpreting the Results:

The solubility profile provides valuable insights into the polarity and hydrogen bonding capabilities of azetidine-2-carboxylic acid methyl ester oxalate. High solubility in polar protic solvents like methanol and polar aprotic solvents like DMSO and DMF would be expected due to the presence of the ester, carboxylate, and ammonium functionalities which can engage in hydrogen bonding and dipole-dipole interactions. Conversely, lower solubility would be anticipated in less polar solvents like dichloromethane and ethyl acetate.

Conclusion

This application note provides a detailed and robust protocol for the determination of the solubility of azetidine-2-carboxylic acid methyl ester oxalate in common organic solvents. By following the outlined shake-flask method and utilizing HPLC for quantification, researchers can generate reliable and reproducible solubility data. This information is indispensable for the efficient and effective use of this important building block in pharmaceutical research and development, enabling informed decisions in process optimization, purification, and formulation.

References

  • Experimental and Computational Methods Pertaining to Drug Solubility. (2012). In Toxicity and Drug Testing. SciSpace. [Link]

  • MSDS of azEtidine-2-carboxylic acid methyl ester oxal
  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011). American Pharmaceutical Review. [Link]

  • Xiong, J., Zhang, T., Xu, M., & Jin, S. (2019). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal, 54(16), 1349-1354. [Link]

  • ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. (2021). MDPI. [Link]

  • Measuring the solubility of pharmaceutical compounds using NEPHEL.O. (n.d.). Rheolution. [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727. [Link]

  • ICH M9 guideline on biopharmaceutics classification system-based biowaivers Step 5. (2020). European Medicines Agency. [Link]

  • Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review. (2024). Drug Development & Delivery. [Link]

  • Methyl azetidine-2-carboxylate oxalate, 96% Purity, C7H11NO6, 1 gram. (n.d.). CP Lab Safety. [Link]

  • Annex 4: Guidance on equilibrium solubility studies for the purpose of classification of an active pharmaceutical ingredient within the Biopharmaceutics Classification System. (n.d.). World Health Organization. [Link]

  • D-Azetidine-2-carboxylic acid Safety Data Sheet. (n.d.). UBPBio. [Link]

  • 2-Azetidinecarboxylic acid, (S)-. (n.d.). PubChem. [Link]

  • Solubility of Various Carboxylic Acids and Corresponding Sodium Salts in Water and Ethan01. (2008). ResearchGate. [Link]

Sources

Method

The Strategic Utility of Azetidine-2-carboxylic acid methyl ester oxalate in the Synthesis of Novel Heterocyclic Scaffolds

Introduction: The Rising Prominence of Strained Scaffolds in Drug Discovery In the landscape of modern medicinal chemistry, the quest for novel molecular architectures with favorable pharmacological profiles is perpetual...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Rising Prominence of Strained Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel molecular architectures with favorable pharmacological profiles is perpetual. Azetidines, saturated four-membered nitrogen-containing heterocycles, have emerged as valuable building blocks due to their unique conformational constraints and ability to serve as bioisosteres for more common five- and six-membered rings.[1] The inherent ring strain of the azetidine nucleus not only imparts a rigid three-dimensional geometry, enhancing interactions with biological targets, but also provides a driving force for a variety of synthetic transformations.[2]

Among the diverse array of azetidine-based synthons, Azetidine-2-carboxylic acid methyl ester oxalate stands out as a particularly versatile and stable precursor. This document serves as a comprehensive guide for researchers, outlining its properties and providing detailed protocols for its application in the construction of innovative heterocyclic systems, including medicinally relevant spiro-oxindoles and substituted thiazoles. The oxalate salt form offers enhanced stability and ease of handling compared to the free base, which can be liberated in situ for subsequent reactions.

Physicochemical Properties and Handling

Azetidine-2-carboxylic acid methyl ester oxalate is a white to off-white solid. Its salt form confers greater stability and a non-hygroscopic nature, making it a reliable starting material for multi-step syntheses.

PropertyValueReference
CAS Number 1260641-42-6[3]
Molecular Formula C₇H₁₁NO₆[3]
Molecular Weight 205.17 g/mol [3]
Appearance White to off-white solidN/A
Solubility Soluble in water, methanol; sparingly soluble in other polar organic solvents.General Knowledge

Safety and Handling: As with any chemical reagent, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[4] Handling should be performed in a well-ventilated fume hood. The compound is classified as harmful if swallowed or in contact with skin and causes serious eye damage.[4] Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[4][5]

Workflow for Heterocycle Synthesis

The general workflow for utilizing Azetidine-2-carboxylic acid methyl ester oxalate involves an initial in situ liberation of the free amine, followed by its conversion into a reactive intermediate, which then undergoes cyclization or condensation to form the target heterocycle.

Workflow A Azetidine-2-carboxylic acid methyl ester oxalate B In situ Neutralization (e.g., with Et3N or K2CO3) A->B Step 1 C Free Azetidine-2-carboxylic acid methyl ester B->C D Intermediate Generation (e.g., Azomethine Ylide or Thioamide) C->D Step 2 E Cycloaddition or Condensation Reaction D->E Step 3 F Novel Heterocyclic Product (e.g., Spiro-oxindole, Thiazole) E->F

Caption: General workflow for the synthesis of novel heterocycles.

Application Protocol 1: Diastereoselective Synthesis of Spiro[azetidine-2,3'-oxindole] Derivatives

Spiro-oxindoles are a privileged scaffold in drug discovery, present in numerous biologically active compounds.[6] This protocol describes a plausible [3+2] cycloaddition reaction to construct a spiro[azetidine-2,3'-oxindole] system. The strategy relies on the in situ generation of an azomethine ylide from the free azetidine ester, which then reacts with an electron-deficient alkene, such as an isatin-derived alkylidene.[7]

Reaction Scheme

Spiro_Oxindole_Synthesis cluster_product Product A Azetidine-2-COOMe (from oxalate salt) C 1. Aldehyde (e.g., paraformaldehyde) 2. Heat (e.g., Toluene, reflux) [1, 6] B Isatin-derived Alkylidene B->C D Spiro[azetidine-2,3'-oxindole] C->D

Caption: Synthesis of spiro[azetidine-2,3'-oxindole] derivatives.

Causality and Experimental Choices

The key to this transformation is the generation of a transient azomethine ylide. This is typically achieved by the condensation of an α-amino ester with an aldehyde (in this case, paraformaldehyde serves as a convenient source of formaldehyde). The azetidine nitrogen acts as the nucleophile, attacking the aldehyde carbonyl, followed by dehydration to form the 1,3-dipole. This ylide is then trapped by a dipolarophile (the isatin-derived alkene) in a concerted [3+2] cycloaddition to form the five-membered pyrrolidine ring spiro-fused to the oxindole. The diastereoselectivity of the reaction is often controlled by the geometry of the azomethine ylide and the steric hindrance of the substituents.[5]

Detailed Step-by-Step Protocol
  • Preparation of the Free Base: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend Azetidine-2-carboxylic acid methyl ester oxalate (1.0 eq) in anhydrous toluene (0.1 M).

  • Add a suitable non-nucleophilic base, such as triethylamine (2.2 eq) or anhydrous potassium carbonate (2.5 eq), to the suspension.

  • Stir the mixture at room temperature for 30-60 minutes to ensure complete neutralization and formation of the free amine. The formation of the triethylammonium oxalate salt or potassium oxalate as a precipitate may be observed.

  • Azomethine Ylide Generation and Cycloaddition: To the mixture containing the free azetidine ester, add the desired N-protected isatin-3-ylidene derivative (1.0 eq) and paraformaldehyde (1.5 eq).

  • Heat the reaction mixture to reflux (approx. 110 °C) under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

  • Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

  • Filter the mixture to remove any inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the desired spiro[azetidine-2,3'-oxindole] product.

Expected Results and Characterization

The reaction is expected to yield the spiro-oxindole product as a mixture of diastereomers, which may be separable by chromatography.

  • ¹H NMR: Expect characteristic signals for the azetidine and oxindole protons. The spiro-carbon will result in complex splitting patterns for adjacent protons.

  • ¹³C NMR: The spiro-carbon typically appears as a quaternary signal in the range of 70-80 ppm. Carbonyl signals for the oxindole and ester groups will be present at ~170-180 ppm.

  • HRMS (High-Resolution Mass Spectrometry): The calculated exact mass should match the observed m/z value for the protonated molecule [M+H]⁺, confirming the elemental composition.

Application Protocol 2: Synthesis of 2-(Azetidin-2-yl)thiazole Derivatives

Thiazoles are a cornerstone of heterocyclic chemistry, featuring prominently in pharmaceuticals and biologically active compounds.[1][6] This protocol outlines a robust two-step approach to synthesize 2-(azetidin-2-yl)thiazoles, leveraging the classic Hantzsch thiazole synthesis.[8] The azetidine methyl ester is first converted to the corresponding thioamide, a key precursor for the Hantzsch reaction.

Reaction Scheme

Thiazole_Synthesis cluster_step1 Step 1: Thioamidation cluster_step2 Step 2: Hantzsch Cyclization A Azetidine-2-COOMe (from oxalate salt) B Lawesson's Reagent A->B C Azetidine-2-carbothioamide E 2-(Azetidin-2-yl)thiazole C->E D α-haloketone (e.g., 2-bromoacetophenone)

Caption: Two-step synthesis of 2-(azetidin-2-yl)thiazoles.

Causality and Experimental Choices
  • Step 1: Thioamidation: The conversion of the methyl ester to the thioamide is a crucial first step. While this can be achieved via the amide, a more direct route involves thionation using a reagent like Lawesson's Reagent. This reagent efficiently replaces the carbonyl oxygen with sulfur.

  • Step 2: Hantzsch Thiazole Synthesis: This classic reaction involves the nucleophilic attack of the thioamide's sulfur atom on the electrophilic carbon of the α-haloketone. This is followed by an intramolecular condensation (nucleophilic attack of the nitrogen onto the ketone carbonyl) and subsequent dehydration to form the aromatic thiazole ring. The reaction is typically carried out in a protic solvent like ethanol and is often driven to completion by heating.[9]

Detailed Step-by-Step Protocol

Step 1: Synthesis of Azetidine-2-carbothioamide

  • Preparation of the Free Base Amide: First, convert the methyl ester to the corresponding amide. Treat the neutralized Azetidine-2-carboxylic acid methyl ester (from Protocol 1, Step 3) with a saturated solution of ammonia in methanol in a sealed pressure vessel. Heat at 60-70 °C overnight. Monitor by TLC until the starting ester is consumed. Concentrate under reduced pressure to obtain the crude azetidine-2-carboxamide.

  • Thionation: In a flame-dried flask, dissolve the crude azetidine-2-carboxamide (1.0 eq) in anhydrous toluene (0.2 M).

  • Add Lawesson's Reagent (0.55 eq) in one portion.

  • Heat the mixture to reflux (approx. 110 °C) under an inert atmosphere.

  • Monitor the reaction by TLC. The reaction is typically complete in 2-4 hours.

  • Cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel (ethyl acetate/hexanes) to yield Azetidine-2-carbothioamide.

Step 2: Hantzsch Thiazole Synthesis

  • Cyclocondensation: In a round-bottom flask, dissolve the Azetidine-2-carbothioamide (1.0 eq) from Step 1 in ethanol (0.2 M).

  • Add the desired α-haloketone (e.g., 2-bromoacetophenone, 1.0 eq).

  • Heat the mixture to reflux (approx. 78 °C).

  • Monitor the reaction by TLC until the starting materials are consumed (typically 4-8 hours).

  • Work-up and Purification: Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any HBr formed, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to afford the pure 2-(azetidin-2-yl)thiazole derivative.

Expected Results and Characterization

The final product is expected to be a stable, crystalline solid or oil.

  • ¹H NMR: Look for a characteristic singlet for the thiazole C5-H (typically δ 7.0-8.0 ppm). Signals corresponding to the azetidine ring protons and the substituents on the thiazole ring should be present.[10][11]

  • ¹³C NMR: The thiazole ring carbons will appear in the aromatic region (δ 110-170 ppm).[11]

  • HRMS: The observed mass of the molecular ion peak [M+H]⁺ should be consistent with the calculated exact mass.

Conclusion

Azetidine-2-carboxylic acid methyl ester oxalate is a stable, versatile, and highly valuable building block for the synthesis of novel heterocyclic compounds. Its strategic application, initiated by a simple in situ neutralization, opens pathways to complex and medicinally relevant scaffolds such as spiro-oxindoles and functionalized thiazoles. The protocols detailed herein provide a foundation for researchers to explore the rich chemistry of this strained synthon, enabling the development of new chemical entities for drug discovery and beyond. The inherent reactivity of the azetidine ring, coupled with the functionality of the carboxylate group, ensures its continued importance in the field of synthetic organic chemistry.

References

  • Lu, Y., et al. (2018). Silver-Catalyzed Three-Component [3+2] Cycloaddition of Isatins, α-Amino Esters, and Chalcones. Organic Letters, 20(15), 4539–4543. Available at: [Link]

  • El-Gamal, M. I., et al. (2023). Recent synthetic strategies of spiro-azetidin-2-one, -pyrrolidine, -indol(one) and -pyran derivatives-a review. RSC Advances, 13(47), 33021-33055. Available at: [Link]

  • Grygorenko, O. O., et al. (2018). Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery. Angewandte Chemie International Edition, 57(51), 16954-16958. Available at: [Link]

  • Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223. Available at: [Link]

  • Mehra, V., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(77), 48755-48784. Available at: [Link]

  • Kinetics of Thiazole Formation Using α-Halo Ketones and Thioamides. (n.d.). Journal of Applicable Chemistry. Available at: [Link]

  • Al-Ostoot, F. H., et al. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 26(23), 7136. Available at: [Link]

  • Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Available at: [Link]

  • Quiroga, J., et al. (2021). One-pot sequential three-component synthesis of novel spiro[indoline-pyrrolidine] derivatives. RSC Advances, 11(15), 8561-8569. Available at: [Link]

  • Barakat, A., et al. (2021). Straightforward Regio- and Diastereoselective Synthesis, Molecular Structure, Intermolecular Interactions and Mechanistic Study of Spirooxindole-Engrafted Rhodanine Analogs. Molecules, 26(23), 7276. Available at: [Link]

  • Bhati, S. K., & Kumar, A. (2008). Synthesis of new substituted azetidinoyl and thiazolidinoyl-1,3,4-thiadiazino (6,5-b) indoles as promising anti-inflammatory agents. European journal of medicinal chemistry, 43(11), 2323–2330. Available at: [Link]

  • Barakat, A., et al. (2020). Stereoselective Synthesis of the Di-Spirooxindole Analogs Based Oxindole and Cyclohexanone Moieties as Potential Anticancer Agents. Molecules, 25(17), 3979. Available at: [Link]

  • Al-Mousawi, S. M., et al. (2018). Synthesis and Antimicrobial Screening of Some New Thiazole Substituted 1,3,4-Oxadiazole Derivatives. Molecules, 23(6), 1275. Available at: [Link]

  • Khan, I., et al. (2013). Synthesis of Thiadiazole and Azetidinone Derivatives Derived from Triazoles. Journal of the Korean Chemical Society, 57(4), 484-488. Available at: [Link]

  • Sharma, V. P. (2005). 13 C-NMR Studies of Some Heterocyclically Substituted Chromones. Asian Journal of Chemistry, 17(3), 1471. Available at: [Link]

  • El-Sayed, N. N. E., et al. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Molecules, 28(14), 5482. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Azetidine synthesis. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Thiazole synthesis. Available at: [Link]

  • Sciencemadness.org. (2009). Forming oxalate salts of amines. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Synthesis of Bioactive Peptides Containing Azetidine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction: A Strategic Tool for Peptide Modification Azetidine-2-carboxylic acid (Aze), a non-proteinogenic amino acid, serves as a powerful proline anal...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Strategic Tool for Peptide Modification

Azetidine-2-carboxylic acid (Aze), a non-proteinogenic amino acid, serves as a powerful proline analogue in the design of novel bioactive peptides.[1][2] Its defining feature is a strained four-membered ring, a stark contrast to the five-membered pyrrolidine ring of proline.[3] This structural distinction is the cornerstone of Aze's utility, imparting unique conformational constraints and physicochemical properties to peptide backbones. The incorporation of Aze can significantly influence a peptide's secondary structure, stability, and ultimately, its biological activity.[3][4]

When substituted for proline, Aze can disrupt or modify native peptide conformations. While proline is a well-established inducer of β-turns, Aze has been shown to preferentially stabilize γ-turn-like structures.[3] This alteration of peptide geometry offers a valuable strategy for medicinal chemists to fine-tune the spatial arrangement of pharmacophoric groups, potentially enhancing receptor binding affinity and specificity.

Furthermore, the misincorporation of Aze for proline in natural protein synthesis has been observed to have toxic effects, highlighting its potent biological activity.[1][5] In controlled synthetic environments, however, this reactivity can be harnessed to create peptides with enhanced therapeutic properties. For instance, the inherent rigidity of the azetidine ring can confer increased resistance to proteolytic degradation, a critical factor in improving the in vivo half-life of peptide drugs.[6]

This guide provides a comprehensive overview of the application of Azetidine-2-carboxylic acid in bioactive peptide synthesis, detailing the underlying principles, experimental protocols, and key considerations for its successful incorporation.

Part 1: The Structural and Conformational Impact of Aze Integration

The substitution of proline with Azetidine-2-carboxylic acid introduces significant perturbations to the local and global conformation of a peptide. Understanding these changes is paramount to the rational design of Aze-containing peptidomimetics.

Altered Backbone Flexibility and Turn Propensity

Computational and experimental studies have revealed that peptides containing Aze are generally more flexible than their proline-containing counterparts.[4] This increased flexibility arises from a reduction in the steric hindrance imposed by the smaller four-membered ring compared to proline's five-membered ring.[4]

A key differentiator between Aze and proline lies in their influence on secondary structure, particularly turn formation. Proline is a strong promoter of β-turns, which are crucial for the folding and function of many proteins. In contrast, Aze has a pronounced tendency to induce γ-turns.[3] This shift in turn preference can dramatically alter the overall three-dimensional structure of a peptide, impacting its interaction with biological targets.

Comparative Conformational Properties: Aze vs. Proline
PropertyAzetidine-2-carboxylic acid (Aze)L-ProlineReference
Ring Size4-membered (azetidine)5-membered (pyrrolidine)[3]
Ring PuckerMore planarMore puckered (endo/exo conformations)[3]
Conformational Flexibility in PeptidesGenerally more flexibleMore conformationally restricted[3][4]
Preferred Turn TypeInduces γ-turnsInduces β-turns[3]

Part 2: Synthesis of Aze-Containing Peptides via Solid-Phase Peptide Synthesis (SPPS)

The incorporation of Aze into a growing peptide chain using Solid-Phase Peptide Synthesis (SPPS) requires careful consideration of its unique chemical properties. The inherent ring strain of the azetidine moiety can present challenges during the coupling reaction.

Critical Considerations for Aze Coupling

The secondary amine of the azetidine ring is sterically hindered, which can lead to slower and less efficient coupling reactions compared to standard proteinogenic amino acids. The choice of coupling reagent is therefore critical to achieving high yields and purity of the final peptide.

Recommended Coupling Reagents and Protocols

Standard carbodiimide-based coupling reagents such as Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC), when used in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt), can be effective.[7] However, for more challenging couplings involving Aze, more potent activating agents are recommended.

Uronium/Aminium and Phosphonium Salt-Based Reagents:

Reagents such as HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are highly efficient for peptide bond formation and are well-suited for overcoming the steric hindrance of Aze.[7][8][9] HATU, in particular, is known for its rapid reaction times and ability to suppress racemization.[7][8]

Protocol 1: Standard SPPS Coupling of Fmoc-Aze-OH

This protocol outlines a general procedure for coupling Fmoc-protected Azetidine-2-carboxylic acid onto a resin-bound peptide chain.

Materials:

  • Fmoc-protected resin with the N-terminal amino group deprotected

  • Fmoc-Aze-OH (3 equivalents)

  • HATU (2.9 equivalents)

  • N,N-Diisopropylethylamine (DIPEA) (6 equivalents)

  • Dimethylformamide (DMF)

Procedure:

  • Swell the resin in DMF for 30 minutes.

  • In a separate vessel, dissolve Fmoc-Aze-OH, HATU, and DIPEA in DMF.

  • Allow the activation mixture to pre-activate for 5-10 minutes at room temperature.

  • Drain the DMF from the swollen resin.

  • Add the activated Fmoc-Aze-OH solution to the resin.

  • Agitate the reaction vessel for 2-4 hours at room temperature.

  • Perform a Kaiser test to monitor the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

  • If the Kaiser test is positive, extend the coupling time or consider a double coupling.

  • Once the coupling is complete, wash the resin thoroughly with DMF to remove excess reagents and byproducts.

  • Proceed with the Fmoc deprotection of the newly added Aze residue to continue peptide chain elongation.

Workflow for SPPS of Aze-Containing Peptides

Caption: General workflow for solid-phase synthesis of an Aze-containing peptide.

Part 3: Enhancing Bioactivity and Stability

The incorporation of Aze can positively impact the therapeutic potential of a peptide by enhancing its biological activity and improving its metabolic stability.

Increased Resistance to Proteolytic Degradation

A significant challenge in the development of peptide-based therapeutics is their susceptibility to degradation by proteases in the body.[10][11] The conformational constraints imposed by the azetidine ring can render the adjacent peptide bonds less accessible to the active sites of these enzymes. This steric shielding can lead to a marked increase in the peptide's half-life in biological fluids, a desirable attribute for a therapeutic agent.[6] The introduction of a 3-aminoazetidine (3-AAz) into a cyclohexapeptide has been shown to improve its stability towards proteases.[12][13]

Modulation of Biological Activity

By altering the peptide's three-dimensional structure, Aze can fine-tune its binding affinity and selectivity for its biological target. This can lead to enhanced potency and a more favorable side-effect profile. For example, the substitution of proline with Aze in certain peptide hormones or enzyme inhibitors has been shown to modulate their activity.

Part 4: Case Studies and Applications

The unique properties of Azetidine-2-carboxylic acid have been exploited in the development of a range of bioactive peptides with diverse therapeutic applications.

Aze in Antimicrobial Peptides

The development of new antimicrobial agents is a critical area of research. The incorporation of Aze into antimicrobial peptides can enhance their efficacy by increasing their proteolytic stability and modulating their interaction with bacterial membranes.

Aze in Enzyme Inhibitors

The conformational rigidity imparted by Aze can be advantageous in the design of potent and selective enzyme inhibitors. By pre-organizing the peptide into a conformation that is complementary to the enzyme's active site, binding affinity can be significantly improved.

Aze in Cyclic Peptides

Cyclic peptides are an important class of therapeutic agents due to their enhanced stability and constrained conformation.[12][13] The introduction of a 3-aminoazetidine subunit has been shown to facilitate the efficient synthesis of small head-to-tail cyclic peptides.[12][13] This approach has been used to generate libraries of cyclic peptides for drug discovery.

Part 5: Conclusion and Future Perspectives

Azetidine-2-carboxylic acid is a versatile and powerful tool in the arsenal of the peptide chemist. Its ability to modulate peptide conformation, enhance proteolytic stability, and influence biological activity makes it a valuable building block for the design of novel bioactive peptides. As our understanding of the structure-activity relationships of Aze-containing peptides continues to grow, so too will the opportunities for its application in the development of next-generation peptide therapeutics. Future research will likely focus on the development of new synthetic methodologies for the efficient incorporation of Aze and its derivatives, as well as the exploration of their potential in a wider range of therapeutic areas.

References

  • Zagari, A., Némethy, G., & Scheraga, H. A. (1990). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers, 30(9-10), 951-9.
  • Danishefsky, S. J., & Ciufolini, M. A. (2005). Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. Journal of the American Chemical Society, 127(20), 7359-69.
  • Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. (2005).
  • Application Notes and Protocols for Solid-Phase Peptide Synthesis with (S)-Aziridine-2-Carboxylic Acid. (n.d.). Benchchem.
  • A Comparative Guide: (S)-Methyl azetidine-2-carboxylate versus Proline in Peptide Structure. (n.d.). Benchchem.
  • Tsai, F.-H., Overberger, C. C., & Zand, R. (1990). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. Biopolymers, 30(9-10), 1039-1049.
  • Saunders, C. N., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemistry – A European Journal.
  • Saunders, C. N., et al. (2024). Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides.
  • Azetidine-2-carboxylic acid. (n.d.). In Wikipedia. Retrieved January 19, 2026.
  • Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. (2020).
  • AZETIDINE-2-CARBOXYLIC ACID. FROM LILY OF THE VALLEY TO KEY PHARMACEUTICALS. A JUBILEE REVIEW. (2006). Taylor & Francis Online.
  • Molecular basis for azetidine-2-carboxylic acid biosynthesis. (2025). PubMed Central.
  • Recent advances in synthetic facets of immensely reactive azetidines. (2017). RSC Publishing.
  • Rodgers, K. J., & Rubenstein, E. (n.d.). A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). Semantic Scholar.
  • Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. (1990). PubMed.
  • L-Azetidine-2-carboxylic acid. (n.d.). MedChemExpress.
  • Effects of amino acid analogues on protein synthesis and degradation in isol
  • Mastering Peptide Synthesis: The Utility of Boc-Azetidine-3-Carboxylic Acid. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD..
  • Strategies for the synthesis of azetidine‐modified linear peptides. For... (n.d.).
  • Synthesis and Conformational Study of Model Peptides Containing N-Substituted 3-Aminoazetidine-3-carboxylic Acids. (2009).
  • Synthesis and SAR studies on azetidine-containing dipeptides as HCMV inhibitors. (2010). PubMed Central.
  • Peptide Coupling Reagents Guide. (n.d.). Sigma-Aldrich.
  • Method for preparing (S)-azetidine-2-carboxylic acid. (2013).
  • Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024). PubMed.
  • Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). Applied Biosystems.
  • Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. (2021). Expert Opinion on Drug Discovery.
  • Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. (2021). Taylor & Francis Online.
  • Coupling Reagents. (n.d.). Aapptec Peptides.
  • Azetidine-2-carboxylic acid. (n.d.). MedchemExpress.com.
  • Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. (n.d.). Anaspec.
  • Recent development of peptide coupling reagents in organic synthesis. (2005). Tetrahedron.
  • Peptide Coupling Reagents, More than a Letter Soup. (2011). Chemical Reviews.
  • L-Azetidine-2-carboxylic acid [2133-34-8]. (n.d.). Aapptec Peptides.

Sources

Method

Application Notes and Protocols: Evaluating Azetidine-2-Carboxamide Analogues as STAT3 Inhibitors

Introduction Signal Transducer and Activator of Transcription 3 (STAT3) is a latent cytoplasmic transcription factor that serves as a critical signaling node for numerous cytokines and growth factors.[1][2] In healthy ce...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) is a latent cytoplasmic transcription factor that serves as a critical signaling node for numerous cytokines and growth factors.[1][2] In healthy cells, STAT3 activation is a tightly regulated and transient process essential for immunity, inflammation, and cell differentiation.[3] However, its persistent, aberrant activation is a hallmark of many human cancers, where it drives the expression of genes controlling proliferation, survival, invasion, and angiogenesis.[3][4] This oncogenic dependency makes STAT3 a compelling target for therapeutic intervention.

The azetidine-2-carboxamide scaffold represents a significant advancement in the development of small-molecule STAT3 inhibitors.[5][6] Evolving from earlier proline-based compounds, this class of inhibitors demonstrates substantially improved potency, with some analogues achieving sub-micromolar efficacy.[6][7] Notably, select compounds within this series function as irreversible covalent inhibitors, offering a distinct and durable mechanism of action compared to reversible inhibitors targeting the SH2 domain.[8][9]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously evaluate and characterize azetidine-2-carboxamide analogues. We present a logical cascade of protocols, from initial in vitro validation of direct target engagement to the assessment of cellular activity and preclinical efficacy, explaining the causality behind each experimental choice to ensure robust and reproducible findings.

Section 1: The STAT3 Signaling Pathway & Covalent Inhibition

The canonical STAT3 signaling cascade is initiated when a cytokine (e.g., IL-6) or growth factor binds to its cell surface receptor, leading to the activation of associated Janus kinases (JAKs).[1][4] JAKs then phosphorylate a critical tyrosine residue (Tyr705) on the STAT3 protein.[10] This phosphorylation event is the key activation switch, inducing STAT3 monomers to form homodimers through reciprocal SH2 domain interactions.[11] These activated dimers translocate to the nucleus, bind to specific DNA sequences, and initiate the transcription of downstream target genes.[1] Persistent activation of this pathway is a common oncogenic driver.[2]

STAT3_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokine Cytokine / Growth Factor Receptor Cytokine Receptor Cytokine->Receptor 1. Ligand Binding JAK JAK Receptor->JAK 2. JAK Activation STAT3_mono STAT3 (monomer) JAK->STAT3_mono 3. Phosphorylation pSTAT3_mono p-STAT3 (Tyr705) STAT3_mono->pSTAT3_mono pSTAT3_dimer p-STAT3 Dimer pSTAT3_mono->pSTAT3_dimer 4. Dimerization DNA DNA pSTAT3_dimer->DNA 5. Nuclear Translocation & DNA Binding Inhibitor Azetidine-2-Carboxamide Analogue Inhibitor->STAT3_mono Irreversible Covalent Binding (e.g., to Cys426, Cys468) Gene_Expr Gene Transcription (e.g., c-Myc, Survivin) DNA->Gene_Expr 6. Transcription

Caption: The STAT3 signaling pathway and point of intervention.

Azetidine-2-carboxamide analogues represent a sophisticated class of inhibitors. While some may function by targeting the SH2 domain to prevent dimerization, a particularly potent subset has been shown to form an irreversible covalent bond with specific cysteine residues (e.g., Cys426, Cys468) on the STAT3 protein.[8][9] This covalent modification permanently inactivates the protein, preventing its participation in the signaling cascade regardless of its phosphorylation state. This mechanism offers the potential for more sustained target inhibition compared to reversible binders.

Section 2: In Vitro Characterization of Direct STAT3 Inhibition

Expertise & Experience: Before proceeding to complex cellular systems, it is imperative to confirm that the compound directly interacts with the target protein and inhibits its function in a purified, cell-free environment. This foundational step validates the compound's on-target activity and provides a baseline measure of its potency (e.g., IC50, Kᴅ).

Protocol 2.1: Fluorescence Polarization (FP) Assay for STAT3-DNA Binding Inhibition

Causality Behind Experimental Choice: The FP assay is a robust, high-throughput method to quantify the inhibition of STAT3 binding to its DNA consensus sequence.[12][13] It measures the change in the rotational speed of a fluorescently labeled DNA probe. When bound to the large STAT3 protein, the probe tumbles slowly, emitting highly polarized light. An effective inhibitor will displace the probe, which then tumbles rapidly and emits depolarized light, providing a direct readout of inhibitory activity.

Methodology:

  • Reagent Preparation:

    • Assay Buffer: 25 mM Tris pH 8.5, or as optimized.

    • Recombinant STAT3 Protein: Use a purified, full-length STAT3 protein (e.g., STAT3¹²⁷⁻⁶⁸⁸ construct).[12] Prepare a working stock at 2x the final desired concentration (e.g., 80 nM for a 40 nM final concentration).

    • Fluorescent DNA Probe: Use a DNA oligonucleotide containing the STAT3 binding site (e.g., hSIE probe) conjugated to a fluorophore (e.g., Bodipy). Prepare a 2x working stock (e.g., 20 nM for a 10 nM final concentration).

    • Test Compound: Prepare a serial dilution of the azetidine-2-carboxamide analogue in DMSO, followed by a further dilution in Assay Buffer.

  • Assay Procedure (384-well format):

    • Add 10 µL of Assay Buffer containing the test compound at various concentrations to the wells of a black, flat-bottom 384-well plate. Include "no inhibitor" (DMSO vehicle) and "no protein" (buffer only) controls.

    • Add 10 µL of the 2x recombinant STAT3 protein solution to all wells except the "no protein" controls.

    • Incubate for 30 minutes at room temperature to allow compound-protein interaction.

    • Add 10 µL of the 2x fluorescent DNA probe to all wells.

    • Incubate for at least 14 hours at 4°C to reach equilibrium.[12]

  • Data Acquisition and Analysis:

    • Measure fluorescence polarization on a plate reader equipped with appropriate filters for the chosen fluorophore.

    • Trustworthiness (Self-Validation): The "no inhibitor" control represents 0% inhibition (high polarization), while the "no protein" control represents 100% inhibition (low polarization).

    • Calculate the percentage of inhibition for each compound concentration relative to the controls.

    • Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2.2: Isothermal Titration Calorimetry (ITC) for Binding Affinity (Kᴅ)

Causality Behind Experimental Choice: ITC is the gold standard for unequivocally confirming a direct, physical interaction between a compound and its target protein.[5] It directly measures the minute heat changes that occur upon binding, allowing for the determination of the binding affinity (Kᴅ), stoichiometry (n), and other thermodynamic parameters without the need for labels or secondary reagents.[14]

Methodology:

  • Sample Preparation:

    • Dialyze the purified recombinant STAT3 protein and the azetidine-2-carboxamide analogue extensively against the same buffer (e.g., PBS) to minimize buffer mismatch effects.

    • Prepare the STAT3 protein solution at a concentration of ~10-20 µM in the sample cell.

    • Prepare the compound solution at a concentration of ~100-200 µM in the injection syringe.

  • ITC Experiment:

    • Equilibrate the instrument to the desired temperature (e.g., 25°C).

    • Perform a series of small, timed injections (e.g., 2 µL each) of the compound solution into the protein-containing sample cell.

    • Record the heat released or absorbed after each injection.

  • Data Analysis:

    • Integrate the heat-flow peaks for each injection.

    • Trustworthiness (Self-Validation): A saturable binding curve confirms a specific interaction. Fit the integrated heat data to a suitable binding model (e.g., one-site model) using the instrument's software to calculate the Kᴅ, n, and ΔH.[8]

Section 3: Cellular Assay Cascade for Functional Validation

Expertise & Experience: Once direct binding and in vitro inhibition are established, the next logical step is to determine if the compound can engage its target and elicit a functional response in a relevant cellular context. The following workflow systematically validates the inhibitor's mechanism of action within the cell.

Cellular_Workflow A Start: Cancer Cell Line (e.g., MDA-MB-231) B Protocol 3.1: Inhibit STAT3 Activation? (Western Blot for p-STAT3) A->B Target Engagement C Protocol 3.2: Inhibit STAT3 Transcriptional Activity? (Luciferase Assay) B->C Downstream Effect D Protocol 3.3: Induce Cancer Cell Death? (Cell Viability / Apoptosis) C->D Biological Outcome E Endpoint: Validated Cellular Efficacy D->E

Caption: Logical workflow for cellular validation of STAT3 inhibitors.
Protocol 3.1: Western Blot Analysis of STAT3 Phosphorylation

Causality Behind Experimental Choice: This assay provides direct visual evidence of target engagement within the cell. By measuring the level of phosphorylated STAT3 (p-STAT3 Tyr705), we can confirm that the inhibitor is cell-permeable and effectively blocking the upstream signaling that leads to STAT3 activation.[15][16]

Methodology:

  • Cell Culture and Treatment:

    • Culture human breast cancer cells with constitutively active STAT3 (e.g., MDA-MB-231 or MDA-MB-468).[5]

    • Seed cells in 6-well plates and allow them to adhere overnight.

    • Treat cells with increasing concentrations of the azetidine-2-carboxamide analogue (e.g., 0.1 to 10 µM) for a specified time (e.g., 2-6 hours). Include a DMSO vehicle control.

  • Protein Extraction:

    • Wash cells with ice-cold PBS.

    • Lyse cells on ice using RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.[17] The phosphatase inhibitors are critical to preserve the phosphorylation state of STAT3.

    • Scrape and collect the lysate, then clarify by centrifugation.

    • Determine the protein concentration of the supernatant using a BCA assay.

  • Immunoblotting:

    • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

    • Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.[18][19]

    • Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature.

    • Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated STAT3 (e.g., anti-p-STAT3 Tyr705).[10]

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

    • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.[15]

  • Trustworthiness (Self-Validation):

    • After visualization, strip the membrane and re-probe with an antibody for total STAT3. This is a crucial control to ensure that the decrease in the p-STAT3 signal is due to inhibition of phosphorylation, not degradation of the entire protein.[18]

    • Strip and re-probe again with a loading control antibody (e.g., β-actin or GAPDH) to confirm equal protein loading across all lanes.

Protocol 3.2: Cell Viability and Selectivity Assay

Causality Behind Experimental Choice: The ultimate goal of an anticancer agent is to kill cancer cells. A cell viability assay (e.g., MTT or CCK-8) quantifies the dose-dependent effect of the inhibitor on cell proliferation and survival.[15] Critically, performing this assay in parallel on cancer cells dependent on STAT3 and on cells that are not provides a measure of the compound's selectivity and potential therapeutic window.

Methodology:

  • Cell Seeding:

    • Seed cells in 96-well plates at an appropriate density. Use at least two cell lines: one with constitutively active STAT3 (e.g., MDA-MB-231) and a control line that does not (e.g., non-transformed MCF-10A or cancer line MCF-7).[5][7]

  • Compound Treatment:

    • After overnight adherence, treat the cells with a serial dilution of the azetidine-2-carboxamide analogue. Include a vehicle-only control.

  • Incubation and Measurement:

    • Incubate the plates for 72 hours.

    • Add CCK-8 or MTT reagent to each well and incubate for 1-4 hours.

    • Measure the absorbance using a microplate reader. The absorbance is proportional to the number of viable cells.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle-treated control.

    • Plot the viability data against the log of compound concentration and fit to a dose-response curve to determine the EC50 (half-maximal effective concentration) for each cell line.

    • Trustworthiness (Self-Validation): A potent inhibitor should show a low EC50 value in the STAT3-dependent cell line (MDA-MB-231) and a significantly higher EC50 value in the control cell line (MCF-10A), demonstrating on-target selectivity.[5]

Section 4: Data Presentation and Interpretation

Quantitative data from the described assays should be summarized in clear, structured tables to allow for easy comparison and interpretation.

Table 1: In Vitro Activity of Analogue X

Assay Parameter Result
FP (DNA Binding) IC50 0.45 µM

| ITC (Direct Binding) | Kᴅ | 920 nM |

Table 2: Cellular Activity of Analogue X

Assay Cell Line Parameter Result
Western Blot MDA-MB-231 p-STAT3 Inhibition Dose-dependent decrease
Cell Viability MDA-MB-231 EC50 1.2 µM

| Cell Viability | MCF-10A | EC50 | > 20 µM |

Section 5: Conceptual Protocol for Preclinical In Vivo Evaluation

Expertise & Experience: The final validation step for a promising inhibitor is to assess its efficacy and tolerability in a living organism. A tumor xenograft model, where human cancer cells are implanted into immunocompromised mice, is a standard approach to evaluate whether a compound's in vitro and cellular potency translates into anti-tumor activity in vivo.[20][21]

Protocol 5.1: Tumor Xenograft Model

Methodology (Conceptual Outline):

  • Animal Model: Use immunocompromised mice (e.g., NOD/SCID or Nude mice, 6-8 weeks old).[21]

  • Cell Implantation: Subcutaneously inject a suspension of STAT3-dependent human cancer cells (e.g., 5 x 10⁶ PANC-1 or MDA-MB-231 cells) into the flank of each mouse.[21][22]

  • Tumor Growth and Cohort Formation: Monitor mice regularly for tumor formation. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

  • Compound Administration: Administer the azetidine-2-carboxamide analogue to the treatment group via an appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule. The control group receives a vehicle solution.

  • Efficacy and Toxicity Monitoring:

    • Measure tumor volume with calipers 2-3 times per week.

    • Monitor animal body weight and general health as indicators of toxicity.

  • Endpoint Analysis:

    • The study may be terminated when tumors in the control group reach a predetermined size.

    • Excise tumors for weight measurement and downstream analysis (e.g., Western blot for p-STAT3 to confirm target engagement in vivo).

    • Trustworthiness (Self-Validation): A successful compound will cause a statistically significant reduction in tumor growth rate and final tumor volume compared to the vehicle control group, with minimal signs of toxicity.

References

  • Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC - NIH. ()
  • Western Blot for Detecting Phosphorylated ST
  • The Role of STAT3 in Cancer Development and Progression | 2024, Volume 5 - Issue 4. ()
  • Role of JAK/STAT3 Signaling in the Regulation of Metastasis, the Transition of Cancer Stem Cells, and Chemoresistance of Cancer by Epithelial–Mesenchymal Transition - PubMed Central. ()
  • Targeting STAT-3 signaling pathway in cancer for development of novel drugs: Advancements and challenges - PubMed Central. ()
  • Editorial: The role of STAT3 signaling pathway in tumor progression - Frontiers. ()
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule ST
  • A Comparative Guide to STAT3 Inhibitors: Correlating In Vitro and In Vivo Performance - Benchchem. ()
  • Companion Animals as Models for Inhibition of STAT3 and ST
  • STAT-3/phosphoSTAT-3 western blot - Molecular Biology - Protocol Online. ()
  • Discovery of potent STAT3 inhibitors using structure-based virtual screening, molecular dynamic simulation, and biological evalu
  • Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor - eScholarship.org. ()
  • Identification of a New Series of STAT3 Inhibitors by Virtual Screening - PMC - NIH. ()
  • Evaluation of quantitative assays for the identification of direct signal transducer and activator of transcription 3 (ST
  • A high-throughput fluorescence polarization assay for discovering inhibitors targeting the DNA-binding domain of signal transducer and activator of transcription 3 (ST
  • A Mouse Model to Assess STAT3 and STAT5A/B Combined Inhibition in Health and Disease Conditions - MDPI. ()
  • Application Notes and Protocols for STAT3 Inhibition Assay Using Asarinin - Benchchem. ()
  • Companion Animals as Models for Inhibition of STAT3 and ST
  • Discovery of potent STAT3 inhibitors using structure-based virtual screening, molecular dynamic simulation, and biological evalu
  • Quantification of total and phosphorylated STAT3 by calibr
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule ST
  • Discovery of the Highly Selective and Potent STAT3 Inhibitor for Pancreatic Cancer Tre
  • STAT3 Inhibitors: A Novel Insight for Anticancer Therapy of Pancre
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors | Journal of Medicinal Chemistry - ACS Public
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors | Journal of Medicinal Chemistry - ACS Public
  • Selectively Targeting STAT3 Using a Small Molecule Inhibitor is a Potential Therapeutic Strategy for Pancre
  • Cellular system for screening of compounds inhibiting STAT3... - ResearchGate. ([Link])

  • Discovery of Novel Azetidine Amides as Potent Small-Molecule ST
  • Western blot for phosphoryl
  • Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo - PubMed. ()
  • Does anyone have experience using pSTAT 1 and 3 antibodies for western blots? ([Link])

  • A High-Throughput Fluorescence Polarization Assay for Signal Transducer and Activator of Transcription 3 - PubMed. ([Link])

  • Fluorescence polarization (FP) assay measures affinity of STAT3 inhibitors for the SH2 domain. A. stattic B. S3I-1757, and C. A18, A26, and niclosamide. - ResearchGate. ([Link])

  • Discovery of Novel Azetidine Amides as Potent Small-Molecule ST
  • Discovery of Novel STAT3 Small Molecule Inhibitors via in Silico Site-Directed Fragment-Based Drug Design | Journal of Medicinal Chemistry - ACS Publications. ([Link])

  • A high-throughput fluorescence polarization assay for discovering inhibitors targeting the DNA-binding domain of signal transducer and activator of transcription 3 (STAT3) - UCL Discovery. ([Link])

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: N-Boc Deprotection of Azetidine-2-carboxylic acid methyl ester

Welcome to the technical support center for challenges in the N-Boc deprotection of Azetidine-2-carboxylic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to prov...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for challenges in the N-Boc deprotection of Azetidine-2-carboxylic acid methyl ester. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to navigate the complexities of this specific transformation. The inherent ring strain of the azetidine core, coupled with the reactivity of the methyl ester, presents a unique set of challenges during the standard acid-catalyzed removal of the tert-butoxycarbonyl (Boc) protecting group.[1][2] This resource aims to provide not only solutions but also a deeper understanding of the underlying chemical principles to empower you in your synthetic endeavors.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address the most common issues encountered during the N-Boc deprotection of azetidine-2-carboxylic acid methyl ester.

Q1: My N-Boc deprotection is sluggish or incomplete. What are the primary causes and how can I drive the reaction to completion?

A1: Incomplete deprotection is a frequent hurdle and can often be attributed to several factors.

  • Insufficient Acid Strength or Stoichiometry: The standard mechanism for Boc deprotection is acid-catalyzed cleavage.[3] If the acid is too weak or used in insufficient quantities, the reaction may stall.

  • Reaction Temperature and Time: While many Boc deprotections proceed smoothly at room temperature, the stability of the azetidine ring might necessitate carefully controlled conditions.[4]

  • Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the reaction rate.[4]

Troubleshooting Steps:
  • Increase Acid Concentration: Gradually increase the concentration or equivalents of the acid (e.g., Trifluoroacetic acid (TFA), Hydrochloric acid (HCl)).[4] For instance, if a 25% TFA in dichloromethane (DCM) solution is ineffective, consider increasing to 50% TFA.[5][6]

  • Elevate Temperature Cautiously: If the reaction is slow at room temperature, gentle heating (e.g., to 40-50 °C) can be beneficial.[4] However, be mindful that higher temperatures can also promote side reactions, such as ring-opening.[7]

  • Optimize the Solvent System: Experiment with different solvents. While DCM is common, using a protic solvent like methanol in conjunction with an acid source (e.g., HCl in methanol) can sometimes be more effective.[4]

  • Reaction Monitoring: Utilize Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to closely monitor the reaction's progress and determine the optimal reaction time.[4]

Q2: I'm observing significant side product formation, particularly what appears to be a ring-opened product. What is happening and how can I prevent it?

A2: The formation of side products, especially those resulting from the opening of the strained four-membered ring, is a critical challenge in azetidine chemistry.

The inherent ring strain of azetidines makes them susceptible to nucleophilic attack, which can be exacerbated under acidic conditions.[2] The protonated azetidine nitrogen can make the ring carbons more electrophilic, leading to undesired ring-opening reactions.[1][2]

Strategies to Minimize Ring-Opening:
  • Lower Reaction Temperature: Performing the deprotection at 0 °C can significantly reduce the rate of undesired side reactions.[4]

  • Use of Scavengers: The tert-butyl cation generated during the deprotection is a potent electrophile that can be captured by scavengers to prevent it from reacting with your desired product or other nucleophiles present.[4] Common scavengers include:

    • Triethylsilane (TES) or Triisopropylsilane (TIS): These can reduce the tert-butyl cation.[4]

    • Anisole or Thioanisole: These aromatic compounds can act as cation traps.[4]

  • Careful Selection of Acid: While strong acids are needed for deprotection, extremely harsh conditions can promote decomposition. A balance must be struck. Sometimes, using a milder acid over a longer reaction time can provide a cleaner product.

Workflow for Mitigating Side Product Formation

start Side Product Observed q1 Was the reaction run at low temperature (e.g., 0 °C)? start->q1 action1 Lower the reaction temperature to 0 °C. q1->action1 No q2 Was a scavenger (e.g., TIS, Anisole) used? q1->q2 Yes a1_yes Yes a1_no No action1->q2 action2 Add a scavenger to the reaction mixture. q2->action2 No q3 Consider alternative deprotection methods. q2->q3 Yes a2_yes Yes a2_no No action2->q3

Caption: Troubleshooting workflow for minimizing side products.

Q3: My molecule contains other acid-sensitive functional groups, such as a tert-butyl ester. How can I selectively deprotect the N-Boc group?

A3: Achieving selective deprotection in the presence of other acid-labile groups is a common challenge in multi-step synthesis.

Standard strong acid conditions like TFA in DCM will likely cleave other acid-sensitive groups.[8]

Alternative Methods for Selective Deprotection:
  • Milder Acidic Conditions: Employing weaker acids or highly diluted strong acids can sometimes provide the desired selectivity.[4] For example, p-Toluenesulfonic acid (TsOH) can be a milder alternative to TFA.[3]

  • Lewis Acids: Certain Lewis acids can offer greater selectivity. For instance, Sn(OTf)₂ has been reported for mild N-Boc deprotection.[9]

  • Non-Acidic Methods: In particularly sensitive cases, avoiding acidic conditions altogether is the best strategy.

    • Oxalyl Chloride in Methanol: This method has been shown to be effective for deprotecting N-Boc groups in the presence of acid-labile functionalities.[10]

    • Thermal Deprotection: For thermally stable compounds, heating in a suitable solvent can effect Boc removal, though this is less common for azetidines due to potential ring strain issues.[11]

Q4: I'm concerned about the stability of the methyl ester under the deprotection conditions. Is this a valid concern?

A4: Yes, while methyl esters are generally more stable to acidic conditions than tert-butyl esters, they are not completely immune, especially under harsh or prolonged acidic treatment.

The primary concern is acid-catalyzed hydrolysis if water is present, or transesterification if an alcohol is used as a solvent or co-solvent.

Recommendations to Preserve the Methyl Ester:
  • Anhydrous Conditions: Ensure all reagents and solvents are scrupulously dry to prevent hydrolysis.

  • Avoid Alcoholic Solvents with Strong Acids: If using a strong acid like TFA or HCl, it is best to avoid alcoholic solvents to prevent transesterification. DCM is a common and appropriate choice.[6]

  • Reaction Monitoring: As mentioned previously, careful monitoring by TLC or LC-MS is crucial to avoid unnecessarily long reaction times that could lead to ester cleavage.

Experimental Protocols

Protocol 1: Standard N-Boc Deprotection with TFA

This protocol is a starting point for the deprotection of N-Boc-azetidine-2-carboxylic acid methyl ester.

Materials:

  • N-Boc-azetidine-2-carboxylic acid methyl ester

  • Dichloromethane (DCM), anhydrous

  • Trifluoroacetic acid (TFA)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Rotary evaporator

Procedure:

  • Dissolve the N-Boc protected azetidine in anhydrous DCM (e.g., 0.1 M concentration).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add TFA (typically 10-50% v/v).[5]

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-4 hours.[4]

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution to neutralize excess acid.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine as its TFA salt.

Protocol 2: N-Boc Deprotection with Oxalyl Chloride in Methanol (for Acid-Sensitive Substrates)

This method is an excellent alternative when traditional acidic methods are not viable.[4][10]

Materials:

  • N-Boc-azetidine-2-carboxylic acid methyl ester

  • Methanol, anhydrous

  • Oxalyl chloride

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

  • Rotary evaporator

Procedure:

  • Dissolve the N-Boc protected azetidine in anhydrous methanol (e.g., 0.1 M concentration).

  • Add oxalyl chloride (typically 3 equivalents) dropwise to the solution at room temperature.[10]

  • Stir the reaction for 1-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by adding saturated sodium bicarbonate solution until gas evolution ceases.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected amine.

Decision Workflow for Deprotection Strategy

start Start: N-Boc Azetidine-2-carboxylate q1 Are other acid-sensitive groups present? start->q1 protocol1 Protocol 1: Standard TFA Deprotection q1->protocol1 No protocol2 Protocol 2: Oxalyl Chloride/Methanol or other mild methods q1->protocol2 Yes a1_yes Yes a1_no No troubleshoot Troubleshoot for incomplete reaction or side products protocol1->troubleshoot protocol2->troubleshoot

Caption: Choosing the appropriate deprotection protocol.

Data Summary

IssuePotential CauseRecommended ActionKey Considerations
Incomplete Reaction Insufficient acid strength/concentration, low temperatureIncrease TFA concentration (up to 50%), gentle heating (40-50 °C), switch to HCl/dioxaneMonitor closely for side product formation.
Ring-Opening High reaction temperature, strong acidPerform reaction at 0 °C, add scavengers (TIS, anisole)Azetidine ring is strained and susceptible to cleavage.
Ester Cleavage Presence of water, prolonged reaction time, alcoholic solvents with strong acidUse anhydrous conditions, avoid alcoholic solvents with TFA/HCl, monitor reaction closelyMethyl esters are more stable than t-butyl esters but not inert.
Other Acid-Labile Groups Non-selective nature of strong acidsUse milder acids (e.g., TsOH), Lewis acids (Sn(OTf)₂), or non-acidic methods (Oxalyl Chloride/MeOH)Orthogonality of protecting groups is key.

References

  • Hughes, A. D., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1585–1588. Available from: [Link]

  • National Center for Biotechnology Information. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. PubMed. Retrieved from [Link]

  • Fletcher, M. P., et al. (2021). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. Available from: [Link]

  • The Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. Retrieved from [Link]

  • Voci, S., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(13), 4286. Available from: [Link]

  • ResearchGate. (n.d.). A New Protocol for Selective Deprotection of N-tert-Butoxycarbonyl Protective Group (t-Boc) with Sn(OTf)2. Retrieved from [Link]

  • Kubyshkin, V., & Gámez-Montaño, R. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(12), 2639-2650. Available from: [Link]

  • Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

  • Appiah-padi, S., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Organic & Biomolecular Chemistry, 18(24), 4579–4585. Available from: [Link]

  • Coldham, I., et al. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 130–133. Available from: [Link]

  • Reddit. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing Azetidine-2-carboxylic Acid Coupling in Automated Peptide Synthesis

Welcome to the technical support center for the seamless integration of Azetidine-2-carboxylic acid (Aze) into your peptide synthesis workflows. As a Senior Application Scientist, I have designed this guide to provide yo...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the seamless integration of Azetidine-2-carboxylic acid (Aze) into your peptide synthesis workflows. As a Senior Application Scientist, I have designed this guide to provide you with in-depth, field-proven insights to overcome the unique challenges associated with this conformationally constrained, non-proteinogenic amino acid. This resource is structured to offer quick solutions through FAQs and detailed, step-by-step troubleshooting for more complex issues.

Frequently Asked Questions (FAQs)

Q1: Why is Azetidine-2-carboxylic acid considered a "difficult" residue to couple in automated SPPS?

A: The primary challenge in coupling Azetidine-2-carboxylic acid (Aze) lies in its rigid, four-membered ring structure. This cyclic nature imparts significant steric hindrance around the secondary amine, making it less nucleophilic and accessible compared to standard proteinogenic amino acids.[1][2] Consequently, standard coupling protocols may result in incomplete reactions, leading to deletion sequences and lower purity of the final peptide.[3] The strain in the azetidine ring can also influence the reactivity of the carboxyl group during activation.

Q2: Which coupling reagents are recommended for incorporating Aze into a peptide sequence?

A: For sterically hindered amino acids like Aze, high-activity coupling reagents are generally recommended.[4][5] The choice of reagent can significantly impact the coupling efficiency. Here's a summary of commonly used reagents and their suitability for Aze coupling:

Coupling ReagentClassRecommendation for AzeRationale
HATU/HBTU Uronium/AminiumHighly Recommended These reagents form highly reactive OAt/OBt esters, which are effective for coupling hindered amino acids.[6] HATU is often preferred due to its faster reaction kinetics and lower racemization risk.[6]
PyBOP/PyAOP PhosphoniumRecommended Similar to HATU/HBTU, these form reactive esters. PyAOP is particularly effective for coupling N-methyl amino acids, which share some steric characteristics with Aze.[6]
DIC/HOBt CarbodiimideUse with Caution While a standard and cost-effective option, the reactivity might be insufficient for efficient Aze coupling, potentially requiring longer reaction times or double coupling.[4][6] The addition of HOBt or Oxyma Pure is crucial to minimize racemization.[4]
COMU UroniumRecommended A newer generation reagent that incorporates Oxyma Pure, offering high coupling efficiency comparable to HATU but with improved safety and solubility profiles.[4]
Q3: What are the optimal reaction conditions (time, temperature, equivalents) for Aze coupling?

A: Due to its steric hindrance, extended coupling times and a slight increase in temperature can be beneficial. A good starting point is to double the standard coupling time on your synthesizer. If monitoring indicates incomplete coupling, a second coupling (double coupling) is advisable.[7] Using a higher concentration of the activated amino acid and coupling reagent (e.g., 0.5 M) can also drive the reaction to completion.[7] For temperature, if your synthesizer allows, increasing the reaction temperature to 30-40°C can enhance the reaction rate.

Q4: What are the potential side reactions when coupling Aze and how can I detect them?

A: The primary side reaction is incomplete coupling, leading to deletion sequences. Another potential issue, though less common with modern reagents, is racemization. Due to the strained ring, other side reactions are less documented but could involve ring-opening under harsh acidic or basic conditions, though this is more of a concern during deprotection and cleavage.

Detection Methods:

  • RP-HPLC: The primary tool for assessing the purity of the crude peptide.[3] Deletion sequences will typically appear as earlier eluting peaks compared to the main product peak.

  • Mass Spectrometry (MS): Essential for confirming the mass of the desired peptide and identifying the masses of impurity peaks, which can correspond to deletion sequences or other modifications.[3]

Troubleshooting Guides

Guide 1: Low Coupling Efficiency of Aze

Symptoms:

  • HPLC analysis of the crude peptide shows a significant peak corresponding to the peptide sequence lacking the Aze residue (deletion sequence).

  • Mass spectrometry confirms the presence of a peptide with a mass difference corresponding to the Aze residue.

  • A positive Kaiser test (or other ninhydrin-based test) after the Aze coupling step indicates free primary amines on the resin. Note: As Aze is a secondary amine, a different test like the Chloranil test is needed to check for its incomplete coupling.

Troubleshooting Workflow

G cluster_0 Diagnosis cluster_1 Optimization Strategy cluster_2 Verification Start Low Coupling Efficiency Detected CheckReagents Verify Reagent Quality and Concentration Start->CheckReagents CheckProtocol Review Synthesizer Protocol CheckReagents->CheckProtocol DoubleCouple Implement Double Coupling CheckProtocol->DoubleCouple IncreaseTime Increase Coupling Time DoubleCouple->IncreaseTime ChangeReagent Switch to a Higher-Activity Coupling Reagent (e.g., HATU, COMU) IncreaseTime->ChangeReagent IncreaseTemp Increase Reaction Temperature ChangeReagent->IncreaseTemp AnalyzeCrude Synthesize Test Peptide and Analyze Crude Product (HPLC/MS) IncreaseTemp->AnalyzeCrude Result Efficiency Improved? AnalyzeCrude->Result Success Problem Solved Result->Success Yes Reassess Re-evaluate Sequence/Consult Specialist Result->Reassess No G cluster_0 Problem: Peptide Aggregation cluster_1 Mitigation Strategies Aggregation Aggregation Detected Solvent Use Aggregation-Disrupting Solvents (NMP, DMSO) Aggregation->Solvent Pseudoproline Incorporate Pseudoproline Dipeptides Aggregation->Pseudoproline LowLoadResin Use a Low-Loading Resin Aggregation->LowLoadResin Temp Increase Synthesis Temperature Aggregation->Temp

Caption: Strategies to mitigate peptide aggregation during SPPS.

Experimental Protocols to Overcome Aggregation

Protocol 1: Use of N-Methyl-2-pyrrolidone (NMP)

  • Solvent Swap: Substitute DMF with NMP for all washing and reaction steps, especially from the point where aggregation is observed. NMP is a more polar aprotic solvent and is more effective at disrupting hydrogen bonds.

  • DMF/NMP Mixture: Alternatively, use a 1:1 mixture of DMF and NMP.

Protocol 2: Incorporation of a Pseudoproline Dipeptide

  • Identify Opportunity: If the sequence allows for the incorporation of a Ser or Thr residue before the difficult coupling, purchase the corresponding Fmoc-Xaa-Ser(ψPro)-OH or Fmoc-Xaa-Thr(ψPro)-OH dipeptide.

  • Modify Sequence: Program your synthesizer to couple this dipeptide as a single unit. This will introduce a "kink" in the peptide backbone, disrupting secondary structure formation. [8]

References

  • Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

  • Gyros Protein Technologies. (2020, November 4). Peptide Purity & Yield Optimizing in SPPS. PurePep Blog. Retrieved from [Link]

  • Synthesis of Short Peptides via a Simplified Repetitive Solution-Phase Procedure. (2009). ACS Publications. Retrieved from [Link]

  • Automated solid-phase peptide synthesis to obtain therapeutic peptides. (n.d.). Beilstein Journals. Retrieved from [Link]

  • Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

  • 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. (2024, August 19). Retrieved from [Link]

  • Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. (2025, August 6). ResearchGate. Retrieved from [Link]

  • Futamura, Y., Kurokawa, M., Obata, R., Nishiyama, S., & Sugai, T. (2005). Efficient route to (S)-azetidine-2-carboxylic acid. Bioscience, Biotechnology, and Biochemistry, 69(10), 1892–1897. Retrieved from [Link]

  • Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved from [Link]

  • How to Optimize Peptide Synthesis?. (n.d.). Retrieved from [Link]

  • Which reagent high yield direct amide formation between Carboxylic acids and amines?. (2012, November 8). ResearchGate. Retrieved from [Link]

  • Liu, H. (1999). [Determination of the azetidine-2-carboxylic acid from lily of the valley]. Se pu = Chinese journal of chromatography, 17(4), 410–412. Retrieved from [Link]

  • Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. (2014, December 23). ACS Publications. Retrieved from [Link]

  • Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- And Solid-Phase Convergent Site-Selective Peptide Modification. (n.d.). PubMed. Retrieved from [Link]

  • AZETIDINE-2-CARBOXYLIC ACID. FROM LILY OF THE VALLEY TO KEY PHARMACEUTICALS. A JUBILEE REVIEW. (n.d.). Taylor & Francis Online. Retrieved from [Link]

  • Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. (n.d.). ACS Publications. Retrieved from [Link]

  • Side reactions in peptide synthesis: An overview. (n.d.). Bibliomed. Retrieved from [Link]

  • Aqueous solid-phase peptide synthesis (ASPPS). (n.d.). TUprints. Retrieved from [Link]

  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

  • The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. (1990). PubMed. Retrieved from [Link]

  • (PDF) Direct Access to L-Azetidine-2-carboxylic Acid. (2025, August 6). ResearchGate. Retrieved from [Link]

  • Azetidine-2-carboxylic acid. (n.d.). Wikipedia. Retrieved from [Link]

  • Resolution of D -azetidine-2-carboxylic acid. (2025, August 9). ResearchGate. Retrieved from [Link]

  • Chemical-genetic interactions with the proline analog L-azetidine-2-carboxylic acid in Saccharomyces cerevisiae. (2020, August 12). bioRxiv. Retrieved from [Link]

  • Improving the Fmoc Solid Phase Synthesis of the Cyclic Hexapeptide Complement C5a Antagonist, PMX205. (n.d.). PMC - NIH. Retrieved from [Link]

  • Protection and deprotection of carboxylic acid group. (n.d.). ResearchGate. Retrieved from [Link]

  • Chemical-Genetic Interactions with the Proline Analog L-Azetidine-2-Carboxylic Acid in Saccharomyces cerevisiae. (2020, December 3). PubMed. Retrieved from [Link]

  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. (2020, October 22). PMC. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Purification of Peptides Containing Azetidine-2-carboxylic Acid by Reverse-Phase HPLC

Welcome to the technical support center for the purification of peptides containing Azetidine-2-carboxylic acid (Aze) by reverse-phase high-performance liquid chromatography (RP-HPLC). This guide is designed for research...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of peptides containing Azetidine-2-carboxylic acid (Aze) by reverse-phase high-performance liquid chromatography (RP-HPLC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions. The incorporation of the non-canonical amino acid Aze, a proline analog, can introduce unique challenges in peptide purification due to its impact on peptide conformation.[1][2] This resource is structured to help you navigate these challenges and achieve high-purity Aze-containing peptides.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the RP-HPLC purification of Aze-containing peptides. Each issue is followed by potential causes and actionable solutions, grounded in chromatographic principles.

Problem 1: Broad or Split Peaks

Broad or split peaks are a common frustration in the purification of peptides containing cyclic amino acids like proline and its analog, Aze.[3] This phenomenon often arises from the unique structural characteristics of the Aze residue.

Potential Causes:

  • Cis/Trans Isomerization: The peptide bond preceding an Aze residue can exist in both cis and trans conformations. The energy barrier for the interconversion between these isomers can be low enough to occur on the column during the chromatographic run, leading to peak broadening or the appearance of two distinct, closely eluting peaks.[3]

  • On-Column Degradation: Depending on the peptide sequence and mobile phase conditions, the peptide may be degrading during the separation process.

  • Column Overload: Injecting too much sample can lead to peak distortion.

  • Extra-Column Volume: Excessive tubing length or a large detector flow cell can contribute to peak broadening.[4][5]

Solutions & Methodologies:

  • Temperature Optimization:

    • Rationale: Increasing the column temperature can accelerate the interconversion between cis and trans isomers, causing them to coalesce into a single, sharper peak.[6] It also reduces mobile phase viscosity, which can improve mass transfer.[7]

    • Protocol:

      • Start with your standard method at ambient temperature and record the chromatogram.

      • Increase the column temperature in increments of 10°C (e.g., 40°C, 50°C, 60°C).

      • Equilibrate the column at each new temperature for at least 10-15 minutes before injecting your sample.

      • Compare the peak shape and resolution at each temperature to determine the optimal setting.

  • Mobile Phase Modification:

    • Rationale: The choice of ion-pairing agent and pH can influence peptide conformation and interaction with the stationary phase.[8][9]

    • Protocol:

      • If using trifluoroacetic acid (TFA), consider switching to an alternative ion-pairing agent like formic acid, which may alter the retention characteristics and isomer interconversion rates.[10]

      • Experiment with different concentrations of the ion-pairing agent. For high-purity silica columns, lower concentrations of TFA (e.g., 0.05%) may still provide good peak shape.[11]

      • Adjusting the mobile phase pH can alter the ionization state of the peptide, potentially improving peak shape.[8][12]

  • Flow Rate Adjustment:

    • Rationale: For larger peptides, a slower flow rate can sometimes improve resolution by allowing more time for interaction with the stationary phase.[13]

    • Protocol:

      • Reduce the flow rate by 25-50% from your standard method.

      • Adjust the gradient time proportionally to maintain a similar gradient slope.

      • Evaluate the impact on peak shape and resolution.

Problem 2: Poor Resolution and Co-eluting Impurities

Achieving baseline separation of your target Aze-peptide from closely related impurities, such as deletion sequences or diastereomers, can be challenging.

Potential Causes:

  • Inadequate Selectivity: The chosen column and mobile phase may not provide sufficient selectivity for the separation.

  • Steep Gradient: A rapid increase in the organic solvent concentration may not allow for the effective separation of components with similar hydrophobicity.

Solutions & Methodologies:

  • Gradient Optimization:

    • Rationale: A shallower gradient increases the separation window, allowing for better resolution of closely eluting species.[14]

    • Protocol:

      • Perform an initial rapid "scouting" gradient (e.g., 5-95% B in 10 minutes) to determine the approximate elution time of your peptide.

      • Design a shallower gradient around the elution point. For example, if your peptide elutes at 40% B, you could run a gradient of 30-50% B over 30-60 minutes.

  • Column Chemistry Screening:

    • Rationale: Different stationary phases (e.g., C18, C8, Phenyl-Hexyl) offer different selectivities based on their unique interactions with the peptide.[14]

    • Protocol:

      • If using a standard C18 column, try a column with a different bonded phase.

      • For very hydrophobic or large peptides, a wide-pore (300 Å) column is often beneficial.[10]

  • Mobile Phase pH Adjustment:

    • Rationale: Changing the pH of the mobile phase alters the charge state of the peptide and impurities, which can significantly impact their retention and selectivity.[8][12]

    • Protocol:

      • If you are using a low pH modifier like TFA (pH ~2), consider a mobile phase with a different pH. For silica-based columns, it is generally recommended to stay within a pH range of 2-7.

Problem 3: Low Recovery

Low recovery of the purified peptide can be a significant issue, especially when working with small quantities.

Potential Causes:

  • Irreversible Adsorption: The peptide may be irreversibly binding to active sites on the column packing material or to contaminants on the column.[4]

  • Precipitation: The peptide may be precipitating on the column if its solubility in the mobile phase is low.

  • Oxidation or Degradation: The peptide may be unstable under the purification conditions.

Solutions & Methodologies:

  • Column Conditioning and Cleaning:

    • Rationale: A contaminated column can lead to poor recovery. Regular cleaning is essential.

    • Protocol:

      • Before purification, wash the column with a strong solvent like isopropanol to remove any strongly retained compounds from previous runs.

      • If you suspect contamination, follow the column manufacturer's regeneration procedure.

      • Using a guard column can help protect the analytical column from contaminants.[15]

  • Sample Diluent and Injection Volume:

    • Rationale: The solvent in which the sample is dissolved can impact peak shape and recovery. Injecting the sample in a solvent stronger than the initial mobile phase can cause issues.[5]

    • Protocol:

      • Whenever possible, dissolve the crude peptide in the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% TFA).

      • If a stronger solvent like DMSO is required for solubility, keep the injection volume as small as possible.

  • Check for Peptide Stability:

    • Rationale: If the peptide is susceptible to oxidation or other forms of degradation, the purification conditions may need to be modified.

    • Protocol:

      • Analyze the collected fractions by mass spectrometry to check for modifications.

      • If oxidation is an issue, consider adding antioxidants to your sample, if compatible with your downstream applications.

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for purifying an Aze-containing peptide?

A good starting point for most peptides, including those with Aze, is a standard C18 reversed-phase column with a water/acetonitrile gradient containing 0.1% TFA.[3]

ParameterRecommendationRationale
Column C18, 5 µm, 100-300 Å pore sizeC18 provides good general hydrophobicity for peptide retention. Wider pores (300 Å) are better for larger peptides.
Mobile Phase A 0.1% TFA in WaterTFA acts as an ion-pairing agent, improving peak shape, and maintains a low pH to protonate acidic residues.[10]
Mobile Phase B 0.1% TFA in AcetonitrileAcetonitrile is a common organic modifier with good UV transparency and low viscosity.[11]
Gradient 5-65% B over 60 minutesA shallow gradient is generally a good starting point for resolving complex peptide mixtures.[14]
Flow Rate 1.0 mL/min for a 4.6 mm ID columnA standard flow rate for analytical scale purification.
Detection 214 nm and 280 nm214 nm detects the peptide backbone, while 280 nm is for aromatic residues (Trp, Tyr).

Q2: How does the Azetidine-2-carboxylic acid residue affect the peptide's retention time?

Azetidine-2-carboxylic acid is a homolog of proline.[1] Its smaller four-membered ring structure can lead to increased flexibility in the peptide backbone compared to proline-containing peptides.[1] This can influence the peptide's overall conformation and its interaction with the C18 stationary phase. The effect on retention time relative to a proline-containing analog is not straightforward and will depend on the overall sequence and structure of the peptide. However, like proline, it is considered a relatively hydrophobic amino acid.[16][17]

Q3: Can I use formic acid instead of TFA in my mobile phase?

Yes, formic acid (typically at 0.1%) is a common alternative to TFA. It is particularly favored for applications where the purified peptide will be analyzed by mass spectrometry, as TFA can cause ion suppression.[11] Be aware that switching from TFA to formic acid may alter the selectivity of your separation, which can be advantageous for resolving difficult peaks.

Q4: My peptide is very hydrophilic and doesn't retain on the C18 column. What should I do?

For very hydrophilic peptides, several strategies can be employed:

  • Use a column with a more retentive stationary phase or one specifically designed for polar analytes (e.g., an "Aqua" or "Hydro" type column).[18]

  • Ensure your initial mobile phase conditions are highly aqueous (e.g., 98% water/2% acetonitrile) to maximize retention at the start of the gradient.[18]

  • Consider using a different ion-pairing agent. Heptafluorobutyric acid (HFBA) is a stronger ion-pairing agent than TFA and can increase the retention of basic peptides.[11]

III. Visualizations

Troubleshooting Workflow for Peak Broadening

G cluster_solutions Potential Solutions start Broad or Split Peak Observed temp Increase Column Temperature (e.g., to 40-60°C) start->temp Primary Approach for Isomers result1 Peak Shape Improved? temp->result1 mobile_phase Modify Mobile Phase (e.g., change ion-pair agent) result2 Peak Shape Improved? mobile_phase->result2 flow_rate Decrease Flow Rate result3 Peak Shape Improved? flow_rate->result3 check_overload Check for Column Overload (Inject diluted sample) result4 Peak Shape Improved? check_overload->result4 result1->mobile_phase No end_good Problem Solved result1->end_good Yes result2->flow_rate No result2->end_good Yes result3->check_overload No result3->end_good Yes result4->end_good Yes

Caption: A step-by-step workflow for troubleshooting broad or split peaks.

Conformational Equilibrium of Aze-Peptide on Column

G cluster_solution In Solution / Mobile Phase cluster_column On C18 Stationary Phase Peptide (cis) Peptide (cis) Peptide (trans) Peptide (trans) Peptide (cis)->Peptide (trans) Equilibrium Bound Peptide (cis) Bound Peptide (cis) Peptide (cis)->Bound Peptide (cis) Binding Bound Peptide (trans) Bound Peptide (trans) Peptide (trans)->Bound Peptide (trans) Binding Elution Peak 1 Elution Peak 1 Bound Peptide (trans)->Elution Peak 1 Elution Elution Peak 2 Elution Peak 2 Bound Peptide (cis)->Elution Peak 2 Elution

Caption: Aze-peptide cis/trans isomerization leading to potential peak splitting.

IV. References

  • Automated Column Screening and Computer-Assisted Modeling for Analysis of Complex Drug Samples in Pharmaceutical Laboratories. (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

  • Improving Peptide Purification via Flash Column Chromatography by Modulating Mobile Phase pH. (n.d.). Biotage. Retrieved January 18, 2026, from [Link]

  • Peakbroadening of Peptide. (2005, January 31). Chromatography Forum. Retrieved January 18, 2026, from [Link]

  • HPLC Tech Tip: Approach to Peptide Analysis. (n.d.). Phenomenex. Retrieved January 18, 2026, from [Link]

  • How to improve peptide purification by altering the mobile phase pH. (2023, January 30). Biotage. Retrieved January 18, 2026, from [Link]

  • HPLC Troubleshooting Guide. (n.d.). Retrieved January 18, 2026, from [Link]

  • HPLC: What to do in case of peaks being too broad? (2017, June 23). Lösungsfabrik. Retrieved January 18, 2026, from [Link]

  • Mobile Phase Optimization: A Critical Factor in HPLC. (n.d.). Phenomenex. Retrieved January 18, 2026, from [Link]

  • Zagari, A., Némethy, G., & Scheraga, H. A. (1990). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers, 30(9-10), 951–959. [Link]

  • What are the common challenges faced in peptide purification using chromatography? (n.d.). Quora. Retrieved January 18, 2026, from [Link]

  • LC Chromatography Troubleshooting Guide. (2023, November 3). HALO Columns. Retrieved January 18, 2026, from [Link]

  • Resolution of D-azetidine-2-carboxylic acid. (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

  • A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. (n.d.). Retrieved January 18, 2026, from [Link]

  • Method Development for Reversed-Phase Separations of Peptides: A Rational Screening Strategy for Column and Mobile Phase Combinations with Complementary Selectivity. (2022, December 1). LCGC International. Retrieved January 18, 2026, from [Link]

  • Peptide Isolation – Method Development Considerations. (n.d.). Waters Corporation. Retrieved January 18, 2026, from [Link]

  • HPLC of Peptides and Proteins. (n.d.). Retrieved January 18, 2026, from [Link]

  • Development of an Analytical Method for the Rapid Quantitation of Peptides Used in Microbicide Formulations. (2014). PMC - NIH. Retrieved January 18, 2026, from [Link]

  • The efficient method development for the analysis of proteins, peptides, and synthetic oligonucleotides with a novel hybrid reversed phase column. (n.d.). YMC America, Inc. Retrieved January 18, 2026, from [Link]

  • Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. (n.d.). SciSpace. Retrieved January 18, 2026, from [Link]

  • Liu, H. (1999). [Determination of the azetidine-2-carboxylic acid from lily of the valley]. Se Pu, 17(4), 410–412. [Link]

  • Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024). Retrieved January 18, 2026, from [Link]

  • Effects of Hydrophobic Amino Acid Substitutions on Antimicrobial Peptide Behavior. (2017). Retrieved January 18, 2026, from [Link]

  • Peptides purification development in Reverse Phase. (2019, March). Interchim – Blog. Retrieved January 18, 2026, from [Link]

  • How to Improve Retention and Purification of a Hydrophilic Peptide on a C18 Prep Column? (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

  • Role of Peptide Hydrophobicity in the Mechanism of Action of α-Helical Antimicrobial Peptides. (2006). ResearchGate. Retrieved January 18, 2026, from [Link]

  • Peptide Hydrophobicity/Hydrophilicity Analysis Tool. (n.d.). GenScript. Retrieved January 18, 2026, from [Link]

Sources

Optimization

Preventing racemization during the activation of Azetidine-2-carboxylic acid.

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Racemization During Carboxyl Group Activation. Welcome to the technical support center.

Author: BenchChem Technical Support Team. Date: January 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Racemization During Carboxyl Group Activation.

Welcome to the technical support center. As Senior Application Scientists, we understand that incorporating unique building blocks like L-Azetidine-2-carboxylic acid (Aze) into peptide scaffolds is critical for developing novel therapeutics. The conformational constraints imposed by the four-membered ring can yield peptides with enhanced stability and unique secondary structures.[1][2] However, the activation of its carboxyl group for amide bond formation presents a significant risk of racemization, potentially compromising the stereochemical integrity and biological activity of your final product.[3]

This guide provides in-depth troubleshooting advice, validated protocols, and a foundational understanding of the mechanisms behind racemization to empower you to maintain the chiral purity of your Aze-containing molecules.

Understanding the Problem: Mechanisms of Racemization

Before troubleshooting, it is crucial to understand the chemical pathways that lead to the loss of stereochemical integrity at the α-carbon. During the activation of an N-protected amino acid, racemization primarily occurs via two base-catalyzed mechanisms.[4][5]

  • Oxazolone (Azlactone) Formation (Most Common Pathway): The activated carboxyl group of the N-protected Aze undergoes an intramolecular cyclization to form a planar 5(4H)-oxazolone intermediate. The proton on the chiral α-carbon of this intermediate is highly acidic and is readily abstracted by a base. The resulting achiral, resonance-stabilized anion can be protonated or attacked by an amine from either face, leading to a mixture of L- and D-isomers.[5][6]

  • Direct Enolization: A base can directly abstract the α-proton from the activated amino acid intermediate to form an achiral enolate. While less common than the oxazolone pathway, it can become significant under strongly basic conditions.[5]

The constrained, four-membered ring of azetidine-2-carboxylic acid influences the bond angles and ring strain, which can affect the rate and equilibrium of these reactions compared to its five-membered homolog, proline.

Racemization_Mechanism cluster_start cluster_activation cluster_pathways cluster_achiral cluster_product Start N-Protected L-Azetidine-2-carboxylic acid Activated Activated Intermediate (e.g., O-acylisourea) Start->Activated + Coupling Reagent (e.g., DIC, HATU) Oxazolone 5(4H)-Oxazolone Intermediate Activated->Oxazolone Intramolecular Cyclization Enolate Enolate Intermediate Activated->Enolate Direct Proton Abstraction (+ Base) Achiral_Ox Achiral Anion Oxazolone->Achiral_Ox + Base (Proton Abstraction) Achiral_En Achiral Enolate Racemic Racemic Product (L- and D-Aze Peptide) Achiral_Ox->Racemic + Amine Nucleophile (Attack from either face) Achiral_En->Racemic + Amine Nucleophile (Attack from either face)

Figure 1. Primary mechanisms of racemization during activation.

Frequently Asked Questions (FAQs)

Q1: Why is Azetidine-2-carboxylic acid prone to racemization? A1: Like other N-protected amino acids, the primary cause is the activation of the carboxyl group, which increases the acidity of the α-hydrogen.[4] The presence of a base, required for many coupling reactions, facilitates the removal of this proton, leading to the formation of a planar, achiral intermediate that can be converted to either the L- or D-enantiomer.[7]

Q2: Are certain coupling reagents worse for racemization than others? A2: Yes, absolutely. Carbodiimide reagents (DCC, DIC, EDC) used alone are highly prone to causing racemization because they form a very reactive O-acylisourea intermediate.[8][9] Onium salt reagents (HATU, HBTU, COMU) are generally superior as they rapidly convert the carboxylic acid to a less reactive, more stable active ester, minimizing the opportunity for racemization.[10][11][12]

Q3: What is the role of additives like HOBt, HOAt, or OxymaPure? A3: These additives are crucial, especially when using carbodiimide coupling reagents.[8][10] They act as "racemization suppressors" by trapping the highly reactive O-acylisourea intermediate to form a more stable active ester (e.g., OBt ester). This active ester is less susceptible to forming the oxazolone intermediate, thereby preserving chiral integrity.[4][9] In modern practice, OxymaPure and HOAt are considered more effective than HOBt.[8][11]

Q4: How does the choice of base impact racemization? A4: The base is a critical factor.[4] Strong, sterically unhindered bases like N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) are known to accelerate racemization by efficiently abstracting the α-proton.[4] Weaker or more sterically hindered bases, such as N-methylmorpholine (NMM) or 2,4,6-collidine, are much preferred as they are sufficient to facilitate the reaction while minimizing proton abstraction from the chiral center.[4][8]

Troubleshooting Guide: High Racemization Detected

Issue: Chiral HPLC or NMR analysis of your purified peptide shows a significant percentage of the undesired D-diastereomer.

Follow this workflow to diagnose and resolve the issue.

Troubleshooting_Workflow StartNode High Racemization Detected (>2% D-isomer) Q_Reagent What coupling reagent was used? StartNode->Q_Reagent Analyze Coupling Step QuestionNode QuestionNode SolutionNode SolutionNode CheckNode CheckNode Q_Carb_Additive Was an additive (Oxyma, HOAt) used? Q_Reagent->Q_Carb_Additive Carbodiimide (DIC, EDC) Q_Onium_Base What base and stoichiometry was used? Q_Reagent->Q_Onium_Base Onium Salt (HATU, HCTU, COMU) S_Add_Additive Solution: Add 1.1 eq. of OxymaPure or HOAt to the reaction. This is critical. Q_Carb_Additive->S_Add_Additive No Q_Carb_Base What base was used? Q_Carb_Additive->Q_Carb_Base Yes S_Change_Base Solution: Replace DIPEA/TEA with a weaker, sterically hindered base like NMM or Collidine. Q_Onium_Base->S_Change_Base DIPEA (>2 eq.) Q_Temp What was the reaction temperature? Q_Onium_Base->Q_Temp NMM / Collidine or DIPEA (≤2 eq.) Q_Carb_Base->S_Change_Base DIPEA / TEA Q_Carb_Base->Q_Temp NMM / Collidine S_Lower_Temp Solution: Perform activation and coupling at 0 °C or below. Low temperatures slow racemization. Q_Temp->S_Lower_Temp > 0 °C Check_Solvent Consider solvent polarity. If using highly polar solvents (e.g., DMF), test alternatives like MeCN or THF if solubility allows. Q_Temp->Check_Solvent ≤ 0 °C

Figure 2. Troubleshooting workflow for unexpected racemization.

Data Summary: Comparing Coupling Reagent Systems

The choice of coupling reagent, additive, and base has a profound impact on the preservation of chiral integrity. The following table summarizes the expected performance of various common coupling systems based on established principles in peptide chemistry.[4][5][8][11][13]

Coupling ReagentAdditiveBase (eq.)Expected RacemizationKey Considerations
DIC NoneDIPEA (2.0)Very High (>15%) Not recommended. Highly reactive intermediate with a strong base leads to rapid racemization.
DIC HOBtDIPEA (2.0)Moderate (5-10%) An older method. HOBt is less effective than modern additives.[8][14]
DIC OxymaPure DIPEA (2.0)Low (2-5%) OxymaPure is highly effective at suppressing racemization.[8][11]
DIC OxymaPure NMM (2.0) Very Low (<2%) Recommended Carbodiimide Method. Combination of a superior additive and a weaker base.[4]
HBTU None (contains HOBt)DIPEA (2.0)Low (2-4%) A reliable onium salt, but can be outperformed by newer reagents.
HATU None (contains HOAt)DIPEA (2.0)Very Low (<2%) HOAt is more effective than HOBt, making HATU an excellent choice for sensitive couplings.[8][10]
COMU None (contains Oxyma)DIPEA (1.0) Very Low (<1.5%) Excellent performance with reduced base equivalents. COMU is highly efficient and low-racemizing.[11][15][16]

Note: Expected racemization values are illustrative and can vary based on substrate, solvent, temperature, and reaction time.

Recommended Protocols for Minimizing Racemization

To ensure the highest chiral integrity when activating Azetidine-2-carboxylic acid, we recommend the following protocols.

Protocol 1: Onium Salt (HATU/COMU) Mediated Coupling (Preferred Method)

This method is highly recommended for its efficiency and low propensity for racemization.[16]

  • Reagent Preparation:

    • In a clean, dry, inert-atmosphere reaction vessel, dissolve N-protected L-Azetidine-2-carboxylic acid (1.0 eq.) in anhydrous DMF or NMP.

    • Cool the solution to 0 °C in an ice bath.

  • Pre-activation:

    • Add the coupling reagent (e.g., HATU or COMU, 1.05 eq.) to the solution.

    • Add a weak, sterically hindered base (e.g., N-methylmorpholine or 2,4,6-collidine, 2.0 eq.). If using COMU, a single equivalent of DIPEA may suffice.[11][16]

    • Stir the mixture at 0 °C for 2-5 minutes. Avoid long pre-activation times.

  • Coupling:

    • Add the amine component (e.g., the N-terminally deprotected peptide-resin, 1.0 eq.) to the pre-activated mixture.

    • Allow the reaction to proceed at 0 °C for 15 minutes, then let it warm to room temperature and stir for an additional 2-4 hours, or until completion as monitored by a ninhydrin test (for solid-phase synthesis).

  • Work-up:

    • Proceed with standard washing and purification protocols appropriate for your synthesis (solid-phase or solution-phase).

Protocol 2: Carbodiimide (DIC/OxymaPure) Mediated Coupling (Alternative Method)

This is a cost-effective and reliable method when optimized correctly. The use of an additive is non-negotiable for preventing racemization.[8]

  • Reagent Preparation:

    • In a clean, dry, inert-atmosphere reaction vessel, dissolve N-protected L-Azetidine-2-carboxylic acid (1.0 eq.) and a racemization suppressor (OxymaPure or HOAt, 1.0 eq.) in anhydrous DMF or DCM.

    • Cool the solution to 0 °C.

  • Activation & Coupling:

    • Add the amine component (1.0 eq.) to the mixture.

    • Add N,N'-Diisopropylcarbodiimide (DIC, 1.05 eq.) to the cooled mixture.

    • Add a weak base (N-methylmorpholine, 2.0 eq.).

    • Note: Adding the carbodiimide last minimizes the lifetime of the highly reactive O-acylisourea intermediate.

  • Reaction Monitoring:

    • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor for completion (typically 2-6 hours).

  • Work-up:

    • If using solid-phase synthesis, wash the resin thoroughly to remove the soluble diisopropylurea byproduct. For solution-phase, the urea byproduct may require filtration if DCC was used, or can be removed during purification for DIC.

By implementing these protocols and understanding the chemical principles at play, you can confidently incorporate Azetidine-2-carboxylic acid into your target molecules while preserving their critical stereochemical integrity.

References

  • Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
  • Creative Peptides. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
  • Zhou, Y., Li, H., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group.
  • Aapptec Peptides. (n.d.). Coupling Reagents.
  • Hagan, T. (2023). Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic data.
  • Unknown Author. (n.d.). Coupling Reagents.
  • Gentilucci, L., et al. (n.d.). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. PMC.
  • AAPPTEC. (n.d.). Reagents Used in Peptide Synthesis Archives.
  • El-Faham, A., & Albericio, F. (n.d.). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development.
  • Unknown Author. (n.d.). Effect of coupling reagent on α-C racemization of His, Cys, and Ser....
  • Subirós-Funosas, R., et al. (n.d.).
  • DilunBio. (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis.
  • Luxembourg Bio Technologies. (n.d.). Coupling Reagents.
  • AAPPTEC. (n.d.).
  • BenchChem. (2025). Technical Support Center: Minimizing Racemization of Modified Amino Acids During Coupling.
  • Awad, H., et al. (n.d.). Method for the Racemization of Optically Active Amino Acids. Sciencemadness.org.
  • Unknown Author. (2018). Racemization in peptide synthesis.
  • Li, P., & Xu, J.-C. (n.d.). Carbodiimide-Mediated Amide Formation in a Two-Phase System. A High-Yield and Low-Racemization Procedure for Peptide Synthesis. Luxembourg Bio Technologies.
  • Wang, S., et al. (2025, August 6). Rapid racemization of optically active amino acids by microwave oven-based heating treatment.
  • Unknown Author. (n.d.). 3.8 Uronium/Guanidinium Salts.
  • Suzhou Highfine Biotech. (2025, July 3).
  • Unknown Author. (1991, April 3).
  • Ghaffari, M., et al. (n.d.). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. PMC - NIH.
  • Isaksson, J., et al. (2020). Greening the synthesis of peptide therapeutics: an industrial perspective. RSC Publishing.
  • Unknown Author. (2021, March 12).
  • European Patent Office. (2002, May 2).
  • Balaram, P., et al. (n.d.). Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. PubMed.
  • Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave‐enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science.
  • Unknown Author. (n.d.). (PDF) Racemization of amino acids under natural conditions: part 2-kinetic and thermodynamic data.
  • Unknown Author. (2025, October 21). Analy sis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study.
  • Unknown Author. (2025, August 6). Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification.
  • Unknown Author. (n.d.). Racemisation process in BOP activation with the effect of base..
  • Tang, S., et al. (2025, February 4). Molecular basis for azetidine-2-carboxylic acid biosynthesis. PMC - PubMed Central.
  • Unknown Author. (n.d.). Mechanisms of base-catalyzed racemization during activation step.
  • Wikipedia. (n.d.). Azetidine-2-carboxylic acid.
  • Unknown Author. (2025, August 9). Resolution of D -azetidine-2-carboxylic acid.

Sources

Troubleshooting

Troubleshooting low yield in the synthesis of azetidine-containing peptides.

Technical Support Center: Synthesis of Azetidine-Containing Peptides Welcome to the technical support center for the synthesis of azetidine-containing peptides. This guide is designed for researchers, chemists, and drug...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Synthesis of Azetidine-Containing Peptides

Welcome to the technical support center for the synthesis of azetidine-containing peptides. This guide is designed for researchers, chemists, and drug development professionals who are incorporating the unique, conformationally constrained azetidine-2-carboxylic acid (Aze) into their peptide sequences. The inherent ring strain and distinct stereochemistry of Aze can present significant synthetic challenges, often leading to frustratingly low yields.[1]

This document provides a structured troubleshooting guide in a question-and-answer format, grounded in mechanistic principles and field-proven strategies, to help you diagnose and resolve common issues encountered during synthesis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions regarding the incorporation of azetidine-2-carboxylic acid into peptides.

Q1: Why is incorporating azetidine-2-carboxylic acid (Aze) into peptides more challenging than standard amino acids?

A1: The primary challenges stem from the inherent properties of the four-membered ring system:

  • Ring Strain: Azetidines possess significant ring strain (~26 kcal/mol), which influences the reactivity of the backbone amine and carboxyl groups.[1] This strain can make the ring susceptible to undesired opening under harsh conditions, although it is generally more stable than the related three-membered aziridine ring.[1][2]

  • Steric Hindrance: The rigid, puckered structure of the azetidine ring can sterically hinder the approach of reagents to the carboxyl group for activation and to the N-terminus for coupling. This often results in slower reaction kinetics compared to more flexible acyclic or larger ring-based amino acids.

  • Conformational Rigidity: While desirable for the final peptide's structure, the rigidity of the Aze residue can impede efficient coupling.[3] It can force the growing peptide chain into conformations that are unfavorable for subsequent reaction steps.[4][5]

  • Potential for Side Reactions: The secondary amine within the azetidine ring, even when Fmoc-protected, can sometimes participate in side reactions, particularly during deprotection steps.

Q2: I'm observing a significant amount of starting material (the N-terminal peptide) after the coupling step with Fmoc-Aze-OH. What's the most likely cause?

A2: This is a classic sign of incomplete or failed coupling. The most common culprits are insufficient activation of the Fmoc-Aze-OH carboxyl group or severe steric hindrance. The rigidity of the azetidine ring can slow down the coupling reaction significantly. You should focus on optimizing your coupling strategy.

Q3: My final peptide mass is correct, but the yield after purification is extremely low. What could be happening?

A3: Low purification yields despite correct mass detection often point to the formation of diastereomers or other closely-related impurities that are difficult to separate from the target peptide. Key areas to investigate include:

  • Epimerization: The α-carbon of the azetidine residue can be susceptible to racemization (epimerization) during the activation step, especially with prolonged activation times or the use of stronger, less-hindered bases.

  • Aggregation: Peptides containing rigid, non-natural amino acids can sometimes be more prone to aggregation during synthesis, making cleavage and purification difficult.[6]

  • Complex Crude Profile: Multiple side reactions (e.g., deletions from failed couplings, modifications during deprotection) can create a complex mixture that is challenging to purify, leading to significant product loss during fractionation.

Part 2: In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving low-yield issues based on the stage of synthesis.

Issue 1: Low Coupling Efficiency of Fmoc-Aze-OH

The most critical step is the formation of the peptide bond involving the azetidine residue. Failure here is the primary source of low overall yield.

Q: My Kaiser test is strongly positive after coupling Fmoc-Aze-OH, indicating many unreacted free amines. How can I improve the coupling yield?

A: First, re-evaluate your coupling reagent. Standard reagents like HBTU or DIC/HOBt may be too slow to overcome the steric hindrance of the azetidine ring. More potent activating agents are highly recommended.

Uronium/aminium or phosphonium salt-based reagents that generate highly reactive OAt or Oxyma esters are superior for this task.[7] These reagents accelerate the formation of the active ester and the subsequent aminolysis, minimizing side reactions.

Coupling Reagent Class Key Advantages for Azetidine Coupling Considerations
HATU Uronium/AminiumForms highly reactive OAt esters; rapid kinetics reduce epimerization. Widely considered the gold standard for difficult couplings.[8][9]Use high-quality, non-yellowed reagent. Requires a non-nucleophilic base like DIPEA.
HCTU Uronium/AminiumSimilar to HATU but more cost-effective. Forms a chloro-formamidinium species that is highly reactive.Slightly lower efficiency than HATU for the most challenging couplings.
COMU Uronium/AminiumBased on OxymaPure®, which has been shown to suppress racemization effectively and generate highly reactive esters.Newer reagent, but has gained significant traction for its performance.
PyAOP PhosphoniumForms highly reactive OAt esters.[7] Does not produce guanidinium byproducts, which can simplify purification.Solutions in DMF are less stable than uronium reagents and should be prepared fresh.[7]
  • Resin Preparation: Swell the resin-bound peptide (with the free N-terminal amine) in high-purity DMF for at least 30 minutes.

  • Reagent Solution Preparation (perform immediately before use):

    • In a separate vessel, dissolve Fmoc-L-azetidine-2-carboxylic acid (3.0 eq. relative to resin loading).

    • Add HATU (2.9 eq.).

    • Add high-purity DMF to dissolve the solids.

    • Just before adding to the resin, add N,N-Diisopropylethylamine (DIPEA) (6.0 eq.).

  • Coupling Reaction:

    • Drain the DMF from the swelled resin.

    • Immediately add the prepared reagent solution to the resin.

    • Agitate the reaction vessel at room temperature for a minimum of 2 hours. For particularly difficult couplings, this time can be extended to 4 hours, or a second coupling can be performed.

  • Monitoring: After the coupling time, take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test.[6] A negative result (colorless or faint yellow beads) indicates successful coupling.

  • Capping (Optional but Recommended): If the Kaiser test is still positive, cap the remaining free amines using an acetic anhydride/DIPEA solution in DMF to prevent the formation of deletion peptides in subsequent steps.

Issue 2: Potential Side Reactions & Degradation

Even with successful coupling, side reactions during other steps can compromise the integrity of the azetidine ring or the overall peptide.

Q: I observe a cluster of peaks around my target mass in the LC-MS, and the main peak is broader than usual. What could be the cause?

A: This pattern is often indicative of epimerization or other subtle modifications. The α-proton of the activated azetidine residue is susceptible to abstraction by base, leading to a loss of stereochemical integrity.

G cluster_0 Problem: Low Purity / Peak Broadening cluster_1 Diagnosis cluster_2 Solution Path start LC-MS shows broad peak or satellite peaks diag1 Is the mass difference consistent with epimerization (i.e., same mass, different retention time)? start->diag1 diag2 Are there unexpected adducts (+22 Da, +41 Da)? diag1->diag2 No sol1 Epimerization Likely diag1->sol1 Yes sol2 Adduct Formation diag2->sol2 Yes action1 1. Reduce base equivalents (DIPEA to 2.0 eq). 2. Use a more hindered base (e.g., 2,4,6-collidine). 3. Lower coupling temperature to 0°C. 4. Ensure shortest possible pre-activation time. sol1->action1 action2 Review cleavage and deprotection steps. Check for incomplete removal of protecting groups or side reactions with scavengers. sol2->action2

Caption: Troubleshooting workflow for purity issues.

Mechanistic Insight: Epimerization occurs when the activating agent (e.g., HATU) forms a highly reactive ester. The base (DIPEA) can then abstract the α-proton, forming a planar enolate intermediate which can be re-protonated from either face, leading to racemization. Using a weaker or more hindered base, and minimizing activation time, reduces the window of opportunity for this side reaction.

Q: Can the azetidine ring open during final cleavage with Trifluoroacetic Acid (TFA)?

A: The N-acyl azetidine backbone is generally stable to standard TFA cleavage conditions (e.g., 95% TFA).[4][5][10] The four-membered ring is significantly more robust than an aziridine ring.[1] Degradation during cleavage is unlikely to be a major source of yield loss unless exceptionally harsh, prolonged acidic conditions or high temperatures are used. If you suspect degradation, ensure you are using appropriate scavengers (e.g., triisopropylsilane, water, DODT) to quench reactive carbocations generated from side-chain protecting groups.

Part 3: Summary and Key Takeaways

Successfully synthesizing azetidine-containing peptides hinges on overcoming the kinetic barrier to coupling and preventing epimerization.

  • Prioritize Coupling Efficiency: Do not rely on standard coupling reagents. Invest in high-potency reagents like HATU, HCTU, or PyAOP to ensure the reaction goes to completion.

  • Double Couple if Necessary: For sequences where the azetidine is preceded by a bulky residue, performing a second coupling is often more effective than simply extending the time of the first.

  • Control Your Base: Use the minimum amount of a non-nucleophilic base required for the reaction. Consider using a more hindered base like 2,4,6-collidine if epimerization is a persistent issue.

  • Monitor Assiduously: Use the Kaiser test after the azetidine coupling step. A positive result must be addressed before proceeding with the synthesis. Capping unreacted amines is critical to avoid difficult-to-remove deletion impurities.

By systematically addressing these key areas, you can successfully troubleshoot low yields and reliably synthesize these valuable, structurally unique peptides.

References

  • BenchChem. Application Notes and Protocols for the Incorporation of (S)-Aziridine-2-Carboxylic Acid into Peptides.
  • BenchChem. Application Notes and Protocols for Solid-Phase Peptide Synthesis with (S)-Aziridine-2-Carboxylic Acid.
  • Patterson, A. W., et al. (2019). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online.
  • ACS Publications. Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters.
  • Wiley-VCH. Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides.
  • Europe PMC. Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides.
  • Aapptec Peptides. Coupling Reagents.
  • BenchChem.
  • SciSpace. Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline.
  • RSC Publishing. Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle.
  • DilunBio. Commonly Used Coupling Reagents in Peptide Synthesis.
  • Creative Peptides. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.
  • Sigma-Aldrich. Peptide Coupling Reagents Guide.
  • ResearchGate.
  • Wikipedia. Azetidine-2-carboxylic acid.
  • PubMed.
  • PubMed Central. Molecular basis for azetidine-2-carboxylic acid biosynthesis.
  • BenchChem. troubleshooting low yield in chiral peptide synthesis.

Sources

Optimization

Impact of the oxalate counter-ion on the reactivity of azetidine-2-carboxylic acid methyl ester.

Welcome to the technical support center for azetidine-2-carboxylic acid methyl ester oxalate. This resource is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this v...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for azetidine-2-carboxylic acid methyl ester oxalate. This resource is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this valuable building block into their synthetic workflows. The unique properties of the azetidine ring, coupled with the presence of the oxalate counter-ion, can present specific challenges. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to ensure your experiments are successful.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the use of azetidine-2-carboxylic acid methyl ester oxalate in common synthetic transformations.

Issue 1: Low or No Reactivity in N-Acylation or N-Sulfonylation Reactions

Question: I am attempting to acylate the nitrogen of azetidine-2-carboxylic acid methyl ester oxalate with an acyl chloride/anhydride (or sulfonyl chloride) in the presence of a standard tertiary amine base (like triethylamine or DIPEA), but I am observing very low conversion to the desired product. What is causing this?

Answer:

This is a common issue when working with amine salts, and the oxalate counter-ion presents a specific challenge. The primary cause is the acidic nature of the azetidinium oxalate salt. The secondary amine on the azetidine ring is protonated by oxalic acid, making it non-nucleophilic. To react, it must be converted to the free amine in situ.

Causality and Troubleshooting:

  • Insufficient Basicity: Oxalic acid is a dicarboxylic acid with two acidic protons (pKa1 ≈ 1.25, pKa2 ≈ 4.28). Standard tertiary amine bases like triethylamine (pKa of conjugate acid ≈ 10.75) or DIPEA (pKa of conjugate acid ≈ 11) are often used to neutralize the HCl generated during acylation. However, they are also consumed in an initial acid-base reaction with the azetidinium oxalate. If you are using only a slight excess of the base, it may be fully consumed in this neutralization, leaving no free base to scavenge the acid produced during the acylation reaction itself. This can lead to a stall in the reaction.

  • Formation of Insoluble Byproducts: The reaction between a tertiary amine base and oxalic acid can form a tertiary ammonium oxalate salt. Depending on the solvent, this salt may have limited solubility, potentially complicating the reaction mixture and work-up.

Recommended Solutions:

  • Increase Base Equivalents: The most straightforward solution is to use a larger excess of your tertiary amine base. A minimum of 2.5-3 equivalents is recommended to ensure that there is enough free base to both neutralize the azetidinium oxalate and scavenge the acid generated during the acylation.

  • Pre-Neutralization Step: A cleaner approach is to perform a pre-neutralization of the azetidine salt before adding the acylating agent.

    • Suspend the azetidine-2-carboxylic acid methyl ester oxalate in your reaction solvent (e.g., DCM, THF).

    • Add 1.5-2 equivalents of a tertiary amine base (e.g., DIPEA).

    • Stir for 15-30 minutes at room temperature.

    • Proceed with the addition of your acylating agent.

  • Use of an Inorganic Base: For some applications, an inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can be used. These are particularly useful in polar aprotic solvents like DMF or acetonitrile. The solid-liquid phase heterogeneity can sometimes lead to cleaner reactions, as the base and its corresponding oxalate salt are easily removed by filtration.

Issue 2: Poor Yields in Peptide Coupling Reactions

Question: I am using azetidine-2-carboxylic acid methyl ester oxalate in a peptide coupling reaction with a standard coupling reagent (e.g., HBTU, HATU, EDC), but my yields are consistently low. What could be the problem?

Answer:

Similar to N-acylation, the issue stems from the acidic nature of the starting material. Peptide coupling reactions are highly sensitive to the pH of the reaction medium.

Causality and Troubleshooting:

  • Protonation of the Nucleophile: The azetidine nitrogen is protonated and therefore not available for nucleophilic attack on the activated carboxylic acid.

  • Interference with Coupling Reagents: Many common coupling reagents, particularly those of the aminium/uronium (HATU, HBTU) or phosphonium (PyBOP) type, require a tertiary amine base to function effectively. The oxalate counter-ion will consume this base, hindering the activation of the carboxylic acid partner.

Recommended Protocol for Peptide Coupling:

The following step-by-step protocol is recommended for efficient coupling of azetidine-2-carboxylic acid methyl ester oxalate.

Table 1: Optimized Peptide Coupling Protocol

StepProcedureRationale
1 Dissolution Dissolve the N-protected amino acid (1.0 eq) and coupling agent (e.g., HBTU, 1.0 eq) in an appropriate solvent (e.g., DMF).
2 Activation Add a hindered base (e.g., DIPEA, 2.0 eq) to the solution and stir for 5-10 minutes.
3 Neutralization In a separate flask, suspend azetidine-2-carboxylic acid methyl ester oxalate (1.1 eq) in DMF. Add a hindered base (e.g., DIPEA, 1.5 eq) and stir for 15 minutes.
4 Coupling Add the neutralized azetidine solution to the activated amino acid solution.
5 Monitoring Monitor the reaction by TLC or LC-MS until completion (typically 1-4 hours).
6 Work-up Perform a standard aqueous work-up to remove water-soluble byproducts.

Workflow Diagram for Peptide Coupling:

PeptideCouplingWorkflow cluster_activation Carboxylic Acid Activation cluster_neutralization Azetidine Neutralization cluster_coupling Coupling Reaction act_start N-Protected Amino Acid + Coupling Reagent (e.g., HBTU) act_base Add Hindered Base (e.g., DIPEA, 2.0 eq) act_start->act_base In DMF activated_ester Activated Ester Intermediate act_base->activated_ester 5-10 min coupling Combine Activated Ester and Free Azetidine activated_ester->coupling neut_start Azetidine Ester Oxalate neut_base Add Hindered Base (e.g., DIPEA, 1.5 eq) neut_start->neut_base In DMF free_amine Free Azetidine Ester neut_base->free_amine 15 min free_amine->coupling product Protected Dipeptide coupling->product 1-4 h

Caption: Optimized workflow for peptide coupling reactions.

Part 2: Frequently Asked Questions (FAQs)

Q1: Can I use the free base of azetidine-2-carboxylic acid methyl ester instead of the oxalate salt?

A1: While using the free base would circumvent the need for neutralization, the free base of azetidine-2-carboxylic acid methyl ester can be less stable for long-term storage compared to its salt forms.[1] Amine free bases can be susceptible to oxidation and absorption of atmospheric CO₂. The oxalate salt provides enhanced stability and a longer shelf-life. If you wish to use the free base, it is best generated fresh from the salt before use via a basic aqueous work-up and extraction into an organic solvent.

Q2: I am observing an unexpected byproduct in my reaction. Could the oxalate be involved?

A2: It is possible, though less common in standard acylations. Oxalate can act as a nucleophile under certain conditions, potentially reacting with highly electrophilic species. If your reaction involves very reactive electrophiles or harsh conditions, consider the possibility of side reactions involving the oxalate dianion. However, the more likely scenario is incomplete reaction or side reactions related to suboptimal pH conditions as discussed in the troubleshooting guide.

Q3: How does the solubility of the oxalate salt affect my reaction setup?

A3: Azetidine-2-carboxylic acid methyl ester oxalate has moderate to low solubility in many common non-polar organic solvents like dichloromethane (DCM) or diethyl ether. It is more soluble in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). For reactions in less polar solvents, you may observe a suspension rather than a clear solution. The in situ neutralization with a liquid base like DIPEA often helps to solubilize the starting material as the free amine is formed.

Q4: Is the oxalate counter-ion compatible with metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig, Suzuki)?

A4: Caution is advised. Oxalic acid is a known chelating agent for many metals and can act as a ligand.[2] The presence of oxalate in a metal-catalyzed reaction could potentially interfere with the catalytic cycle by coordinating to the metal center and inhibiting its activity. In such cases, it is highly recommended to convert the oxalate salt to the free base and use the purified free amine in the cross-coupling reaction.

Decision Workflow for Handling the Oxalate Salt:

OxalateDecisionTree start Starting Reaction with Azetidine Ester Oxalate reaction_type What is the reaction type? start->reaction_type acylation N-Acylation / N-Sulfonylation Peptide Coupling reaction_type->acylation Amide/Sulfonamide Formation metal_coupling Metal-Catalyzed Cross-Coupling reaction_type->metal_coupling C-N Bond Formation base_check Using a base? acylation->base_check solution2 Convert to free base before reaction metal_coupling->solution2 solution1 Use >2.5 eq. of base OR Perform pre-neutralization step base_check->solution1 Yes

Caption: Decision tree for experimental setup.

Part 3: References

  • Martín-Martínez, M., et al. (2018). Azetidine-2-carboxylic acid as a γ-turn inducer in peptides. Organic Letters, 20(15), 4689-4692.

  • Toniolo, C., et al. (2001). A new foldamer: the first structural characterization of a peptide containing an azetidine-2-carboxylic acid residue. Chemistry-A European Journal, 7(14), 3016-3023.

  • Schreiber, S. L., & Baran, P. S. (2015). C–H activation for the synthesis of complex molecules. Science, 348(6238), aaa5328.

  • Albericio, F., et al. (1998). Use of Onium Salt-Based Coupling Reagents in Peptide Synthesis. The Journal of Organic Chemistry, 63(26), 9678–9683. [Link]

  • Guan, Y., et al. (2018). The Multiple Facets of Oxalate Dianion in Photochemistry. Chemistry–A European Journal, 24(55), 14619-14627.

  • Sheehan, J. C., & Hess, G. P. (1955). A New Method of Forming Peptide Bonds. Journal of the American Chemical Society, 77(4), 1067–1068. [Link]

  • Gaddis, M. E., et al. (2023). Role of Oxalic Acid Overexcretion in Transformations of Toxic Metal Minerals by Beauveria caledonica. Applied and Environmental Microbiology, 89(10), e00851-23. [Link]

Sources

Troubleshooting

Technical Support Center: Cleavage of Azetidine-Containing Peptides from Solid Support

Welcome to the technical support center for researchers, chemists, and drug development professionals working with azetidine-containing peptides. The incorporation of azetidine, a strained four-membered ring, into peptid...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, chemists, and drug development professionals working with azetidine-containing peptides. The incorporation of azetidine, a strained four-membered ring, into peptide backbones offers unique conformational constraints, making it a valuable tool in peptidomimetics and drug design. However, its unique structure also presents specific challenges during the final, critical step of solid-phase peptide synthesis (SPPS): cleavage from the solid support and global deprotection.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established principles of peptide chemistry and the specific reactivity of the azetidine moiety. Our goal is to equip you with the expertise to navigate potential pitfalls and ensure the successful isolation of your target peptide.

Frequently Asked Questions (FAQs)

Q1: Is the azetidine ring stable to standard trifluoroacetic acid (TFA) cleavage conditions?

A: Generally, yes. The N-Boc or N-Fmoc protected azetidine-2-carboxylic acid moiety is remarkably stable to standard TFA cleavage cocktails used for global deprotection.[1] The amide bonds within the peptide backbone and the protecting groups on the azetidine nitrogen (like Boc) are more susceptible to acidolysis than the C-C and C-N bonds of the azetidine ring itself. Successful deprotection of Boc-protected azetidinyl moieties with TFA to yield the free amine as a TFA salt has been well-documented in the synthesis of macrocyclic peptides.[1]

However, the inherent ring strain of the four-membered ring makes it more susceptible to decomposition than larger ring systems like pyrrolidine under certain conditions.[2][3] Prolonged exposure to very strong acids, elevated temperatures, or the presence of specific neighboring functionalities could potentially lead to side reactions.

Q2: What is the most significant risk to the azetidine ring during cleavage?

A: The primary risk is not random degradation but a specific, acid-mediated intramolecular ring-opening. This has been observed in certain N-substituted aryl azetidines where a pendant nucleophile (like an amide) can attack the protonated azetidine ring, leading to cleavage.[2][3] While this is a sequence-dependent event, it highlights a potential pathway for degradation. The stability is greatly influenced by the pKa of the azetidine nitrogen; a lower pKa reduces the likelihood of N-protonation and subsequent nucleophilic attack.[2]

Q3: Do I need a special cleavage cocktail for azetidine-containing peptides?

A: Not necessarily. For most sequences, a standard cleavage cocktail appropriate for the other amino acids in your peptide will suffice. The choice of scavengers is dictated by the presence of sensitive residues like Tryptophan (Trp), Methionine (Met), Cysteine (Cys), and Tyrosine (Tyr), not by the azetidine itself.[4] A common and effective non-odorous cocktail is TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5) .[4] If your peptide contains multiple sensitive residues, a more robust mixture like Reagent K (TFA/phenol/water/thioanisole/EDT) may be necessary to suppress a wider range of side reactions.[5]

Q4: How do I choose the right scavengers?

A: Scavengers are critical for quenching the highly reactive cationic species generated from protecting groups (e.g., t-butyl cations) and the resin linker during TFA treatment.[6] Without scavengers, these cations can alkylate nucleophilic side chains, leading to undesired byproducts. The choice depends on your peptide's composition:

ScavengerTarget Cations & FunctionRecommended For Peptides Containing
Triisopropylsilane (TIS) Scavenges trityl (Trt) and other highly stabilized cations. Very effective.Trp(Boc), Asn(Trt), Gln(Trt), His(Trt), Cys(Trt)
Water (H₂O) Scavenges t-butyl cations generated from tBu, Boc protecting groups.[7]Asp(OtBu), Glu(OtBu), Ser(tBu), Thr(tBu), Tyr(tBu)
1,2-Ethanedithiol (EDT) Scavenges t-butyl cations and reduces Met oxidation. Malodorous.[6]Met, Cys. Can cause dithioketal formation with Trp on prolonged exposure.
Phenol Protects Tyr and Trp side chains from modification.Tyr, Trp
Thioanisole Aids in removing Arg(Pmc/Pbf) groups and scavenges cations.[7]Arg(Pmc/Pbf), Met, Cys
Dithiothreitol (DTT) A reducing agent that can replace EDT to prevent disulfide bond formation.[7]Cys

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the cleavage of your azetidine-containing peptide.

Problem 1: Low or No Cleavage Yield
  • Probable Cause 1: Incomplete Cleavage Reaction. The standard 2-hour cleavage time may be insufficient, especially for long peptides or those with sterically hindered cleavage sites. Some protecting groups, like Arg(Mtr), are notoriously difficult to remove and can require extended cleavage times.

  • Solution:

    • Perform a Test Cleavage: Before committing your entire batch, cleave a small amount of resin (5-10 mg) and analyze the supernatant by LC-MS to confirm the presence of the desired product.[8]

    • Extend Cleavage Time: Increase the cleavage time to 3-4 hours at room temperature. Monitor the reaction progress by taking small aliquots over time.

    • Optimize the Cocktail: For peptides with multiple Arg(Pbf/Pmc) residues, the addition of thioanisole can accelerate deprotection.

  • Probable Cause 2: Peptide Precipitation During Cleavage. Highly hydrophobic peptides can sometimes precipitate out of the TFA cocktail before the reaction is complete, effectively halting the cleavage process.

  • Solution:

    • Increase Cocktail Volume: Ensure you are using a sufficient volume of cleavage cocktail to fully swell the resin and solubilize the peptide (typically 10 mL per 0.25 mmol scale).[7]

    • Agitate Thoroughly: Ensure the resin slurry is continuously agitated (e.g., on a shaker or with periodic vortexing) for the duration of the reaction to maintain good contact between the resin and the TFA.

Problem 2: LC-MS Analysis Shows an Unexpected Mass (+56, +72, etc.)
  • Probable Cause 1: Scavenger Adducts or Incomplete Deprotection. This is the most common cause of unexpected masses. Cationic species from protecting groups can attach to nucleophilic residues if scavenging is inefficient.

    • +57 (t-butyl): Alkylation of Trp, Met, or Cys by t-butyl cations.

    • +154 (Trityl): Incomplete removal of Trt group from Cys, His, Asn, or Gln.

    • Other adducts: Scavengers themselves or fragments of the resin linker can sometimes form adducts.

  • Solution:

    • Verify Your Cocktail: Review your peptide sequence and ensure your cleavage cocktail contains the appropriate scavengers. For peptides with Trp(Boc) or Arg(Pbf), TIS is highly recommended.

    • Re-cleave the Crude Peptide: In some cases, dissolving the crude peptide in fresh cleavage cocktail for an additional 30-60 minutes can remove stubborn protecting groups.

    • Optimize Scavenger Concentration: For sequences particularly prone to alkylation, increasing the scavenger concentration (e.g., using 5% TIS instead of 2.5%) can be beneficial.

  • Probable Cause 2: Azetidine Ring-Opening. While less common, a mass addition corresponding to the addition of a scavenger or water molecule could indicate a sequence-dependent ring-opening event. For example, an addition of +18 (H₂O) could signal hydrolysis.

  • Solution:

    • Minimize Cleavage Time: Use the shortest cleavage time necessary for complete deprotection, as determined by a time-course study.

    • Avoid Elevated Temperatures: Perform the cleavage at room temperature. Heating should be avoided as it can accelerate degradation pathways.[6]

    • Sequence Modification (Design Stage): If you consistently observe this issue with a specific sequence, consider redesigning the peptide to move potentially nucleophilic side chains (e.g., Asp, Glu, Lys) away from the azetidine residue to disfavor intramolecular attack.

Problem 3: Crude Peptide is Insoluble After Precipitation with Ether
  • Probable Cause: Peptide Aggregation. Azetidine residues can induce specific secondary structures. If the final, deprotected peptide is highly structured or hydrophobic, it may aggregate and become difficult to redissolve.

  • Solution:

    • Modify Precipitation: After cleavage and TFA evaporation, try precipitating the peptide in a different solvent system, such as a mixture of ether and hexane.

    • Improve Solubilization: Attempt to dissolve the crude peptide pellet in various solvents. Start with aqueous acetonitrile or DMSO. For very difficult cases, small amounts of formic acid, or even neat hexafluoroisopropanol (HFIP), can be effective, though these must be removed before HPLC purification.

    • Check for Disulfide Bonds: If your peptide contains multiple Cys residues, intermolecular disulfide bond formation could be causing polymerization and insolubility. Adding DTT to the cleavage cocktail can prevent this.[7]

Experimental Protocols & Workflows

Standard Cleavage Protocol for Azetidine-Containing Peptides

This protocol assumes a 0.1 mmol synthesis scale on Rink Amide resin. Adjust volumes accordingly.

  • Resin Preparation:

    • Transfer the dry peptide-resin to a 10 mL reaction vessel.

    • Wash the resin three times with dichloromethane (DCM) to remove residual DMF and shrink the resin beads.

    • Dry the resin under a stream of nitrogen or in a vacuum desiccator for at least 15 minutes. It is crucial that the resin is dry, as water can interfere with the cleavage efficiency.

  • Cleavage Cocktail Preparation:

    • In a well-ventilated fume hood, prepare 5 mL of the appropriate cleavage cocktail immediately before use.[9]

    • General Purpose Cocktail: 4.75 mL TFA, 0.125 mL TIS, 0.125 mL deionized H₂O.

    • CAUTION: TFA is highly corrosive. Always wear gloves, safety glasses, and a lab coat.

  • Cleavage Reaction:

    • Add the freshly prepared cleavage cocktail to the reaction vessel containing the dry resin.

    • Cap the vessel tightly and place it on a shaker or rocker. Ensure gentle but thorough agitation for 2-3 hours at room temperature.[10]

    • The solution will often develop a color (yellow, orange, or brown), which is normal.

  • Peptide Isolation:

    • Filter the resin slurry through a fritted syringe or filter funnel, collecting the filtrate in a 50 mL centrifuge tube.

    • Wash the resin twice with 1 mL of fresh TFA to ensure all cleaved peptide is collected.

    • Combine the filtrates. The total volume should be around 7 mL.

  • Precipitation and Purification:

    • In the fume hood, add the TFA filtrate dropwise to a centrifuge tube containing ~40-50 mL of ice-cold diethyl ether. A white precipitate (the crude peptide) should form immediately.

    • Cap the tube and let it stand at -20°C for at least 30 minutes to maximize precipitation.

    • Centrifuge the tube for 5-10 minutes at ~3000 rpm to pellet the peptide.

    • Carefully decant the ether.

    • Wash the peptide pellet twice more with cold ether, vortexing and re-centrifuging each time, to remove residual scavengers and cleaved protecting groups.

    • After the final wash, dry the white peptide pellet under a stream of nitrogen or in a vacuum desiccator.

    • The crude peptide is now ready for analysis (LC-MS) and purification (HPLC).

Visual Workflow: Cleavage & Deprotection

Cleavage_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_isolation Isolation & Purification Resin Dry Peptide-Resin Mix Combine Resin and Cocktail Agitate 2-3 hours @ RT Resin->Mix Cocktail Prepare Fresh Cleavage Cocktail (TFA/Scavengers) Cocktail->Mix Filter Filter to Collect TFA Filtrate Mix->Filter Precipitate Precipitate in Cold Ether Filter->Precipitate Wash Wash & Dry Crude Peptide Precipitate->Wash Analyze LC-MS Analysis & HPLC Purification Wash->Analyze

Caption: General workflow for peptide cleavage from solid support.

Visualizing a Potential Side Reaction

The following diagram illustrates the hypothetical intramolecular ring-opening of a protonated azetidine by a neighboring amide side chain, a potential side reaction for certain sequences under acidic conditions.[2][3]

Caption: Potential acid-mediated intramolecular azetidine ring-opening.

References

  • Aapptec Peptides. (n.d.). Cleavage from Rink Amide Resin. Retrieved from [Link]

  • Merck Millipore. (n.d.). Novabiochem® - Fmoc resin cleavage protocols. Retrieved from [Link]

  • Schneggenburger, P. E., Worbs, B., & Diederichsen, U. (2010). Azide reduction during peptide cleavage from solid support-the choice of thioscavenger?. Journal of peptide science, 16(1), 10–14.
  • CEM Corporation. (n.d.). Application Note Peptide Cleavage and Protected Cleavage Procedures. Retrieved from [Link]

  • Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. Retrieved from [Link]

  • ResearchGate. (2025, August 9). Azide reduction during peptide cleavage from solid support - The choice of thioscavenger?. Retrieved from [Link]

  • Schneggenburger, P. E., Worbs, B., & Diederichsen, U. (2010). Azide reduction during peptide cleavage from solid support-the choice of thioscavenger?. Journal of peptide science, 16(1), 10-4.
  • CDN. (n.d.). Cleavage Cocktail Selection. Retrieved from [Link]

  • Gicquel, M., et al. (2018). Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. Organic Letters.
  • Muttenthaler, M., et al. (2017). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online.
  • AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

  • YouTube. (2022, July 12). Peptide Hand Synthesis Part 8: Cleaving. Retrieved from [Link]

  • Cernijenko, A., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.
  • ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Retrieved from [Link]

  • Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

  • Piotrowski, D. W., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(10), 1585–1588.
  • Polypeptide. (n.d.). Benzylthiols as scavengers in TFA cleavages of peptide resins. Retrieved from [Link]

  • Piotrowski, D. W., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. PubMed.
  • Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Retrieved from [Link]

  • SciSpace. (n.d.). Amino Acid-Protecting Groups. Retrieved from [Link]

  • RSC Publishing. (2017, September 27). Recent advances in synthetic facets of immensely reactive azetidines. Retrieved from [Link]

  • AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

  • Mhidia, R., & Melnyk, O. (2010). Selective cleavage of an azaGly peptide bond by copper(II). Long-range effect of histidine residue. Journal of peptide science, 16(3), 141-7.
  • King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International journal of peptide and protein research, 36(3), 255-66.

Sources

Optimization

Methods for monitoring the incorporation of Azetidine-2-carboxylic acid in real-time.

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with L-Azetidine-2-carboxylic acid (Aze). As a proline analog, Aze is a powerful tool for investigating prote...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with L-Azetidine-2-carboxylic acid (Aze). As a proline analog, Aze is a powerful tool for investigating protein structure, stability, and cellular stress responses by inducing targeted misincorporation.[1][2] However, monitoring its incorporation into nascent proteins presents unique challenges.

This guide provides in-depth, field-proven insights into methodologies, experimental design, and troubleshooting. It is structured to move from foundational concepts to specific, actionable protocols and solutions for problems you may encounter during your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about the principles and challenges of working with Aze.

Q1: What is L-Azetidine-2-carboxylic acid (Aze) and how is it incorporated into proteins? A: L-Azetidine-2-carboxylic acid is a non-proteinogenic amino acid and a structural analog of L-proline, differing by the absence of one methylene group in its four-membered ring structure.[3] During protein synthesis, prolyl-tRNA synthetase (ProRS), the enzyme responsible for charging transfer RNA (tRNA) with proline, cannot efficiently distinguish between proline and Aze.[4][5] This lack of discrimination allows Aze to be mistakenly attached to tRNAPro and subsequently incorporated into proteins at positions normally occupied by proline residues, leading to protein misconstruction.[5][6]

Q2: What are the primary applications and challenges of using Aze? A: Aze is primarily used as a tool to induce proteotoxic stress by causing protein misfolding, which triggers cellular responses like the Unfolded Protein Response (UPR).[1][3][7] This makes it invaluable for studying protein quality control mechanisms. The main challenges are:

  • Toxicity: Aze incorporation is detrimental to cells, leading to mitochondrial dysfunction, apoptosis, and cell death.[8][9][10] Careful dose-response and time-course experiments are critical.

  • Detection Specificity: Confirming that observed effects are due to specific Aze incorporation versus general toxicity can be difficult.

  • Lack of a Bioorthogonal Handle: Unlike engineered non-canonical amino acids (ncAAs) like azidohomoalanine (Aha) or homopropargylglycine (Hpg), native Aze lacks a chemically unique functional group (like an azide or alkyne).[11][12][13] This prevents direct, real-time visualization via popular "click chemistry" ligation methods.

Q3: Can I use click chemistry for real-time fluorescent labeling of Aze-containing proteins? A: No, not with commercially available L-Azetidine-2-carboxylic acid. Bioorthogonal labeling techniques, such as click chemistry, require a chemical "handle" that is absent in native biological systems.[14][15] Methods like FUNCAT (Fluorescent Non-Canonical Amino Acid Tagging) rely on ncAAs that have been synthesized to include an azide or alkyne group.[11][12] Since Aze does not possess such a group, it cannot be directly ligated to a fluorescent probe via these methods. Visualization of Aze effects must be done indirectly (e.g., immunofluorescence for stress markers) or its presence confirmed by endpoint assays like mass spectrometry.

Q4: What does "real-time monitoring" mean in the context of Aze incorporation? A: True real-time monitoring, where a signal is generated continuously and instantaneously as each Aze molecule is incorporated, is not currently feasible with native Aze for the reasons described above. In practice, "real-time" monitoring for Aze refers to time-course experiments where samples are collected at multiple, sequential time points. This approach allows you to track the kinetics of incorporation and its downstream cellular effects (e.g., UPR activation) over time, providing a dynamic view of the process rather than a single endpoint measurement.

Section 2: Core Monitoring Methodologies & Protocols

Directly detecting Aze incorporation requires methods that can distinguish it from proline. The two most established techniques are mass spectrometry and radiolabeling. Indirect monitoring via cellular stress pathways is also a robust and widely used approach.

Method 1: Mass Spectrometry (MS) for Definitive Identification

Mass spectrometry is the gold standard for unequivocally confirming the incorporation of Aze into specific proteins and identifying the exact sites of substitution. The method relies on the mass difference between proline and Aze.

Causality Behind the Method

Aze has a lower molecular weight than proline due to the smaller ring structure. This mass difference, though small, is readily detectable by modern high-resolution mass spectrometers. By analyzing peptides from cells treated with Aze, one can identify peptide fragments where this mass shift has occurred.

Amino Acid Structure Monoisotopic Mass (Da)
L-Proline (Pro)C₅H₉NO₂115.0633
L-Azetidine-2-carboxylic acid (Aze)C₄H₇NO₂101.0477
Mass Difference (Aze - Pro) -CH₂ -14.0156 Da
Experimental Workflow: MS-Based Detection

cluster_cell_culture 1. Cell Culture & Treatment cluster_prep 2. Sample Preparation cluster_ms 3. LC-MS/MS Analysis cluster_analysis 4. Data Analysis A Seed Cells B Treat with Aze (e.g., 1-2 mM for 6-24h) A->B C Include Controls: - Untreated - Proline + Aze B->C D Harvest & Lyse Cells C->D E Protein Quantification (e.g., BCA Assay) D->E F Reduce, Alkylate, & Digest with Trypsin E->F G Inject Peptides into LC-MS/MS System F->G H Acquire High-Resolution MS1 & MS2 Spectra G->H I Database Search with Variable Modification H->I J Set Modification: Pro -> Aze (-14.0156 Da) I->J K Validate Spectra & Quantify Incorporation Ratio J->K

Caption: Workflow for MS-based detection of Aze incorporation.

Protocol: Proteomic Sample Preparation for Aze Detection
  • Cell Culture: Grow cells to ~70-80% confluency. Treat with a predetermined concentration of Aze (e.g., 1000 µM) for a specified time (e.g., 24 hours). Include an untreated control and a competitive control (Aze + excess L-proline).[5]

  • Harvest and Lyse: Wash cells with ice-cold PBS, then harvest. Lyse cells in a urea-based buffer (e.g., 8 M urea, 50 mM Tris-HCl, pH 8.0) with protease and phosphatase inhibitors.

  • Protein Digestion:

    • Quantify protein concentration using a BCA assay.

    • Take 50-100 µg of protein per sample.

    • Reduce disulfide bonds with 10 mM DTT at 37°C for 1 hour.

    • Alkylate cysteine residues with 20 mM iodoacetamide in the dark at room temperature for 45 minutes.

    • Dilute urea to < 2 M with 50 mM Tris-HCl.

    • Digest with sequencing-grade trypsin (1:50 enzyme:protein ratio) overnight at 37°C.

  • Peptide Cleanup: Acidify the digest with formic acid. Desalt and concentrate the peptides using a C18 StageTip or ZipTip.

  • LC-MS/MS Analysis: Analyze peptides on a high-resolution Orbitrap or Q-TOF mass spectrometer.

  • Database Search: Use a search algorithm (e.g., MaxQuant, Proteome Discoverer) to search spectra against a protein database. Crucially, define a variable modification on proline corresponding to the mass shift of -14.0156 Da. This will allow the software to identify Aze-containing peptides.[16]

Method 2: Radiolabeling for Sensitive Detection

A classic and highly sensitive method involves using radiolabeled Aze to track its incorporation into the total proteome.

Protocol: [¹⁴C]Aze Incorporation Assay
  • Labeling: Incubate cells or reticulocytes with DL-[¹⁴C]azetidine-2-carboxylic acid. The concentration and time will need optimization, but studies have used concentrations around 0.8 mM.[17][18][19]

  • Competition Control: In a parallel experiment, co-incubate the [¹⁴C]Aze with a large excess of unlabeled L-proline. A significant reduction in radioactivity incorporation in this sample indicates that Aze is specifically competing for proline's incorporation machinery.[18][19]

  • Protein Isolation: After incubation, lyse the cells and isolate the total protein fraction.

  • Separation: Separate proteins by SDS-PAGE.

  • Detection: Dry the gel and expose it to X-ray film or a phosphor screen (autoradiography). The presence of radioactive bands will indicate the synthesis of Aze-containing proteins. The intensity of the bands can be quantified to estimate the level of incorporation.

Method 3: Indirect Monitoring via the Unfolded Protein Response (UPR)

Aze incorporation leads to misfolded proteins, which accumulate in the endoplasmic reticulum (ER) and trigger a well-defined stress pathway known as the UPR or ER Stress Response.[3][5][7] Monitoring the activation of key UPR proteins serves as a reliable proxy for the biological consequence of Aze incorporation.

Signaling Pathway: Aze-Induced ER Stress

cluster_sensors Aze Aze Incorporation Misfolded Misfolded Proteins in ER Lumen Aze->Misfolded BiP BiP/GRP78 (Chaperone) Misfolded->BiP sequesters PERK PERK BiP->PERK releases & activates IRE1a IRE1α BiP->IRE1a releases & activates ATF6 ATF6 BiP->ATF6 releases & activates eIF2a p-eIF2α PERK->eIF2a phosphorylates XBP1s spliced XBP1s IRE1a->XBP1s splices mRNA ATF6n cleaved ATF6(N) ATF6->ATF6n cleavage ATF4 ATF4 eIF2a->ATF4 translation ↑ CHOP CHOP/GADD153 (Pro-Apoptotic) ATF4->CHOP transcription ↑ XBP1s->CHOP transcription ↑ ATF6n->CHOP transcription ↑ Apoptosis Apoptosis CHOP->Apoptosis

Caption: Aze-induced UPR pathway leading to apoptosis.

Protocol: Western Blot for UPR Markers
  • Treatment: Perform a time-course experiment (e.g., 0, 3, 6, 12, 24 hours) with an effective concentration of Aze (e.g., 1000-2000 µM).[9][10]

  • Lysis: Harvest cells at each time point and prepare whole-cell lysates using RIPA buffer with protease and phosphatase inhibitors.

  • Western Blot:

    • Separate 20-30 µg of protein per sample on an SDS-PAGE gel.

    • Transfer to a PVDF or nitrocellulose membrane.

    • Probe with primary antibodies against key UPR markers:

      • p-eIF2α (an early indicator of PERK activation)[20]

      • ATF4

      • BiP/GRP78

      • CHOP/GADD153 (a marker for terminal ER stress)[5]

    • Use a loading control antibody (e.g., GAPDH, β-actin) to ensure equal loading.

    • Incubate with the appropriate HRP-conjugated secondary antibody and detect using an ECL substrate. An increase in these markers over time indicates a robust UPR activation secondary to Aze incorporation.

Section 3: Troubleshooting Guide

This section provides solutions to common problems encountered during Aze incorporation experiments.

Problem Potential Cause(s) Recommended Solution(s)
High Cell Death/Toxicity Aze concentration is too high or incubation time is too long.Titrate Aze Concentration: Perform a dose-response curve (e.g., 0-2000 µM) to find the highest concentration that maintains acceptable viability (>70%) for your experimental window.[9][10]Reduce Incubation Time: Conduct a time-course experiment to find the earliest time point where incorporation or its effects are detectable.Co-supplement with Proline: Adding a low concentration of L-proline can sometimes mitigate toxicity without completely abolishing Aze incorporation.[21]
No/Low Signal in Mass Spec 1. Low Incorporation Rate: The protein(s) of interest may have a slow turnover rate or few proline residues.2. Incorrect Search Parameters: The variable modification for Aze was not set correctly.3. Insufficient Digestion: The Aze-containing protein is not being efficiently digested into detectable peptides.1. Increase Incubation Time: Allow more time for protein turnover and Aze incorporation.2. Double-Check Parameters: Ensure the variable modification on Proline is set to -14.0156 Da . Verify other search parameters (enzyme, precursor/fragment mass tolerance).3. Optimize Digestion: Ensure complete denaturation (e.g., with 8 M urea) and that the final urea concentration is <2 M before adding trypsin. Consider an alternative enzyme like Lys-C.
Weak UPR Signal (Western Blot) 1. Suboptimal Time Point: The peak UPR response was missed.2. Insufficient Aze Concentration: The dose was not high enough to induce a strong ER stress response.3. Poor Antibody Quality: The primary antibody is not specific or sensitive enough.1. Perform a Detailed Time-Course: Sample at more frequent intervals (e.g., 0, 2, 4, 8, 16, 24h).2. Increase Aze Dose: Based on your toxicity curve, use the highest tolerable concentration.3. Validate Antibodies: Use a known ER stress inducer (e.g., Tunicamycin, Thapsigargin) as a positive control to confirm your antibodies and protocol are working correctly.
Results are Ambiguous: Is it Specific Incorporation? The observed phenotype (e.g., cell death) could be due to off-target effects of Aze rather than specific misincorporation into proteins.1. Competitive Inhibition: The most definitive control. Co-treat cells with Aze and a 10-fold or higher molar excess of L-proline. If the phenotype is rescued, it strongly suggests the effect is due to competition at the prolyl-tRNA synthetase.[17][18]2. Use a Proline-Free Medium: For a short duration, culture cells in custom proline-free medium during Aze treatment to maximize the incorporation ratio.3. Correlate with MS Data: Directly show via mass spectrometry that Aze is incorporated under the same conditions that produce the phenotype.[5][16]

References

  • Cell death and mitochondrial dysfunction induced by the dietary non-proteinogenic amino acid L-azetidine-2-carboxylic acid (Aze). (n.d.). PubMed. Retrieved from [Link]

  • Cell death and mitochondrial dysfunction induced by the dietary non-proteinogenic amino acid L-azetidine-2-carboxylic acid (Aze). (n.d.). ResearchGate. Retrieved from [Link]

  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. (2022). MDPI. Retrieved from [Link]

  • Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024). Wiley Online Library. Retrieved from [Link]

  • Understanding Azetidine-2-carboxylic Acid Toxicity and Research Applications. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

  • Residue-specific incorporation of non-canonical amino acids into proteins: recent developments and applications. (n.d.). National Institutes of Health. Retrieved from [Link]

  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. (2022). PubMed. Retrieved from [Link]

  • Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024). bioRxiv. Retrieved from [Link]

  • Engineered Proteins and Materials Utilizing Residue-Specific Noncanonical Amino Acid Incorporation. (n.d.). ACS Publications. Retrieved from [Link]

  • Non-canonical amino acid labeling in proteomics and biotechnology. (n.d.). SpringerLink. Retrieved from [Link]

  • Proteome-wide identification of amino acid substitutions deleterious for protein function. (2022). bioRxiv. Retrieved from [Link]

  • A Novel Method for Incorporating Non-Canonical Amino Acids into Proteins. (2024). Technology Networks. Retrieved from [Link]

  • L-Proline Prevents Endoplasmic Reticulum Stress in Microglial Cells Exposed to L-azetidine-2-carboxylic Acid. (2023). MDPI. Retrieved from [Link]

  • Incorporation of non-canonical amino acids. (n.d.). PubMed Central. Retrieved from [Link]

  • Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and biomolecular imaging. (n.d.). PubMed Central. Retrieved from [Link]

  • Chemical-genetic interactions with the proline analog L-azetidine-2-carboxylic acid in Saccharomyces cerevisiae. (2020). bioRxiv. Retrieved from [Link]

  • Mutant cell lines resistant to azetidine-2-carboxylic acid: alterations in the synthesis of proline from glutamic acid. (n.d.). PubMed. Retrieved from [Link]

  • Incorporation of L-azetidine-2-carboxylic acid into hemoglobin in rabbit reticulocytes. (n.d.). ResearchGate. Retrieved from [Link]

  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. (2022). PubMed Central. Retrieved from [Link]

  • Incorporation of L-azetidine-2-carboxylic acid into hemoglobin in rabbit reticulocytes in vitro. (n.d.). DeepDyve. Retrieved from [Link]

  • A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). (n.d.). PubMed. Retrieved from [Link]

  • Incorporation of L-azetidine-2-carboxylic acid into hemoglobin in rabbit reticulocytes in vitro. (1975). PubMed. Retrieved from [Link]

  • Bioorthogonal reactions for labeling proteins. (2014). PubMed. Retrieved from [Link]

Sources

Troubleshooting

Removal of unreacted Azetidine-2-carboxylic acid methyl ester oxalate from reaction mixtures.

Welcome to the technical support center for the handling and purification of Azetidine-2-carboxylic acid methyl ester oxalate. This guide is designed for researchers, medicinal chemists, and process development scientist...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the handling and purification of Azetidine-2-carboxylic acid methyl ester oxalate. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this valuable building block in their synthetic endeavors. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the common challenges associated with the removal of unreacted starting material from your reaction mixtures. Our aim is to provide not just protocols, but the scientific rationale behind them, ensuring you can adapt and optimize these methods for your specific application.

Understanding the Challenge: The Properties of Azetidine-2-carboxylic acid methyl ester oxalate

Azetidine-2-carboxylic acid methyl ester is a polar, secondary amine. The oxalate salt form is a crystalline solid, which aids in its handling and stability. However, the combination of a polar amine, an ester functional group, and the oxalate counterion presents a unique set of purification challenges. The key properties to consider are:

  • Polarity: The molecule's polarity makes it highly soluble in polar solvents and less soluble in non-polar organic solvents. This significantly influences the choice of solvents for extraction, chromatography, and recrystallization.

  • Basicity: The secondary amine is basic and will readily react with acids. This property is fundamental to purification strategies involving acid-base extraction.

  • Ring Strain: The four-membered azetidine ring is strained and can be susceptible to ring-opening, particularly under strongly acidic conditions.[1]

  • Ester Functionality: The methyl ester can be hydrolyzed under either acidic or basic conditions, especially with prolonged exposure or elevated temperatures.[2]

This guide will address how to leverage these properties to your advantage while mitigating the potential for degradation.

Frequently Asked Questions (FAQs)

Q1: My aqueous workup is not efficiently removing the unreacted azetidine-2-carboxylic acid methyl ester oxalate. What am I doing wrong?

This is a common issue stemming from the compound's solubility and the nature of the oxalate salt.

  • Insufficiently Acidic Wash: To effectively extract the amine into the aqueous layer, you must protonate it. A simple water wash is often insufficient. Use a dilute acid wash, such as 1 M HCl. The protonated amine hydrochloride salt is significantly more water-soluble than the free base.[3]

  • Emulsion Formation: The presence of a salt and a polar organic compound can lead to the formation of emulsions during extraction. To break up emulsions, you can add brine (saturated NaCl solution) or small amounts of a different organic solvent.

  • Organic Solvent Choice: If your organic phase is very polar (e.g., acetonitrile), the polar amine salt may still have significant solubility in it. If possible, use a less polar solvent like ethyl acetate or dichloromethane for your reaction workup.

Q2: I see streaking when I try to run a silica gel column. How can I get clean chromatography?

Streaking of amines on silica gel is a classic problem caused by the interaction of the basic amine with the acidic silanol groups on the silica surface.[4]

  • Mobile Phase Additives: The most effective solution is to add a small amount of a basic modifier to your mobile phase to neutralize the acidic sites on the silica. Common choices include:

    • 0.5-2% triethylamine (Et3N)

    • 0.5-2% ammonia in methanol (prepared by bubbling ammonia gas through methanol or using a commercial solution)

  • Pre-treating the Silica: You can create a slurry of your silica gel in your mobile phase containing the basic additive before packing the column. This ensures the stationary phase is fully neutralized before you load your sample.[5]

  • Alternative Stationary Phases: If streaking persists, consider using a different stationary phase. Alumina (basic or neutral) is often a good alternative for the purification of basic compounds. For very polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent option.[6][7]

Q3: I tried to recrystallize the unreacted starting material, but it oiled out. What should I do?

"Oiling out" occurs when the compound comes out of solution as a liquid rather than forming a crystal lattice. This is common with polar compounds and salts.

  • Solvent System: The choice of solvent is critical. For amine oxalate salts, a common and effective technique is to dissolve the material in a minimal amount of a polar solvent in which it is soluble (like isopropanol or ethanol) and then slowly add a less polar "anti-solvent" in which it is insoluble (like diethyl ether or hexanes) until the solution becomes turbid.[8] Heating the mixture to get a clear solution and then allowing it to cool slowly can promote crystallization.

  • Cooling Rate: Cooling the solution too quickly can favor the formation of an oil. Allow the solution to cool to room temperature slowly, and then place it in a refrigerator or freezer.

  • Scratching: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites and induce crystallization.

Q4: I am concerned about the stability of the azetidine ring and the methyl ester during purification. What precautions should I take?

This is a valid concern, and careful control of conditions is key.

  • Avoid Strong, Hot Acids: Prolonged exposure to strong acids, especially at elevated temperatures, can lead to the opening of the azetidine ring.[1] During acidic extractions, use dilute acid (e.g., 1 M HCl) and perform the washes at room temperature or below. Do not let the acidic aqueous layer sit with your product for extended periods.

  • Limit Exposure to Strong Base: While the azetidine ring is generally more stable to base than acid, the methyl ester is susceptible to hydrolysis. Avoid prolonged contact with strong aqueous bases (e.g., >1 M NaOH). If a basic wash is necessary, use a milder base like saturated sodium bicarbonate solution.

  • Temperature Control: Whenever possible, perform extractions and concentrate your solutions at reduced temperatures to minimize the risk of degradation.

Troubleshooting and Protocols

This section provides more detailed, step-by-step guidance for common purification scenarios.

Scenario 1: Removing the Oxalate Salt via Acid-Base Extraction

This is often the first and most efficient method to try for removing the bulk of the unreacted starting material, especially on a larger scale.[9]

Protocol:

  • Dissolution: Ensure your crude reaction mixture is dissolved in a water-immiscible organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

  • Acidic Wash: Transfer the organic solution to a separatory funnel and wash with 1 M HCl (aq). The volume of the acid wash should be about one-third to one-half the volume of the organic layer. Repeat the wash 2-3 times.

    • Expert Insight: The unreacted azetidine derivative, being a secondary amine, will be protonated and extracted into the acidic aqueous layer.[3] Most neutral organic products will remain in the organic phase.

  • Neutralizing Wash: Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO3) to remove any residual acid.

  • Brine Wash: Wash the organic layer with brine to remove the bulk of the dissolved water.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to isolate your purified product.

Troubleshooting:

  • Product is also extracted into the aqueous layer: If your desired product has a basic handle, it will also be extracted. In this case, this method is not suitable for separation.

  • Persistent Emulsion: Add a small amount of brine and gently swirl. If the emulsion persists, filtering the entire mixture through a pad of Celite can sometimes help.

Scenario 2: Purification by Column Chromatography

When extraction is insufficient or does not provide the required purity, column chromatography is the next step.

Protocol for Normal Phase Chromatography:

  • Solvent System Selection: On a TLC plate, find a solvent system (e.g., a mixture of hexanes and ethyl acetate or dichloromethane and methanol) that gives your desired product an Rf of ~0.3.

  • Prepare the Mobile Phase: Add 1% triethylamine to the chosen solvent system.

  • Pack the Column: Pack a silica gel column with the prepared mobile phase.

  • Load the Sample: Dissolve your crude material in a minimum amount of the mobile phase or a slightly more polar solvent and load it onto the column.

  • Elute and Collect: Run the column and collect fractions, monitoring by TLC to identify the fractions containing your pure product.

Troubleshooting:

  • Compound still streaks: Increase the concentration of triethylamine to 2%. If this doesn't work, consider switching to an alumina column or trying HILIC.

  • Poor separation from a non-polar impurity: A shallower gradient or isocratic elution with a less polar solvent system may be necessary.

Protocol for Hydrophilic Interaction Liquid Chromatography (HILIC):

HILIC is an excellent technique for purifying polar compounds that are not well-retained in reverse-phase chromatography.[10][11]

  • Column and Solvents: Use a silica or an amino-propyl bonded silica column. The weak solvent is typically acetonitrile (ACN), and the strong solvent is water, often with a buffer like ammonium formate.

  • Gradient: A typical gradient starts with a high percentage of ACN (e.g., 95%) and gradually increases the percentage of the aqueous phase.

  • Sample Preparation: Dissolve your sample in the initial mobile phase conditions.

Scenario 3: Purification by Recrystallization

If the unreacted starting material is the major component, or if you wish to recover it, recrystallization can be a good option.

Protocol:

  • Solvent Selection: In a small test tube, add a small amount of the crude material. Add a polar solvent (e.g., isopropanol) dropwise while heating until the solid dissolves.

  • Induce Crystallization: Allow the solution to cool to room temperature. If no crystals form, add a non-polar anti-solvent (e.g., diethyl ether) dropwise until the solution becomes cloudy.

  • Cooling: Allow the mixture to stand at room temperature, then cool in an ice bath or freezer to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold anti-solvent, and dry under vacuum.

Troubleshooting:

  • Oil Formation: Re-dissolve the oil by adding more of the good solvent and heating. Allow it to cool more slowly. Seeding with a small crystal from a previous batch can also help.

  • Low Recovery: The compound may be too soluble in the chosen solvent system. Try a different combination of solvent and anti-solvent.

Comparative Overview of Purification Techniques

Technique Principle Advantages Disadvantages Best For
Acid-Base Extraction Partitioning between immiscible liquids based on the pKa of the amine.[3]Fast, inexpensive, scalable, good for bulk removal.Only separates basic compounds from neutral/acidic ones; can cause degradation if the product is acid/base sensitive.Initial workup to remove large quantities of the amine starting material.
Normal Phase Chromatography Adsorption onto a polar stationary phase (silica) and elution with a non-polar mobile phase.[4]High resolution for a wide range of compounds.Can be slow and solvent-intensive; requires basic additives for amines, which can sometimes complicate product isolation.Separating compounds with different polarities.
HILIC Partitioning into a water-rich layer on a polar stationary phase from a high organic mobile phase.[7][10]Excellent for very polar compounds that are not retained in reverse phase.Can have lower loading capacity than normal phase; requires careful solvent selection.Purification of highly polar products or removal of highly polar starting material.
Recrystallization Differential solubility of the compound and impurities in a solvent at different temperatures.[12]Can yield very high purity material; scalable and cost-effective.Requires a suitable solvent system; potential for product loss in the mother liquor; may not remove impurities with similar solubility.Purifying the major component of a mixture or obtaining highly pure material.

Visualizing the Workflow: A Decision-Making Diagram

Purification_Workflow start Crude Reaction Mixture is_product_acid_stable Is the desired product stable to acid? start->is_product_acid_stable extraction Acid-Base Extraction (1M HCl wash) is_sm_removed Is starting material sufficiently removed? extraction->is_sm_removed is_product_acid_stable->extraction Yes chromatography Column Chromatography is_product_acid_stable->chromatography No is_sm_removed->chromatography No final_product Pure Product is_sm_removed->final_product Yes recrystallization Recrystallization of Product chromatography->recrystallization If solid chromatography->final_product If oil or sufficiently pure recrystallization->final_product

Caption: A general decision-making workflow for purification.

Expert Insight: Peptide Coupling Reactions

A common application for azetidine-2-carboxylic acid methyl ester is in peptide synthesis. When using coupling reagents like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), specific byproducts are generated that you need to be aware of during purification.[13][14]

  • DCC: Forms dicyclohexylurea (DCU), which is poorly soluble in many organic solvents and often precipitates from the reaction mixture. It can usually be removed by filtration.

  • EDC: Forms a water-soluble urea byproduct, which is typically removed during the aqueous workup.[15]

Troubleshooting Peptide Coupling Purification:

  • Presence of DCU in the final product: Ensure the DCU is fully precipitated before filtration. Sometimes, storing the reaction mixture in the refrigerator for a few hours can help. Washing the crude solid with a solvent in which DCU is insoluble (like diethyl ether) can also be effective.

  • Unreacted starting acid: If the carboxylic acid you are coupling is not fully consumed, it can often be removed with a basic wash (e.g., saturated NaHCO3 solution), provided your desired product is not acidic.

By understanding the chemical nature of azetidine-2-carboxylic acid methyl ester oxalate and the common pitfalls associated with its purification, you can design robust and efficient separation strategies. This guide provides a foundation for troubleshooting, but always remember to tailor these protocols to the specific properties of your desired product and the impurities present in your reaction mixture.

References

  • Forming oxalte salts of amines - Powered by XMB 1.9.11 - Sciencemadness.org. (2009, July 25). Available at: [Link]

  • What can I use to purify polar reaction mixtures? - Biotage. (2023, July 11). Available at: [Link]

  • He, C., et al. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Liquid Chromatography & Related Technologies, 34(10-11), 869-897. Available at: [Link]

  • HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. (2019, August 14). Available at: [Link]

  • United States Patent 6,297,406. (n.d.). Available at: [Link]

  • What's the best solvent to remove these crystals and recrystallize it? : r/chemistry - Reddit. (2024, January 13). Available at: [Link]

  • Why HILIC is what your polar compounds need for purification - Buchi.com. (n.d.). Available at: [Link]

  • Coupling Reagents - Aapptec Peptides. (n.d.). Available at: [Link]

  • Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Available at: [Link]

  • Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC - NIH. (2021, September 30). Available at: [Link]

  • Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities | Request PDF - ResearchGate. (2005, August 5). Available at: [Link]

  • Solubility of organic amine salts - Powered by XMB 1.9.11 - Sciencemadness.org. (2011, July 19). Available at: [Link]

  • 20.2: Basicity of Amines and Ammonium Salt Formation - Chemistry LibreTexts. (2020, May 30). Available at: [Link]

  • Trichloroacetic acid fueled practical amine purifications - Beilstein Journals. (2022, February 24). Available at: [Link]

  • Molecular basis for azetidine-2-carboxylic acid biosynthesis - PMC - PubMed Central. (2022, February 4). Available at: [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Available at: [Link]

  • 2-Azetidinecarboxylic acid, (S)- | C4H7NO2 | CID 16486 - PubChem. (n.d.). Available at: [Link]

  • Lecture 6: Hydrolysis Reactions of Esters and Amides. (n.d.). Available at: [Link]

  • Efficient Route to (S)-Azetidine-2-carboxylic Acid. (n.d.). Available at: [Link]

  • Recent development of peptide coupling reagents in organic synthesis. (n.d.). Available at: [Link]

  • multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid for. (n.d.). Available at: [Link]

  • Amine purification - Chemistry - Science Forums. (2011, August 29). Available at: [Link]

  • Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - MDPI. (n.d.). Available at: [Link]

  • Commonly Used Coupling Reagents in Peptide Synthesis. (2022, September 2). Available at: [Link]

  • Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers - Interchim. (n.d.). Available at: [Link]

  • Impact of mobile phase composition on reverse-phase separation of polar basic compounds - Macedonian Pharmaceutical Bulletin. (n.d.). Available at: [Link]

  • Enzymatic hydrolysis of l-azetidine-2-carboxylate ring opening - RSC Publishing. (n.d.). Available at: [Link]

  • Workup: Amines - Department of Chemistry : University of Rochester. (n.d.). Available at: [Link]

  • Trichloroacetic acid fueled practical amine purifications - PMC - PubMed Central - NIH. (2022, February 24). Available at: [Link]

  • Methyl N-Boc-azetidine-2-carboxylate - ChemBK. (2024, April 9). Available at: [Link]

  • Azetidinecarboxylic Acid | C4H7NO2 | CID 17288 - PubChem - NIH. (n.d.). Available at: [Link]

  • Synthesis of L -Azetidine-2-Carboxylic Acid - ResearchGate. (n.d.). Available at: [Link]

  • Co-crystallization of Oxalate Salts of Monoprotonated Amines with a Double Sn-Ph Bond Cleavage - ResearchGate. (2020, August 7). Available at: [Link]

  • Safety Data Sheet. (n.d.). Available at: [Link]

  • (PDF) Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - ResearchGate. (2010, August 10). Available at: [Link]

  • Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. (n.d.). Available at: [Link]

  • Why amine salts are soluble in water? - Chemistry Stack Exchange. (2016, December 22). Available at: [Link]

  • Are amines soluble in organic solvents? - Quora. (2018, March 30). Available at: [Link]

  • Solubility of Organic Compounds. (2023, August 31). Available at: [Link]

  • Amines salts are soluble in water but insoluble in organic solvent.This i.. - Filo. (2023, March 31). Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Conformational Analysis of Peptides Containing Azetidine-2-carboxylic Acid versus Proline

For researchers, scientists, and professionals in drug development, the precise control of peptide conformation is a cornerstone of rational drug design and molecular engineering. The incorporation of non-standard amino...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the precise control of peptide conformation is a cornerstone of rational drug design and molecular engineering. The incorporation of non-standard amino acids is a powerful strategy to modulate the three-dimensional structure and, consequently, the biological activity of peptides. Among the most studied proline analogues is Azetidine-2-carboxylic acid (Aze), a four-membered ring homologue of the five-membered proline (Pro). This guide provides an in-depth, objective comparison of the conformational effects induced by Aze versus Pro in peptide structures, supported by experimental data and detailed methodologies.

Structural Underpinnings: A Tale of Two Rings

At first glance, Azetidine-2-carboxylic acid and proline share a cyclic structure that restricts the peptide backbone's flexibility. However, the seemingly subtle difference in their ring size—a four-membered azetidine ring in Aze versus a five-membered pyrrolidine ring in Pro—has profound implications for their conformational preferences.[1]

Proline's five-membered ring can adopt two distinct puckered conformations, known as Cγ-endo and Cγ-exo, which influence the preceding peptide bond's cis/trans isomerization. In contrast, the smaller, more strained four-membered ring of Aze is more planar.[2] This reduced ring pucker in Aze leads to a different set of steric constraints on the peptide backbone, generally resulting in greater flexibility compared to proline-containing peptides.[2]

The Conformational Divide: β-Turns vs. γ-Turns

The most significant consequence of these structural differences lies in their influence on the formation of secondary structures, particularly turns. Proline is a well-established and potent inducer of β-turns, which are crucial for the folding and molecular recognition properties of many proteins and peptides. The fixed phi (φ) dihedral angle of proline, typically around -60°, predisposes the peptide chain to form this four-residue reverse turn.[3][4]

Conversely, Azetidine-2-carboxylic acid has been shown to preferentially stabilize γ-turn-like conformations. A γ-turn is a three-residue turn stabilized by a hydrogen bond between the carbonyl oxygen of the first residue and the amide proton of the third residue. This fundamental difference in turn preference provides a valuable tool for medicinal chemists to fine-tune peptide backbone geometry.

Below is a comparative table summarizing the key conformational parameters:

PropertyAzetidine-2-carboxylic acid (Aze)Proline (Pro)
Ring Size4-membered (azetidine)5-membered (pyrrolidine)
Ring PuckerMore planarMore puckered (endo/exo conformations)
Conformational FlexibilityGenerally more flexible in peptides[2]More conformationally restricted
Preferred Turn TypeInduces γ-turnsInduces β-turns[3]
Typical Phi (φ) AngleVaries, can be positiveApproximately -60°[3][4]
Impact on CollagenDestabilizes triple helix[2]Essential for collagen triple helix stability

Table 1: Comparative Properties of Azetidine-2-carboxylic Acid and Proline.

Impact on Peptide Secondary Structure

The substitution of proline with azetidine-2-carboxylic acid can significantly perturb the existing secondary structure of a peptide. In studies on tetrapeptides, the introduction of an Aze residue into a sequence of three consecutive proline residues was found to disrupt the normal proline peptide secondary structure.[5]

Interestingly, some Aze-containing peptides have been observed to adopt an all-cis peptide bond conformation, which is compatible with a left-handed helix.[5] This is a notable deviation from the typical trans-peptide bonds favored in most peptide structures. This ability to promote unusual helical structures highlights the potential of Aze in designing novel peptide folds.

Experimental Protocols for Conformational Analysis

A rigorous conformational analysis of peptides containing Aze or Pro relies on a combination of spectroscopic and crystallographic techniques. Here, we provide detailed, step-by-step methodologies for the key experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the three-dimensional structure of peptides in solution. It provides information on dihedral angles, inter-proton distances, and hydrogen bonding patterns.

Experimental Workflow for Peptide NMR:

NMR_Workflow cluster_sample Sample Preparation cluster_data Data Acquisition cluster_analysis Data Analysis & Structure Calculation SamplePrep Dissolve peptide (1-5 mM) in appropriate deuterated solvent (e.g., D2O, CD3OH). AddRef Add internal reference standard (e.g., DSS or TSP). SamplePrep->AddRef Acquire1D Acquire 1D 1H NMR spectrum for initial assessment. AddRef->Acquire1D Transfer to NMR tube Acquire2D Acquire 2D NMR spectra: - TOCSY (for spin system identification) - NOESY/ROESY (for inter-proton distances) - HSQC/HMBC (for 1H-13C/15N correlations) Acquire1D->Acquire2D AssignRes Assign proton and carbon resonances. Acquire2D->AssignRes MeasureJ Measure 3JHNα coupling constants to determine φ angles (Karplus equation). AssignRes->MeasureJ CalcDist Calculate inter-proton distance restraints from NOESY/ROESY cross-peak intensities. AssignRes->CalcDist StructureCalc Use molecular dynamics/simulated annealing software (e.g., CYANA, XPLOR-NIH) to calculate a family of structures consistent with experimental restraints. MeasureJ->StructureCalc CalcDist->StructureCalc Validate Validate the final structures using tools like PROCHECK. StructureCalc->Validate

Figure 1: NMR Experimental Workflow. A step-by-step workflow for the conformational analysis of peptides using NMR spectroscopy.

Detailed Protocol:

  • Sample Preparation:

    • Dissolve the purified peptide to a concentration of 1-5 mM in a deuterated solvent (e.g., D₂O, d₆-DMSO, or a mixture that mimics a biological environment).

    • Add a known concentration of an internal standard, such as 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS), for chemical shift referencing.

    • Adjust the pH of the sample to the desired value.

  • Data Acquisition:

    • Acquire a one-dimensional ¹H NMR spectrum to check for sample purity and proper folding.

    • Perform two-dimensional NMR experiments:

      • TOCSY (Total Correlation Spectroscopy): To identify the spin systems of individual amino acid residues.

      • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing distance restraints.

      • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons, aiding in resonance assignment.

      • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations, useful for sequencing and side-chain conformation.

  • Data Analysis and Structure Calculation:

    • Process the NMR data using appropriate software (e.g., TopSpin, NMRPipe).

    • Assign the chemical shifts of all protons and carbons in the peptide. For proline-rich or Aze-containing peptides, specialized pulse sequences that focus on aliphatic correlations may be beneficial.

    • Measure the ³J(HN,Hα) coupling constants from high-resolution 1D or 2D spectra to calculate the φ dihedral angles using the Karplus equation.

    • Integrate the cross-peaks in the NOESY/ROESY spectra to derive distance restraints.

    • Use the dihedral angle and distance restraints as input for structure calculation programs to generate an ensemble of 3D structures.

    • Validate the quality of the calculated structures using Ramachandran plot analysis and other statistical measures.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive technique for determining the secondary structure content of peptides in solution.

Experimental Workflow for CD Spectroscopy:

CD_Workflow cluster_sample_cd Sample Preparation cluster_data_cd Data Acquisition cluster_analysis_cd Data Analysis SamplePrepCD Dissolve purified peptide (0.1-0.2 mg/mL) in a suitable buffer (e.g., phosphate buffer). CheckConc Accurately determine peptide concentration. SamplePrepCD->CheckConc Blank Record a baseline spectrum of the buffer. CheckConc->Blank Transfer to cuvette SampleScan Scan the peptide sample in the far-UV region (e.g., 190-260 nm). Blank->SampleScan SubtractBlank Subtract the buffer baseline from the sample spectrum. SampleScan->SubtractBlank ConvertToMRE Convert the raw data (millidegrees) to Mean Residue Ellipticity ([θ]). SubtractBlank->ConvertToMRE Deconvolute Use deconvolution software (e.g., DichroWeb) to estimate the percentage of α-helix, β-sheet, and random coil. ConvertToMRE->Deconvolute

Figure 2: CD Spectroscopy Workflow. A streamlined process for analyzing peptide secondary structure using circular dichroism.

Detailed Protocol:

  • Sample Preparation:

    • Dissolve the HPLC-purified peptide in a buffer that is transparent in the far-UV region (e.g., 10 mM sodium phosphate buffer, pH 7.4).

    • The peptide concentration should be in the range of 0.1-0.2 mg/mL. Accurate determination of the peptide concentration is critical for quantitative analysis.

  • Data Acquisition:

    • Use a quartz cuvette with a path length of 0.1 cm.

    • Record a baseline spectrum of the buffer alone.

    • Record the CD spectrum of the peptide solution from 260 nm to 190 nm.

    • Multiple scans should be averaged to improve the signal-to-noise ratio.

  • Data Analysis:

    • Subtract the buffer spectrum from the peptide spectrum.

    • Convert the observed ellipticity (in millidegrees) to mean residue ellipticity ([θ]) using the following formula: [θ] = (θ_obs * 100) / (c * n * l) where θ_obs is the observed ellipticity in degrees, c is the molar concentration of the peptide, n is the number of amino acid residues, and l is the path length of the cuvette in centimeters.

    • Analyze the resulting spectrum to identify characteristic secondary structures:

      • α-helices show negative bands at ~222 nm and ~208 nm and a positive band at ~192 nm.

      • β-sheets exhibit a negative band around 218 nm and a positive band near 195 nm.

      • Random coils have a strong negative band near 198 nm.

    • Use deconvolution algorithms to estimate the percentage of each secondary structure element.

X-ray Crystallography

X-ray crystallography provides an atomic-resolution three-dimensional structure of a peptide in the solid state.

Experimental Workflow for Peptide Crystallography:

XRay_Workflow cluster_cryst Crystallization cluster_diff Data Collection cluster_struct Structure Determination Purify Purify peptide to >95%. Screen Screen a wide range of crystallization conditions (precipitants, pH, temperature). Purify->Screen Optimize Optimize promising conditions to grow single, diffraction-quality crystals. Screen->Optimize Mount Mount the crystal and cryo-cool in liquid nitrogen. Optimize->Mount Diffract Collect X-ray diffraction data using a synchrotron or in-house source. Mount->Diffract ProcessData Process the diffraction data (indexing, integration, scaling). Diffract->ProcessData Phase Solve the phase problem (e.g., molecular replacement, anomalous diffraction). ProcessData->Phase BuildModel Build an atomic model into the electron density map. Phase->BuildModel Refine Refine the model against the diffraction data. BuildModel->Refine ValidateStruct Validate the final structure. Refine->ValidateStruct

Figure 3: X-ray Crystallography Workflow. An overview of the process for determining the atomic structure of a peptide from crystal to final model.

Detailed Protocol:

  • Crystallization:

    • The peptide must be highly pure (>95%).

    • Screen a wide variety of crystallization conditions using techniques such as hanging-drop or sitting-drop vapor diffusion. This involves varying the precipitant (e.g., polyethylene glycol, salts), buffer pH, temperature, and peptide concentration.

    • Crystallizing peptides containing non-standard amino acids can be challenging; a broader range of screening conditions may be necessary.[6][7]

    • Optimize the conditions that yield initial crystals to obtain larger, well-ordered single crystals suitable for diffraction.

  • Data Collection:

    • Mount a single crystal on a loop and flash-cool it in a stream of liquid nitrogen to prevent radiation damage.

    • Collect a complete set of X-ray diffraction data by rotating the crystal in the X-ray beam.

  • Structure Determination and Refinement:

    • Process the raw diffraction images to obtain a list of reflection intensities and their corresponding Miller indices.

    • Solve the phase problem to generate an initial electron density map. For novel peptide structures, experimental phasing methods like single-wavelength anomalous dispersion (SAD) may be required, often necessitating the incorporation of a heavy atom.

    • Build an atomic model of the peptide into the electron density map.

    • Refine the model against the experimental data to improve its agreement with the observed diffraction pattern.

    • Validate the final structure for correct geometry and agreement with the experimental data.

Conclusion

The choice between incorporating Azetidine-2-carboxylic acid or proline into a peptide sequence offers a powerful means to manipulate its conformational landscape. Proline's well-defined conformational rigidity makes it a reliable inducer of β-turns and a key component of stable structural motifs like the collagen triple helix. In contrast, the increased flexibility and preference for γ-turns of Aze provide an avenue for exploring novel peptide folds and activities. The judicious application of advanced analytical techniques such as NMR, CD, and X-ray crystallography is essential for a comprehensive understanding of the structural consequences of these substitutions. This guide provides the foundational knowledge and experimental frameworks for researchers to harness the unique properties of these cyclic amino acids in their peptide design and drug discovery endeavors.

References

  • A Computational Protocol for Vibrational Circular Dichroism Spectra of Cyclic Oligopeptides. The Journal of Physical Chemistry A. 2022. [Link]

  • A Computational Protocol for Vibrational Circular Dichroism Spectra of Cyclic Oligopeptides. ResearchGate. 2022. [Link]

  • JenaLib. Proline. [Link]

  • Let's Talk Academy. Ramachandran Plot: Understanding Glycine, L-Alanine & L-Proline. 2025. [Link]

  • A Computational Protocol for Vibrational Circular Dichroism Spectra of Cyclic Oligopeptides. ResearchGate. 2022. [Link]

  • Zagari, A., Némethy, G., & Scheraga, H. A. The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers. 1990;30(9-10):951-9. [Link]

  • Why are Glycine and Proline residues frequently found in disallowed regions of Ramachandran plot?. ResearchGate. 2015. [Link]

  • A Computational Protocol for Vibrational Circular Dichroism Spectra of Cyclic Oligopeptides. ACS Publications. 2022. [Link]

  • Ramachandran plots for glycine (left) and proline (right), showing the... ResearchGate. [Link]

  • The Ramachandran plots of glycine and pre-proline. PMC. 2005. [Link]

  • Advanced NMR Techniques and Applications. Fiveable. [Link]

  • Exclusively heteronuclear NMR experiments for the investigation of intrinsically disordered proteins: focusing on proline residues. PMC. [Link]

  • NMR Spectroscopy for Studying Peptide Conformations and Cell Permeability. ACS Publications. 2022. [Link]

  • Peptide Crystallization. Creative Biostructure. [Link]

  • Dihedral Angle Measurements for Structure Determination by Biomolecular Solid-State NMR Spectroscopy. PMC. 2021. [Link]

  • “Non-standard amino acids and peptides: from self-assembly to nanomaterials”. AIR Unimi. [Link]

  • (PDF) NMR of peptides. ResearchGate. 2025. [Link]

  • peptide nmr. University of Zurich. [Link]

  • Crystallization process development: Peptide crystallization. Cambrex. [Link]

  • Peptide Crystallization: Techniques, Challenges, and Solutions. APC. 2024. [Link]

  • Experimental Elucidation of Templated Crystallization and Secondary Processing of Peptides. PMC. 2023. [Link]

  • Fluorine NMR study of proline-rich sequences using fluoroprolines. PMC. [Link]

  • Conformational properties of peptides containing dehydro amino acids. ResearchGate. 2025. [Link]

  • Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. PubMed. [Link]

  • Crystal structures of constrained peptide/protein interactions (a)... ResearchGate. [Link]

  • Fluorine NMR study of proline-rich sequences using fluoroprolines. Recent. [Link]

  • Azetidine-2-carboxylic acid. Wikipedia. [Link]

  • Proline Conformation. American Peptide Society. [Link]

  • Determination of the Protein Backbone Dihedral Angle ψ from a Combination of NMR-Derived Cross-Correlation Spin Relaxation. Lewis Kay's group at the University of Toronto. [Link]

  • Protein Crystallography: Achievements and Challenges. MDPI. [Link]

  • Conformations of proline-containing cyclic peptides. 1H and 13C n.m.r. evidence for a solvent stabilized All-Cis X-Pro conformer of Cyclo-(Pro-Gly-Gly-Pro)2. PubMed. [Link]

  • Resolution of D -azetidine-2-carboxylic acid. ResearchGate. 2025. [Link]

  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. MDPI. [Link]

  • Azetidine 2 carboxylic acid – Knowledge and References. Taylor & Francis. [Link]

  • 1 Secondary structure and backbone conformation. SWISS-MODEL. [Link]

  • Ramachandran plot. Wikipedia. [Link]

  • Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. PMC. [Link]

  • 2.7: NMR - Interpretation. Chemistry LibreTexts. 2019. [Link]

  • Conformational Exploration of two Peptides and their Hybrid Polymer Conjugates: Potentialities as Self-Aggregating Materials. PubMed Central. [Link]

  • 4.1: Main Chain Conformations. Biology LibreTexts. 2025. [Link]

  • Ramachandran Plot, Torsion Angles in Proteins. Proteinstructures.com. [Link]

  • Dihedral torsion angles of proteins. YouTube. 2017. [Link]

  • Conformational characteristics of peptides and unanticipated results from crystal structure analyses. PubMed. [Link]

  • Sequence and Conformational Analysis of Peptide-Polymer Bioconjugates by Multidimensional Mass Spectrometry. PubMed. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Azetidine-2-carboxylic Acid in Peptide Structural Design

Introduction: Engineering Peptide Conformation Beyond Proline In the field of peptidomimetics and drug development, the ability to precisely control peptide secondary structure is paramount. For decades, L-proline (Pro)...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Engineering Peptide Conformation Beyond Proline

In the field of peptidomimetics and drug development, the ability to precisely control peptide secondary structure is paramount. For decades, L-proline (Pro) has been the cornerstone for introducing conformational kinks and turns, owing to its unique five-membered pyrrolidine ring that restricts the peptide backbone. However, the search for finer control and novel structural motifs has led researchers to explore proline analogues. Among the most potent of these is L-azetidine-2-carboxylic acid (Aze), a non-proteinogenic amino acid featuring a strained four-membered ring.[1][2]

This guide provides a comparative analysis of how incorporating Aze, in contrast to Pro, impacts peptide secondary structure. We will delve into the mechanistic underpinnings of its conformational effects, present supporting experimental data, and provide detailed protocols for researchers looking to leverage Aze in their own peptide design workflows.

The Fundamental Comparison: Azetidine's Constrained Flexibility

The structural difference between Aze and Pro—a four-membered versus a five-membered ring—is the primary determinant of their distinct effects on a peptide backbone.[1] While both are imino acids that lock the peptide's phi (Φ) dihedral angle, the increased ring strain in Aze imposes a more severe constraint.

  • Proline (Pro): The pyrrolidine ring of proline restricts the Φ angle to a range of approximately -60° to -75°. It readily participates in β-turns and is known as a "helix breaker" because it disrupts the regular hydrogen-bonding pattern of α-helices.[3] The energy barrier between its cis and trans amide bond conformations is significant, with the trans form being heavily favored.[3]

  • Azetidine-2-carboxylic acid (Aze): The smaller azetidine ring offers a different conformational landscape. Energy computations show that while the overall conformational preferences of Aze and Pro are similar, peptides containing Aze are generally more flexible.[4] This is due to reduced steric hindrance from the smaller ring, which lessens repulsive interactions with neighboring residues.[4] However, this "flexibility" is nuanced; the ring itself is more rigid and buckled, which can induce specific, tight turn geometries.[5] Some studies suggest Aze has a higher propensity to adopt a cis amide bond conformation compared to proline, making it a powerful tool for engineering type VI β-turns.[6][7]

The following diagram illustrates the fundamental difference in the constraints imposed by Proline versus Azetidine.

G cluster_pro Proline (5-Membered Ring) cluster_aze Azetidine-2-Carboxylic Acid (4-Membered Ring) Pro Proline Φ ≈ -60° to -75° Favors 'Kink' or β-Turn Pro_Trans Trans-amide strongly favored Pro->Pro_Trans Conformation Aze Azetidine (Aze) Tighter Φ constraint Induces γ-Turns / Stabilizes Helices Aze_Cis Higher propensity for Cis-amide Aze->Aze_Cis Conformation caption Fig 1. Conformational differences between Pro and Aze.

Caption: Fig 1. Conformational differences between Pro and Aze.

Impact on Specific Secondary Structures: A Comparative Analysis

The choice between incorporating Aze or Pro can lead to dramatically different structural outcomes. The following sections compare their effects on common secondary structures, supported by experimental findings.

α-Helices: From Disruption to Stabilization

Proline is a well-known α-helix disruptor. Its rigid ring prevents it from adopting the required helical backbone dihedral angles and the absence of an amide proton breaks the i to i+4 hydrogen-bonding pattern.

Conversely, Aze can, under certain contexts, stabilize helical structures. While early computational work suggested Aze might destabilize ordered conformations due to entropic effects,[4] experimental evidence has shown a more complex reality. In some peptide sequences, the rigid, compact nature of the Aze ring can pre-organize the backbone into a helical conformation. For instance, studies on tetrapeptides have shown that introducing Aze can perturb the typical proline-induced secondary structure, sometimes favoring conformations compatible with a left-handed helix.[6][8]

β-Turns and Sheets: A Tool for Tight Reversals

Both Pro and Aze are potent inducers of reverse turns, which are critical for protein folding and molecular recognition.

  • Proline is most commonly found at the i+1 position of Type I and Type II β-turns.

  • Azetidine , due to its more constrained geometry, has been shown to be a powerful inducer of γ-turns, a tighter three-residue turn.[9][10] This ability to nucleate sharp turns is particularly valuable in the design of small, constrained cyclic peptides and peptidomimetics.[11][12] The incorporation of Aze can enforce a γ-type reverse turn structure, which has been linked to the biological activity of certain antiviral dipeptides.[9]

Collagen Triple Helix: A Case of Destabilization

Collagen's unique triple-helical structure relies heavily on the repeating Gly-Pro-Hyp sequence. The specific conformational preferences of proline are essential for maintaining this structure. Computational studies have demonstrated that substituting Pro with Aze is energetically unfavorable for the extended conformation required for the collagen triple helix.[4] This substitution contributes to the destabilization of the helix, which aligns with the observed toxic and teratogenic effects when Aze is misincorporated into collagen in vivo.[1][4]

Quantitative Data Summary

The following table summarizes the key conformational parameters and observed effects of incorporating Proline versus Azetidine into a peptide backbone.

ParameterL-Proline (Pro)L-Azetidine-2-carboxylic acid (Aze)Key Implications for Peptide Design
Ring Size 5-membered (Pyrrolidine)4-membered (Azetidine)[1]Increased ring strain in Aze leads to more defined conformational constraints.
Φ Dihedral Angle Approx. -60° to -75°Tightly constrained, generally similar to Pro but with less variance.Aze provides a more rigid pivot point in the peptide backbone.
Amide Bond Isomerism Strongly favors trans conformationHigher propensity for cis conformation[6][7]Aze is a superior choice for designing structures that require a cis-amide bond, such as Type VI β-turns.[13]
Favored Turn Type β-Turns (Types I & II)[3]γ-Turns[9][10]Aze can induce tighter chain reversals, useful for compact structures and cyclization.[11]
Effect on α-Helices Generally disruptive ("Helix Breaker")Context-dependent; can be stabilizing or perturbing[6][8]Aze offers a non-traditional tool to modulate helical content.
Effect on Collagen Essential for triple helix stabilityDestabilizing[4]Highlights the high structural specificity of collagen and the toxic effects of Aze misincorporation.[1]

Experimental Workflow for Characterization

To validate the structural impact of Aze incorporation, a systematic experimental approach is necessary. This workflow outlines the key steps from synthesis to structural elucidation.

G cluster_workflow Experimental Workflow for Aze-Peptide Analysis cluster_analysis Structural Analysis start Peptide Design (Pro vs. Aze) spps Solid-Phase Peptide Synthesis (SPPS) - Fmoc/Boc Chemistry - Incorporate Fmoc-Aze-OH start->spps purify Purification & Verification - Reverse-Phase HPLC - Mass Spectrometry (MALDI/ESI) spps->purify cd Circular Dichroism (CD) - Assess global secondary structure - α-helix vs. β-sheet vs. random coil purify->cd Low-Res Structure nmr 2D NMR Spectroscopy - TOCSY, NOESY, HSQC - Determine 3D solution structure purify->nmr High-Res Structure interpret Data Interpretation - Compare Aze vs. Pro peptide structures - Relate structure to function cd->interpret nmr->interpret caption Fig 2. Workflow for analyzing Aze-containing peptides.

Caption: Fig 2. Workflow for analyzing Aze-containing peptides.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of Aze-Peptides

Causality: Standard Fmoc-based SPPS is highly effective for incorporating non-natural amino acids like Aze. The key is using a properly protected building block (Fmoc-L-Aze-OH) and ensuring complete coupling, as the strained ring can sometimes present minor steric challenges.

  • Resin Swelling: Swell Rink Amide resin in Dimethylformamide (DMF) for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, repeat once. Wash thoroughly with DMF.

  • Amino Acid Coupling:

    • Prepare the coupling solution: Fmoc-amino acid (4 eq.), HBTU (3.9 eq.), and DIPEA (8 eq.) in DMF.

    • For the Aze incorporation step, use Fmoc-L-Aze-OH (4 eq.).

    • Add the solution to the resin and agitate for 2 hours.

  • Wash: Wash the resin with DMF and Dichloromethane (DCM).

  • Repeat: Repeat steps 2-4 for each amino acid in the sequence.

  • Cleavage and Deprotection: Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 3 hours.

  • Precipitation: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol 2: Structural Analysis by Circular Dichroism (CD) Spectroscopy

Causality: CD spectroscopy is a rapid, powerful tool for assessing the global secondary structure of a peptide in solution.[14][15] By comparing the CD spectra of a native (Pro-containing) peptide with its Aze-analogue, one can quickly determine if the modification induced a shift towards helical, sheet, or disordered conformations.

  • Sample Preparation: Dissolve lyophilized peptides in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4) to a final concentration of 50-100 µM.

  • Spectrometer Setup:

    • Use a quartz cuvette with a 1 mm path length.

    • Set the instrument to scan from 190 nm to 260 nm.

    • Parameters: 1 nm bandwidth, 0.5 nm step size, 2-second integration time.

  • Data Acquisition: Record spectra at a controlled temperature (e.g., 25°C). Acquire at least three scans for each sample and average them.

  • Blank Subtraction: Subtract the spectrum of the buffer alone from the peptide spectra.

  • Data Conversion: Convert the raw data (millidegrees) to Mean Residue Ellipticity (MRE) in deg·cm²·dmol⁻¹.

  • Interpretation:

    • α-Helix: Characteristic minima at ~222 nm and ~208 nm, strong maximum at ~192 nm.

    • β-Sheet: Single minimum around 217 nm.

    • Random Coil: Strong minimum near 198 nm.

Conclusion and Outlook

Azetidine-2-carboxylic acid is far more than a simple proline analogue; it is a sophisticated tool for peptide engineering. Its unique four-membered ring introduces conformational constraints that differ significantly from proline, enabling the stabilization of unique secondary structures like γ-turns and, in some cases, modulating helicity.[6][8][9][10] While it destabilizes collagen-like structures, this very property underscores its potent and specific influence.[4] By understanding the comparative effects outlined in this guide and employing rigorous characterization workflows, researchers can unlock new possibilities in the design of structurally defined peptides for therapeutics, diagnostics, and novel biomaterials.

References

  • Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. PubMed. Available at: [Link]

  • The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. PubMed. Available at: [Link]

  • Aziridine-2-carboxylic Acid-Containing Peptides: Application to Solution- and Solid-Phase Convergent Site-Selective Peptide Modification. ResearchGate. Available at: [Link]

  • Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. PubMed Central. Available at: [Link]

  • Impact of Azaproline on Peptide Conformation. National Institutes of Health. Available at: [Link]

  • Synthesis and SAR studies on azetidine-containing dipeptides as HCMV inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • Azetidine-2-carboxylic acid. Wikipedia. Available at: [Link]

  • Synthesis and peptide bond orientation in tetrapeptides containing L-azetidine-2-carboxylic acid and L-proline. SciSpace. Available at: [Link]

  • Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides. Angewandte Chemie International Edition. Available at: [Link]

  • AZETIDINE-2-CARBOXYLIC ACID. FROM LILY OF THE VALLEY TO KEY PHARMACEUTICALS. A JUBILEE REVIEW. Taylor & Francis Online. Available at: [Link]

  • Stereoselective Access to Azetidine-Based α-Amino Acids and Applications to Small Peptide Synthesis. ACS Publications. Available at: [Link]

  • A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). PubMed. Available at: [Link]

  • Resolution of D -azetidine-2-carboxylic acid. ResearchGate. Available at: [Link]

  • Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides 1. LJMU Research Online. Available at: [Link]

  • Stereoselective synthesis of (R)- and (S)-1,2-diazetidine-3-carboxylic acid derivatives for peptidomimetics. RSC Publishing. Available at: [Link]

  • CD Spectroscopy of Peptides and Proteins Bound to Large Unilamellar Vesicles. National Institutes of Health. Available at: [Link]

  • Crystal and molecular structure of L-azetidine-2-carboxylic acid. A naturally occurring homolog of proline. Journal of the American Chemical Society. Available at: [Link]

  • L-Azetidine-2-carboxylic acid [2133-34-8]. Aapptec Peptides. Available at: [Link]

  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. MDPI. Available at: [Link]

  • Effects of amino acid analogues on protein synthesis and degradation in isolated cells. Biochemical Journal. Available at: [Link]

  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. PubMed. Available at: [Link]

  • Circular dichroism of peptides. PubMed. Available at: [Link]

  • Peptide/Protein NMR. Zerbe/Bader. Available at: [Link]

  • Near-Ultraviolet Circular Dichroism and Two-Dimensional Spectroscopy of Polypeptides. MDPI. Available at: [Link]

  • Statistically significant dependence of the Xaa-Pro peptide bond conformation on secondary structure and amino acid sequence. SciSpace. Available at: [Link]

  • Comparison of the extended conformations of an a-and a p-peptide: a) side view. ResearchGate. Available at: [Link]

  • Computational analysis of propeptide-containing proteins and prediction of their post-cleavage conformation changes. PubMed. Available at: [Link]

Sources

Validation

Unlocking Peptide Stability: A Comparative Guide to Azetidine-2-carboxylic Acid and Other Proline Analogs

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals In the intricate world of peptide and protein engineering, the quest for enhanced stability is paramount. A peptide's therapeutic...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the intricate world of peptide and protein engineering, the quest for enhanced stability is paramount. A peptide's therapeutic or functional potential is intrinsically linked to its ability to maintain a defined three-dimensional structure and resist degradation. Proline, with its unique cyclic structure, is a cornerstone of this stability, inducing critical turns and rigidifying peptide backbones. However, the exploration of non-natural proline analogs has opened new frontiers in fine-tuning these properties. This guide provides an in-depth, objective comparison of the stability conferred by Azetidine-2-carboxylic acid (Aze), a conformationally constrained proline analog with a four-membered ring, against other common proline surrogates. We will delve into the structural rationale behind their effects and provide the experimental frameworks necessary to validate these properties in your own research.

The Structural Basis of Stability: A Tale of Ring Pucker and Conformational Restraint

The stability a proline analog imparts to a peptide is a direct consequence of its geometry. Proline's five-membered pyrrolidine ring restricts the peptide backbone's flexibility, favoring specific secondary structures like the polyproline II (PPII) helix, a key component of the collagen triple helix.[1] The puckering of this ring (endo vs. exo) and the cis/trans isomerization of the Xaa-Pro peptide bond are critical determinants of the overall conformation and, consequently, stability.[1]

Proline analogs modulate these features in distinct ways:

  • Azetidine-2-carboxylic acid (Aze): As a homolog of proline with a smaller four-membered ring, Aze imposes even greater conformational constraints.[2][3] This rigidity can be a double-edged sword. While it can pre-organize a peptide into a desired conformation, the altered bond angles and increased ring strain make it energetically less favorable for Aze to adopt the ideal geometry required for structures like the collagen triple helix.[3] This often leads to a decrease in thermal stability compared to proline in such contexts.[3] However, this same conformational rigidity can enhance resistance to enzymatic degradation.

  • 4-Hydroxyproline (Hyp): The addition of a hydroxyl group in the 4R configuration (trans) has a profound stabilizing effect, particularly in collagen. This is attributed to stereoelectronic effects that preorganize the residue into a conformation amenable to the triple helix.[4] The hydroxyl group does not form hydrogen bonds within the triple helix itself but rather influences the ring pucker to favor the exo conformation, which is optimal for collagen stability.[1]

  • Pipecolic Acid (Pip): With its six-membered ring, pipecolic acid is a more flexible analog of proline. This increased flexibility can be destabilizing in contexts where a rigid turn is required.

  • Fluorinated Prolines: The incorporation of fluorine, a highly electronegative atom, can have a significant stabilizing effect through stereoelectronic interactions. For instance, (2S,4R)-4-fluoroproline can enhance the stability of the collagen triple helix even more than hydroxyproline.

Comparative Analysis of Thermal Stability

Thermal stability, often quantified by the melting temperature (Tm), is a critical measure of a peptide's structural integrity. In the context of collagen-like peptides (CMPs), which adopt a triple-helical structure, the influence of proline analogs is particularly well-studied.

Below is a summary of experimental data comparing the melting temperatures of collagen-like peptides where proline (Pro) in the Xaa or Yaa position of a Gly-Xaa-Yaa repeat has been substituted with various analogs.

Peptide Sequence ContextAnalog in Yaa PositionTm (°C)Change in Tm (ΔTm) vs. Pro-Pro-GlyReference
(Pro-Pro-Gly)nProline (Reference)30.50[4]
(Pro-Hyp-Gly)n4(R)-Hydroxyproline36.0+5.5[4]
(Pro-3(S)-Hyp-Gly)n3(S)-Hydroxyproline21.0-9.5[4]
Peptide Sequence ContextAnalog in Xaa PositionTm (°C)Change in Tm (ΔTm) vs. Pro-Pro-GlyReference
(Pro-Hyp-Gly)3-(Xaa -Hyp-Gly)-(Pro-Hyp-Gly)3Proline (Reference)~360[4]
(Pro-Hyp-Gly)3-(3(S)-Hyp -Hyp-Gly)-(Pro-Hyp-Gly)33(S)-Hydroxyproline32.7-3.3[4]

Note: Direct comparative Tm values for Aze in identical peptide sequences are not consistently available in the literature, but studies on whole collagen incorporating Aze have shown varied results, with some indicating minimal change in Tm but significant alterations in intermolecular interactions and mechanical properties.[5][6] Computational studies, however, consistently suggest that Aze destabilizes the collagen triple helix due to its less favorable conformation.[3]

Enhancing Proteolytic Resistance: A Key Advantage of Proline Analogs

A major hurdle in the therapeutic application of peptides is their susceptibility to degradation by proteases.[7] The incorporation of unnatural amino acids, including proline analogs, is a well-established strategy to enhance proteolytic stability.[7] Proteases recognize specific cleavage sites, and the altered backbone conformation and side-chain presentation resulting from a proline analog can disrupt this recognition.

While direct comparative studies on the proteolytic resistance of a wide range of proline analogs in a single peptide context are sparse, the general principle holds: the more a residue deviates from the canonical L-amino acid structure, the greater the resistance to standard proteases like trypsin and chymotrypsin. Peptides containing D-amino acids, for instance, are significantly more resistant to proteolysis.[8] The rigid conformation induced by Aze can similarly sterically hinder the approach of proteases, thereby increasing the peptide's half-life.

Experimental Protocols

To empower researchers to conduct their own comparative stability studies, we provide the following detailed experimental protocols.

Peptide Synthesis with Proline Analogs

The synthesis of peptides containing proline analogs is readily achievable through standard solid-phase peptide synthesis (SPPS) using Fmoc-protected amino acid derivatives.

Workflow for Peptide Synthesis:

Resin 1. Resin Swelling Fmoc_Removal 2. Fmoc Deprotection (e.g., 20% Piperidine in DMF) Resin->Fmoc_Removal Wash1 3. Washing (DMF) Fmoc_Removal->Wash1 Coupling 4. Amino Acid Coupling (Fmoc-Analog-OH, HBTU/HOBt) Wash1->Coupling Wash2 5. Washing (DMF) Coupling->Wash2 Repeat 6. Repeat Cycle Wash2->Repeat for next residue Cleavage 7. Cleavage & Deprotection (e.g., TFA Cocktail) Wash2->Cleavage after final residue Repeat->Fmoc_Removal Purification 8. Purification (RP-HPLC) Cleavage->Purification Analysis 9. Analysis (Mass Spectrometry) Purification->Analysis

Caption: Standard solid-phase peptide synthesis workflow.

Thermal Stability Analysis by Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique for monitoring the secondary structure of peptides and proteins. By measuring the change in the CD signal as a function of temperature, one can determine the melting temperature (Tm), a direct measure of thermal stability.

Step-by-Step Protocol:

  • Sample Preparation:

    • Dissolve the lyophilized peptide in an appropriate buffer (e.g., 10 mM phosphate buffer, pH 7.4).

    • Determine the precise peptide concentration using UV absorbance at 280 nm (if Trp or Tyr are present) or by amino acid analysis. A typical concentration for CD analysis is in the range of 20-50 µM.

  • Instrument Setup:

    • Use a CD spectropolarimeter equipped with a Peltier temperature controller.

    • Set the wavelength to monitor a feature characteristic of the peptide's secondary structure (e.g., 222 nm for α-helical peptides, or 225 nm for collagen-like triple helices).

  • Data Acquisition:

    • Equilibrate the sample at a low temperature (e.g., 4°C) for a sufficient time to ensure proper folding.

    • Increase the temperature at a controlled rate (e.g., 1°C/minute).

    • Record the CD signal (in millidegrees) at regular temperature intervals (e.g., every 1°C).

    • The typical temperature range is from the starting temperature to a point where the peptide is fully denatured (e.g., 90°C).

  • Data Analysis:

    • Plot the recorded CD signal as a function of temperature. The resulting curve will show a sigmoidal transition from the folded to the unfolded state.

    • The melting temperature (Tm) is the temperature at the midpoint of this transition, where 50% of the peptide is unfolded. This can be determined by finding the maximum of the first derivative of the melting curve.

Proteolytic Stability Assay

This assay measures the rate at which a peptide is degraded by a specific protease, such as trypsin. The remaining intact peptide is quantified over time using reverse-phase high-performance liquid chromatography (RP-HPLC).

Step-by-Step Protocol:

  • Reagent Preparation:

    • Peptide Stock Solution: Prepare a stock solution of each peptide analog (e.g., 1 mg/mL) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).

    • Trypsin Stock Solution: Prepare a stock solution of trypsin (e.g., 1 mg/mL in 1 mM HCl). Just before use, dilute to the working concentration (e.g., 10 µg/mL) in the assay buffer.

  • Digestion Reaction:

    • In a microcentrifuge tube, combine the peptide solution with the trypsin solution at a specific enzyme-to-substrate ratio (e.g., 1:100 w/w).

    • Incubate the reaction mixture at 37°C.

  • Time-Point Sampling:

    • At various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot of the reaction mixture.

    • Immediately quench the reaction by adding an equal volume of a quenching solution (e.g., 10% trifluoroacetic acid, TFA) to inactivate the trypsin.

  • RP-HPLC Analysis:

    • Inject the quenched samples onto an RP-HPLC system (e.g., C18 column).

    • Elute the peptide using a gradient of acetonitrile in water (both containing 0.1% TFA).

    • Monitor the absorbance at 214 nm or 280 nm.

  • Data Analysis:

    • For each time point, determine the peak area of the intact peptide.

    • Plot the percentage of remaining intact peptide against time.

    • The half-life (t1/2) of the peptide can be calculated from this degradation curve, providing a quantitative measure of its proteolytic stability.

Conformational Analysis by 2D NMR Spectroscopy

Two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy provides high-resolution information about the solution structure and dynamics of peptides. Experiments like TOCSY and NOESY are essential for this analysis.

Workflow for NMR Structural Analysis:

cluster_0 Data Acquisition cluster_1 Data Analysis & Structure Calculation Sample_Prep 1. Sample Preparation (1-2 mM peptide in H2O/D2O, pH control) TOCSY 2. TOCSY Experiment (Through-bond correlations) Sample_Prep->TOCSY NOESY 3. NOESY Experiment (Through-space correlations, <5Å) Sample_Prep->NOESY Assignment 4. Resonance Assignment (Identify all proton signals) TOCSY->Assignment NOESY->Assignment Restraints 5. Generate Restraints (NOE-based distance constraints) Assignment->Restraints Calc 6. Structure Calculation (e.g., CYANA, XPLOR-NIH) Restraints->Calc Ensemble 7. Structure Ensemble Analysis Calc->Ensemble

Caption: Workflow for peptide structure determination by 2D NMR.

  • TOCSY (Total Correlation Spectroscopy): This experiment identifies protons that are part of the same amino acid residue (spin system) through scalar (through-bond) couplings.[9]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is the cornerstone of structure determination. It identifies protons that are close in space (< 5 Å), regardless of whether they are in the same residue.[9] These through-space correlations provide the distance restraints needed to calculate a 3D structure.

  • Cis/Trans Isomerism Analysis: The Xaa-Pro bond isomerization is slow on the NMR timescale, leading to two distinct sets of NMR signals for the cis and trans conformers.[1][10] The relative populations of these two states can be determined by integrating the corresponding peaks in a 1D or 2D NMR spectrum. The 13C chemical shifts of the Pro Cβ and Cγ atoms are particularly sensitive indicators of the peptide bond conformation.[11]

Conclusion

The strategic incorporation of proline analogs is a powerful tool for modulating peptide stability. While Azetidine-2-carboxylic acid's smaller ring size imposes significant conformational restraint that can enhance proteolytic resistance, it may come at the cost of thermal stability in highly ordered structures like the collagen triple helix. In contrast, analogs like 4-hydroxyproline are exceptional stabilizers of such structures. The choice of analog is therefore highly context-dependent and should be guided by the desired properties of the final peptide. The experimental protocols outlined in this guide provide a robust framework for researchers to quantitatively assess the impact of these modifications, enabling a more rational design of stable and effective peptide-based therapeutics and biomaterials.

References

  • [Incorporation of L-acetidine-2-carboxylic acid in type I skin collagen. Biochemical and mechanoelastic properties]. (1983). Zeitschrift fur Hautkrankheiten, 58(3), 173-178. [Link]

  • Dmochowski, I. J., et al. (2017). Synthesis and stability of collagen mimetic peptides featuring δ-heteroatom-substituted prolines. Organic & Biomolecular Chemistry, 15(47). [Link]

  • Zerbe, O., & Bader, G. Peptide/Protein NMR. ETH Zurich. [Link]

  • Kubyshkin, V., et al. (2020). Predicting Collagen Triple Helix Stability through Additive Effects of Terminal Residues and Caps. Angewandte Chemie International Edition, 59(35), 15066-15073. [Link]

  • Nagata, K., et al. (2021). The Thermal Stability of the Collagen Triple Helix Is Tuned According to the Environmental Temperature. International Journal of Molecular Sciences, 22(11), 5677. [Link]

  • Brodsky, B., & Ramshaw, J. A. M. (2003). Effect of 3-Hydroxyproline Residues on Collagen Stability. Journal of the American Chemical Society, 125(21), 6424-6425. [Link]

  • Chapman, R. N., et al. (2025). Using solution-phase NMR spectroscopy to study the folding and supramolecular assembly of conformationally constrained β-sheet peptides. ChemRxiv. [Link]

  • London, R. E., et al. (1978). 13C nuclear magnetic resonance study of the cis-trans isomerism in X-Pro-Pro tripeptides. Biochemistry, 17(12), 2277-2283. [Link]

  • [Incorporation of L-azetidine-2-carboxylic acid into collagen of the skin. Structural changes]. (1984). Zeitschrift fur Hautkrankheiten, 59(11), 722-735. [Link]

  • Eberle, A. N., et al. (2002). Strategy used for assignment of peptides of unknown sequence. ResearchGate. [Link]

  • Mishra, N., & Coutinho, E. (2020). NMR in structural determination of proteins and peptides. Journal of Pharmaceutical Science and Technology Management, 4(1), 23-32. [Link]

  • Agilent Technologies. (n.d.). Proteomics Grade Trypsin. [Link]

  • Le Guernevé, C., & Seigneuret, M. (1996). Band-selective 3D NOESY-TOCSY: measurement of through-space correlations between aliphatic protons of membrane peptides and proteins in non-deuterated detergents. Journal of Biomolecular NMR, 8(2), 219-222. [Link]

  • D'Andrea, L. D. (2019). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current Protein & Peptide Science, 20(10), 954-966. [Link]

  • Shen, Y., & Bax, A. (2010). Prediction of Xaa-Pro peptide bond conformation from NMR chemical shifts. Journal of Biomolecular NMR, 46(3), 199-204. [Link]

  • Shen, Y., & Bax, A. (2010). Prediction of Xaa-Pro peptide bond conformation from sequence and chemical shifts. Journal of Biomolecular NMR, 46(3), 199–204. [Link]

  • Van der Wel, P. C. A., et al. (2016). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Journal of the American Chemical Society, 138(29), 9249–9261. [Link]

  • Rodgers, K. J., et al. (2024). A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). Toxicology. [Link]

  • Wikipedia. (n.d.). Azetidine-2-carboxylic acid. [Link]

  • Schmidt, R., et al. (2016). Evaluation of Strategies for Improving Proteolytic Resistance of Antimicrobial Peptides by Using Variants of EFK17, an Internal Segment of LL-37. Antimicrobial Agents and Chemotherapy, 60(6), 3329–3339. [Link]

  • Otvos, L., et al. (2011). Alternative stabilities of a proline-rich antibacterial peptide in vitro and in vivo. Journal of Peptide Science, 17(10), 685–692. [Link]

  • Britton, E. R., et al. (2023). Probing Peptidylprolyl Bond cis/trans Status Using Distal 19F NMR Reporters. Chemistry – A European Journal, 29(10), e202203362. [Link]

  • Lee, J., et al. (2024). Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. bioRxiv. [Link]

  • Maccelli, A., et al. (2023). L-Proline Prevents Endoplasmic Reticulum Stress in Microglial Cells Exposed to L-azetidine-2-carboxylic Acid. International Journal of Molecular Sciences, 24(12), 10284. [Link]

  • Zagari, A., et al. (1990). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers, 30(9-10), 951-959. [Link]

  • Liu, R., et al. (2021). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. Expert Opinion on Drug Discovery, 16(11), 1269-1281. [Link]

Sources

Comparative

A Researcher's Comparative Guide: Azetidine-2-carboxylic Acid as a Tool for Interrogating Protein Folding and Misfolding

The precise orchestration of protein folding is a cornerstone of cellular function. When this process errs, the resulting misfolded proteins can aggregate, leading to a spectrum of debilitating diseases.

Author: BenchChem Technical Support Team. Date: January 2026

The precise orchestration of protein folding is a cornerstone of cellular function. When this process errs, the resulting misfolded proteins can aggregate, leading to a spectrum of debilitating diseases. To dissect the intricate mechanisms governing these events, researchers require molecular tools that can systematically perturb the folding landscape. Azetidine-2-carboxylic acid (Aze), a naturally occurring non-proteinogenic amino acid, has emerged as a powerful probe in this field.[1][2][3] This guide offers an in-depth, objective comparison of Aze with alternative methods, grounded in experimental data and field-proven insights to empower researchers in designing robust and informative studies.

The Proline Paradigm and Its Disruption by Azetidine-2-carboxylic Acid

Proline stands unique among the canonical amino acids. Its five-membered pyrrolidine ring imposes significant conformational constraints on the polypeptide backbone, critically influencing protein architecture and the kinetics of folding.[4][5] The cis-trans isomerization of the peptide bond preceding a proline residue is a well-established rate-limiting step in the folding pathway of many proteins.

Azetidine-2-carboxylic acid is a structural analog of proline, featuring a more constrained four-membered ring.[1][6] This subtle yet critical difference introduces significant torsional strain when Aze is incorporated into a polypeptide chain in place of proline.[7] The cellular machinery, specifically the prolyl-tRNA synthetase, can be deceived into accepting Aze, leading to its misincorporation during protein synthesis.[6][8][9][10][11] This substitution acts as a localized conformational disruptor, altering the protein's folding trajectory, destabilizing its final structure, and often triggering cellular stress responses like the unfolded protein response.[2][8][12][13] This makes Aze an invaluable tool for investigating folding intermediates, the energetics of protein stability, and the cellular consequences of misfolding.

Mechanism of Aze-Induced Protein Misfolding

G cluster_0 Cellular Protein Synthesis Pathway Pro Proline ProRS Prolyl-tRNA Synthetase Pro->ProRS Aze Azetidine-2-carboxylic acid (Aze) Aze->ProRS Mistakenly recognized Ribosome Ribosome ProRS->Ribosome Charged tRNA tRNA tRNAPro tRNA->ProRS NascentChain Nascent Polypeptide Ribosome->NascentChain Translation Folded Correctly Folded Protein NascentChain->Folded Proline incorporation Misfolded Misfolded Protein NascentChain->Misfolded Aze misincorporation UPR Unfolded Protein Response Misfolded->UPR Triggers

Caption: Misincorporation of Aze into nascent polypeptides leading to protein misfolding and cellular stress.

Comparative Analysis: Aze Versus Alternative Approaches

The selection of a tool to study protein folding is dictated by the specific research question. Aze provides a unique means of introducing widespread, yet specific, perturbations. Here, we compare its utility against other common methods.

FeatureAzetidine-2-carboxylic acid (Aze)Other Proline Analogs (e.g., Fluoroprolines)Site-Directed Mutagenesis (e.g., Pro to Gly/Ala)Chemical Denaturants (e.g., Urea, Guanidinium HCl)
Mechanism Global, residue-specific misincorporation leading to conformational strain.[7]Misincorporation with altered stereoelectronic properties affecting pucker and stability.[14][15]Targeted replacement of a single proline residue to probe its local role.Global disruption of non-covalent interactions, leading to unfolding.
Primary Use Studying the consequences of systemic proline disruption; inducing and studying the unfolded protein response.[12][16][17]Fine-tuning protein stability and folding kinetics; can serve as NMR probes.[14]Elucidating the contribution of a specific proline to structure, function, or folding nucleus.[18]Determining thermodynamic parameters of protein stability (e.g., ΔG, m-value).
Advantages Biosynthetically incorporated; mimics a potential natural mechanism of proteotoxicity.[19]Can be more potent or have subtler effects than Aze depending on the analog.[15]High specificity for interrogating a single site.Well-established, quantitative method for stability analysis.
Limitations Can be toxic to expression hosts; incorporation efficiency can vary.[1][20][21]Often require chemical synthesis and cell-free expression systems; can be highly toxic.[14]Lacks the global perspective of Aze; the chosen substitution may introduce its own unique structural perturbations.Induces non-physiological unfolding; does not directly probe the role of specific residues in the native folding pathway.
Experimental System Typically in vivo using proline auxotrophs or in cell culture.[4][9]Often in vitro translation systems or residue-specific incorporation methods.[4]Standard recombinant protein expression.In vitro studies with purified protein.

Experimental Workflows: From Incorporation to Characterization

Protocol for Biosynthetic Incorporation of Aze in E. coli

This protocol provides a framework for producing a recombinant protein with Aze substituting for proline residues. The causality behind this protocol lies in creating a cellular environment where Aze is the only available proline analog for the translational machinery.

Principle: A proline auxotrophic E. coli strain is cultured in a minimal medium devoid of proline but supplemented with Aze. This forces the incorporation of Aze at proline codons during protein expression.

Step-by-Step Methodology:

  • Strain and Culture Preparation:

    • Use a proline auxotrophic E. coli strain (e.g., BL21(DE3) pLysS pro-).

    • Grow an overnight starter culture in a rich medium (e.g., LB) containing the appropriate antibiotics.

  • Growth in Minimal Medium:

    • Inoculate M9 minimal medium (supplemented with all amino acids except proline, glucose, and necessary cofactors) with the starter culture.

    • Grow at 37°C with shaking until the culture reaches mid-log phase (OD₆₀₀ ≈ 0.5-0.7).

  • Proline Starvation and Aze Addition:

    • Harvest the cells by centrifugation (e.g., 5000 x g, 10 min, 4°C).

    • Wash the cell pellet twice with pre-warmed, proline-free M9 medium to remove any residual proline.

    • Resuspend the cells in fresh, pre-warmed, proline-free M9 medium.

    • Add L-Azetidine-2-carboxylic acid to a final concentration of 1-5 mM.

  • Induction and Expression:

    • Incubate for 15-20 minutes to allow for Aze uptake.

    • Induce protein expression with an appropriate inducer (e.g., 1 mM IPTG).

    • Continue to grow the culture for 3-5 hours at a reduced temperature (e.g., 25-30°C) to improve protein solubility.

  • Harvest and Verification:

    • Harvest the cells by centrifugation.

    • Proceed with standard protein purification protocols.

    • Crucial Validation Step: Confirm Aze incorporation and estimate efficiency using mass spectrometry.

Biophysical Characterization of Aze-Substituted Proteins

A suite of biophysical techniques is essential to quantitatively assess the structural and stability changes induced by Aze incorporation.[22][23][24][25][26][27]

Experimental Protocol: A Multi-faceted Approach

  • Circular Dichroism (CD) Spectroscopy:

    • Objective: To assess changes in secondary and tertiary structure.

    • Method: Acquire far-UV (190-250 nm) spectra to monitor changes in α-helical and β-sheet content. Acquire near-UV (250-320 nm) spectra to probe the environment of aromatic side chains.

    • Expected Result: A significant alteration in the CD spectrum for the Aze-protein compared to the wild-type, often indicating a loss of ordered secondary structure.

  • Intrinsic Tryptophan Fluorescence:

    • Objective: To detect changes in the local environment of tryptophan residues, which are highly sensitive to conformational changes and solvent exposure.

    • Method: Excite at ~295 nm and record the emission spectrum from 310-400 nm.

    • Expected Result: A red-shift in the emission maximum (λmax) for the Aze-protein, indicating that tryptophan residues are more exposed to the aqueous solvent, a hallmark of partial or complete unfolding.

  • Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay:

    • Objective: To measure the protein's melting temperature (Tm), a direct indicator of thermal stability.

    • Method: Monitor the fluorescence of a dye (e.g., SYPRO Orange) that binds to exposed hydrophobic regions as the protein unfolds with increasing temperature.

    • Expected Result: A lower Tm for the Aze-substituted protein, quantifying its destabilization.[28]

  • Aggregation Assays (e.g., Thioflavin T):

    • Objective: To monitor the propensity of the protein to form amyloid-like aggregates.

    • Method: Incubate the protein under aggregating conditions and measure the fluorescence of Thioflavin T, which binds specifically to β-sheet-rich aggregates.

    • Expected Result: Increased Thioflavin T fluorescence for the Aze-protein, indicating a higher propensity for aggregation.[29]

Data Presentation: A Comparative Summary

Table 1: Representative Experimental Data for a Wild-Type vs. Aze-Substituted Protein

Biophysical ParameterWild-Type ProteinAze-Substituted ProteinInterpretation of Aze Effect
Far-UV CD (MRE at 222 nm) -18,500 deg·cm²·dmol⁻¹-9,200 deg·cm²·dmol⁻¹Significant loss of α-helical structure
Fluorescence Emission Max (λmax) 330 nm345 nmIncreased solvent exposure of Trp residues
Melting Temperature (Tm) by DSF 65.2 °C54.8 °CMarkedly reduced thermal stability
Aggregation (ThT Fluorescence) 1.2 (a.u.)8.5 (a.u.)Enhanced propensity to form β-sheet aggregates

Authoritative Grounding and Trustworthiness

Every protocol must be a self-validating system. The cornerstone of trustworthiness in this research lies in meticulous controls and orthogonal validation.

  • The Wild-Type Control: The wild-type protein must be expressed and purified under identical conditions (substituting proline for Aze in the medium) to serve as a direct baseline.

  • Mass Spectrometry: This is a non-negotiable validation step to confirm the misincorporation of Aze. Without it, any observed effects cannot be definitively attributed to the proline analog.

By integrating these principles, researchers can build a robust and compelling case for the effects of azetidine-2-carboxylic acid on their protein of interest, contributing valuable insights into the fundamental processes of protein folding and the pathological consequences of misfolding.

References

  • Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. The Plant Journal. [Link]

  • Mechanism of action of the toxic proline mimic azetidine 2‐carboxylic acid in plants. The Plant Journal. [Link]

  • Biophysical studies of protein misfolding and aggregation in in vivo models of Alzheimer's and Parkinson's diseases. Quarterly Reviews of Biophysics. [Link]

  • Techniques for Monitoring Protein Misfolding and Aggregation in Vitro and in Living Cells. BioMed Research International. [Link]

  • Understanding Azetidine-2-carboxylic Acid Toxicity and Research Applications. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

  • Using Calorimetric Methods to Investigate Protein Misfolding and Aggregation. Journal of Visualized Experiments. [Link]

  • Protein Misfolding Diseases: Methods and Protocols. SpringerLink. [Link]

  • Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. bioRxiv. [Link]

  • Azetidine-2-carboxylic acid. Wikipedia. [Link]

  • Characterization of Pairs of Toxic and Nontoxic Misfolded Protein Oligomers Elucidates the Structural Determinants of Oligomer Toxicity in Protein Misfolding Diseases. Accounts of Chemical Research. [Link]

  • How Do Scientists Study Protein Folding?. YouTube. [Link]

  • Residue-Specific Exchange of Proline by Proline Analogs in Fluorescent Proteins: How "Molecular Surgery" of the Backbone Affects Folding and Stability. ResearchGate. [Link]

  • Residue-Specific Exchange of Proline by Proline Analogs in Fluorescent Proteins: How "Molecular Surgery" of the Backbone Affects Folding and Stability. Journal of Visualized Experiments. [Link]

  • Azetidine-2-carboxylic acid. Grokipedia. [Link]

  • Understanding protein misfolding diseases through the development of biophysical methods. Apollo - University of Cambridge Repository. [Link]

  • Incorporation of proline analogs into recombinant proteins expressed in Escherichia coli. National Institutes of Health. [Link]

  • Experimental investigation of protein folding and misfolding. PubMed. [Link]

  • Diproline Templates as Folding Nuclei in Designed Peptides. Conformational Analysis of Synthetic Peptide Helices Containing Amino Terminal Pro-Pro Segments. Journal of the American Chemical Society. [Link]

  • Biophysical Insight into Protein Folding, Aggregate Formation and its Inhibition Strategies. Ingenta Connect. [Link]

  • Studying protein folding in health and disease using biophysical approaches. National Institutes of Health. [Link]

  • Effect of proline residues on protein folding. Journal of Molecular Biology. [Link]

  • L-Proline Prevents Endoplasmic Reticulum Stress in Microglial Cells Exposed to L-azetidine-2-carboxylic Acid. MDPI. [Link]

  • Azetidine 2 carboxylic acid – Knowledge and References. Taylor & Francis Online. [Link]

  • A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). Semantic Scholar. [Link]

  • Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. PubMed. [Link]

  • 2-Azetidinecarboxylic acid, (S)-. PubChem. [Link]

  • The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. PubMed. [Link]

  • A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). OPUS at UTS. [Link]

  • Enhancement of tumor immunogenicity by the introduction of non- proteinogenic amino acid azetidine-2-carboxylic acid. Taylor & Francis Online. [Link]

  • De Novo Biosynthesis of L-Azetidine-2-Carboxylic Acid in Escherichia coli Strains for Powdery Mildew Treatment. Journal of Agricultural and Food Chemistry. [Link]

  • A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). PubMed. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Mass Spectrometric Validation of Azetidine-2-carboxylic Acid Incorporation

For: Researchers, scientists, and drug development professionals engaged in the study and application of non-canonical amino acids. This guide provides an in-depth comparison of mass spectrometric methodologies for the d...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals engaged in the study and application of non-canonical amino acids.

This guide provides an in-depth comparison of mass spectrometric methodologies for the definitive validation of Azetidine-2-carboxylic acid (Aze) incorporation into proteins. We will move beyond procedural lists to explore the causality behind experimental choices, ensuring a robust and self-validating analytical framework.

Introduction: The Proline Mimic and the Analytical Challenge

Azetidine-2-carboxylic acid (Aze) is a non-canonical amino acid and a structural analog of proline, differing only by the absence of one methylene group in its heterocyclic ring.[1][2] This structural mimicry allows it to be recognized by prolyl-tRNA synthetase and subsequently incorporated into nascent polypeptide chains in place of proline.[2] This substitution is a powerful tool for protein engineering but also a mechanism of toxicity, as it can alter protein structure, stability, and function.[1][3] For instance, Aze incorporation is known to disrupt the triple helix formation of collagen, a protein rich in proline, leading to decreased thermal stability and altered intermolecular crosslinking.[3][4][5]

Validating the successful and specific incorporation of Aze is therefore paramount for any research or therapeutic application. The core analytical challenge lies in distinguishing Aze from its isobaric counterpart, proline. Both amino acids have the same nominal mass, making them indistinguishable by low-resolution mass spectrometry. The key to their differentiation lies in a minute mass difference at higher decimal places and, more definitively, in their distinct fragmentation patterns upon dissociation.

A recent study highlighted this challenge and a potential solution by searching for post-translational modifications (PTMs) on proline with a mass difference of -14.0156 Da, which corresponds to the substitution of a CH₂ group with Aze.[6]

The Analytical Imperative: Distinguishing Isobaric Analogs

Proline (C₅H₉NO₂) and Azetidine-2-carboxylic acid (C₄H₇NO₂) present a classic case of isobaric interference. While their integer mass is identical, their exact masses differ slightly due to the mass difference between a carbon atom and two hydrogen atoms.

  • Proline (Pro): Exact Mass = 115.0633 g/mol

  • Azetidine-2-carboxylic acid (Aze): Exact Mass = 101.0477 g/mol (Note: The search result from a 2024 bioRxiv preprint indicates a mass difference of -14.0156 Da, which is the mass of a CH₂ group.[6] The molecular weight of Aze is 101.11 g/mol .[7])

The mass difference (Δm) between a proline residue and an incorporated azetidine-2-carboxylic acid residue is approximately 14.0156 Da . This significant mass difference makes the detection of Aze incorporation relatively straightforward using standard proteomic search parameters. The primary challenge is not distinguishing the intact masses but ensuring the modification is correctly assigned to proline sites and not misinterpreted as another common modification.

Mass Spectrometric Strategies for Validation

A multi-faceted approach combining high-resolution mass spectrometry with detailed fragmentation analysis is essential for unambiguous validation.

Strategy 1: High-Resolution Mass Spectrometry (HRMS) for Accurate Mass Measurement

The cornerstone of validating Aze incorporation is the use of a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument.

Why HRMS is Critical: The mass difference between a proline-containing peptide and an Aze-containing peptide is a substantial -14.0156 Da.[6] While this difference is easily detectable, HRMS provides the mass accuracy required to confidently assign this mass shift to the substitution of Pro with Aze, rather than a combination of other modifications or an instrument calibration error. A mass accuracy of <5 ppm is standard for modern instruments and provides high confidence in the elemental composition of the detected ions.

Experimental Causality: When setting up a proteomics experiment, the data analysis stage involves searching the acquired spectra against a protein database. To identify Aze incorporation, the search parameters must be modified to include a variable modification on proline residues with a mass shift of -14.0156 Da. The high mass accuracy of the precursor ion measurement is the first filter that allows the search algorithm to confidently match a peptide-spectrum match (PSM) with this specific modification.

Strategy 2: Tandem Mass Spectrometry (MS/MS) for Definitive Localization

While HRMS confirms the presence of the mass shift on a peptide, tandem mass spectrometry (MS/MS) is required to confirm the location of the Aze residue. During MS/MS, peptide ions are isolated and fragmented, typically via Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD), producing a series of fragment ions (b- and y-ions) that reveal the amino acid sequence.[8][9]

The Power of Fragmentation:

  • Sequence Context: The fragmentation pattern will reveal the precise location of the -14.0156 Da mass shift. For example, if a peptide sequence is G-P-K, and Aze is incorporated, the sequence becomes G-(Aze)-K. The mass of the y₂-ion (P-K) would be 14.0156 Da lower than expected, while the b₂-ion (G-P) would also show this mass difference, pinpointing the modification to the second residue.

  • Immonium Ions: Proline has a characteristic immonium ion at m/z 70.065. While specific data on the Aze immonium ion is less common in literature, its different ring structure would likely produce a different, unique immonium ion or lack a prominent one altogether, providing another layer of evidence.

  • Side-Chain Fragmentation: Under certain MS/MS conditions, side-chain fragmentation can occur, which is useful for differentiating isomers like leucine and isoleucine.[10] The four-membered ring of Aze is more strained than proline's five-membered ring and may exhibit unique neutral losses or ring-opening fragmentation pathways that differ from proline, further solidifying the identification.

Caption: End-to-end workflow for validating Aze incorporation via proteomics.

Protocol 1: Sample Preparation
  • Rationale: The goal is to efficiently extract proteins from cells cultured with Aze and digest them into peptides suitable for MS analysis. Complete digestion is crucial for accurate identification.

  • Cell Culture: Culture cells (e.g., BV2 microglial cells) in standard media. For the experimental group, supplement the media with L-azetidine-2-carboxylic acid (e.g., 1000 µM). [11]A control group without Aze and a competitive control with both Aze and excess L-proline are recommended. [11]2. Lysis: Harvest cells and lyse in a buffer containing a strong denaturant (e.g., 8M Urea) and protease inhibitors to ensure complete protein solubilization and prevent degradation.

  • Reduction & Alkylation: Reduce disulfide bonds with Dithiothreitol (DTT) at 56°C for 30 min. Alkylate free cysteine residues with Iodoacetamide (IAA) in the dark for 20 min to prevent disulfide bonds from reforming.

  • Digestion: Dilute the urea concentration to <2M. Add sequencing-grade trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

  • Cleanup: Acidify the peptide solution with formic acid to inactivate trypsin. Desalt and concentrate the peptides using C18 solid-phase extraction (e.g., StageTips or ZipTips). Elute and dry the peptides in a vacuum centrifuge.

Protocol 2: LC-MS/MS Analysis
  • Rationale: This protocol is designed to achieve deep proteome coverage with high mass accuracy and robust fragmentation data, maximizing the chances of identifying Aze-containing peptides.

  • Resuspend Peptides: Reconstitute dried peptides in a solution of 2% acetonitrile (ACN) and 0.1% formic acid (FA).

  • Liquid Chromatography: Load peptides onto a nanoflow liquid chromatography system. Use a reversed-phase column (e.g., 75 µm ID x 25 cm C18) and a binary solvent system (Solvent A: 0.1% FA in water; Solvent B: 0.1% FA in 80% ACN).

  • Gradient: Apply a shallow gradient to separate peptides over 60-120 minutes. A shallow gradient increases peak capacity and improves the detection of low-abundance peptides.

  • Mass Spectrometer Settings (Orbitrap Example):

    • MS1 Scan: Set resolution to 120,000, AGC target to 1e6, and scan range to 350-1500 m/z.

    • MS2 Scan (Data-Dependent): Select the top 15 most intense precursor ions for fragmentation. Use HCD with a normalized collision energy of 28. Set resolution to 30,000 and use an isolation window of 1.6 m/z. Implement a dynamic exclusion of 30 seconds to prevent repeated fragmentation of the same peptide.

Protocol 3: Data Analysis
  • Rationale: The key to successful identification is a properly configured database search that specifically looks for the mass shift corresponding to Aze incorporation on proline residues.

  • Database Search: Use a standard proteomics software suite (e.g., MaxQuant, Proteome Discoverer, FragPipe).

  • Search Parameters:

    • Database: Use a relevant protein database (e.g., UniProt Human).

    • Enzyme: Trypsin/P.

    • Fixed Modification: Carbamidomethyl (C).

    • Variable Modifications: Oxidation (M), Acetyl (Protein N-term), and the critical custom modification :

      • Modification Name: Aze_on_Pro

      • Target Residue: Proline (P)

      • Mass Shift: -14.0156 Da

  • Filtering: Set the False Discovery Rate (FDR) for peptides and proteins to 1% to ensure high-confidence identifications.

  • Manual Validation: For key identifications, manually inspect the annotated MS/MS spectra. Verify that the b- and y-ion series correctly map to the peptide sequence and that the mass shift is localized to the proline residue. A high-quality spectrum will have a nearly complete series of fragment ions confirming the sequence.

Conclusion

The validation of Azetidine-2-carboxylic acid incorporation is a non-trivial but achievable analytical task. A robust methodology built on the foundation of high-resolution mass spectrometry for accurate mass detection and tandem mass spectrometry for definitive localization is essential. By treating the Aze incorporation as a variable post-translational modification on proline residues with a mass shift of -14.0156 Da, standard proteomic workflows can be effectively adapted. This guide provides the strategic framework and detailed protocols necessary for researchers to confidently and accurately validate the presence and position of this important proline analog in their proteins of interest.

References

  • [Incorporation of L-azetidine-2-carboxylic acid into collagen of the skin. Structural changes]. (n.d.). PubMed. Retrieved January 19, 2026, from [Link]

  • Zagari, A., Némethy, G., & Scheraga, H. A. (1990). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. Biopolymers, 30(9-10), 951-9. Retrieved January 19, 2026, from [Link]

  • Azetidine-2-carboxylic acid. (n.d.). Wikipedia. Retrieved January 19, 2026, from [Link]

  • Anttinen, H., Oikarinen, A., & Kivirikko, K. I. (1976). Effect of L-azetidine-2-carboxylic acid on glycosylations of collagen in chick-embryo tendon cells. Clinical Physiology and Biochemistry, 5(4), 230-7. Retrieved January 19, 2026, from [Link]

  • Anttinen, H., Oikarinen, A., & Kivirikko, K. I. (1976). Effect of L-azetidine-2-carboxylic acid on glycosylations of collagen in chick-embryo tendon cells. Clinical Physiology and Biochemistry, 5(4), 230-7. Retrieved January 19, 2026, from [Link]

  • D'Arcy, S., & St-Pierre, F. (2019). Non-canonical amino acid labeling in proteomics and biotechnology. Current Opinion in Biotechnology, 58, 110-118. Retrieved January 19, 2026, from [Link]

  • D'Arcy, S., & St-Pierre, F. (2019). Non-canonical amino acid labeling in proteomics and biotechnology. ResearchGate. Retrieved January 19, 2026, from [Link]

  • Arachchige, K. S. A., et al. (2020). Engineered Proteins and Materials Utilizing Residue-Specific Noncanonical Amino Acid Incorporation. Bioconjugate Chemistry, 31(5), 1249-1264. Retrieved January 19, 2026, from [Link]

  • Mordret, E., et al. (2018). Proteomics Analysis for Amino Acid Misincorporation Detection: Mini Review. Journal of Proteomics & Bioinformatics, 11(2), 029-034. Retrieved January 19, 2026, from [Link]

  • Trojahn, J., et al. (2024). Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. bioRxiv. Retrieved January 19, 2026, from [Link]

  • Rani, V., et al. (2023). L-Proline Prevents Endoplasmic Reticulum Stress in Microglial Cells Exposed to L-azetidine-2-carboxylic Acid. International Journal of Molecular Sciences, 24(12), 10298. Retrieved January 19, 2026, from [Link]

  • Non-Canonical Amino Acids in Analyses of Protease Structure and Function. (2023). National Center for Biotechnology Information. Retrieved January 19, 2026, from [Link]

  • A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

  • Proline: The Distribution, Frequency, Positioning, and Common Functional Roles of Proline and Polyproline Sequences in the Human Proteome. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

  • Stick models of 4-methyl-azetidine-2-carboxylic acid methyl ester. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

  • Vrkic, A. K., et al. (1993). Fragmentation of Protonated Peptides: Surface- Induced Dissociation in Conjunction with a Quantum Mechanical Approach. Journal of the American Chemical Society, 115(19), 8435-8443. Retrieved January 19, 2026, from [Link]

  • The interpretation of tandem mass spectra obtained from cyclic non-ribosomal peptides. (2012). National Center for Biotechnology Information. Retrieved January 19, 2026, from [Link]

  • Peptide fragmentation. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

  • Kim, S., & Pevzner, P. A. (2014). Peptide Identification by Tandem Mass Spectrometry with Alternate Fragmentation Modes. Molecular & Cellular Proteomics, 13(10), 2825-2836. Retrieved January 19, 2026, from [Link]

  • Correlation of tandem mass spectra with the fragmentation for the... (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

Sources

Comparative

A Comparative Guide to NMR Methodologies for Stereochemical Confirmation of Incorporated Azetidine-2-Carboxylic Acid

For researchers, scientists, and drug development professionals, the precise determination of stereochemistry is a critical aspect of molecular characterization. The incorporation of non-canonical amino acids, such as az...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the precise determination of stereochemistry is a critical aspect of molecular characterization. The incorporation of non-canonical amino acids, such as azetidine-2-carboxylic acid (Aze), into peptides and other molecular scaffolds introduces unique stereochemical challenges. The constrained four-membered ring of Aze can significantly influence the conformation and biological activity of the resulting molecule. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopic techniques to unambiguously confirm the stereochemistry of incorporated Aze, offering insights into the causality behind experimental choices and providing actionable protocols.

The Challenge of Azetidine Stereochemistry

Azetidine-2-carboxylic acid, a proline analog with a four-membered ring, presents a unique set of stereochemical considerations.[1] When incorporated into a larger molecule, the relative orientation of substituents on the azetidine ring, as well as the absolute configuration at the chiral center (C2), dictates the overall three-dimensional structure. Distinguishing between diastereomers and confirming the enantiomeric purity of the incorporated Aze moiety is paramount for structure-activity relationship (SAR) studies and ensuring the desired pharmacological profile. NMR spectroscopy offers a powerful, non-destructive suite of tools to address this challenge.

This guide will compare three primary NMR-based approaches:

  • Analysis of ¹H-¹H Coupling Constants (J-coupling): A fundamental method for deducing the relative stereochemistry of substituents on the azetidine ring.

  • Through-Space Correlation Spectroscopy (NOESY/ROESY): Advanced 2D NMR techniques that probe the spatial proximity of protons, providing definitive evidence for stereochemical assignments.

  • Chiral Derivatizing Agents (CDAs): A chemical approach to convert enantiomers into diastereomers, allowing for their differentiation and quantification by NMR.

Deciphering Relative Stereochemistry through ¹H-¹H Coupling Constants

The geometric constraints of the azetidine ring give rise to characteristic through-bond scalar couplings (J-couplings) between protons. The magnitude of the vicinal coupling constant (³JHH) is dependent on the dihedral angle between the coupled protons, a relationship described by the Karplus equation.[2] This principle can be effectively applied to differentiate between cis and trans isomers of substituted azetidines.

Causality Behind the Method

In a puckered four-membered ring, the dihedral angles between protons on adjacent carbons will differ significantly depending on their relative orientation. Trans protons will typically exhibit a larger coupling constant compared to cis protons. By carefully analyzing the multiplicity and measuring the coupling constants of the azetidine ring protons, one can deduce their relative stereochemistry.

Experimental Data Comparison
Stereochemical RelationshipDihedral Angle (approx.)Expected ³JHH Range (Hz)
Cis Protons ~0-30°2.0 - 5.0
Trans Protons ~120-180°6.0 - 10.0

Note: These are typical ranges and can be influenced by the specific substitution pattern and solvent.

Experimental Protocol: 1D ¹H NMR for Coupling Constant Analysis
  • Sample Preparation: Dissolve 1-5 mg of the purified compound containing the incorporated Aze moiety in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆) in a 5 mm NMR tube.[3]

  • Data Acquisition:

    • Acquire a standard 1D ¹H NMR spectrum on a high-field NMR spectrometer (≥400 MHz is recommended for better signal dispersion).

    • Ensure sufficient digital resolution to accurately measure coupling constants (at least 0.1 Hz/point). This can be achieved by using a larger number of data points (e.g., 64K) and a narrower spectral width if the region of interest is known.

  • Data Processing and Analysis:

    • Apply a gentle apodization function (e.g., exponential multiplication with a line broadening of 0.3 Hz) to improve the signal-to-noise ratio without significantly distorting the multiplets.

    • Carefully phase and baseline correct the spectrum.

    • Identify the signals corresponding to the azetidine ring protons.

    • Measure the peak-to-peak separation within the multiplets to determine the coupling constants in Hz.

    • Compare the measured ³JHH values to the expected ranges for cis and trans relationships to assign the relative stereochemistry.

Unambiguous Stereochemical Assignment with NOESY and ROESY

While coupling constants provide valuable information about through-bond relationships, Nuclear Overhauser Effect (NOE) and Rotating-frame Overhauser Effect (ROE) spectroscopies probe through-space proximity, offering definitive evidence of stereochemistry.[4] These 2D NMR experiments detect correlations between protons that are close to each other in space, typically within 5 Å.

Causality Behind the Method

The NOE is the transfer of nuclear spin polarization from one nucleus to another through space. The intensity of an NOE correlation is inversely proportional to the sixth power of the distance between the protons (I ∝ 1/r⁶). A strong NOE cross-peak between two protons is a clear indication of their spatial proximity. In the context of the azetidine ring, protons on the same face of the ring will be close enough to generate an NOE, while those on opposite faces will not.

ROESY is a related technique that is particularly useful for medium-sized molecules where the NOE may be close to zero. ROESY correlations are always positive, which can simplify spectral interpretation.

Expected NOE/ROE Correlations for Azetidine Stereoisomers
StereoisomerExpected Key NOE/ROE Correlations
Cis Isomer Strong correlation between the proton at C2 and the substituent's proton at C3 (or vice-versa).
Trans Isomer No significant correlation between the proton at C2 and the substituent's proton at C3. Instead, correlations to other ring protons on the same face may be observed.
Experimental Protocol: 2D NOESY/ROESY
  • Sample Preparation: Prepare a slightly more concentrated sample than for 1D NMR (5-10 mg in 0.5-0.7 mL of deuterated solvent). It is crucial to use a solvent that will not exchange with the protons of interest.

  • Data Acquisition:

    • Acquire a 2D NOESY or ROESY spectrum.

    • The mixing time (τm) is a critical parameter. For small to medium-sized molecules, a mixing time of 300-800 ms is a good starting point for NOESY. For ROESY, a spin-lock time of 200-500 ms is typically used.

    • Optimize the relaxation delay (d1) to be at least 1.5 times the longest T₁ relaxation time of the protons of interest to ensure quantitative results.

  • Data Processing and Analysis:

    • Process the 2D data with appropriate window functions in both dimensions.

    • Phase and baseline correct the spectrum.

    • Identify the diagonal peaks corresponding to the azetidine ring protons.

    • Look for cross-peaks between these protons. The presence or absence of key cross-peaks will allow for the unambiguous assignment of the relative stereochemistry.

Determining Enantiomeric Purity with Chiral Derivatizing Agents

When the absolute stereochemistry of the incorporated Aze needs to be confirmed, or its enantiomeric excess (ee) determined, the use of chiral derivatizing agents (CDAs) is a powerful strategy.[5][6] CDAs are chiral molecules that react with the analyte to form a covalent bond, converting a mixture of enantiomers into a mixture of diastereomers.

Causality Behind the Method

Enantiomers are chemically identical in an achiral environment and thus have identical NMR spectra. Diastereomers, on the other hand, have different physical and chemical properties and will exhibit distinct chemical shifts and/or coupling constants in their NMR spectra. By reacting the Aze-containing molecule with a CDA, two diastereomeric products are formed, which can then be distinguished and quantified by ¹H NMR.

Common Chiral Derivatizing Agents for Amino Acids
Chiral Derivatizing AgentReactive Functional Group
Mosher's Acid (α-methoxy-α-trifluoromethylphenylacetic acid) Carboxylic acid (reacts with amines) or acid chloride (reacts with alcohols and amines)
(S)-(-)-1-(1-Naphthyl)ethyl isocyanate Isocyanate (reacts with amines and alcohols)
Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) Fluoroaromatic (reacts with primary and secondary amines)
Experimental Protocol: Derivatization and ¹H NMR Analysis
  • Derivatization Reaction:

    • In a small vial, dissolve the Aze-containing compound in a suitable anhydrous solvent (e.g., CH₂Cl₂, THF).

    • Add a slight excess (1.1-1.2 equivalents) of the chosen chiral derivatizing agent.

    • If necessary, add a non-chiral coupling agent (for Mosher's acid) or a base (e.g., triethylamine) to facilitate the reaction.

    • Allow the reaction to proceed to completion. Monitor by TLC or LC-MS.

    • Remove the solvent under reduced pressure. The crude product can often be analyzed directly by NMR without further purification.

  • NMR Analysis:

    • Dissolve the derivatized product in a suitable deuterated solvent.

    • Acquire a high-resolution 1D ¹H NMR spectrum.

    • Identify a well-resolved signal (ideally a singlet) in a non-congested region of the spectrum that is present in both diastereomers.

    • Integrate the signals corresponding to each diastereomer. The ratio of the integrals will give the enantiomeric ratio of the original sample.

Method Comparison and Selection

MethodInformation ObtainedAdvantagesDisadvantagesBest For
¹H-¹H Coupling Constants Relative stereochemistry (cis vs. trans)Quick, requires only a simple 1D ¹H NMR experiment.Can be ambiguous if multiplets overlap or are second-order. Provides no information on absolute stereochemistry.Rapid initial assessment of relative stereochemistry.
NOESY/ROESY Relative stereochemistryProvides unambiguous through-space correlations. Can resolve ambiguities from coupling constant analysis.Requires a 2D NMR experiment, which is more time-consuming. Sensitivity can be an issue for very small sample amounts.Definitive confirmation of relative stereochemistry, especially in complex molecules.
Chiral Derivatizing Agents Absolute stereochemistry and enantiomeric excessThe only NMR method of the three that can determine absolute configuration (by comparison to a known standard) and ee.Requires a chemical reaction, which may introduce complications. The CDA may not react cleanly or at all.Determining enantiomeric purity and assigning absolute stereochemistry.

Visualizing the Workflow

Workflow for Stereochemical Analysis

G cluster_0 Initial Analysis cluster_1 Relative Stereochemistry cluster_2 Absolute Stereochemistry start Purified Aze-containing Compound HNMR 1D ¹H NMR start->HNMR CDA React with Chiral Derivatizing Agent start->CDA J_coupling Analyze Coupling Constants HNMR->J_coupling NOESY 2D NOESY/ROESY J_coupling->NOESY If ambiguous result_rel Relative Stereochemistry Confirmed J_coupling->result_rel Determine Relative Stereochemistry NOESY->result_rel Confirm Relative Stereochemistry NMR_diastereomers ¹H NMR of Diastereomers CDA->NMR_diastereomers result_abs Absolute Stereochemistry & ee Confirmed NMR_diastereomers->result_abs Determine Absolute Stereochemistry & ee

Caption: A workflow for the comprehensive stereochemical analysis of incorporated azetidine-2-carboxylic acid using NMR spectroscopy.

Conclusion

The stereochemical confirmation of incorporated azetidine-2-carboxylic acid is a multifaceted challenge that can be effectively addressed using a combination of NMR spectroscopic techniques. The analysis of ¹H-¹H coupling constants provides a rapid initial assessment of relative stereochemistry, which can be unambiguously confirmed using 2D NOESY or ROESY experiments. For the determination of absolute stereochemistry and enantiomeric purity, the use of chiral derivatizing agents is the method of choice. By understanding the principles behind each of these techniques and following robust experimental protocols, researchers can confidently elucidate the three-dimensional structure of their molecules, paving the way for a deeper understanding of their biological function.

References

  • Kurosu, M., & Li, K. (2009). New chiral derivatizing agents: convenient determination of absolute configurations of free amino acids by 1H NMR. Organic letters, 11(4), 911–914. [Link]

  • Bouazaoui, M., et al. (2018). Multigram-scale and column chromatography-free synthesis of l-azetidine-2-carboxylic acid for nicotianamine preparation. Heterocycles, 96(12), 2125-2135. [Link]

  • Wada, K., et al. (2017). Novel Chiral Derivatizing Agents for 1H NMR Determination of Enantiomeric Purities of Carboxylic Acids. HETEROCYCLES, 94(5), 963. [Link]

  • Wenzel, T. J., & Wilcox, J. D. (2003). Chiral derivatizing agents, macrocycles, metal complexes, and liquid crystals for enantiomer differentiation in NMR spectroscopy. Chirality, 15(4), 256–270. [Link]

  • Sivaprakasam, M., et al. (2009). Stereocontrolled synthesis and pharmacological evaluation of azetidine-2,3-dicarboxylic acids at NMDA receptors. ChemMedChem, 4(1), 117–126. [Link]

  • Szolcsányi, P., et al. (2020). Regio- and Diastereoselective Synthesis of 2-Arylazetidines: Quantum Chemical Explanation of Baldwin's Rules for the Ring-Closing Reaction of a Carbanion on an Imine. The Journal of Organic Chemistry, 85(17), 11287–11300. [Link]

  • SpectraBase. L-Azetidine-2-carboxylic acid. Wiley-VCH. [Link]

  • PubChem. Azetidinecarboxylic Acid. National Center for Biotechnology Information. [Link]

  • Wikipedia. Azetidine-2-carboxylic acid. Wikimedia Foundation. [Link]

  • Minch, M. J. (1994). Orientational Dependence of Vicinal Proton-Proton NMR Coupling Constants: The Karplus Relationship. Concepts in Magnetic Resonance, 6, 41-46.
  • Pirkle, W. H., & Hoover, D. J. (1982). NMR Chiral Solvating Agents. Topics in Stereochemistry, 13, 263-331.
  • Bouazaoui, M., Martinez, J., & Cavelier, F. (2009). Direct Access to l-Azetidine-2-carboxylic Acid. European Journal of Organic Chemistry, 2009(17), 2797-2802. [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
  • Futamura, Y., et al. (2001). Efficient Route to (S)-Azetidine-2-carboxylic Acid. Bioscience, Biotechnology, and Biochemistry, 65(4), 950-953. [Link]

  • Bothner-By, A. A. (1965). The Karplus relation. Advances in Magnetic Resonance, 1, 195-316.
  • Mauger, A. B., & Witkop, B. (1966). Analogs and homologs of proline and hydroxyproline. Chemical Reviews, 66(1), 47-108. [Link]

Sources

Validation

The Proline Dilemma: A Comparative Guide to Azetidine-2-carboxylic Acid Substitution in Enzymes

For Researchers, Scientists, and Drug Development Professionals In the intricate world of protein engineering and drug development, the unique structural role of proline is both a cornerstone and a challenge. Its rigid f...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of protein engineering and drug development, the unique structural role of proline is both a cornerstone and a challenge. Its rigid five-membered ring imparts conformational stability, creating essential kinks and turns in polypeptide chains. However, this same rigidity can be a limiting factor. This guide provides an in-depth comparison of the functional consequences of substituting proline (Pro) with its four-membered ring analogue, L-Azetidine-2-carboxylic acid (Aze). We will explore the causal mechanisms behind the observed effects on enzyme stability, activity, and folding, supported by experimental insights and detailed protocols.

Structural Underpinnings: A Tale of Two Rings

At the heart of the functional differences between proline and Aze lies a simple geometric distinction: Proline features a five-membered pyrrolidine ring, while Aze possesses a more constrained four-membered ring[1]. This seemingly minor difference has profound implications for the polypeptide backbone.

The smaller ring of Aze alters the bond angles and torsional freedom compared to proline[2]. Computational energy analysis reveals that while the overall conformational preferences of Aze and Pro are similar, peptides containing Aze are generally more flexible[3]. This increased flexibility arises from a reduction in the repulsive noncovalent interactions between the ring atoms and neighboring residues, leading to an entropic effect that can destabilize ordered structures like alpha-helices and the collagen triple helix[3].

Functional Consequences of Substitution

The misincorporation of Aze in place of proline can lead to a cascade of functional changes, primarily stemming from induced protein misfolding and aggregation[4][5]. This phenomenon, often referred to as proteotoxic stress, triggers cellular stress responses like the unfolded protein response (UPR)[6][7].

Impact on Enzyme Stability

The substitution of proline with Aze generally leads to a decrease in the thermal and conformational stability of enzymes.

  • Causality: Proline residues are frequently found in turns and loops, where their rigid structure restricts the local conformation of the polypeptide chain, contributing to the overall stability of the folded protein. The increased flexibility of the Aze residue introduces more conformational entropy into the unfolded state, which can lower the free energy barrier for unfolding[3]. This destabilization is particularly pronounced in structures that rely heavily on proline for rigidity, such as collagen[1][3].

  • Experimental Evidence: Studies on various proteins have shown that Aze incorporation leads to altered structures and aggregation[1][8]. For example, misincorporation into collagen disrupts its triple helix structure, a direct consequence of the altered geometry being less favorable for the required extended conformation[3].

ParameterWild-Type (Proline)Aze-Substituted VariantRationale for Change
Melting Temp (Tm) Typically HigherTypically LowerReduced conformational rigidity destabilizes the folded state.
Aggregation Propensity LowerHigherMisfolded intermediates are more prone to aggregation[4][8].
Conformational Flexibility ConstrainedIncreasedThe smaller four-membered ring imposes fewer steric constraints[3].
Impact on Catalytic Activity

The effect of Aze substitution on enzyme kinetics is highly context-dependent, varying with the specific role of the proline residue .

  • Proline in the Active Site: If the proline is directly involved in substrate binding or catalysis, substitution with the structurally different Aze is likely to be detrimental. The altered geometry can disrupt the precise positioning of catalytic residues or the binding pocket, leading to a decrease in substrate affinity (higher Km) and/or turnover rate (lower kcat).

  • Proline Distal to the Active Site: If the proline's role is primarily structural, maintaining the overall fold of the enzyme, Aze substitution can still impact activity indirectly. The destabilization of the protein's structure can lead to a partially or fully inactive enzyme. In some cases, the increased flexibility might even lead to a modest increase in activity if the native structure is overly rigid for optimal catalysis, though this is less common.

  • General Observation: The predominant outcome observed is a disruption of function[2]. The substitution can lead to misfolded, non-functional proteins that trigger cellular stress responses[6][9].

Experimental Design & Protocols

To rigorously compare the functional consequences of Pro-to-Aze substitution, a multi-faceted experimental approach is required. The workflow should be designed as a self-validating system, with each step providing a check on the previous one.

G cluster_prep Protein Preparation cluster_analysis Biophysical & Functional Analysis A 1. Protein Expression (Pro-auxotrophic E. coli) B 2. Media Supplementation (WT: +Pro, Variant: +Aze) A->B C 3. Purification (e.g., Ni-NTA Chromatography) B->C D 4. Purity & Incorporation Check (SDS-PAGE & Mass Spectrometry) C->D E 5. Stability Analysis (Differential Scanning Fluorimetry) D->E F 6. Structural Analysis (Circular Dichroism) D->F G 7. Activity Assay (Enzyme Kinetics) D->G H 8. Data Comparison (WT vs. Aze Variant) E->H F->H G->H

Protocol: Recombinant Expression of Aze-Substituted Enzymes

This protocol relies on using a proline-auxotrophic strain of E. coli, which cannot synthesize its own proline and is therefore forced to incorporate the analogue supplied in the growth medium.

Rationale: Using an auxotrophic strain is critical to maximize the incorporation of Aze and minimize competition from endogenous proline, ensuring a homogenous protein sample for comparison.

Step-by-Step Methodology:

  • Strain and Plasmid: Transform the expression plasmid containing your gene of interest into a proline-auxotrophic E. coli strain (e.g., BL21(DE3) pro-).

  • Growth Media: Prepare a minimal medium (e.g., M9) supplemented with all necessary nutrients except proline.

  • Starter Culture: Inoculate a small volume of minimal medium supplemented with L-proline (e.g., 200 µg/mL) and the appropriate antibiotic. Grow overnight at 37°C.

  • Expression Culture: Inoculate a larger volume of minimal medium with the overnight culture. Grow at 37°C until the OD600 reaches 0.5-0.6.

  • Induction: Pellet the cells by centrifugation and wash twice with unsupplemented minimal medium to remove all traces of proline.

  • Resuspension & Induction: Resuspend the cell pellet in fresh minimal medium. For the wild-type control, add L-proline (200 µg/mL). For the experimental sample, add L-Azetidine-2-carboxylic acid (e.g., 500 µg/mL). Add the inducing agent (e.g., IPTG).

  • Expression: Incubate at a lower temperature (e.g., 18-25°C) for 12-16 hours to improve protein folding and minimize toxicity.

  • Verification: After purification, verify Aze incorporation using mass spectrometry. A successful substitution will result in a predictable mass shift for each proline replaced.

Protocol: Assessing Thermal Stability via Differential Scanning Fluorimetry (DSF)

DSF, or Thermal Shift Assay, is a high-throughput method to determine protein melting temperature (Tm).

Rationale: This technique measures the temperature at which a protein unfolds by monitoring the fluorescence of a dye that binds to hydrophobic regions exposed during denaturation. A lower Tm for the Aze-variant compared to the wild-type is a direct indication of decreased thermal stability.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a master mix containing your purified protein (final concentration ~2 µM) and a fluorescent dye (e.g., SYPRO Orange) in a suitable buffer.

  • Plate Setup: Aliquot the master mix into a 96-well qPCR plate. Include replicates for both the wild-type and Aze-substituted enzyme. Ensure appropriate no-enzyme and no-dye controls.

  • Instrument Setup: Place the plate in a real-time PCR instrument. Set up a temperature ramp from 25°C to 95°C with a ramp rate of 1°C/minute.

  • Data Acquisition: Monitor the fluorescence at each temperature increment.

  • Data Analysis: Plot fluorescence versus temperature. The melting temperature (Tm) is the midpoint of the unfolding transition, typically calculated by fitting the curve to a Boltzmann equation or finding the peak of the first derivative.

Protocol: Comparative Enzyme Kinetics Assay

This protocol outlines a general spectrophotometric assay to determine key kinetic parameters.

Rationale: By comparing the Michaelis-Menten parameters (Km and kcat) of the wild-type and Aze-variant, one can quantify the impact of the substitution on catalytic efficiency (kcat/Km) and substrate binding (Km)[10].

Step-by-Step Methodology:

  • Assay Conditions: Determine the optimal assay conditions (pH, temperature, buffer) for the wild-type enzyme[10]. Use these identical conditions for the comparative assay to ensure a valid comparison.

  • Substrate Concentrations: Prepare a series of substrate dilutions, typically ranging from 0.1x to 10x the expected Km value.

  • Reaction Initiation: In a microplate, add buffer, a fixed concentration of the enzyme (both WT and Aze-variant in separate wells), and initiate the reaction by adding the substrate.

  • Rate Measurement: Immediately place the plate in a spectrophotometer and measure the change in absorbance over time at the appropriate wavelength for the product or substrate. The initial velocity (V₀) is the slope of this linear phase.

  • Data Analysis: Plot the initial velocities (V₀) against substrate concentration ([S]). Fit the data to the Michaelis-Menten equation to determine Vmax and Km for both the wild-type and the Aze-substituted enzyme. Calculate kcat from Vmax if the enzyme concentration is known (kcat = Vmax/[E]).

Conclusion and Outlook

Replacing proline with Azetidine-2-carboxylic acid is a powerful tool for probing the structural and functional importance of proline residues. The overwhelming evidence indicates that such substitutions are generally destabilizing due to the increased conformational flexibility of the four-membered Aze ring[3]. This often leads to protein misfolding, aggregation, and a subsequent loss of enzymatic activity[2][5].

For drug development professionals, understanding these consequences is crucial. While Aze itself is often toxic due to its misincorporation into essential proteins[7][11], the principle of exploiting proline's unique role can inform the design of novel inhibitors or modulators that target proline-rich regions of enzymes. For researchers in protein engineering, Aze provides a method to systematically destabilize proteins, allowing for the study of folding pathways and cellular stress responses. The protocols outlined here provide a robust framework for conducting these comparative studies with scientific rigor.

References

  • Wikipedia. Azetidine-2-carboxylic acid. [Link]

  • American Society for Microbiology. Genes and Enzymes of Azetidine-2-Carboxylate Metabolism: Detoxification and Assimilation of an Antibiotic. [Link]

  • Taylor & Francis Online. Enhancement of tumor immunogenicity by the introduction of non- proteinogenic amino acid azetidine-2-carboxylic acid. [Link]

  • MDPI. Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. [Link]

  • ACS Publications. De Novo Biosynthesis of L-Azetidine-2-Carboxylic Acid in Escherichia coli Strains for Powdery Mildew Treatment. [Link]

  • bioRxiv. Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. [Link]

  • Grokipedia. Azetidine-2-carboxylic acid. [Link]

  • PubMed. The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformations of the residue and of dipeptides. [Link]

  • Wiley Online Library. Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. [Link]

  • PubMed. A comprehensive review of the proline mimic azetidine-2-carboxylic acid (A2C). [Link]

  • PubMed Central. Methods of Measuring Enzyme Activity Ex vivo and In vivo. [Link]

  • MDPI. L-Proline Prevents Endoplasmic Reticulum Stress in Microglial Cells Exposed to L-azetidine-2-carboxylic Acid. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to X-ray Crystallography of Proteins Containing Azetidine-2-carboxylic Acid: A Comparative Framework

Introduction: The Proline Analogue Challenge For researchers, scientists, and drug development professionals, the precise manipulation of protein architecture is a cornerstone of modern biotechnology. The introduction of...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Proline Analogue Challenge

For researchers, scientists, and drug development professionals, the precise manipulation of protein architecture is a cornerstone of modern biotechnology. The introduction of non-canonical amino acids offers a powerful tool to modulate protein stability, folding, and function. Among these, L-azetidine-2-carboxylic acid (Aze) stands out as a compelling yet challenging analogue of proline.[1][2] Its four-membered ring, in contrast to proline's five, introduces unique conformational constraints that can significantly alter a protein's tertiary structure.[1][3][4] When Aze is incorporated into a polypeptide chain, it can disrupt the native structure, often leading to misfolded, non-functional proteins and inducing cellular stress.[5][6][7][8]

This guide provides an in-depth technical comparison of the X-ray crystallography of proteins containing Aze versus their native proline counterparts. It is important to note that, to date, there is a notable absence of publicly available, side-by-side crystallographic studies of proteins with incorporated Aze. Therefore, this guide will establish a comparative framework using a closely related case study—a collagen peptide containing the unnatural amino acid aza-glycine—to illustrate the principles, protocols, and expected structural perturbations. This approach will provide the necessary experimental and theoretical foundation for researchers embarking on the crystallographic analysis of Aze-containing proteins.

Part 1: The Experimental Workflow: From In Silico Design to High-Resolution Crystal Structure

The successful crystallographic analysis of a protein containing an unnatural amino acid is a multi-step process that demands precision and a deep understanding of the underlying biochemistry. The following sections detail a robust workflow for producing and crystallizing a protein with Aze incorporated in place of proline.

Generation of Aze-Containing Proteins: A Residue-Specific Incorporation Strategy

The most common method for incorporating Aze is the residue-specific replacement in a proline-auxotrophic strain of Escherichia coli. This method leverages the cell's own translational machinery to substitute Aze for all proline residues.

Experimental Protocol: Residue-Specific Incorporation of Aze

  • Strain Selection: Utilize a proline-auxotrophic E. coli strain (e.g., BL21(DE3) proB::kan). This strain is incapable of synthesizing its own proline, making it dependent on the amino acids supplied in the growth media.

  • Plasmid Transformation: Transform the auxotrophic strain with the expression plasmid containing the gene of interest.

  • Starter Culture: Inoculate a 50 mL starter culture in LB medium supplemented with the appropriate antibiotic and grow overnight at 37°C.

  • Minimal Media Preparation: Prepare a minimal medium (e.g., M9) supplemented with all canonical amino acids except proline.

  • Induction Culture: Inoculate 1 L of the minimal medium with the overnight starter culture. Grow the culture at 37°C to an OD600 of 0.6-0.8.

  • Aze Addition and Induction: Add L-azetidine-2-carboxylic acid to a final concentration of 1 mM. Simultaneously, induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside) at a final concentration of 0.5-1 mM.

  • Expression: Reduce the temperature to 18-25°C and allow the protein to express for 12-16 hours. The lower temperature aids in proper folding and reduces the formation of inclusion bodies, a common issue with the expression of potentially destabilizing protein variants.

  • Harvesting: Harvest the cells by centrifugation at 5,000 x g for 20 minutes at 4°C.

Purification of the Aze-Containing Protein

Purification of proteins containing unnatural amino acids follows standard chromatographic procedures, though careful monitoring of protein stability is crucial.

Experimental Protocol: Protein Purification

  • Cell Lysis: Resuspend the cell pellet in a suitable lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF, and 1 mg/mL lysozyme). Lyse the cells by sonication or high-pressure homogenization.

  • Clarification: Centrifuge the lysate at 20,000 x g for 30 minutes at 4°C to pellet cellular debris.

  • Affinity Chromatography: If the protein is tagged (e.g., with a His-tag), apply the clarified lysate to an appropriate affinity resin (e.g., Ni-NTA). Wash the column extensively with a wash buffer containing a low concentration of imidazole (e.g., 20 mM) to remove non-specifically bound proteins. Elute the target protein with a high concentration of imidazole (e.g., 250-500 mM).

  • Size-Exclusion Chromatography (SEC): As a final polishing step, apply the eluted protein to a size-exclusion chromatography column. This step removes aggregates and ensures the protein is monodisperse, a critical requirement for successful crystallization.

  • Purity and Incorporation Verification: Assess the purity of the protein by SDS-PAGE. Confirm the incorporation of Aze using mass spectrometry. High-resolution mass spectrometry can detect the mass difference between the Aze-containing and wild-type proteins.[]

Crystallization of the Aze-Containing Protein

The sitting-drop vapor diffusion method is a widely used technique for screening a large number of crystallization conditions with minimal protein consumption.

Experimental Protocol: Sitting-Drop Vapor Diffusion Crystallization

  • Plate Setup: Use a 96-well sitting-drop crystallization plate. Pipette 100 µL of various crystallization screen solutions into the reservoirs.

  • Drop Preparation: In the sitting drop post, mix 1 µL of the purified protein solution (typically at a concentration of 5-15 mg/mL) with 1 µL of the corresponding reservoir solution.

  • Equilibration: Seal the plate and incubate at a constant temperature (e.g., 4°C or 20°C). Water vapor will slowly diffuse from the drop to the reservoir, concentrating the protein and precipitant in the drop and driving the system towards supersaturation and crystal formation.[3][10][11][12]

  • Crystal Monitoring: Regularly monitor the drops for crystal growth over several weeks using a microscope.

experimental_workflow cluster_generation Protein Generation cluster_purification Purification cluster_crystallization Crystallization strain Proline-Auxotrophic E. coli transform Plasmid Transformation strain->transform culture Minimal Media Culture transform->culture induce Aze Addition & IPTG Induction culture->induce lysis Cell Lysis induce->lysis affinity Affinity Chromatography lysis->affinity sec Size-Exclusion Chromatography affinity->sec verify Purity & Mass Spec Verification sec->verify screen Sitting-Drop Vapor Diffusion verify->screen optimize Condition Optimization screen->optimize diffract X-ray Diffraction optimize->diffract structural_comparison cluster_impact Structural Impact Proline Proline Residue Five-membered ring Constrained phi angle Defined pucker Backbone Altered Backbone Geometry Proline->Backbone influences Aze Azetidine-2-Carboxylic Acid Four-membered ring Increased flexibility Altered pucker Aze->Backbone significantly alters Sidechain Modified Sidechain Interactions Backbone->Sidechain affects Flexibility Increased Local Flexibility Backbone->Flexibility leads to Stability Potential Destabilization Flexibility->Stability can cause

Sources

Safety & Regulatory Compliance

Handling

A Comprehensive Guide to the Safe Handling of Azetidine-2-carboxylic acid methyl ester oxalate

For researchers and scientists at the forefront of drug development, the integrity of your work and the safety of your laboratory environment are paramount. This guide provides essential, in-depth technical and safety in...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and scientists at the forefront of drug development, the integrity of your work and the safety of your laboratory environment are paramount. This guide provides essential, in-depth technical and safety information for handling Azetidine-2-carboxylic acid methyl ester oxalate (CAS No. 1260641-42-6)[1][2]. As a compound with a novel structure, its toxicological properties have not been exhaustively investigated[1]. Therefore, a cautious and well-informed approach is critical. This document synthesizes established safety protocols, regulatory standards, and chemical-specific data to ensure you can work with this compound confidently and securely.

Understanding the Hazard Profile

Azetidine-2-carboxylic acid methyl ester oxalate is a heterocyclic compound that, like many specialized reagents, requires careful handling. While a comprehensive hazard profile is not yet fully established, the presence of the azetidine ring and the oxalate salt provides important clues to its potential risks. The parent compound, Azetidine-2-carboxylic acid, is known to be harmful if swallowed and can cause serious eye damage[3]. The oxalate component can also be harmful if swallowed or in contact with skin[4]. Therefore, it is prudent to treat Azetidine-2-carboxylic acid methyl ester oxalate with a high degree of caution.

Potential Health Effects May Include:

  • Eye Irritation: Direct contact can cause serious eye irritation or damage[3][5].

  • Skin Irritation: May cause skin irritation upon contact[5].

  • Respiratory Tract Irritation: Inhalation of dust may lead to respiratory irritation[5][6].

  • Harmful if Swallowed: Ingestion may be harmful[3][5].

Given the limited specific data, a thorough hazard assessment is a mandatory first step before any handling, as required by OSHA standard 29 CFR 1910.132(d)(1)[7].

Engineering Controls: Your First Line of Defense

Before resorting to Personal Protective Equipment (PPE), engineering controls should be implemented to minimize exposure. These are measures that physically separate the researcher from the chemical hazard.

  • Chemical Fume Hood: All weighing and handling of the solid compound, as well as the preparation of solutions, must be conducted in a certified chemical fume hood. This is crucial to prevent the inhalation of any fine powders or aerosols[5][6].

  • Ventilation: Ensure the laboratory has adequate general ventilation to dilute and remove any fugitive emissions[8].

Personal Protective Equipment (PPE): A Non-Negotiable Requirement

A comprehensive PPE program is essential when engineering controls cannot eliminate all risks[9]. The following table outlines the minimum required PPE for handling Azetidine-2-carboxylic acid methyl ester oxalate.

Body PartPPE SpecificationRationale
Eyes & Face ANSI Z87.1-compliant safety glasses with side shields or a full-face shield.[10]To protect against splashes and airborne particles that can cause serious eye damage.
Hands Nitrile or butyl rubber gloves.To prevent skin contact. It is advisable to double-glove if handling larger quantities or for prolonged periods.
Body A lab coat, worn fully buttoned.To protect skin and personal clothing from contamination.
Respiratory A NIOSH-approved respirator may be necessary if there is a risk of generating dust and a fume hood is not available.To prevent inhalation of the compound, which may cause respiratory irritation[5][6].

Proper Use of PPE is Critical:

  • Always inspect PPE for damage before use.

  • Ensure a proper fit, as ill-fitting equipment can compromise safety[9].

  • Remove and dispose of contaminated PPE in a designated waste container.

  • Wash hands thoroughly after removing gloves.

PPE_Workflow Start Enter Lab Assess Assess Hazards Start->Assess Select_PPE Select Appropriate PPE Assess->Select_PPE Inspect_PPE Inspect PPE for Damage Select_PPE->Inspect_PPE Don_PPE Don PPE Correctly Inspect_PPE->Don_PPE Handle_Chemical Handle Azetidine-2-carboxylic acid methyl ester oxalate Don_PPE->Handle_Chemical Doff_PPE Doff PPE Handle_Chemical->Doff_PPE Dispose_PPE Dispose of Contaminated PPE Doff_PPE->Dispose_PPE Wash_Hands Wash Hands Dispose_PPE->Wash_Hands Exit_Lab Exit Lab Wash_Hands->Exit_Lab

Step-by-Step Handling Procedures

Adherence to a strict, methodical workflow is essential for minimizing risk.

Preparation:

  • Consult the SDS: Before beginning work, thoroughly review the Safety Data Sheet (SDS) for Azetidine-2-carboxylic acid methyl ester oxalate[1].

  • Designate a Work Area: Clearly define the area where the compound will be handled, preferably within a chemical fume hood.

  • Assemble Materials: Have all necessary equipment, including spatulas, weighing paper, and solvent, ready within the designated area to minimize movement.

Handling the Solid:

  • Work in a Fume Hood: Place a weigh boat or paper on a tared analytical balance inside the fume hood.

  • Careful Dispensing: Slowly and carefully dispense the required amount of the solid compound. Avoid creating dust.

  • Immediate Sealing: Tightly seal the container immediately after use and store it in a cool, dry, and well-ventilated place[6].

Solution Preparation:

  • Add Solvent Slowly: Add the desired solvent to the vessel containing the weighed solid.

  • Ensure Dissolution: Gently swirl or stir the mixture until the solid is fully dissolved. Avoid splashing.

Emergency Procedures: Be Prepared

In the event of an exposure, immediate and correct action is crucial.

Exposure RouteFirst Aid Procedure
Eye Contact Immediately flush the eyes with copious amounts of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[11][12][13].
Skin Contact Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention[5][11].
Inhalation Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention[5].
Ingestion Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention[5].

Emergency_Response Exposure Chemical Exposure Occurs Eye_Contact Eye Contact Exposure->Eye_Contact Skin_Contact Skin Contact Exposure->Skin_Contact Inhalation Inhalation Exposure->Inhalation Ingestion Ingestion Exposure->Ingestion Flush_Eyes Flush Eyes with Water for 15-20 minutes Eye_Contact->Flush_Eyes Wash_Skin Wash Skin with Soap and Water Skin_Contact->Wash_Skin Fresh_Air Move to Fresh Air Inhalation->Fresh_Air Rinse_Mouth Rinse Mouth with Water Ingestion->Rinse_Mouth Seek_Medical_Attention Seek Immediate Medical Attention Flush_Eyes->Seek_Medical_Attention Wash_Skin->Seek_Medical_Attention Fresh_Air->Seek_Medical_Attention Rinse_Mouth->Seek_Medical_Attention

Spill and Disposal Management

Spill Response:

  • Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure it is well-ventilated.

  • Wear Appropriate PPE: Don the necessary PPE before attempting to clean the spill.

  • Contain the Spill: For solid spills, carefully sweep or scoop the material into a designated waste container, avoiding dust generation[6]. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container.

  • Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal:

  • Hazardous Waste: Azetidine-2-carboxylic acid methyl ester oxalate and any materials contaminated with it must be disposed of as hazardous chemical waste[14].

  • Follow Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal[14]. Do not dispose of this chemical down the drain or in regular trash[14].

  • Labeling: Ensure all waste containers are clearly and accurately labeled.

References

  • Understanding OSHA Requirements for Personal Protective Equipment (PPE). (n.d.). Google Cloud.
  • Personal Protective Equipment - Standards. (n.d.). Occupational Safety and Health Administration.
  • OSHA Regulations for Personal Protective Equipment. (n.d.). Facilities Management Insights.
  • Personal Protective Equipment - Overview. (n.d.). Occupational Safety and Health Administration.
  • OSHA Standards for Personal Protective Equipment. (n.d.). Avetta.
  • MSDS UHP131 L-Azetidine-2-carboxylic acid.pdf. (n.d.). Safety Data Sheet.
  • Chemical Safety. (n.d.). Colorado Emergency Preparedness Partnership.
  • MSDS of azEtidine-2-carboxylic acid methyl ester oxalate. (n.d.). Capot Chemical Co.,Ltd.
  • (R)-Azetidine-2-carboxylic acid-SDS. (2025, October 17). MedChemExpress.
  • Oxalate standard for IC. (n.d.). Santa Cruz Biotechnology.
  • POTASSIUM OXALATE. (n.d.). Sdfine.
  • Chemical Safety in the Workplace. (2024, November 12). Restored CDC.
  • NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. (n.d.). NIOSH.
  • Occupational Health Guidelines for Chemical Hazards (81-123). (n.d.). NIOSH | CDC.
  • Safe Handling of Chemicals. (n.d.). Environmental Health and Safety.
  • First Aid Procedures for Chemical Hazards. (n.d.). NIOSH | CDC.
  • Navigating the Disposal of (S)-Methyl Azetidine-2-carboxylate: A Guide for Laboratory Professionals. (n.d.). Benchchem.
  • MSDS UHP231 D-Azetidine-2-carboxylic acid.pdf. (n.d.). Safety Data Sheet.
  • SAFETY DATA SHEET. (2025, December 21). Fisher Scientific.
  • Azetidinecarboxylic Acid. (2025, December 27). PubChem - NIH.
  • SAFETY DATA SHEET. (2024, September 7). Sigma-Aldrich.
  • SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
  • Laboratory Chemicals. (n.d.). Alpha Chemika.
  • Chemical Safety Guidelines. (n.d.). Scribd.
  • First Aid for your eyes. (n.d.). Cederroth.
  • Methyl azetidine-2-carboxylate oxalate, 96% Purity, C7H11NO6, 1 gram. (n.d.). CP Lab Safety.
  • Quick Action for Eye Emergencies: First Aid Tips. (2024, May 2). Stirling Eye Care.
  • Chemical splash in the eye: First aid. (n.d.). Mayo Clinic.
  • Objects or chemicals in the eye - after care and treatments. (n.d.). Healthdirect.
  • eMolecules Azetidine-2-carboxylic acid methyl ester oxalate. (n.d.). Fisher Scientific.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Azetidine-2-carboxylic acid methyl ester oxalate
Reactant of Route 2
Azetidine-2-carboxylic acid methyl ester oxalate
© Copyright 2026 BenchChem. All Rights Reserved.